Antimony

• CAS: 7440-36-0

Core Science & Biosynthesis

The Legacy of Antimony: From Ancient Cosmetics to Alchemical Marvels

An In-depth Technical Guide on the History, Discovery, and Early Applications of Antimony

Introduction

Antimony (Sb), a semi-metallic element, has a rich and multifaceted history intertwined with the development of cosmetics, medicine, alchemy, and metallurgy. Though its formal recognition as an element is a more recent event, its compounds and metallic form have been utilized by civilizations for millennia. This technical guide provides a comprehensive overview of the discovery of antimony and its pivotal early applications, with a focus on quantitative data, historical experimental protocols, and the logical frameworks of its early uses. This document is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of the historical context of this intriguing element.

Discovery and Early Recognition

The use of antimony compounds dates back to antiquity. The naturally occurring antimony sulfide, stibnite (Sb₂S₃), was a key ingredient in ancient Egyptian cosmetics. As early as 3100 BC, it was ground into a black powder known as kohl and used for eyeliner and mascara.[1] Archaeological evidence further points to an early familiarity with metallic antimony. A vase made of antimony, dated to around 3000 BC, was discovered in Chaldea, and an Egyptian copper object plated with antimony from between 2500 and 2200 BC has also been found.[1]

While its compounds were widely used, the isolation and recognition of antimony as a distinct metal was a gradual process. The Roman historian Pliny the Elder, writing in the 1st century AD, described the medicinal uses of what he termed "stibium," likely referring to antimony sulfide.[2] The first detailed description of a procedure to isolate metallic antimony is credited to the Italian metallurgist Vannoccio Biringuccio in his 1540 book, De la Pirotechnia.[3] Later, in 1615, the German chemist Andreas Libavius described a method of preparing metallic antimony by adding iron to a molten mixture of antimony sulfide, salt, and potassium tartrate.[3]

Early Applications of Antimony

The unique properties of antimony led to its adoption in a variety of applications, ranging from medicine and alchemy to the burgeoning field of metallurgy.

Medicinal and Alchemical Uses

In ancient Greece and Rome, antimony compounds were prescribed for skin conditions.[4] During the medieval period, antimony-based medicines, often in the form of "antimony cups" from which wine was drunk to absorb the element, were used as powerful emetics and purgatives.[3] The famed alchemist Basil Valentine, in his influential 17th-century text, "The Triumphal Chariot of Antimony," extensively detailed the preparation of various antimony compounds for medicinal purposes.[4]

Alchemy held a particular fascination with antimony, symbolizing it as the "grey wolf" or lupus metallorum. This moniker arose from its ability to "devour" base metals in the process of purifying gold. When impure gold was melted with stibnite, the sulfur from the stibnite would bind with the impurity metals, forming a slag that could be removed, leaving behind purified gold. This process was seen as a powerful allegory for spiritual purification and transformation.[2][5]

Metallurgical Applications

The most significant early industrial application of antimony was in alloys, where its hardening properties were highly valued.

• Printing: In the mid-15th century, Johannes Gutenberg utilized an alloy of lead, tin, and antimony for his movable type.[4] Antimony's crucial role was to increase the hardness and durability of the lead-based alloy and to reduce shrinkage upon cooling, resulting in sharper, more defined letterforms.[6]

• Pewter: Antimony became a key component in pewter, an alloy primarily of tin. Historically, pewter contained lead, but by the 17th century, a lead-free "hard metal" pewter containing antimony for strengthening gained prominence.[7] Different grades of pewter with varying antimony content were developed for different purposes.[8]

• Britannia Metal: Developed in the late 18th century, Britannia metal was a type of pewter containing tin, antimony, and copper. This alloy was notable for its silver-like appearance and its ability to be worked into various shapes.[7]

Data Presentation: Composition of Early Antimony Alloys

The following tables summarize the typical quantitative composition of two key early alloys containing antimony.

Alloy	Lead (Pb) %	Antimony (Sb) %	Tin (Sn) %	Notes
Type Metal (Typical)	50 - 86	11 - 30	3 - 20	The proportions varied depending on the specific application (e.g., hand-setting vs. mechanical casting).[1]
Type Metal (Example)	~80	~15	~5	A common composition cited for general-purpose type metal.[6]

Table 1: Composition of Historical Type Metal Alloys.

Pewter Grade	Tin (Sn) %	Antimony (Sb) %	Copper (Cu) %	Lead (Pb) %	Notes
Fine	96 - 99	-	1 - 4	-	Used for tableware.[8]
Trifle	92	-	1 - 6	up to 4	Also for tableware, but of a duller appearance.[8]
Lay / Ley	-	-	-	up to 15	Not for utensils that come into contact with food.[8]
Modern European (Casting)	94	5	1	-	Lead-free formulation.[9]
Modern European (Sheet)	92	6	2	-	Lead-free formulation for sheet metal.[9]
Asian	97.5	1.5	1	-	A softer, high-tin pewter.[9]

Table 2: Composition of Historical and Modern Pewter Grades.

Experimental Protocols: Early Methods of Antimony Isolation

The following are summaries of the key historical methods for the isolation of metallic antimony.

Vannoccio Biringuccio's Method (c. 1540)

While the full, detailed protocol from Biringuccio's De la Pirotechnia is extensive, the fundamental process involved the heating of stibnite (antimony sulfide) to separate it from the gangue (the worthless rock or mineral in which it is found).[3] This was followed by a reduction process to obtain the metallic antimony.

Andreas Libavius's Method (c. 1615)

Libavius's procedure provided a more direct route to metallic antimony. His method, as described in historical accounts, involved the following key steps:

• Preparation of the Mixture: A molten mixture of antimony sulfide (stibnite), salt (likely sodium chloride), and potassium tartrate was prepared.

• Reduction: Iron was added to this molten mixture.

• Reaction: The iron would react with the sulfur in the antimony sulfide, freeing the antimony to its metallic state.

• Result: This process yielded metallic antimony, often with a characteristic crystalline or "starred" surface.[3]

"The Triumphal Chariot of Antimony" (Published 1604)

This influential alchemical text, attributed to Basil Valentine, is noted for its clear and explicit instructions, a rarity in alchemical literature.[4] It details numerous preparations of antimony compounds for medicinal and alchemical purposes, often providing specific weights and proportions. The general principle for obtaining metallic antimony from stibnite described in such texts involved two main stages:

• Roasting: The stibnite (Sb₂S₃) was roasted in the presence of air to convert it into antimony oxide (Sb₂O₃).

• Reduction: The resulting antimony oxide was then reduced with a reducing agent, such as carbon (charcoal), to produce metallic antimony.

Visualizations of Historical Processes

The following diagrams, rendered in Graphviz DOT language, illustrate the logical relationships and workflows of key historical processes involving antimony.

Caption: Alchemical purification of gold using antimony ("The Grey Wolf").

Caption: Early experimental workflows for the isolation of metallic antimony.

Conclusion

The history of antimony is a compelling narrative of scientific and technological evolution. From its humble beginnings as a cosmetic ingredient to its pivotal role in the development of printing and its enigmatic status in the world of alchemy, antimony has consistently proven to be a substance of significant interest and utility. For modern researchers and scientists, understanding this rich history provides a valuable context for the continued exploration of antimony's properties and its potential applications in fields ranging from materials science to medicine. The early pioneers of metallurgy and chemistry, through their meticulous, albeit sometimes esoteric, experimentation, laid the groundwork for our contemporary understanding of this remarkable element.

References

• 1. Type metal - Wikipedia [en.wikipedia.org]
• 2. Antimony: honouring your wild & free-spirited nature - LUX INFERNO [lux-inferno.com]
• 3. Antimony - Wikipedia [en.wikipedia.org]
• 4. 9efd4f6967e21f2b36ae-e0d1d563f5e7ea6fb4a5da9dc9f87f63.ssl.cf5.rackcdn.com [9efd4f6967e21f2b36ae-e0d1d563f5e7ea6fb4a5da9dc9f87f63.ssl.cf5.rackcdn.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Type metal is an alloy of lead antimony and tin It class 11 chemistry CBSE [vedantu.com]
• 7. The Metal | The Pewter Society [pewtersociety.org]
• 8. Pewter [chemeurope.com]
• 9. Pewter - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Fundamental Chemical Properties of Elemental Antimony

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of elemental antimony (Sb). It is designed to be a key resource for researchers, scientists, and professionals in drug development who are working with or exploring the applications of this metalloid. The guide summarizes key quantitative data, outlines experimental methodologies, and visualizes complex pathways and workflows.

General and Atomic Properties

Antimony is a semi-metallic element, also known as a metalloid, belonging to Group 15 of the periodic table.[1] It exhibits properties that are intermediate between those of metals and nonmetals.[1] In its most stable form, it is a brittle, silvery-white solid with a high metallic luster.[2] A notable characteristic of antimony is its expansion upon freezing, a property shared by only a few other elements like bismuth, gallium, germanium, and silicon.[3]

Physical and Atomic Data Summary

The fundamental physical and atomic properties of elemental antimony are summarized in the table below for easy reference.

Property	Value
Atomic Number	51[4]
Atomic Symbol	Sb[4]
Atomic Mass	121.760 u[4]
Electron Configuration	[Kr] 4d¹⁰ 5s² 5p³[5]
Oxidation States	+5 , +3 , -3[6][7]
Density	6.697 g/cm³[8]
Melting Point	630.63 °C (1167.13 °F)[8]
Boiling Point	1635 °C (2975 °F)[8]
Mohs Hardness	3.0[8]
Electronegativity	2.05 (Pauling Scale)[8]
Atomic Radius	145 pm (empirical)[9]
Covalent Radius	140 pm[9]
van der Waals Radius	247 pm[9]
Ionization Energies	1st: 834 kJ/mol, 2nd: 1594.9 kJ/mol, 3rd: 2440 kJ/mol
Isotopes	Two stable isotopes: ¹²¹Sb (57.21%) and ¹²³Sb (42.79%)[8]

Allotropes of Antimony

Antimony can exist in several different allotropic forms, which are physically distinct forms of the same element.[10]

• Metallic (Gray) Antimony: This is the most stable and common allotrope. It is a lustrous, silvery-bluish-white, brittle solid with a flaky texture.[10]

• Explosive Antimony: An unstable, amorphous form produced by the electrolysis of antimony trichloride. When scratched or bent, it exothermically transforms into the more stable metallic form.[2]

• Black Antimony: An amorphous form that results from the rapid cooling of antimony vapor. It is more reactive than the metallic form and can oxidize in the air, sometimes igniting spontaneously.[11]

• Yellow Antimony: A very unstable non-metallic allotrope produced by the low-temperature oxidation of stibine (SbH₃). It converts to the black allotrope in the presence of light or at temperatures above -90°C.[11]

Chemical Reactivity and Properties

Antimony is relatively stable at room temperature but its reactivity increases with temperature and depends on the specific reagents.[12]

Reactivity with Common Reagents

• Air: Elemental antimony is stable in the air at room temperature.[8] When heated, it burns with a bluish-white flame to form antimony trioxide (Sb₂O₃).[13]

  • 4 Sb(s) + 3 O₂(g) → 2 Sb₂O₃(s)[13]

• Water: Antimony does not react with water under normal conditions.[12] However, at red heat, it can react with water to form antimony trioxide.[14]

• Acids: Antimony does not react with non-oxidizing acids like hydrochloric acid in the absence of an oxidizing agent.[13] It will, however, dissolve in hot concentrated oxidizing acids such as sulfuric acid and nitric acid, typically forming Sb(III) compounds.[13] The reaction with concentrated nitric acid produces hydrated antimony pentoxide.[11]

• Halogens: Antimony reacts readily with halogens like fluorine, chlorine, bromine, and iodine under controlled conditions to form the corresponding trihalides (SbX₃).[14]

  • 2 Sb(s) + 3 Cl₂(g) → 2 SbCl₃(s)[5]

Common Compounds and Oxidation States

Antimony most commonly exists in the +3 and +5 oxidation states, with the +5 state being more common.[6][8] It can also exist in the -3 oxidation state, for example in the toxic gas stibine (SbH₃).[7]

• Oxides: Antimony forms several oxides, including antimony trioxide (Sb₂O₃), antimony pentoxide (Sb₂O₅, which is formed by oxidation with concentrated nitric acid), and a mixed-valence oxide, antimony tetroxide (Sb₂O₄).[8] Unlike the oxides of its lighter congeners arsenic and phosphorus, antimony oxides are amphoteric, meaning they can react with both acids and bases.[8]

• Sulfides: The most important ore of antimony is the sulfide mineral stibnite (Sb₂S₃).[8] Antimony pentasulfide (Sb₂S₅) is also known.[14]

• Halides: Antimony forms both trihalides (SbX₃) and pentahalides (SbX₅).[8]

• Antimonides: Antimony reacts with many metals to form antimonides, which are intermetallic compounds.[2]

Crystallography

Elemental antimony in its most stable form has a rhombohedral crystal structure.[15] This layered structure consists of fused, ruffled six-membered rings.[8] The relatively weak bonding between these layers is responsible for the low hardness and brittleness of the material.[8]

Crystallographic Data

Parameter	Value
Crystal System	Rhombohedral (Trigonal)[15][16]
Space Group	R-3m[17]
Lattice Constants	a = 4.307 Å, c = 11.273 Å[17]

Experimental Protocols

This section details methodologies for key experiments related to the characterization of antimony.

Qualitative Determination of Antimony (Reinsch Test)

The Reinsch test is a qualitative method for the detection of heavy metals, including antimony.

Protocol:

• Sample Preparation: Prepare an acidic solution of the sample to be tested. For solid samples, this may involve digestion in an appropriate acid.

• Copper Preparation: Clean a piece of copper foil or wire by briefly immersing it in nitric acid until it has a bright surface, then rinse thoroughly with deionized water.[18]

• Reaction: Place the cleaned copper into the sample solution and heat. The presence of antimony will result in the formation of a purple-black deposit on the copper surface.[18]

• Confirmation: The stain's identity can be confirmed by its insolubility in potassium cyanide solution.[18]

Quantitative Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique for the quantitative determination of antimony in various samples.

Protocol Outline:

• Sample Digestion: Accurately weigh the sample and digest it using a mixture of acids (e.g., nitric acid and hydrofluoric acid) to bring the antimony into solution. For biological samples, a digest with tetramethylammonium hydroxide may be used.[15][19]

• Standard Preparation: Prepare a series of calibration standards of known antimony concentrations in a matrix that matches the digested samples. An internal standard (e.g., indium) is often added to all samples and standards to correct for instrumental drift.[19]

• Instrumental Analysis: Introduce the digested samples and standards into the ICP-MS. The sample is nebulized and transported into an argon plasma, which ionizes the antimony atoms. The ions are then separated by their mass-to-charge ratio and detected.[20]

• Quantification: A calibration curve is generated from the signal responses of the standards, and the concentration of antimony in the samples is determined from this curve.[20]

Speciation Analysis by High-Performance Liquid Chromatography-ICP-MS (HPLC-ICP-MS)

This hyphenated technique allows for the separation and quantification of different antimony species (e.g., Sb(III) and Sb(V)).

Protocol Outline:

• Sample Extraction: Extract the antimony species from the sample using a suitable solvent. For soil samples, an aqueous solution of citric acid can be used.[21] For urine samples, simple dilution with the mobile phase is often sufficient.[22]

• Chromatographic Separation: Inject the extract into an HPLC system equipped with an anion-exchange column. A mobile phase, such as a mixture of EDTA and phthalic acid at a controlled pH, is used to separate Sb(III) and Sb(V) based on their different affinities for the stationary phase.[21]

• Detection and Quantification: The eluent from the HPLC is directly introduced into an ICP-MS for element-specific detection and quantification of the separated antimony species.[23]

Visualizations of Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key pathways and workflows involving antimony.

Antimonial Drug Action in Leishmania

Pentavalent antimonials (Sb(V)) are prodrugs used to treat leishmaniasis.[7] They are reduced to the more toxic trivalent form (Sb(III)), which then inhibits a critical enzyme in the parasite's redox defense system, trypanothione reductase.[8][10]

Caption: Mechanism of action of antimonial drugs against Leishmania parasites.

Antimony-Induced Apoptosis via MAPK Signaling

Antimony trioxide (Sb₂O₃) has been shown to induce apoptosis (programmed cell death) in certain cancer cells. This process is mediated by the generation of reactive oxygen species (ROS) and the activation of the SEK1/JNK signaling pathway, which is a part of the broader Mitogen-Activated Protein Kinase (MAPK) pathway.[24]

Caption: Antimony trioxide-induced apoptosis through the SEK1/JNK signaling pathway.

Antimony's Role in Ferroptosis

Recent studies suggest that antimony exposure can promote ferroptosis, a form of iron-dependent programmed cell death characterized by lipid peroxidation.[13][25] One proposed mechanism involves the inhibition of Glutathione Peroxidase 4 (GPX4) via the Nrf2-SLC7A11 axis.[26]

Caption: Proposed pathway of antimony's influence on ferroptosis.

Experimental Workflow for Antimony Speciation

The following diagram illustrates a typical workflow for the speciation analysis of antimony in environmental or biological samples using HPLC-ICP-MS.

Caption: Analytical workflow for antimony speciation analysis using HPLC-ICP-MS.

References

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• 2. Assay Determination of Arsenic & Antimony - 911Metallurgist [911metallurgist.com]
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• 4. Molecular mechanisms of antimony resistance in Leishmania - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimony: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Use of Antimony in the Treatment of Leishmaniasis: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular basis of antimony treatment in leishmaniasis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]
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• 13. Antimony Exposure Promotes Periodontitis by Activating Ferroptosis Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. WebElements Periodic Table » Antimony » reactions of elements [webelements.com]
• 15. reagecon.com [reagecon.com]
• 16. digital.library.unt.edu [digital.library.unt.edu]
• 17. Microbial Antimony Biogeochemistry: Enzymes, Regulation, and Related Metabolic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scribd.com [scribd.com]
• 19. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 20. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 21. Speciation analysis of inorganic antimony in soil using HPLC-ID-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. series.publisso.de [series.publisso.de]
• 23. Urinary antimony speciation by HPLC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 24. Antimony trioxide-induced apoptosis is dependent on SEK1/JNK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preliminary Toxicological Studies of Antimony Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of preliminary toxicological data for key antimony compounds. It is designed to serve as a foundational resource, offering quantitative toxicity data, detailed experimental protocols for major assays, and an exploration of the molecular signaling pathways implicated in antimony-induced toxicity.

Quantitative Toxicological Data

The following tables summarize acute oral toxicity, genotoxicity, and in vitro cytotoxicity data for several antimony compounds. This information is critical for initial risk assessment and dose-range finding in preclinical studies.

Table 1: Acute Oral Toxicity Data for Antimony Compounds

Compound	Test Species	LD50 (Median Lethal Dose)	Reference
Antimony Trioxide (Sb₂O₃)	Rat	> 7,000 mg/kg	[1]
Potassium Antimony Tartrate (C₈H₄K₂O₁₂Sb₂ · xH₂O)	Rat	Toxic if swallowed (No specific value provided)	[2]
Sodium Stibogluconate	Not Available	No oral LD50 data available; administered parenterally	[3]

LD50 is the dose of a substance that is lethal to 50% of a test population.

Table 2: Genotoxicity of Antimony Trioxide

Assay	Test System	Metabolic Activation (S9)	Result	Reference
Ames Test (Bacterial Reverse Mutation)	Salmonella typhimurium (TA98, TA100)	With and without	Negative	[4]
Bacillus subtilis rec Assay	B. subtilis (H17, M45)	Without	Positive	[4]
Sister Chromatid Exchange	Chinese Hamster Ovary (CHO) Cells	Without	Positive	[4]
Sister Chromatid Exchange	Human Lymphocytes	Without	Positive	[4]
In Vivo Micronucleus Assay	Mouse Bone Marrow	Not Applicable	Negative	[5]

Genotoxicity assays assess the ability of a compound to damage genetic material (DNA).

Table 3: In Vitro Cytotoxicity of Antimony Compounds

Compound	Cell Line/System	Endpoint	IC50 (Half Maximal Inhibitory Concentration)	Reference
Antimony Sulfide Nanoparticles (Sb₂S₅)	Leishmania infantum promastigotes	Inhibition of proliferation	50 µg/mL	[6]
Antimony Sulfide Nanoparticles (Sb₂S₅)	Leishmania infantum amastigotes	Inhibition of proliferation	25 µg/mL	[6]

IC50 represents the concentration of a substance required to inhibit a biological process by 50%.

Experimental Protocols

Detailed and standardized methodologies are crucial for the reproducibility and comparison of toxicological data. Below are summaries of key experimental protocols relevant to the study of antimony compounds.

This method is an alternative to the classical LD50 test and aims to determine a dose that produces evident toxicity without causing mortality.[7]

• Principle: A stepwise procedure where a substance is administered to animals at one of a series of fixed dose levels (5, 50, 300, and 2000 mg/kg). The initial dose is selected based on available data, often starting at 300 mg/kg in the absence of information.[7]

• Animal Model: Typically, rats are used, and testing is often conducted in one sex (usually females).[7]

• Administration: The test substance is administered as a single dose via oral gavage. Animals are fasted prior to dosing (e.g., overnight for rats, with water available).[7] The volume administered should generally not exceed 1 mL/100g of body weight for aqueous solutions.[8]

• Observation Period: Animals are observed for a minimum of 14 days.[7] Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior. Body weight is recorded weekly.

• Endpoint: The test endpoint is the observation of clear signs of toxicity at a specific dose level, rather than mortality.[7] This allows for the classification of the substance according to the Globally Harmonised System (GHS).[9]

The Ames test is a widely used method to assess a substance's potential to produce gene mutations.[10][11]

• Principle: The test uses specific strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize this essential amino acid and require it for growth.[10][12] The assay measures the ability of a test substance to cause reverse mutations (reversions), resulting in the restoration of the ability to synthesize histidine (His+).[13]

• Test Strains: Multiple strains are used to detect different types of mutations (e.g., frameshift, base-pair substitution). Common strains include TA98, TA100, and TA102.[12]

• Metabolic Activation: Since bacteria lack the metabolic enzymes present in mammals, the test is typically performed both with and without a mammalian metabolic activation system (S9 fraction), usually derived from rat liver.[12] This allows for the detection of metabolites that may be mutagenic.

• Procedure:

  • The bacterial strain, the test substance at various concentrations, and the S9 mixture (or buffer) are combined.[12]

  • This mixture is added to a top agar containing a small amount of histidine (to allow for initial growth and mutation expression).[11]

  • The top agar is poured onto a minimal glucose agar plate (lacking histidine).[12]

  • Plates are incubated at 37°C for 48-72 hours.[12]

• Endpoint: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.[13]

Signaling Pathways and Mechanisms of Toxicity

Antimony compounds elicit their toxic effects through various molecular mechanisms, primarily involving the induction of oxidative stress and the activation of apoptotic signaling pathways.

The following diagram illustrates a typical workflow for assessing the toxicity of an antimony compound in a cell-based model.

Caption: Workflow for in vitro toxicological assessment of antimony compounds.

Antimony exposure is known to generate reactive oxygen species (ROS), leading to oxidative stress and subsequent activation of cell death pathways.[14][15][16] The diagram below outlines a key signaling cascade initiated by antimony.

Caption: Antimony-induced oxidative stress leading to SEK1/JNK-mediated apoptosis.[14]

Antimony compounds, such as antimony trioxide (Sb₂O₃), can increase the production of ROS.[14] This leads to several downstream effects:

• Glutathione (GSH) Depletion: ROS can deplete the cell's primary antioxidant, glutathione, enhancing oxidative damage.[16]

• Mitochondrial Dysfunction: Oxidative stress targets mitochondria, causing a decrease in mitochondrial membrane potential (MMP) and an increase in mitochondrial permeability transition (MPT), which can lead to the release of pro-apoptotic factors like cytochrome c.[16][17]

• MAPK Pathway Activation: ROS can activate stress-related signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway.[14] The activation of SEK1 (an upstream regulator) leads to the phosphorylation and activation of JNK.[14] Activated JNK can then activate transcription factors like AP-1 and modulate the activity of caspases, ultimately leading to programmed cell death, or apoptosis.[14][18]

References

• 1. antimonytrioxide.com [antimonytrioxide.com]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. Sodium stibogluconate (UK PID) [inchem.org]
• 4. Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of Antimony Trioxide (CASRN 1309-64-4) in Wistar Han [Crl:WI(Han)] Rats and B6C3F1/N Mice (Inhalation Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. An assessment of the genetic toxicology of antimony trioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Antiparasitic and Apoptotic Effects of Antimony Sulfide Nanoparticles on Leishmania infantum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. umwelt-online.de [umwelt-online.de]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Ames test - Wikipedia [en.wikipedia.org]
• 11. ossila.com [ossila.com]
• 12. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 13. microbiologyinfo.com [microbiologyinfo.com]
• 14. Antimony trioxide-induced apoptosis is dependent on SEK1/JNK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antimony induces oxidative stress to impair enteroendocrine cells and disrupt glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Arsenic or/and antimony induced mitophagy and apoptosis associated with metabolic abnormalities and oxidative stress in the liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploratory Synthesis of Novel Antimony-Based Alloys: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony, a metalloid with a rich history in alloying, is experiencing a resurgence of interest in materials science. Its unique properties, including its ability to enhance the hardness and strength of other metals, as well as its notable thermoelectric and catalytic potential, make it a compelling element for the exploratory synthesis of novel alloys. This technical guide provides an in-depth overview of the synthesis, characterization, and properties of new and emerging antimony-based alloys. It is intended to serve as a comprehensive resource for researchers and professionals engaged in the discovery and development of advanced materials. This document details various synthesis methodologies, presents quantitative data on alloy performance, and visualizes key experimental and logical workflows to accelerate innovation in this promising field.

Introduction to Antimony-Based Alloys

Antimony (Sb) is a semi-metallic element that has been historically used to impart desirable properties to traditional alloys, such as lead and tin.[1] When alloyed, antimony can significantly increase hardness and strength.[1][2] For instance, the addition of antimony to lead creates alloys with improved durability, making them suitable for applications like battery grids and cable sheathing.[2] Similarly, in tin-based solders, antimony enhances mechanical properties.[3] Beyond these traditional uses, novel antimony-based alloys are being explored for a wide range of advanced applications. These include high-performance thermoelectric materials, where antimony chalcogenides are key components, and high-entropy alloys (HEAs) with unique combinations of properties.[4][5] The exploration of these new frontiers in antimony alloying is driven by the potential to create materials with tailored electronic, thermal, and mechanical characteristics.

Synthesis Methodologies for Antimony-Based Alloys

The synthesis of novel antimony-based alloys requires a diverse toolkit of techniques, each offering distinct advantages in controlling the final microstructure and properties of the material. The choice of synthesis method is critical and depends on the target alloy system, desired morphology (e.g., bulk, powder, thin film), and the need for crystalline or amorphous structures.

Solid-State Synthesis

Solid-state methods are widely employed for the synthesis of bulk antimony-based alloys, particularly for systems with high melting point components and for the production of homogeneous, crystalline materials.

Arc melting is a common technique for producing small batches of high-purity intermetallic compounds and high-entropy alloys from elemental precursors. The process involves melting the constituent elements in a water-cooled copper hearth using a high-current electric arc under an inert atmosphere.

Experimental Protocol: Arc Melting of a High-Entropy Antimony Alloy

• Precursor Preparation: Weigh stoichiometric amounts of high-purity (≥99.9%) elemental antimony, and other constituent metals.

• Furnace Preparation: Place the precursor materials on the copper hearth of the arc melting furnace. Evacuate the chamber to a base pressure of at least 10⁻³ mbar and then backfill with high-purity argon gas. This process should be repeated multiple times to minimize residual oxygen.

• Melting: Strike an electric arc between the non-consumable tungsten electrode and the precursor materials. The current is typically in the range of 50-100 A.

• Homogenization: Melt the ingot, then allow it to solidify. Flip the ingot and re-melt it several times (typically 4-5 times) to ensure chemical homogeneity.

• Annealing (Optional): The as-cast ingot may be sealed in an evacuated quartz tube and annealed at a specific temperature to promote phase equilibrium and relieve internal stresses.

Mechanical alloying is a powder metallurgy technique that produces homogeneous alloy powders from elemental or pre-alloyed powders through repeated cold welding, fracturing, and re-welding in a high-energy ball mill. This method is particularly useful for synthesizing amorphous alloys and nanocrystalline materials.

Experimental Protocol: Mechanical Alloying of an Antimony-Telluride Thermoelectric Material

• Precursor Loading: Load elemental antimony and tellurium powders in the desired molar ratio into a hardened steel or tungsten carbide milling vial along with grinding media (e.g., hardened steel balls). The ball-to-powder weight ratio is typically between 10:1 and 20:1.

• Milling Atmosphere: Seal the vial under an inert atmosphere (e.g., argon) to prevent oxidation during milling.

• Milling Process: Place the vial in a high-energy planetary or shaker mill. Milling is performed for a specified duration, ranging from a few hours to over 50 hours, depending on the desired phase and particle size.

• Process Control Agent (Optional): A small amount of a process control agent, such as stearic acid, can be added to prevent excessive cold welding.

• Powder Consolidation: The resulting alloy powder can be consolidated into a dense bulk material using techniques like spark plasma sintering or hot pressing.

Spark plasma sintering is a rapid consolidation technique that uses pulsed DC current and uniaxial pressure to sinter powders at lower temperatures and for shorter durations compared to conventional sintering methods. It is particularly effective for producing dense, fine-grained bulk thermoelectric materials.

Experimental Protocol: Spark Plasma Sintering of Bi₀.₅Sb₁.₅Te₃

• Powder Preparation: Start with pre-alloyed Bi₀.₅Sb₁.₅Te₃ powder, often synthesized via mechanical alloying or melt-spinning.

• Die Loading: Load the powder into a graphite die.

• Sintering: Place the die assembly into the SPS chamber. The sintering process is typically carried out under vacuum or an inert atmosphere.

  • Heating Rate: A rapid heating rate, for example, 100 °C/min, is applied.

  • Sintering Temperature: The temperature is ramped to a specific setpoint, typically between 400 °C and 500 °C for BiSbTe alloys.

  • Pressure: A uniaxial pressure, usually in the range of 50-80 MPa, is applied.

  • Holding Time: The temperature and pressure are held for a short duration, typically 5-10 minutes.

• Cooling: The sample is then cooled to room temperature.

Solution-Based Synthesis

Solution-based methods offer excellent control over the size, shape, and composition of nanoscale antimony-based alloys. These techniques are particularly relevant for applications in catalysis and energy storage where high surface area and controlled morphology are crucial.

Solvothermal synthesis involves a chemical reaction in a sealed vessel (autoclave) where the solvent is heated above its boiling point to generate high pressure. This method is used to synthesize a variety of nanomaterials, including nanoparticles, nanowires, and complex hierarchical structures. For instance, antimony-based nanoparticles for catalytic applications can be produced via this route.[6]

Experimental Protocol: Solvothermal Synthesis of Antimony-Based Nanoparticles

• Precursor Solution: Dissolve an antimony salt (e.g., SbCl₃) and other metal salt precursors in a suitable solvent (e.g., ethanol, ethylene glycol).

• Additives: Introduce a reducing agent (e.g., sodium borohydride) and a stabilizing agent (e.g., polyvinylpyrrolidone) to the solution to control the particle size and prevent agglomeration.

• Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a specific temperature (e.g., 120-200 °C) for a defined period (e.g., 12-24 hours).

• Product Recovery: After the reaction, allow the autoclave to cool to room temperature. Collect the product by centrifugation or filtration, wash it several times with ethanol and deionized water to remove any unreacted precursors and byproducts, and finally dry it under vacuum.

Quantitative Data on Novel Antimony-Based Alloys

The performance of novel antimony-based alloys is highly dependent on their composition and microstructure. The following tables summarize key quantitative data for selected alloy systems to facilitate comparison.

Mechanical Properties

The addition of antimony generally enhances the mechanical properties of softer metals. The table below presents a comparison of the mechanical properties of various antimony-containing alloys.

Alloy System	Synthesis Method	Tensile Strength (MPa)	Compressive Strength (MPa)	Hardness (Brinell, HB)	Elongation (%)	Reference(s)
Pure Pb	Continuous Casting	17	-	-	41	[7]
Pb-1.25wt% Sb	Continuous Casting	29	-	-	14	[7]
Sn-58wt% Bi	Casting	-	65	-	-	[3]
Sn-58wt% Bi-3wt% Sb	Casting	-	-	-	-	[3]
Sn-58wt% Bi-6wt% Sb	Casting	-	100	-	-	[3]

Thermoelectric Properties

Antimony chalcogenides are a cornerstone of thermoelectric materials research. The table below summarizes the thermoelectric properties of several promising antimony-based systems.

Material	Synthesis Method	Seebeck Coefficient (μV/K)	Electrical Conductivity (S/cm)	Thermal Conductivity (W/m·K)	Figure of Merit (ZT)	Temperature (°C)	Reference(s)
Bi₀.₅Sb₁.₅Te₃	Mechanical Alloying + Hot Pressing	~220	~1000	~1.1	~1.4	100
Bi₂Te₂.₈Se₀.₂ + 0.14wt% CdCl₂	Zone Melting	-	-	-	>1.0	~100-200
Bi₀.₅Sb₁.₅Te₃ + 2wt% Te + 0.14wt% TeI₄	Zone Melting	-	-	-	>1.1	~100-200

Visualization of Workflows and Relationships

Diagrams are essential tools for visualizing the complex relationships and workflows in materials synthesis and discovery. The following diagrams, created using the DOT language, illustrate key concepts in the exploratory synthesis of antimony-based alloys.

General Workflow for Exploratory Synthesis

This diagram outlines the typical workflow for the discovery and characterization of novel inorganic materials, including antimony-based alloys.

Caption: A generalized workflow for the exploratory synthesis of novel materials.

Influence of Mechanical Alloying Parameters on Alloy Properties

This diagram illustrates the relationship between key parameters in mechanical alloying and the resulting microstructure and mechanical properties of the synthesized antimony alloy.

Caption: Influence of mechanical alloying parameters on alloy properties.

Conclusion and Future Outlook

The exploratory synthesis of novel antimony-based alloys presents a rich and diverse field of materials science with significant potential for technological innovation. From enhancing the performance of traditional alloys to enabling next-generation thermoelectric devices and catalysts, the versatility of antimony as an alloying element is clear. This guide has provided a comprehensive overview of the key synthesis techniques, quantitative performance data, and logical workflows that underpin research in this area.

Future research will likely focus on the development of multi-principal element alloys, such as high-entropy alloys, where the unique electronic structure of antimony can be leveraged to achieve unprecedented combinations of properties. Furthermore, the continued advancement of solution-based synthesis methods will enable the production of precisely controlled antimony-based nanostructures for a variety of applications. The integration of computational materials science and machine learning with experimental synthesis will undoubtedly accelerate the discovery and optimization of new antimony-based alloys with tailored functionalities. By building upon the foundational knowledge presented here, the scientific community is well-positioned to unlock the full potential of these fascinating materials.

References

• 1. Antimony: Possessing Durability and Versatility When Alloyed with Other Metals - Belmont Metals [belmontmetals.com]
• 2. clausiuspress.com [clausiuspress.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis, microstructure, and thermoelectric properties of Sb-Based high entropy alloys - SINTEF [sintef.no]
• 5. High-entropy alloy - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]
• 7. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

A Technical Guide to the Basic Characterization of Antimony Thin Film Morphology

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antimony (Sb) and its compounds, such as antimony sulfide (Sb₂S₃) and selenide (Sb₂Se₃), are materials of significant interest for a range of advanced applications. These include phase-change memory, optoelectronics, solar cells, and thermoelectric devices.[1][2][3] The performance of devices based on these materials is critically dependent on the morphology of the thin film—its structure, crystallinity, grain size, and surface topography. Controlling and characterizing this morphology is therefore a fundamental step in material and device engineering.

This technical guide provides an in-depth overview of the basic characterization of antimony thin film morphology. It covers common deposition techniques, the key parameters that influence film structure, detailed experimental protocols for deposition and analysis, and a summary of quantitative morphological data.

Section 1: Deposition Techniques and Their Influence on Morphology

The method used to deposit an antimony thin film is a primary determinant of its resulting morphological and chemical properties.[4] Techniques can be broadly categorized into Physical Vapor Deposition (PVD) and Chemical Vapor Deposition (CVD), each with unique advantages for controlling film characteristics.

• Pulsed Laser Deposition (PLD): This technique uses a high-power laser to ablate a target material, creating a plasma plume that deposits onto a substrate. PLD is known for producing uniform ultrathin films with precise thickness control, which is crucial for applications sensitive to quantum confinement effects.[5]

• Sputtering: In this PVD method, ions from a plasma bombard a target, ejecting atoms that then deposit on the substrate. Sputtering is a versatile technique used to create both amorphous and crystalline films, with the ability to control film orientation through parameters like sputtering pressure.[1][6]

• Thermal Evaporation: A simple and convenient PVD method where a source material is heated in a vacuum chamber until it evaporates, with the vapor condensing on a cooler substrate.[3][7] It is often used for preparing Sb-based films, which may require post-deposition annealing to achieve desired crystallinity.[3]

• Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD): These methods involve chemical reactions of precursor gases on the substrate surface. ALD, a subset of CVD, allows for atomic-level thickness control and excellent conformality on complex topographies, making it powerful for advanced electronic devices.[4] The choice of chemical precursor is critical in these processes.[4][8]

• Solution-Based Methods: Techniques like spin-coating and chemical bath deposition offer a simpler, often lower-cost route to film fabrication. These methods involve depositing a liquid precursor solution onto a substrate, followed by heating to form the final film.[9][10]

The general workflow for fabricating and characterizing antimony thin films is illustrated below.

Caption: General experimental workflow for antimony thin film fabrication and characterization.

Section 2: Key Parameters Governing Morphology

Beyond the choice of deposition technique, several experimental parameters can be tuned to precisely control the final film morphology.

• Film Thickness: For ultrathin antimony films, thickness is a dominant factor. Films below a critical thickness (e.g., < 7 nm) tend to be amorphous when deposited at room temperature, while thicker films are more likely to be crystalline.[5] The crystallization temperature is also strongly dependent on thickness.[5]

• Substrate: The choice of substrate material (e.g., Si/SiO₂, glass, silicon wafers) and its temperature during deposition significantly impacts film growth, influencing nucleation, grain size, and orientation.[6][8][11]

• Deposition Temperature: Higher substrate temperatures during deposition generally promote the growth of larger grains and enhance crystallinity.[6]

• Post-Deposition Annealing: Thermal treatment after deposition is a crucial step for transforming as-deposited amorphous films into a crystalline state.[2] The annealing temperature, duration, and atmosphere can be controlled to achieve specific grain sizes and phases. For example, annealing Sb₂S₃ films in sulfur vapors can produce polycrystalline films with grains around 500 nm.[12]

The interplay of these parameters dictates the final structural properties of the film.

References

• 1. Antimony thin films demonstrate programmable optical nonlinearity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. High Volatile Antimony(III) Precursors for Metal Oxide Thin Film Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mit.imt.si [mit.imt.si]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. chalcogen.ro [chalcogen.ro]
• 11. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 12. researchgate.net [researchgate.net]

The Dual Facets of an Ancient Metalloid: An In-depth Technical Guide to Antimony's Role in Ancient Cosmetics and Medicine

For Immediate Release

A comprehensive technical guide exploring the historical significance, chemical composition, and biological impact of antimony in ancient cosmetic and medicinal practices. This document is intended for researchers, scientists, and drug development professionals.

Introduction

Antimony, a semi-metallic element known since antiquity, has played a significant and multifaceted role in human history, particularly in the realms of cosmetics and medicine.[1] In ancient civilizations, most notably in Egypt, Mesopotamia, and the Greco-Roman world, compounds derived from antimony were integral to daily life, valued for both their aesthetic and therapeutic properties.[2][3] The primary ore, stibnite (antimony sulfide, Sb₂S₃), was the main ingredient in the iconic black eye cosmetic known as kohl, used by both men and women to accentuate the eyes.[4][5] Beyond its cosmetic use, antimony and its derivatives were prescribed for a range of ailments, reflecting a belief in their potent medicinal capabilities.[5] This guide provides a detailed technical investigation into the historical applications of antimony, the composition of ancient preparations, the analytical methods used to study them, and the underlying biological mechanisms that account for its dual nature as both a remedy and a toxin.

Antimony in Ancient Cosmetics

The most prominent use of antimony in antiquity was in the formulation of eye cosmetics. In ancient Egypt, the application of black eye makeup was a widespread practice, believed to not only enhance beauty but also to possess magical and protective qualities.[4]

Composition of Ancient Kohl

While the term "kohl" is often associated with antimony, analyses of ancient samples have revealed a more complex picture. Many preparations were predominantly lead-based, using galena (lead sulfide, PbS). However, stibnite was also a key ingredient, and in some cases, the primary component.[6] The composition of these cosmetics varied geographically and chronologically, with formulations often including other minerals, fats, and oils.[7]

Table 1: Quantitative Composition of Selected Ancient Kohl Samples

Sample Origin/Period	Antimony Compound(s)	Antimony Concentration (%)	Other Key Components	Analytical Method(s)	Reference(s)
Ancient Egypt (various dynasties)	Stibnite (Sb₂S₃)	Traces to low percentages	Galena (PbS), Carbon black, Manganese oxides	SEM-EDS, XRD	[8][9]
Roman-Egyptian	Stibnite (Sb₂S₃)	Not quantified	Galena (PbS), Lead carbonates	SEM-EDS, XRD	[8]
Cilician Plain (Roman Period)	Not detected	0	Galena (PbS), Lead oxide (PbO), Carbon	SEM-EDS	[8]
Modern Kohl (for comparison)	Stibnite (Sb₂S₃)	~7.8% in one sample	Galena (PbS), Amorphous carbon, Zincite, Talc	XRPD, SEM	[9]

Note: Quantitative data for antimony in ancient kohl is limited, as many studies have focused on lead content. The concentrations often vary significantly between individual samples.

Preparation of Stibnite for Cosmetic Use

The preparation of stibnite for use as eyeliner was a meticulous process. The raw mineral was first ground into a fine powder, often using cosmetic palettes. This powder was then mixed with a binder, such as animal fat or vegetable oil, to create a paste or cream that could be easily applied.[4][10]

Caption: Preparation of Stibnite-Based Kohl.

Antimony in Ancient Medicine

The medicinal applications of antimony were diverse and widespread, though often fraught with danger due to its inherent toxicity.[11] Ancient physicians, including Dioscorides and Pliny the Elder, documented the preparation and use of antimony compounds for various medical conditions.[2][3]

Therapeutic Applications

Antimony preparations were used both topically and internally. Topically, they were applied to treat skin conditions, wounds, and ulcers.[5] Internally, they were administered as emetics to induce vomiting, a common practice in ancient medicine believed to purge the body of "bad humors."[12] Other recorded uses include treatments for fevers, melancholy, and even parasitic infections.[5]

The Therapeutic and Toxicological Threshold

The dual nature of antimony as both a therapeutic agent and a poison was a delicate balance. The therapeutic efficacy of antimony compounds is dependent on the dose, with higher doses leading to significant toxicity.[11] The estimated toxic oral dose of tartar emetic (antimony potassium tartrate) is between 0.1 and 1 gram.[13] Chronic exposure to antimony can lead to a range of adverse health effects, including respiratory and cardiovascular problems.[14]

Table 2: Documented Medicinal Uses and Toxic Effects of Antimony Compounds in Antiquity

Antimony Compound	Therapeutic Use	Mode of Administration	Documented Toxic Effects	Reference(s)
Stibnite (Sb₂S₃)	Skin ailments, eye diseases	Topical	Limited data on topical toxicity	[3][5]
Metallic Antimony	Purgative	Oral (in "antimony cups")	Vomiting, diarrhea, potential for fatality	[12]
Antimony Potassium Tartrate (Tartar Emetic)	Emetic, treatment for fevers	Oral	Violent vomiting, sweating, potential for fatality	[5]

Experimental Protocols for the Analysis of Antimony in Ancient Materials

The study of antimony in archaeological artifacts relies on a suite of modern analytical techniques. These methods allow for the identification and quantification of antimony and its compounds in cosmetic residues and other materials.[15]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying organic components, such as the binders used in kohl, and can also be adapted for the analysis of organometallic compounds.[16][17]

Methodology:

• Sample Preparation: A small amount of the cosmetic residue (typically a few milligrams) is extracted with an organic solvent (e.g., a chloroform/methanol mixture) to dissolve the lipid-based binders.[16] For the analysis of fatty acids, a derivatization step (e.g., methylation) is often required to make the compounds volatile enough for GC analysis.[16]

• Instrumentation: The extract is injected into a gas chromatograph, where the different components are separated based on their boiling points and interactions with the stationary phase of the GC column. The separated components then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for their identification.[18]

• Data Analysis: The resulting mass spectra are compared to spectral libraries to identify the specific organic compounds present.[16]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a non-destructive or minimally destructive technique used to identify the molecular composition of a sample, including both organic and inorganic compounds.[19]

Methodology:

• Sample Preparation: A small amount of the powdered cosmetic sample (1-2 mg) is mixed with a dry, infrared-transparent matrix, typically potassium bromide (KBr).[20] The mixture is then pressed into a thin, transparent pellet.[20] Alternatively, for non-destructive analysis, Attenuated Total Reflectance (ATR)-FTIR can be used, where the sample is placed in direct contact with an ATR crystal.[20]

• Instrumentation: The sample is placed in the path of an infrared beam. The molecules in the sample absorb infrared radiation at specific frequencies corresponding to their vibrational modes, creating a unique spectral fingerprint.[19]

• Data Analysis: The resulting infrared spectrum is analyzed to identify the characteristic absorption bands of different functional groups and compounds, allowing for the identification of minerals like stibnite and organic binders.[19]

Caption: Analytical Workflow for Cosmetic Residue.

Biological Mechanisms of Antimony

Modern research has shed light on the cellular and molecular mechanisms underlying the biological effects of antimony, explaining both its therapeutic potential and its toxicity.

Interaction with Cellular Signaling Pathways

Antimony compounds have been shown to interact with various cellular signaling pathways, particularly those involved in inflammation, cell proliferation, and apoptosis (programmed cell death).[21]

5.1.1 Effects on Inflammatory Signaling

Studies on skin cells have demonstrated that antimony compounds can inhibit pro-inflammatory pathways such as NF-κB and STAT3 signaling.[22][23] This anti-inflammatory effect may explain the use of antimony in treating skin ailments in ancient times. By reducing the nuclear translocation of key transcription factors like NF-κB p65 and STAT3, antimony can decrease the production of pro-inflammatory cytokines.[23]

5.1.2 Induction of Apoptosis

At higher concentrations, antimony is known to be cytotoxic. One of the primary mechanisms of this toxicity is the induction of apoptosis.[21] Antimony exposure can lead to the generation of reactive oxygen species (ROS), which in turn activates stress-related signaling pathways, including the c-Jun N-terminal kinase (JNK) pathway, a member of the mitogen-activated protein kinase (MAPK) family.[21][24] Activation of the JNK pathway can lead to a cascade of events that ultimately results in apoptosis.[21]

Caption: Antimony-Induced Apoptosis via JNK Pathway.

Conclusion

The historical use of antimony in cosmetics and medicine highlights a deep-seated human endeavor to harness the properties of the natural world for health and beautification. While ancient civilizations empirically recognized the potent effects of antimony, modern analytical techniques and molecular biology have provided a scientific basis for understanding its dual role. The study of antimony in archaeological contexts not only offers insights into ancient cultures and technologies but also provides a historical perspective on the therapeutic and toxicological properties of metalloids, a field that continues to be of great relevance to modern medicine and drug development. Further research, particularly in quantifying the antimony content of a wider range of archaeological samples and elucidating the full spectrum of its biological interactions, will continue to enhance our understanding of this fascinating element.

References

• 1. Availability, Toxicology and Medical Significance of Antimony - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimony - Wikipedia [en.wikipedia.org]
• 3. Antimony revisited | Feature | RSC Education [edu.rsc.org]
• 4. quora.com [quora.com]
• 5. Antimony - Medicinal Use Discovery and History_Chemicalbook [chemicalbook.com]
• 6. quora.com [quora.com]
• 7. Recipes of Ancient Egyptian kohls more diverse than previously thought - PMC [pmc.ncbi.nlm.nih.gov]
• 8. maajournal.com [maajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. When Medieval & Early Modern Europeans Cleansed with Poison: The Strange History of Antimony Cups and Pills | Open Culture [openculture.com]
• 13. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 14. HEALTH EFFECTS - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Determination of absorbed organic residues in archaeological pottery using GC-MS [unitesi.unive.it]
• 17. Study of organic residues - CIRAM [ciram-lab.com]
• 18. minds.wisconsin.edu [minds.wisconsin.edu]
• 19. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 20. drawellanalytical.com [drawellanalytical.com]
• 21. Antimony trioxide-induced apoptosis is dependent on SEK1/JNK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Anti-Psoriatic Effects of Antimony Compounds In Vitro | MDPI [mdpi.com]
• 23. Anti-Psoriatic Effects of Antimony Compounds In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Antimony induces mitochondria-dependent and ER stress-triggered apoptosis via the oxidative stress-activated JNK signaling pathway in pancreatic islet β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Modeling of Antimony's Electronic Band Structure: A Technical Guide

Executive Summary: Antimony (Sb), a group-V semimetal, and its two-dimensional allotrope, antimonene, have garnered significant scientific interest due to their unique electronic properties, including high carrier mobility and a tunable band gap in the case of antimonene. A thorough understanding of the electronic band structure is paramount for harnessing these materials in next-generation electronics, topological devices, and potentially in specialized biomedical applications. This technical guide provides an in-depth overview of the primary theoretical and experimental methodologies employed to investigate the electronic characteristics of antimony. It details first-principles and semi-empirical modeling techniques, summarizes key quantitative data, and outlines the experimental protocols used for validation, tailored for researchers and professionals in materials science and related fields.

Theoretical Modeling Approaches

The electronic band structure of antimony is predominantly investigated using a combination of first-principles (ab initio) and semi-empirical computational methods. The choice of method often depends on the desired balance between computational accuracy and efficiency.

First-Principles Methods: Density Functional Theory (DFT)

Density Functional Theory (DFT) is the most widely used ab initio method for calculating the electronic structure of solids. It is based on the principle that the ground-state energy of a many-electron system can be determined from its electron density.

The accuracy of DFT calculations for antimony is highly dependent on the choice of the exchange-correlation (XC) functional, which approximates the complex many-body effects. Common functionals include:

• Local Density Approximation (LDA): Often underestimates band gaps but can be a good starting point. For monolayer antimonene, LDA predicts a band gap of 1.21 eV.[1]

• Generalized Gradient Approximation (GGA): Functionals like Perdew-Burke-Ernzerhof (PBE) offer an improvement over LDA. The GGA-PBE functional yields a band gap of 1.27 eV for monolayer antimonene.[1]

• Hybrid Functionals: Functionals like Heyd-Scuseria-Ernzerhof (HSE06) incorporate a fraction of exact Hartree-Fock exchange, generally providing more accurate band gap predictions. For monolayer antimonene, HSE06 calculations have reported band gaps of 1.87 eV and 2.28 eV, highlighting the sensitivity to the computational package used.[1]

A critical factor in modeling heavy elements like antimony is the inclusion of Spin-Orbit Coupling (SOC) . The strong intra-atomic SOC (λ ≈ 0.34 eV) plays a fundamental role in shaping the band structure, leading to significant splitting of the valence band edge and a reduction in the effective mass of hole carriers.[2][3]

A typical workflow for a DFT calculation.

Semi-Empirical Methods

While DFT is powerful, its computational cost can be prohibitive for very large systems. Semi-empirical methods offer a more efficient alternative, often by fitting parameters to experimental data or higher-level theoretical results.

Tight-Binding (TB) Model: The tight-binding approach provides an intuitive and computationally efficient description of electronic states.[2] It is particularly useful for modeling large-scale systems or phenomena like electronic transport. For antimony, accurate TB models are often derived by fitting the hopping parameters to a band structure previously calculated using a more accurate method like DFT.[2][3] This synergy allows the creation of an efficient model that captures the essential physics of the system, including the effects of spin-orbit coupling.[2][3] The DFTB (Density Functional Tight Binding) method is a more advanced approach that derives its parameters more directly from DFT calculations, reducing empiricism.[4][5]

Workflow for parameterizing a TB model from DFT.

Empirical Pseudopotential Method (EPM): The EPM is a historical yet effective method for calculating the band structure of bulk crystalline solids.[6][7] In this approach, the ionic core potential is replaced by a simpler pseudopotential, whose form factors are adjusted to fit experimental data, such as optical transition energies.[7] This method has been successfully applied to determine the electronic structure of bulk rhombohedral antimony.[6]

Key Electronic Structure Parameters of Antimony

The theoretical models provide quantitative data on several key parameters that define the electronic properties of antimony.

Crystal Structure and Lattice Parameters

Antimony exists in a rhombohedral crystal structure (A7, space group R-3m) in its bulk form, while its monolayer form, antimonene, typically assumes a buckled honeycomb (hexagonal) lattice.[8][9]

Parameter	Bulk Antimony (Rhombohedral)	Monolayer Antimonene (Hexagonal)
Lattice Constants	a = 4.35 Å, c = 11.49 Å (Conventional)[9]	a = b = 4.12 Å[8]
Atomic Positions	Sb at (0, 0, 0.268)[9]	Two sublattices vertically displaced[10]
Bond Lengths	3 shorter (2.93 Å), 3 longer (3.43 Å)[9]	-

Band Gap and Density of States

Bulk antimony is a semimetal, characterized by an overlap between the valence and conduction bands, leading to a zero or negative band gap and the presence of charge carriers at the Fermi level.[6][9] In contrast, freestanding monolayer antimonene is a semiconductor with a moderate indirect band gap.[1][8] The conduction band minimum (CBM) is located between the Γ and X high-symmetry points, while the valence band maximum (VBM) is at the Γ point.[1]

Method / Functional	Calculated Indirect Band Gap (eV)
DFT (LDA)	1.21[1]
DFT (GGA-PBE)	1.27[1]
DFT (HSE06 - VASP)	1.87[1]
DFT (HSE06 - CASTEP)	2.28[1]
DFT (unspecified)	0.9[8]
DFT (PBE + SOC)	1.0[11]

Effective Mass of Charge Carriers

The effective mass (m) is a crucial parameter that describes how charge carriers respond to an external electric field and is determined by the curvature of the energy bands (m ∝ (d²E/dk²)⁻¹).[12][13] A smaller effective mass generally leads to higher carrier mobility.[13] In monolayer antimony, spin-orbit coupling significantly reduces the effective mass of hole carriers.[2][3]

Carrier Type	Direction	Effective Mass (m₀)
Hole (h)	Γ → M	0.19
Hole (h)	Γ → K	0.20

(Note: The above effective mass values are derived from studies on monolayer antimonene. Data can vary based on the computational method.)

Experimental Validation Techniques

Theoretical models must be validated against experimental measurements. Angle-Resolved Photoemission Spectroscopy and Scanning Tunneling Microscopy are two powerful techniques for probing the electronic structure of materials.

Angle-Resolved Photoemission Spectroscopy (ARPES)

ARPES is the most direct experimental method for visualizing the electronic band structure of a crystalline solid.[14] It measures the kinetic energy and emission angle of electrons ejected from the sample surface upon irradiation with high-energy photons, allowing for a direct mapping of the energy-momentum relationship of electrons within the material.

Experimental Protocol:

• Sample Preparation: An atomically clean and flat surface of the antimony crystal is prepared in an ultra-high vacuum (UHV) chamber to prevent surface contamination. This is typically achieved by cleaving the crystal in-situ or through cycles of ion sputtering and annealing.

• Photon Irradiation: The sample is irradiated with a monochromatic beam of photons (typically UV or X-ray) from a synchrotron or a gas discharge lamp.

• Photoelectron Detection: An electron energy analyzer measures the kinetic energy (E_kin) and the emission angles (θ, φ) of the photoemitted electrons.

• Band Structure Mapping: The binding energy (E_B) and the crystal momentum parallel to the surface (k_||) of the electron in the solid are calculated using the following relations: E_B = hν - Φ - E_kin and k_|| = (1/ħ) * sqrt(2m_e * E_kin) * sin(θ), where hν is the photon energy and Φ is the work function of the material.

• Data Analysis: By collecting spectra at various emission angles, a complete map of the occupied electronic states (the band structure below the Fermi level) can be constructed and directly compared with theoretical calculations.[14]

Simplified workflow of an ARPES experiment.

Scanning Tunneling Microscopy and Spectroscopy (STM/STS)

STM provides real-space images of a material's surface with atomic resolution by measuring the quantum tunneling current between a sharp metallic tip and the sample.[15] The related technique, Scanning Tunneling Spectroscopy (STS), measures the local density of electronic states (LDOS) by recording the differential conductance (dI/dV) as a function of the bias voltage, providing information that can be compared to the calculated density of states from theoretical models.[16][17]

Experimental Protocol:

• Sample and Tip Preparation: A conductive, atomically sharp tip and a clean, conductive sample surface are placed in a UHV chamber.[18] The system is isolated from vibrations.

• Tip Approach: The tip is brought within a few angstroms of the sample surface using piezoelectric controllers.

• Imaging (Constant Current Mode): A bias voltage is applied between the tip and sample. The tip is scanned across the surface while a feedback loop adjusts the tip's vertical position to maintain a constant tunneling current. This vertical position map creates a topographic image of the surface electron density.[15]

• Spectroscopy (STS Mode): The tip is held at a fixed position over a point of interest. The feedback loop is temporarily disabled, and the bias voltage is swept through a range of values while the tunneling current (I) is measured.

• LDOS Measurement: The differential conductance (dI/dV) is numerically calculated from the I-V curve. The resulting dI/dV spectrum is proportional to the sample's LDOS at the tip's location, revealing features like band edges and electronic states.[16]

Simplified workflow for an STM/STS experiment.

References

• 1. Benchmark Investigation of Band-Gap Tunability of Monolayer Semiconductors under Hydrostatic Pressure with Focus-On Antimony [mdpi.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. [1702.06873] Electronic properties of single-layer antimony: Tight-binding model, spin-orbit coupling and the strength of effective Coulomb interactions [arxiv.org]
• 4. rug.nl [rug.nl]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. people.sissa.it [people.sissa.it]
• 7. courses.physics.ucsd.edu [courses.physics.ucsd.edu]
• 8. researchgate.net [researchgate.net]
• 9. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 10. researchgate.net [researchgate.net]
• 11. cnislab.com [cnislab.com]
• 12. The role of effective mass on semiconductor charge carrier localization as revealed by the split operator method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 15. Experimental Techniques | Michael Tringides [faculty.sites.iastate.edu]
• 16. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 17. depts.washington.edu [depts.washington.edu]
• 18. physics.wisc.edu [physics.wisc.edu]

Initial Assessment of Antimony's Potential as a Topological Insulator: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony (Sb), a semi-metal in its bulk form, has garnered significant attention for its potential as a topological insulator. This is primarily due to its strong spin-orbit coupling (SOC), a key ingredient for the emergence of topologically protected surface states. This technical guide provides an in-depth initial assessment of antimony's topological properties, summarizing key theoretical predictions and experimental observations. We present a synthesis of quantitative data, detailed experimental protocols for its characterization, and visual representations of the underlying physical mechanisms and investigative workflows.

Theoretical Foundation: The Role of Spin-Orbit Coupling

The topological nature of antimony is rooted in the concept of band inversion, driven by strong spin-orbit coupling. In materials with heavy elements like antimony, the interaction between an electron's spin and its orbital motion around the nucleus is significant. This interaction can become strong enough to invert the natural ordering of the valence and conduction bands at certain points in the Brillouin zone.

This band inversion is the hallmark of a topological insulator. While the bulk of the material remains insulating, the boundary with a topologically trivial material (like a vacuum) must host gapless electronic states. These are the topologically protected surface states, which exhibit unique properties such as spin-momentum locking.

Signaling Pathway: Spin-Orbit Coupling Induced Band Inversion

The following diagram illustrates the conceptual pathway from strong atomic spin-orbit coupling to the emergence of topological surface states in antimony.

Caption: The role of spin-orbit coupling in antimony.

Experimental Verification and Characterization

The theoretical predictions of antimony's topological properties have been investigated experimentally, primarily through Angle-Resolved Photoemission Spectroscopy (ARPES) and Scanning Tunneling Microscopy (STM).

Angle-Resolved Photoemission Spectroscopy (ARPES)

ARPES is a powerful technique that directly probes the electronic band structure of materials. By measuring the kinetic energy and emission angle of photoemitted electrons, one can map the energy-momentum dispersion of the electronic states.

• Sample Preparation: High-quality single crystals of antimony are cleaved in-situ under ultra-high vacuum (UHV) conditions (pressure < 1x10-10 torr) to expose a clean, atomically flat (111) surface.

• Photon Source: A monochromatic light source, typically a synchrotron beamline or a UV laser, is used with photon energies ranging from 20 to 100 eV. The ability to vary the photon energy is crucial for distinguishing surface states from bulk states, as the momentum perpendicular to the surface (kz) of bulk states will change with photon energy, while that of 2D surface states will not.

• Electron Analyzer: A hemispherical electron analyzer measures the kinetic energy and emission angle of the photoelectrons with high resolution.

• Data Acquisition: ARPES spectra are collected at various emission angles to map the band dispersion along high-symmetry directions of the surface Brillouin zone (e.g., Γ-M and Γ-K).

• Spin-Resolved ARPES (SARPES): To confirm the spin-momentum locking of the surface states, a spin-polarized detector is used to measure the spin of the photoemitted electrons.

Scanning Tunneling Microscopy (STM)

STM provides real-space imaging of the surface topography and electronic local density of states (LDOS) with atomic resolution.

• Sample and Tip Preparation: An atomically sharp metallic tip (e.g., Tungsten or Platinum-Iridium) is prepared by in-situ sputtering and annealing. The Sb(111) surface is prepared by in-situ cleaving in UHV.

• Topographic Imaging: The STM tip is scanned across the surface while maintaining a constant tunneling current. The feedback loop adjusts the tip height, providing a real-space image of the surface atomic structure.

• Scanning Tunneling Spectroscopy (STS): The feedback loop is temporarily opened at a specific location, and the bias voltage is swept to obtain a current-voltage (I-V) curve. The differential conductance (dI/dV) is numerically calculated or measured directly using a lock-in amplifier. The dI/dV spectrum is proportional to the local density of electronic states.[1]

• Quasiparticle Interference (QPI) Imaging: By mapping the dI/dV signal at a specific energy over an area of the surface, standing wave patterns caused by the scattering of surface state electrons off defects can be visualized. The Fourier transform of these QPI maps provides information about the scattering wave vectors and the surface state dispersion.

Quantitative Data Summary

Obtaining precise, tabulated quantitative data for pure antimony's topological surface states from the literature is challenging, as much of the focus has been on bismuth-antimony alloys. The following tables summarize the available data, with some values estimated from graphical representations in published research.

Property	Value/Description	Experimental Method	Reference
Crystal Structure	Rhombohedral (A7)	X-ray Diffraction	N/A
Surface Investigated	Sb(111)	ARPES, STM	[2]
Topological Invariant (Z2)	1; (111) (predicted)	First-principles calculations	[3]
Bulk Band Gap	Semimetallic (bulk)	N/A	N/A
Surface State Dispersion	Rashba-like splitting observed around the Γ point.	ARPES	[1]

Table 1: General Properties of Antimony as a Topological Insulator.

Parameter	Value (approximate)	Experimental Method	Reference
Fermi Velocity (vF)	~3 x 105 m/s	ARPES	Estimated from[4]
Surface State Binding Energy at Γ	~0.1 eV below EF	ARPES	Estimated from[1]
Spin Polarization	Helical spin texture confirmed. Quantitative percentage not consistently reported for pure Sb.	Spin-Resolved ARPES	[4]

Workflow for First-Principles Identification of Topological Insulators

The discovery and characterization of new topological materials heavily rely on first-principles calculations based on Density Functional Theory (DFT). The following diagram outlines a typical workflow.

Caption: Workflow for identifying topological insulators.

Conclusion

The initial assessment of antimony strongly supports its classification as a topological insulator, primarily driven by significant spin-orbit coupling that leads to band inversion and the formation of topologically protected surface states on the Sb(111) surface. Experimental techniques such as ARPES and STM have been instrumental in confirming the existence of these surface states and their characteristic properties, such as spin-momentum locking. While precise quantitative data for pure antimony remains an area for more focused research, the qualitative and semi-quantitative evidence gathered to date provides a solid foundation for further exploration of antimony in the context of topological materials and their potential applications in spintronics and quantum computing. The methodologies and theoretical frameworks presented in this guide offer a comprehensive starting point for researchers and professionals entering this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [2010.08371] First Principles Calculations for Topological Quantum Materials [arxiv.org]
• 4. researchgate.net [researchgate.net]

The Core Electrochemical Behavior of Antimony Electrodes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental electrochemical behavior of antimony electrodes. It covers their core principles in various environments, details key experimental protocols for their characterization, and presents quantitative data to support further research and development, particularly in sensing and energy storage applications.

Fundamental Electrochemical Principles

The electrochemical behavior of antimony (Sb) is largely dictated by the formation and transformation of its surface oxides, primarily antimony(III) oxide (Sb₂O₃) and antimony(V) oxide (Sb₂O₅). The stability and reactivity of these oxide layers are highly dependent on the pH of the electrolyte and the applied electrode potential.

Behavior in Acidic Solutions

In acidic media, such as sulfuric acid (H₂SO₄), the anodic polarization of an antimony electrode exhibits three distinct potential regions.[1] This behavior is critical for understanding its corrosion properties and for applications in lead-acid batteries.

• α-Region (Active Dissolution): At lower potentials, typically between -0.47 and -0.39 V versus a Hg/Hg₂SO₄ reference electrode, active dissolution of antimony occurs.[1]

• β-Region (Passivation): At slightly higher overpotentials, a passive film, often a gel-like layer of antimony oxide, begins to form on the electrode surface, inhibiting further dissolution.[1]

• γ-Region (Passive Dissolution): At high anodic overpotentials, a more stable, barrier-like passive layer is formed, and a slow, passive dissolution of antimony proceeds.[1]

The primary reactions involve the oxidation of metallic antimony to form Sb(III) and subsequently Sb(V) species.

Behavior in Alkaline Solutions

In alkaline solutions, the electrochemical behavior of antimony is characterized by the formation of soluble antimonite (SbO₂⁻) and antimonate species. The Sb(III)/Sb(0) redox couple is more electrochemically reversible at an antimony metal/KOH solution interface compared to a glassy carbon/KOH solution interface.[2] This property is leveraged in the development of aqueous alkaline batteries, where antimony serves as a promising anode material due to its high theoretical capacity.[2]

pH Sensing Mechanism

Antimony electrodes are well-known for their application as pH sensors, particularly in environments where glass electrodes are not suitable, such as solutions containing hydrofluoric acid. The pH sensing mechanism is based on the equilibrium between antimony metal and its surface oxide, Sb₂O₃, in the presence of hydrogen ions.[3]

The fundamental electrochemical reaction is:

Sb₂O₃ + 6H⁺ + 6e⁻ ⇌ 2Sb + 3H₂O [3]

The potential of the antimony electrode is directly related to the hydrogen ion concentration (pH) of the solution. However, it's important to note that the electrode potential is linear only in the pH range of 3 to 8.[3] The accuracy of antimony pH electrodes can be affected by the presence of oxidizing or reducing agents, certain metal ions (like copper, tin, and lead), temperature variations, and the oxygen content of the solution.[3]

Quantitative Electrochemical Data

The following tables summarize key quantitative data on the electrochemical behavior of antimony electrodes, compiled from various studies.

Table 1: Electrochemical Parameters of Antimony Electrodes in Different Electrolytes

Electrolyte	Technique	Parameter	Value	Reference(s)
H₂SO₄	Potentiodynamic Polarization	α-Region Potential Range	-0.47 to -0.39 V vs. Hg/Hg₂SO₄	[1]
H₂SO₄	Potentiodynamic Polarization	Anodic Tafel Slope (Sb₂O₃/Sb₂O₅)	100 mV/decade
H₂SO₄	Potentiodynamic Polarization	Cathodic Tafel Slope (Sb₂O₃/Sb₂O₅)	150 mV/decade
0.5 M H₂SO₄	Potentiodynamic Polarization	Corrosion Current Density (Pure Sb)	~20 µA cm⁻²	[4]
0.5 M H₂SO₄	Potentiodynamic Polarization	Corrosion Potential (Pure Sb)	~-30 mV vs. Ag/AgCl	[4]
Phosphate Buffer (pH 5.5)	EIS	Charge Transfer Resistance (Rct)	6 Ω (for high Sb coverage on SPCE)	[5]
Alkaline Solution	N/A	Redox Potential (SbO₂⁻/Sb)	-0.66 V vs. SHE	[2]
Acidic Solution	Voltammetry	Diffusion Coefficient of Sb(III)	5.29 ± 0.20 × 10⁻⁶ cm² s⁻¹	[6]
Alkaline Solution	Voltammetry	Diffusion Coefficient of Sb(III)	~1.53 × 10⁻⁶ cm² s⁻¹	[6]

Table 2: Performance of Antimony-Based Anodes in Li-ion and Na-ion Batteries

Battery Type	Anode Material	Theoretical Specific Capacity (mAh g⁻¹)	Reversible Specific Capacity (mAh g⁻¹)	Coulombic Efficiency (%)	Cycling Conditions	Reference(s)
Li-ion	Sb	660 (forming Li₃Sb)	402 after 100 cycles	>99% after initial cycles	50 mA g⁻¹	[7]
Na-ion	Sb	660 (forming Na₃Sb)	620 after 100 cycles	90.2% retention	100 mA g⁻¹	[8]
Na-ion	SbNP-MWCNT	660	471.1	73.5% (initial)	50 mA g⁻¹	[7]
Na-ion	Sb/C Composite	660	595	95% capacity retention after 100 cycles	60 mA g⁻¹
K-ion	Sb@CSN	660 (forming K₃Sb)	551 after 100 cycles	~99%	100 mA g⁻¹	[9]

Detailed Experimental Protocols

This section provides detailed methodologies for key electrochemical experiments used to characterize antimony electrodes.

Preparation of a Polycrystalline Antimony Working Electrode

A solid polycrystalline antimony electrode is a common starting point for many electrochemical studies.

Materials:

• Antimony powder (99.9% purity or higher)

• Teflon rod with a hole drilled for mounting

• Epoxy resin

• Silicon carbide (SiC) abrasive papers (e.g., 600, 1200, 2000 grit)

• Polishing cloths with alumina or diamond paste (e.g., 1 µm, 0.3 µm)

• Deionized water

• Ethanol

Procedure:

• Melting and Casting: Melt the antimony powder in a quartz tube under an inert atmosphere (e.g., argon) to prevent oxidation. A tube furnace can be used to reach the melting point of antimony (630.6 °C).

• Mounting: Carefully pour the molten antimony into the pre-drilled Teflon rod. Allow it to cool and solidify completely.

• Encapsulation: Seal the sides of the antimony rod within the Teflon holder using epoxy resin, leaving only the desired circular surface exposed.

• Mechanical Polishing:

  • Begin by grinding the exposed antimony surface with successively finer SiC papers (e.g., 600, 1200, 2000 grit) using water as a lubricant.

  • After grinding, polish the electrode surface to a mirror finish using polishing cloths with alumina or diamond paste of decreasing particle size (e.g., 1 µm followed by 0.3 µm).

• Cleaning:

  • Rinse the polished electrode thoroughly with deionized water to remove any polishing debris.

  • Sonicate the electrode in ethanol for 5-10 minutes to remove organic contaminants.

  • Finally, rinse again with copious amounts of deionized water and dry under a stream of nitrogen or clean air.

Cyclic Voltammetry (CV)

Cyclic voltammetry is used to study the redox processes occurring at the antimony electrode surface.

Equipment:

• Potentiostat

• Three-electrode electrochemical cell (working, reference, and counter electrodes)

• Prepared antimony working electrode

• Reference electrode (e.g., Saturated Calomel Electrode - SCE, or Ag/AgCl)

• Counter electrode (e.g., platinum wire or graphite rod)

• Electrolyte solution (e.g., 0.5 M H₂SO₄ or 1 M KOH)

Procedure:

• Cell Assembly: Assemble the three-electrode cell with the prepared antimony working electrode, the reference electrode, and the counter electrode immersed in the electrolyte solution.

• Deaeration: Purge the electrolyte with an inert gas (e.g., nitrogen or argon) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a gentle stream of the inert gas over the solution during the experiment.

• Parameter Setup: Set the following parameters on the potentiostat software:

  • Initial Potential: A potential where no significant faradaic reaction occurs.

  • Vertex Potential 1 & 2: The potential limits of the sweep. For example, in 1 M HCl, a scan could be performed from +0.2 V to -0.6 V.[10]

  • Scan Rate: The speed at which the potential is swept (e.g., 50 mV/s). A range of scan rates should be investigated to study the kinetics of the reactions.

  • Number of Cycles: Typically 3-5 cycles are run to obtain a stable voltammogram.

• Data Acquisition: Run the experiment and record the cyclic voltammogram (current vs. potential).

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to investigate the properties of the electrode/electrolyte interface, such as charge transfer resistance and double-layer capacitance.

Equipment:

• Potentiostat with a frequency response analyzer (FRA) module

• Same three-electrode cell setup as for CV

Procedure:

• Cell Assembly and Deaeration: Prepare the electrochemical cell as described for the CV experiment.

• Determine DC Potential: Run a cyclic voltammogram or measure the open-circuit potential (OCP) to determine the DC potential at which to perform the EIS measurement. This is typically a potential where a specific electrochemical process is occurring or at the OCP.

• Parameter Setup: Set the following parameters on the EIS software:

  • DC Potential: The potential determined in the previous step.

  • AC Amplitude: A small AC voltage perturbation (typically 5-10 mV) to ensure a linear response.

  • Frequency Range: A wide range of frequencies, typically from 100 kHz down to 10 mHz or lower, is scanned.

• Data Acquisition: Run the EIS experiment. The data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

• Data Analysis: The impedance data is then fitted to an appropriate equivalent electrical circuit model to extract quantitative parameters like solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

Chronoamperometry

Chronoamperometry is used to study nucleation and growth phenomena, as well as to determine diffusion coefficients.

Equipment:

• Potentiostat

• Same three-electrode cell setup as for CV

Procedure:

• Cell Assembly and Deaeration: Prepare the electrochemical cell as described for the CV experiment.

• Parameter Setup: Set the following parameters on the potentiostat software:

  • Initial Potential: A potential where no faradaic reaction occurs.

  • Step Potential: A potential where the electrochemical reaction of interest is diffusion-controlled. This is typically determined from a prior CV experiment.

  • Time: The duration for which the step potential is applied.

• Data Acquisition: Apply the potential step and record the current as a function of time. The resulting current-time transient can be analyzed using the Cottrell equation to determine the diffusion coefficient of the electroactive species. The shape of the initial part of the transient can also provide information about the nucleation mechanism (e.g., instantaneous or progressive).[11]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key processes and workflows related to the electrochemical behavior of antimony electrodes.

Caption: Anodic behavior of antimony in acidic solution.

Caption: pH sensing mechanism of an antimony electrode.

References

• 1. LEAD-ACID BATTERIES DEPARTMENT111 [labatscience.com]
• 2. researchgate.net [researchgate.net]
• 3. cdn.hach.com [cdn.hach.com]
• 4. mdpi.com [mdpi.com]
• 5. elar.urfu.ru [elar.urfu.ru]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Engineering Nanostructured Antimony-Based Anode Materials for Sodium Ion Batteries | MDPI [mdpi.com]
• 9. Extremely stable antimony–carbon composite anodes for potassium-ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Unveiling New Frontiers in Antimony Mineralogy: A Technical Guide to the Discovery of Novel Sb-Containing Phases

For Immediate Release

A comprehensive technical guide detailing the discovery and characterization of new antimony-containing mineral phases has been compiled for researchers, scientists, and professionals in drug development. This whitepaper provides an in-depth look at the methodologies and data presentation crucial for understanding these novel materials. The guide focuses on recently identified minerals, offering a structured overview of their quantitative data and the experimental protocols that led to their discovery.

Introduction: The Expanding World of Antimony Minerals

Antimony, a critical metalloid, is increasingly significant in various technological applications. The discovery of new mineral phases containing antimony is crucial for expanding our understanding of its geochemical cycles and for identifying potential new sources and applications. This guide delves into the intricate process of discovering and characterizing these new minerals, presenting a standardized framework for researchers.

Recently Discovered Antimony-Containing Mineral Phases

This section highlights the key characteristics of recently identified antimony-containing minerals. The data is presented in a comparative format to facilitate understanding and further research.

Sb-rich Avicennite: A New Variant from the Khokhoy Gold Deposit

A notable recent discovery is an antimony-rich variety of avicennite found at the Khokhoy gold deposit in Russia. This mineral is distinguished by its significant antimony content, which was identified through detailed mineralogical and microprobe studies.[1]

Staročeskéite: A Complex Sulfosalt from the Kutná Hora Ore District

Staročeskéite, a lillianite homologue, was identified in the Kutná Hora ore district in the Czech Republic. This mineral is significant due to the substantial substitution of bismuth by antimony in its crystal structure.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the highlighted new mineral phases, providing a clear comparison of their chemical and crystallographic properties.

Property	Sb-rich Avicennite	Staročeskéite
Ideal Formula	(Tl₂O₃ with significant Sb substitution)	Ag₀.₇₀Pb₁.₆₀(Bi₁.₃₅Sb₁.₃₅)Σ₂.₇₀S₆
Crystal System	Cubic	Orthorhombic
Space Group	Not explicitly stated in provided abstracts	Not explicitly stated in provided abstracts
Unit Cell Parameters	a = 10.496(6) Å, V = 1156(2) ų	a = 4.2539(8) Å, b = 13.3094(8) Å, c = 19.625(1) Å
IMA Number	Not applicable (variety)	2016-101

Table 1: Comparative Quantitative Data of New Antimony-Containing Mineral Phases

Experimental Protocols for Discovery and Characterization

The identification and validation of a new mineral phase require a rigorous and multi-faceted analytical approach. The following sections detail the generalized experimental protocols employed in the discovery of new antimony-containing minerals.

Sample Collection and Preparation

• Field Collection: Samples are collected from geologically significant locations, such as hydrothermal vein systems or ore deposits known for antimony mineralization.[3][4]

• Petrographic Analysis: Thin sections of the host rock are prepared and examined using optical microscopy to identify potential new mineral phases and their associations with known minerals.

Chemical Composition Analysis: Electron Probe Microanalysis (EPMA)

EPMA is a critical technique for determining the elemental composition of a mineral at the micro-scale.

• Sample Preparation: The mineral grain of interest is mounted in an epoxy resin, polished to a smooth surface, and coated with a thin layer of carbon to ensure electrical conductivity.

• Instrumentation: A focused beam of electrons is directed at the sample, causing the emission of characteristic X-rays from the constituent elements.

• Data Acquisition: Wavelength-dispersive X-ray spectroscopy (WDS) is used to measure the intensity of these X-rays.

• Quantification: The chemical composition is determined by comparing the X-ray intensities from the sample with those from standards of known composition. This data is then used to calculate the empirical formula of the mineral.

Crystal Structure Determination: X-ray Diffraction (XRD)

XRD is essential for determining the crystal structure and unit cell parameters of a new mineral.

• Single-Crystal XRD: A small, single crystal of the mineral is isolated and mounted on a goniometer. The crystal is then rotated in a monochromatic X-ray beam. The resulting diffraction pattern is collected and analyzed to determine the crystal system, space group, and the arrangement of atoms within the unit cell.

• Powder XRD: A powdered sample of the mineral is exposed to a monochromatic X-ray beam. The diffracted X-rays are detected at various angles to produce a diffraction pattern. This pattern serves as a unique "fingerprint" of the mineral and is used to determine the unit-cell parameters.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the key workflows in the discovery and characterization of new mineral phases.

A generalized workflow for the discovery and confirmation of a new mineral phase.

Logical relationship between an unknown mineral and key analytical techniques.

References

• 1. Mineralogical magazine and journal of the Mineralogical Society: Volume 30 - Issue 221 | Cambridge Core [cambridge.org]
• 2. jgeosci.org [jgeosci.org]
• 3. www2.gnb.ca [www2.gnb.ca]
• 4. otago.ac.nz [otago.ac.nz]

Unveiling the Behavior of Antimony Under Extreme Conditions: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the physical properties of antimony (Sb) at high pressures and temperatures, targeting researchers, scientists, and professionals in drug development who utilize heavy elements in their work. The document synthesizes data from numerous experimental studies, focusing on the structural transformations and melting behavior of antimony under extreme conditions. All quantitative data is presented in structured tables for ease of comparison, and detailed experimental protocols for key measurement techniques are provided.

High-Pressure and High-Temperature Phase Diagram of Antimony

Antimony exhibits a complex and fascinating phase diagram under high-pressure and high-temperature conditions. It undergoes a series of structural phase transitions from its ambient rhombohedral structure (Sb-I) to denser, more symmetric phases at elevated pressures. The melting curve of antimony is also non-trivial, displaying both a minimum and a maximum before rising again at higher pressures.

Phase Transitions in Solid Antimony

At room temperature, antimony undergoes several structural transformations as pressure increases. The initial rhombohedral structure (Sb-I) transitions to an incommensurately modulated structure (Sb-II) and then to a body-centered cubic structure (Sb-III).[1][2]

Table 1: Phase Transitions of Antimony at High Pressures and Temperatures

Transition	Pressure (GPa)	Temperature (K)	Notes
Sb-I → Sb-II	5.7	840	This is a triple point between Sb-I, Sb-II, and the liquid phase.[2][3]
Sb-I → Sb-IV	8 to 9	Room Temperature	Sb-IV is an incommensurate monoclinic host-guest structure.[1]
Sb-II → Sb-III	~13	~1200	This is a proposed second triple point.[2][3]
Sb-III → bcc	~28	Room Temperature	Transition to a body-centered cubic phase.[1][4]

Crystal Structure of High-Pressure Phases

The crystal structures of the high-pressure phases of antimony have been determined through in-situ X-ray diffraction studies.

Table 2: Crystal Structures and Lattice Parameters of Antimony Phases

Phase	Crystal System	Space Group	Lattice Parameters (at given P)
Sb-I	Rhombohedral (Trigonal)	R-3m	a = 4.307 Å, c = 11.273 Å (ambient)[5]
Sb-II	Incommensurate Host-Guest (Tetragonal)	Host: I422, Guest: I422	The structure is complex and modulated.[1][4]
Sb-III	Body-Centered Cubic (bcc)	Im-3m	Stable from ~28 GPa.[1][4]
Sb-IV	Monoclinic	-	Incommensurate host-guest structure.[1]

Melting Curve of Antimony

The melting temperature of antimony initially decreases with pressure, reaching a minimum, and then increases to a maximum before decreasing again. This anomalous melting behavior is a subject of significant scientific interest.

Table 3: Key Points on the Melting Curve of Antimony

Feature	Pressure (GPa)	Pressure ( kg/cm ²)	Temperature (K)	Temperature (°C)
Minimum Melting Point	0.38	3900	900.95	627.8
Maximum Melting Point	0.66	6700	901.75	628.6

Note: Original data from Stishov and Tikhomirova (1965) was in kg/cm ². Values have been converted to GPa for consistency (1 GPa ≈ 10197 kg/cm ²).[6]

Experimental Protocols

The study of materials under extreme conditions relies on specialized experimental techniques capable of generating and maintaining high pressures and temperatures while allowing for in-situ measurements.

High-Pressure Generation and Measurement

Diamond Anvil Cell (DAC): A primary tool for generating static high pressures is the diamond anvil cell.

• Principle: Two opposing brilliant-cut diamonds with small, flat tips (culets) are mounted in a mechanical device. A sample is placed in a small hole in a metal gasket, which is then compressed between the diamond culets. The small area of the culets allows for the generation of extremely high pressures with a modest applied force.

• Sample Loading: The antimony sample, along with a pressure-transmitting medium (e.g., a gas like argon or a liquid mixture like methanol-ethanol) to ensure hydrostatic or quasi-hydrostatic conditions, is loaded into the gasket hole under a microscope. A small ruby chip is often included for pressure measurement.

• Pressure Measurement: The pressure inside the DAC is typically measured using the ruby fluorescence method. A laser is used to excite the ruby chip, and the wavelength shift of its fluorescence lines is directly proportional to the pressure.

Multi-Anvil Press: For experiments requiring larger sample volumes, a multi-anvil press is used.

• Principle: This apparatus uses multiple anvils (typically 6 or 8) made of tungsten carbide or other hard materials to compress a pressure medium (often a ceramic octahedron) containing the sample and a furnace.

• Pressure and Temperature Control: The hydraulic press controls the applied force, and an internal resistive heater allows for precise temperature control.

In-situ High-Pressure X-ray Diffraction (XRD)

To determine the crystal structure of antimony at high pressures and temperatures, in-situ XRD is performed, often at synchrotron facilities which provide high-brilliance X-ray beams.[7]

• Setup: The DAC or multi-anvil press is mounted on a diffractometer in the path of the synchrotron X-ray beam.

• Data Collection: As the pressure and/or temperature are varied, diffraction patterns are collected on an area detector.

• Analysis: The positions and intensities of the diffraction peaks are used to determine the crystal structure and lattice parameters of the antimony sample at each pressure-temperature point.

High-Pressure Electrical Resistivity Measurement

Changes in electrical resistivity are a sensitive probe of phase transitions.

• Four-Probe Technique: To eliminate the influence of contact resistance, a four-probe measurement is typically employed. Four thin electrical leads are attached to the sample. A constant current is passed through the outer two leads, and the voltage drop is measured across the inner two leads.

• Integration with High-Pressure Apparatus: For measurements in a DAC, the electrical leads must be carefully arranged to withstand the high pressures. In a multi-anvil press, the leads are passed through the gaskets between the anvils.

• Data Interpretation: Abrupt changes or discontinuities in the resistivity versus pressure or temperature plot indicate the occurrence of a phase transition.

Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the phase transition pathway of antimony and a typical experimental workflow for high-pressure studies.

Caption: Phase transition pathway of antimony under pressure.

Caption: Experimental workflow for high-pressure XRD using a DAC.

References

• 1. nano.sfedu.ru [nano.sfedu.ru]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. [PDF] Phase diagram of antimony up to 31 GPa and 835 K | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. WebElements Periodic Table » Antimony » crystal structures [webelements.com]
• 6. jetp.ras.ru [jetp.ras.ru]
• 7. High pressure x-ray diffraction techniques with synchrotron radiation [cpb.iphy.ac.cn]

An In-depth Technical Guide on the Solubility of Different Antimony Salts in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the aqueous solubility of key antimony salts. The information is intended to support research, scientific analysis, and drug development activities by offering quantitative solubility data, detailed experimental protocols for solubility determination, and visualizations of experimental workflows and influencing factors.

Quantitative Solubility Data of Selected Antimony Salts

The solubility of antimony salts in aqueous solutions is highly dependent on the specific salt, the temperature of the solution, and the pH. Below are the solubility data for several common antimony salts, presented for comparative analysis.

Table 1: Solubility of Antimony(III) Oxide (Sb₂O₃)

Antimony(III) oxide is generally considered to have low solubility in water.[1][2] It is amphoteric, meaning it can react with both acids and bases.[1][3] Its solubility increases in acidic and alkaline solutions.[2]

Temperature (°C)	Solubility in Water ( g/100 mL)	Conditions/Notes
20.8 - 22.9	0.000037 (370 µg/L)	Neutral aqueous solution.[3]
Not Specified	Insoluble	Generally reported as insoluble or slightly soluble in water.[1][2][4]
Not Specified	Soluble	Soluble in concentrated hydrochloric acid, oxalic acid, tartaric acid, and alkali hydroxide solutions.[2]

Table 2: Solubility of Antimony(III) Chloride (SbCl₃)

Antimony(III) chloride is highly soluble in water but undergoes hydrolysis to form antimony oxychloride (SbOCl), which is insoluble in water but soluble in hydrochloric acid.[5][6] This hydrolysis can be prevented by the addition of acid.

Temperature (°C)	Solubility in Water ( g/100 mL)	Conditions/Notes
0	601.1	Hydrolyzes in pure water.[5]
25	985.1	Hydrolyzes in pure water.[5][6][7]
40	1357	Hydrolyzes in pure water.[5]
20	Soluble	Soluble in hydrochloric acid, ethanol, acetone, and other organic solvents.[6]

Table 3: Solubility of Antimony(III) Sulfide (Sb₂S₃)

Antimony(III) sulfide is known for its very low solubility in water.[8][9][10][11]

Temperature (°C)	Solubility in Water ( g/100 mL)	Conditions/Notes
18	0.000175	Insoluble in water.[8]
25	Insoluble	Generally reported as insoluble.[9][10][11]
30	Varies with pH and sulfide conc.	In alkaline sulfide solutions, forms soluble thioantimony species like Sb₂S₄²⁻.[12]
Not Specified	Soluble	Soluble in concentrated hydrochloric acid and alkali sulfide solutions.[8][9]

Table 4: Solubility of Antimony(V) Oxide (Sb₂O₅)

Antimony(V) oxide is a hydrated compound that is sparingly soluble in water.[13]

Temperature (°C)	Solubility in Water ( g/100 mL)	Conditions/Notes
Not Specified	0.3	Insoluble in nitric acid, but dissolves in concentrated potassium hydroxide.[13]
Not Specified	Insoluble	Generally considered insoluble in aqueous solutions.[14]

Table 5: Solubility of Potassium Antimonyl Tartrate (K₂Sb₂(C₄H₂O₆)₂·3H₂O)

Also known as Tartar Emetic, this complex salt is significantly more soluble in water compared to the simple oxides and sulfides.[15][16]

Temperature (°C)	Solubility in Water ( g/100 mL)	Conditions/Notes
0	8.3	Also reported as 8.7 g/100 lbs water at 77°F (25°C).[15][17]
20	5.5 (as 3-hydrate)	[18]
20	8.3	[19]
100	35.9	[15]
Not Specified	Insoluble	Insoluble in ethanol.[16][19]

Experimental Protocols for Solubility Determination

The determination of the aqueous solubility of inorganic salts is a fundamental experimental procedure in chemistry. The "gold standard" is the Saturation Shake-Flask Method , which is a type of equilibrium solubility method.

Protocol: Equilibrium Solubility Determination via Saturation Shake-Flask Method

1. Objective: To determine the maximum concentration of an antimony salt that can dissolve in an aqueous solution at a specific temperature to reach equilibrium.

2. Materials and Equipment:

• Antimony salt (solute)

• Distilled or deionized water (solvent)

• Thermostatically controlled shaker incubator or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Filtration system (e.g., syringe filters with a pore size of 0.45 µm or less)

• pH meter

• Analytical instrument for antimony quantification (e.g., Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma Mass Spectrometry (ICP-MS), or High-Performance Liquid Chromatography (HPLC))

• Glass vials or flasks with airtight seals

3. Procedure:

• Preparation: An excess amount of the solid antimony salt is added to a known volume of the aqueous solvent in a sealed flask. The "excess" is crucial to ensure that a saturated solution is achieved.

• Equilibration: The flask is placed in the shaker incubator set to a constant temperature. The mixture is agitated for a predetermined period (typically 24 to 72 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached. Preliminary experiments may be required to determine the time needed to reach equilibrium.

• Phase Separation: After equilibration, the suspension is allowed to stand to let the undissolved solid settle. A sample of the supernatant is then carefully withdrawn and immediately filtered to remove any undissolved particles. This step must be performed quickly and at the same temperature as the equilibration to prevent precipitation or further dissolution.

• Quantification: The concentration of the dissolved antimony in the clear filtrate is determined using a suitable analytical technique such as AAS or ICP-MS.

• Data Analysis: The solubility is expressed as the concentration of the dissolved salt in the saturated solution (e.g., in g/L, mg/mL, or mol/L). The experiment should be repeated at different temperatures to construct a solubility curve.[20][21]

4. Considerations:

• pH: The pH of the solution should be measured and reported as it can significantly affect the solubility of amphoteric compounds like antimony oxides.

• Solid Phase Analysis: The solid phase remaining after the experiment should be analyzed (e.g., by X-ray diffraction) to ensure it has not undergone any chemical transformation or phase change during the experiment.

• Hydrolysis: For salts like antimony(III) chloride, which are prone to hydrolysis, the use of a co-solvent or adjusting the pH with an acid like HCl is necessary to obtain a meaningful solubility value for the parent salt.[5][6]

Visualizations

Experimental Workflow and Influencing Factors

The following diagrams illustrate the general workflow for determining solubility and the key factors that can influence the solubility of antimony salts in aqueous solutions.

Caption: General workflow for the shake-flask solubility method.

Caption: Key factors influencing the solubility of antimony salts.

References

• 1. Antimony(III) oxide - Sciencemadness Wiki [sciencemadness.org]
• 2. Antimony Trioxide | Sb2O3 | CID 14794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Antimony trioxide - Wikipedia [en.wikipedia.org]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. Antimony(III) chloride - Sciencemadness Wiki [sciencemadness.org]
• 6. Antimony trichloride | SbCl3 | CID 24814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. store.noahchemicals.com [store.noahchemicals.com]
• 8. ANTIMONY(III) SULFIDE | 1345-04-6 [chemicalbook.com]
• 9. 1345-04-6 CAS MSDS (ANTIMONY(III) SULFIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Antimony (III) Sulfide - ProChem, Inc. [prochemonline.com]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. Antimony pentoxide - Wikipedia [en.wikipedia.org]
• 14. americanelements.com [americanelements.com]
• 15. Antimony potassium tartrate - Wikipedia [en.wikipedia.org]
• 16. Potassium antimony tartrate - Sciencemadness Wiki [sciencemadness.org]
• 17. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 18. Potassium Antimony(III) Tartrate 3-hydrate for analysis, ACS [itwreagents.com]
• 19. Antimony Potassium Tartrate | C8H10K2O15Sb2 | CID 73415808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. fountainheadpress.com [fountainheadpress.com]
• 21. webs.anokaramsey.edu [webs.anokaramsey.edu]

An In-depth Technical Guide to the Stable and Radioactive Isotopes of Antimony

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable and radioactive isotopes of antimony, their fundamental properties, and their applications in research and medicine. The information is intended to serve as a valuable resource for professionals in drug development and various scientific disciplines who are interested in leveraging the unique characteristics of antimony isotopes in their work.

Core Properties of Antimony Isotopes

Antimony (Sb), with the atomic number 51, has two stable isotopes that occur naturally: ¹²¹Sb and ¹²³Sb.[1] In addition to these, there are 37 known artificial radioactive isotopes with mass numbers ranging from 104 to 142.[2] The properties of the stable isotopes and the most significant radioisotopes are summarized below.

Stable Isotopes of Antimony

The two stable isotopes of antimony, ¹²¹Sb and ¹²³Sb, are found in nature in a roughly 3:2 ratio.[3] Their natural abundance and key nuclear properties are detailed in the table below.

Isotope	Atomic Mass (u)	Natural Abundance (%)	Nuclear Spin (I)
¹²¹Sb	120.90381(2)	57.21(5)	5/2+
¹²³Sb	122.90421(2)	42.79(5)	7/2+

Table 1: Properties of the stable isotopes of antimony.[1][3]

Radioactive Isotopes of Antimony

Antimony possesses a wide array of radioisotopes, with half-lives spanning from milliseconds to years. The longest-lived radioisotope is ¹²⁵Sb, with a half-life of 2.758 years.[4] The decay characteristics of several noteworthy radioactive antimony isotopes are presented in the following table.

Isotope	Half-Life	Decay Mode(s)	Daughter Isotope(s)
¹¹⁷Sb	2.80 h	EC	¹¹⁷Sn
¹¹⁹Sb	38.19 h	EC	¹¹⁹Sn
¹²⁰ᵐ¹Sb	5.76 d	IT	¹²⁰Sb
¹²²Sb	2.72 d	β⁻, EC	¹²²Te, ¹²²Sn
¹²⁴Sb	60.20 d	β⁻	¹²⁴Te
¹²⁵Sb	2.758 y	β⁻	¹²⁵Te
¹²⁶Sb	12.35 d	β⁻	¹²⁶Te

Table 2: Properties of selected radioactive isotopes of antimony.[2][5][6] (EC = Electron Capture, IT = Isomeric Transition, β⁻ = Beta-minus decay)

Applications in Research and Drug Development

The unique nuclear properties of certain antimony isotopes make them valuable tools in various scientific and medical applications.

• Stable Isotopes in Research : The stable isotopes ¹²¹Sb and ¹²³Sb are utilized in nuclear magnetic resonance (NMR) spectroscopy to probe the chemical environment of antimony-containing compounds.[1] This is particularly useful in materials science and chemical research for characterizing molecular structures.[7]

• Radioisotopes in Medicine :

  • ¹¹⁹Sb : This isotope is a promising candidate for radiopharmaceutical therapy (RPT) due to its emission of short-range Auger and conversion electrons, which can deliver highly localized cytotoxic radiation to cancer cells.[5][8] Research is ongoing to develop effective chelators for ¹¹⁹Sb to facilitate its targeted delivery to tumors.[5]

  • ¹²⁴Sb : With a half-life of 60.20 days and the emission of gamma rays, ¹²⁴Sb has applications as an industrial tracer.[1]

  • Production of other medically relevant radioisotopes : The stable isotopes of antimony serve as starting materials for the production of other radioisotopes used in medicine. For example, ¹²¹Sb can be used to produce the positron-emitting radionuclide ¹²⁴I, and both ¹²¹Sb and ¹²³Sb can be used to produce ¹²³I, which are used in medical imaging and therapy.[6][9]

Experimental Protocols

Analysis of Stable Antimony Isotopes

A recently developed protocol enables the high-precision analysis of stable antimony isotope ratios in samples with low antimony content (<1 μg/g), which is particularly relevant for geological and environmental samples.[10][11]

Methodology:

• Sample Preparation : Rock samples are digested to bring the antimony into solution.

• Chromatographic Separation : The antimony is separated from the sample matrix using a single column of AG50W-X8 resin.[10][11]

• Standard Doping : The purified antimony sample is mixed with a standard antimony solution of known isotopic composition.[10][11]

• Mass Spectrometry : The isotopic composition of the mixture is measured using a multicollector-inductively coupled plasma-mass spectrometer (MC-ICP-MS), such as a Thermo Fisher Scientific Neptune Plus.[10][11] Instrumental mass bias is corrected using a standard-sample bracketing technique combined with tin (Sn) internal normalization.[10][12]

• Data Calculation : The original antimony isotope composition of the sample is calculated from the measured composition of the mixture and the known composition of the standard.[10][11]

This method has demonstrated a reproducibility for δ¹²³Sb of better than 0.03‰ (2SD) and can be performed with as little as 5 ng of antimony.[10][12]

Signaling Pathways Involving Antimony

Recent research has implicated antimony in the modulation of specific cellular signaling pathways, which is of significant interest in toxicology and drug development.

Antimony and the CtBP2-ROCK1 Signaling Pathway in Prostate Cancer

Studies have shown that antimony can enhance the stability of the c-Myc oncoprotein in prostate cancer cells by activating the CtBP2-ROCK1 signaling pathway.[13] This suggests a potential mechanism by which antimony exposure could promote cancer progression.[13]

Caption: Antimony-induced activation of the CtBP2-ROCK1 pathway.

Antimony Trioxide and MAPK Signaling in Lung Cancer

Chronic inhalation exposure to antimony trioxide has been shown to exacerbate MAPK signaling in alveolar/bronchiolar carcinomas in mice.[14] This occurs through mutations in Kras and Egfr, key components of the MAPK pathway, leading to increased cell proliferation.[14]

Caption: Antimony trioxide's effect on the MAPK signaling pathway.

Antimony and the Ferroptosis Pathway in Periodontitis

Recent findings suggest a link between antimony exposure and an increased risk of periodontitis.[15][16] The proposed mechanism involves the activation of the ferroptosis pathway, leading to inflammation.[15][16]

Caption: Proposed mechanism of antimony-induced periodontitis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Isotopes of antimony - Wikipedia [en.wikipedia.org]
• 3. Antimony Isotopes - List and Properties [chemlin.org]
• 4. Antimony - Wikipedia [en.wikipedia.org]
• 5. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WebElements Periodic Table » Antimony » isotope data [webelements.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. buyisotope.com [buyisotope.com]
• 10. New Analysis Protocol for Stable Isotopes by a Standard Doping Method─An Example of Antimony - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Antimony enhances c-Myc stability in prostate cancer via activating CtBP2-ROCK1 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chronic Inhalation Exposure to Antimony Trioxide Exacerbates the MAPK Signaling in Alveolar Bronchiolar Carcinomas in B6C3F1/N Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antimony Exposure Promotes Periodontitis by Activating Ferroptosis Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Thermodynamic Data and Phase Diagrams for Antimony Alloys: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thermodynamic data and phase diagrams for a range of binary antimony alloys. It is designed to serve as a core resource for researchers and scientists engaged in materials science, metallurgy, and related fields, including those in drug development where specific alloys may find application in instrumentation or device manufacturing. This document summarizes key thermodynamic parameters, details the experimental methodologies used to determine them, and illustrates the workflows involved in both experimental and computational approaches to phase diagram construction.

Thermodynamic Data of Binary Antimony Alloys

The thermodynamic properties of alloys are fundamental to understanding their phase stability, processing behavior, and performance. This section presents key thermodynamic data for several common binary antimony (Sb) alloy systems. The data is compiled from various experimental studies and computational assessments.

Enthalpy of Formation

The enthalpy of formation (ΔHf) represents the heat absorbed or released when an alloy is formed from its constituent elements. A negative value indicates an exothermic reaction and a tendency to form stable intermetallic compounds or solid solutions.

Alloy System	Composition (at% Sb)	Enthalpy of Formation (kJ/mol)	Temperature (K)	Method
Sb-Sn	50	-2.906 ± 0.002	298.15	Calorimetry
Sb-Au	66.7 (AuSb2)	-5.40 ± 0.6	298	Solution Calorimetry[1]
Sb-Pb	50	(Expression dependent on T)	298-1000+	CALPHAD
Sb-Cu	Various	(See original research)	Various	CALPHAD

Note: The enthalpy of formation can vary with temperature. The values presented are typically at standard conditions unless otherwise specified. For the Sb-Pb system, the enthalpy is often expressed as part of the Gibbs free energy equation derived from CALPHAD modeling.

Gibbs Free Energy of Mixing

The Gibbs free energy of mixing (ΔGmix) is a critical parameter for determining the spontaneity of alloy formation and the equilibrium phases present at a given temperature. It is related to the enthalpy (ΔHmix) and entropy (ΔSmix) of mixing by the equation: ΔGmix = ΔHmix - TΔSmix.

Alloy System	Composition (at% Sb)	Excess Gibbs Energy (Gex) Expression (J/mol)	Temperature Range (K)	Method
Sb-Pb (liquid)	xSb	xPbxSb[-173.9 - 1.390T + 85.3(xPb-xSb)]	~524 - 900+	EMF, CALPHAD
Sb-Sn (liquid)	xSn	(Described by Redlich-Kister-Muggianu formula)	973 - 1273	EMF[2]
Sb-Au (liquid)	xSb	xSbxAu[-11.234 - 1.1078xSb + 5.713xSb2] (for ΔHmix)	906 - 1028	Calorimetry[1]
Sb-Cu (liquid)	Various	(Described by Redlich-Kister coefficients)	Various	CALPHAD[3]

Note: The Excess Gibbs Energy (Gex) is used to describe the deviation of a real solution from an ideal solution. The total Gibbs energy of mixing is given by ΔGmix = Gex + RT(xAln(xA) + xBln(xB)).

Activities

The activity of a component in an alloy is a measure of its "effective concentration" and is crucial for understanding chemical reactions and phase equilibria.

Alloy System	Component	Activity Data	Temperature (K)	Method
Sb-Pb (liquid)	Pb, Sb	Small deviations from Raoultian behavior	673 - 1073	EMF
Sb-Sn (liquid)	Sn	Available along various cross-sections	973 - 1273	EMF[2]
Sb-Cu-Sn (liquid)	Sn	Determined along sections with xCu/xSb ratios of 1:3, 1:1, and 3:1	998 - 1223	EMF[4][5][6]

Experimental Protocols for Thermodynamic Data and Phase Diagram Determination

The accurate determination of thermodynamic data and phase diagrams relies on a suite of experimental techniques. This section provides detailed methodologies for key experiments.

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC)

DTA and DSC are thermal analysis techniques used to detect phase transitions by measuring temperature differences or heat flow between a sample and a reference material as a function of temperature.[7][8]

Objective: To determine the temperatures of phase transitions (e.g., solidus, liquidus, eutectic, peritectic).

Methodology:

• Sample Preparation:

  • High-purity elemental constituents are weighed to the desired composition.

  • The materials are typically placed in a crucible (e.g., alumina, graphite) and sealed in a quartz ampoule under vacuum or an inert atmosphere to prevent oxidation.

  • The ampoule is heated in a furnace to a temperature above the liquidus of the alloy and held to ensure homogenization, often with mechanical stirring or agitation.

  • The homogenized alloy is then cooled. For DTA/DSC analysis, a small, representative sample (typically 10-50 mg) is taken.

• DTA/DSC Measurement:

  • The sample and an inert reference material (e.g., alumina, platinum) are placed in the DTA/DSC instrument.

  • The furnace is programmed to heat and cool the sample and reference at a controlled rate (e.g., 5-20 K/min).

  • The instrument records the temperature difference (DTA) or the difference in heat flow (DSC) between the sample and the reference as a function of temperature.

  • Endothermic peaks on heating correspond to melting events, while exothermic peaks on cooling correspond to solidification events. The onset and peak temperatures of these thermal events are used to construct the phase diagram.

• Data Analysis:

  • The onset temperature of a melting peak is typically taken as the solidus temperature.

  • The peak temperature of the final melting event is often associated with the liquidus temperature.

  • Invariant reactions like eutectics will show a single, sharp peak.

  • By analyzing a series of alloys with different compositions, the phase boundaries of the equilibrium phase diagram can be mapped.

X-Ray Diffraction (XRD)

XRD is a powerful non-destructive technique used to identify the crystal structure of the phases present in an alloy at a given temperature.

Objective: To identify the phases present in an alloy and determine their crystal structures and lattice parameters.

Methodology:

• Sample Preparation:

  • Alloy samples are prepared as described in the DTA/DSC section.

  • To study the equilibrium phases at a specific temperature, samples are annealed at that temperature for a prolonged period to reach equilibrium and then quenched rapidly to room temperature to preserve the high-temperature phase constitution.

  • For XRD analysis, the bulk alloy is typically ground into a fine powder.

• XRD Measurement:

  • The powdered sample is mounted in a sample holder and placed in a diffractometer.

  • A monochromatic X-ray beam is directed at the sample.

  • The detector scans a range of angles (2θ) to measure the intensity of the diffracted X-rays.

  • The resulting plot of intensity versus 2θ is the diffraction pattern.

• Data Analysis:

  • The positions (2θ values) of the diffraction peaks are determined by the lattice parameters of the crystal structure according to Bragg's Law (nλ = 2dsinθ).

  • The relative intensities of the peaks are characteristic of the atomic arrangement within the crystal structure.

  • The obtained diffraction pattern is compared to standard diffraction patterns from databases (e.g., the Powder Diffraction File) to identify the phases present in the sample.

  • For multi-phase alloys, quantitative phase analysis can be performed to determine the relative amounts of each phase.

Electromotive Force (EMF) Measurement

The EMF technique is used to directly measure the chemical potential or activity of a component in an alloy.[9][10] This is a highly accurate method for obtaining thermodynamic data for liquid and solid alloys.

Objective: To determine the thermodynamic activities and partial molar properties of a component in an alloy.

Methodology:

• Electrochemical Cell Setup:

  • An electrochemical cell (galvanic cell) is constructed. The cell typically consists of:

    • A reference electrode with a known activity of the element of interest (often the pure element).

    • An electrolyte that allows for the transport of ions of the element of interest but is electronically insulating. Molten salts or solid-state ion conductors are commonly used.

    • A working electrode, which is the alloy sample being investigated.

  • For example, to measure the activity of tin (Sn) in an Sb-Sn alloy, a cell could be configured as: Sn (pure liquid) | Sn²⁺ in molten salt | Sb-Sn (liquid alloy).

• EMF Measurement:

  • The electrochemical cell is placed in a furnace to maintain a constant, known temperature.

  • The potential difference (EMF or voltage) between the reference and working electrodes is measured using a high-impedance voltmeter.

  • Measurements are taken over a range of temperatures and alloy compositions.

• Data Analysis:

  • The activity (ai) of the component 'i' in the alloy is related to the measured EMF (E) by the Nernst equation: ΔGi = -nFE = RTln(ai), where:

    • ΔGi is the partial molar Gibbs free energy of component 'i'.

    • n is the number of electrons transferred in the cell reaction.

    • F is the Faraday constant.

    • R is the ideal gas constant.

    • T is the absolute temperature.

  • By measuring the EMF as a function of temperature, other partial molar properties such as partial molar entropy (ΔSi) and partial molar enthalpy (ΔHi) can be determined.

Visualization of Workflows

Experimental Determination of a Binary Phase Diagram

The following diagram illustrates a typical workflow for the experimental determination of a binary alloy phase diagram.

References

• 1. A thermodynamic investigation of liquid gold-antimony alloys [inis.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. (Open Access) Critical assessment of the thermodynamic properties of antimony-copper alloys (1991) | O Teppo | 10 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Thermodynamic properties of liquid copper–antimony–tin al... [degruyterbrill.com]
• 6. researchgate.net [researchgate.net]
• 7. phase-trans.msm.cam.ac.uk [phase-trans.msm.cam.ac.uk]
• 8. scispace.com [scispace.com]
• 9. Determination of Thermodynamic Properties of Alkaline Earth-liquid Metal Alloys Using the Electromotive Force Technique [jove.com]
• 10. Determination of Thermodynamic Properties of Alkaline Earth-liquid Metal Alloys Using the Electromotive Force Technique - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Hydrothermal Synthesis of Antimony Oxide Nanorods

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of antimony oxide (Sb₂O₃) nanorods via a hydrothermal method. The protocols and data presented are compiled from various scientific sources to ensure a comprehensive and reliable guide for reproducible synthesis.

Overview

Hydrothermal synthesis is a robust and versatile method for producing a wide variety of nanomaterials, including antimony oxide nanorods. This technique utilizes a heated and pressurized aqueous solution to facilitate the dissolution and recrystallization of materials, leading to the formation of well-defined nanostructures. Antimony oxide nanorods possess unique properties that make them suitable for applications in catalysis, gas sensing, and as flame retardants. This protocol focuses on a common route using antimony trichloride (SbCl₃) as the precursor.

Experimental Parameters

The following table summarizes the key quantitative parameters for the hydrothermal synthesis of antimony oxide nanorods, compiled from various reported procedures.

Parameter	Value/Range	Notes
Precursor	Antimony Trichloride (SbCl₃)	A common and reactive source of antimony.
Solvent	Deionized Water / Ethanol	Ethanol can be used to improve precursor solubility.[1]
Precipitating Agent	Ammonium Hydroxide (NH₄OH)	Used to control the pH and facilitate hydrolysis.[1][2]
pH	~10	Alkaline conditions are crucial for the formation of Sb₂O₃.[1]
Temperature	120 - 180 °C	Higher temperatures can influence the crystallinity and morphology of the nanorods.[2]
Reaction Time	10 - 12 hours	Sufficient time for the complete formation and growth of nanorods.[1][2]
Autoclave Filling	70-80%	Standard practice to ensure safe operation under pressure.
Post-synthesis Washing	Distilled Water and Ethanol	To remove any unreacted precursors and byproducts.[1]
Drying Temperature	60 - 80 °C	To obtain a dry powder of the final product.[1]

Experimental Protocol

This section outlines a detailed, step-by-step procedure for the synthesis of antimony oxide nanorods.

3.1. Materials and Equipment

• Antimony Trichloride (SbCl₃)

• Ammonium Hydroxide (NH₄OH, 25-28%)

• Ethanol (Absolute)

• Deionized (DI) Water

• Teflon-lined Stainless Steel Autoclave

• Magnetic Stirrer and Stir Bar

• Drying Oven

• Centrifuge

• Beakers and Graduated Cylinders

• pH meter or pH paper

3.2. Synthesis Procedure

• Precursor Solution Preparation: Dissolve a specific amount of antimony trichloride (e.g., 0.1 M) in a solvent mixture of DI water and ethanol.[1] Stir the solution vigorously using a magnetic stirrer until the SbCl₃ is completely dissolved.

• pH Adjustment: While continuously stirring, slowly add ammonium hydroxide dropwise to the precursor solution until the pH reaches approximately 10.[1] A white precipitate will form. Continue stirring for at least 30 minutes to ensure a homogeneous mixture.

• Hydrothermal Reaction: Transfer the resulting suspension into a Teflon-lined stainless steel autoclave. Ensure the autoclave is filled to no more than 80% of its total volume.

• Heating: Seal the autoclave and place it in a preheated oven. Set the temperature to a value within the 120-180 °C range and maintain it for 10-12 hours.[1][2]

• Cooling and Collection: After the reaction is complete, turn off the oven and allow the autoclave to cool down to room temperature naturally.

• Washing: Open the autoclave and collect the white precipitate. Wash the product several times with DI water and then with ethanol to remove any ionic impurities and byproducts.[1] Centrifugation can be used to separate the product from the washing solution after each wash.

• Drying: Dry the final product in an oven at 60-80 °C for several hours to obtain a fine white powder of antimony oxide nanorods.[1]

3.3. Characterization

The morphology, crystal structure, and composition of the synthesized antimony oxide nanorods can be characterized using techniques such as:

• Scanning Electron Microscopy (SEM)

• Transmission Electron Microscopy (TEM)

• X-ray Diffraction (XRD)

• Energy-Dispersive X-ray Spectroscopy (EDX)

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the hydrothermal synthesis of antimony oxide nanorods.

Caption: Workflow for the hydrothermal synthesis of antimony oxide nanorods.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Electrodeposition of Antimony Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the electrodeposition of antimony (Sb) thin films, a process with growing importance in various fields, including electronics, thermoelectrics, and as a component in alloys for biomedical applications. The protocols outlined below cover two primary electrolyte systems: an acidic chloride bath and a deep eutectic solvent (DES)-based bath.

Introduction

Electrodeposition is a versatile and cost-effective technique for fabricating thin films with controlled thickness and morphology. Antimony thin films are of particular interest due to their unique semiconducting and thermoelectric properties. This document provides detailed experimental protocols for the electrochemical deposition of pure antimony films, intended to guide researchers in successfully preparing high-quality films for their specific applications.

Experimental Protocols

Two distinct protocols are presented below, catering to different experimental requirements and available resources. Protocol A utilizes a traditional acidic chloride electrolyte, while Protocol B employs a more novel deep eutectic solvent.

Protocol A: Electrodeposition from Acidic Chloride Electrolyte

This protocol describes the deposition of antimony from an aqueous solution of antimony(III) chloride in hydrochloric acid.

2.1.1. Materials and Equipment

• Chemicals: Antimony(III) chloride (SbCl₃), Hydrochloric acid (HCl, concentrated), Acetone, Isopropanol, Deionized (DI) water.

• Substrates: Gold-coated silicon wafers, Glassy Carbon Electrodes (GCE), or other suitable conductive substrates.

• Equipment: Potentiostat/Galvanostat, three-electrode electrochemical cell, reference electrode (e.g., Ag/AgCl), counter electrode (e.g., platinum wire or graphite rod), magnetic stirrer and stir bar, ultrasonic bath, nitrogen gas line for drying.

2.1.2. Substrate Preparation

Proper substrate cleaning is critical for uniform film adhesion and growth.

• Place the substrates in a beaker with acetone and sonicate for 15 minutes.

• Rinse the substrates thoroughly with deionized water.

• Place the substrates in a beaker with isopropanol and sonicate for another 15 minutes.

• Rinse the substrates again with deionized water.

• For gold substrates, an additional etching step can be performed by briefly immersing in a dilute solution of nitric acid (10% v/v) for 30 seconds, followed by copious rinsing with deionized water.[1]

• Dry the substrates under a stream of nitrogen gas before placing them in the electrochemical cell.

2.1.3. Electrolyte Preparation (0.5 M HCl with 100 mg/L Sb(III))

• Carefully add the required amount of concentrated HCl to a beaker containing deionized water to achieve a final concentration of 0.5 M. Caution: Always add acid to water, never the other way around.

• Weigh the appropriate amount of SbCl₃ to achieve a final concentration of 100 mg/L of Sb(III).

• Dissolve the SbCl₃ in the 0.5 M HCl solution while stirring until the salt is completely dissolved.

2.1.4. Electrodeposition Procedure

• Assemble the three-electrode electrochemical cell with the prepared substrate as the working electrode, a platinum wire or graphite rod as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Fill the cell with the prepared acidic chloride electrolyte.

• Connect the electrodes to the potentiostat.

• Apply a constant potential (potentiostatic deposition) in the range of -0.5 V to -1.5 V versus the reference electrode.[2]

• The deposition time can be varied from 60 to 300 seconds, depending on the desired film thickness.[2][3]

• Maintain gentle stirring of the electrolyte during deposition to ensure a uniform supply of ions to the substrate surface.

• After the deposition is complete, turn off the potentiostat, and carefully remove the substrate from the cell.

• Rinse the deposited film with deionized water and dry it under a stream of nitrogen.

Protocol B: Electrodeposition from a Deep Eutectic Solvent (DES)

This protocol utilizes a choline chloride and ethylene glycol-based deep eutectic solvent, which can offer advantages such as a wider electrochemical window and reduced hydrogen evolution compared to aqueous electrolytes.[4]

2.2.1. Materials and Equipment

• Chemicals: Choline chloride (ChCl), Ethylene glycol (EG), Antimony(III) chloride (SbCl₃), Acetone, Isopropanol, Deionized (DI) water.

• Substrates: Copper, Gold, or other suitable conductive substrates.

• Equipment: Potentiostat/Galvanostat, three-electrode electrochemical cell, reference electrode (e.g., Ag/AgCl or a silver wire pseudo-reference), counter electrode (e.g., platinum wire or graphite rod), hot plate with magnetic stirring, ultrasonic bath, nitrogen gas line for drying.

2.2.2. Substrate Preparation

Follow the same procedure as described in Protocol A (Section 2.1.2).

2.2.3. Electrolyte Preparation (ChCl:EG with SbCl₃)

• In a beaker, combine choline chloride and ethylene glycol in a 1:2 molar ratio.[4]

• Heat the mixture on a hot plate to approximately 60-80°C while stirring until a clear, homogeneous liquid is formed.[4] This is the deep eutectic solvent.

• Allow the DES to cool to the desired deposition temperature (e.g., 70°C).

• Dissolve Antimony(III) chloride (SbCl₃) in the DES to the desired concentration (e.g., 0.01 to 0.10 mol·L⁻¹).[4] Stir until the SbCl₃ is fully dissolved.

2.2.4. Electrodeposition Procedure

• Assemble the three-electrode cell and immerse the electrodes in the prepared DES electrolyte. The cell should be maintained at the desired deposition temperature (e.g., 70°C) using a water bath or heating mantle.[4]

• Connect the electrodes to the potentiostat.

• Apply a constant potential in the range of -0.33 V to -0.41 V versus the reference electrode.[4]

• The deposition time will influence the film thickness and morphology.

• After deposition, carefully remove the substrate and rinse it thoroughly with deionized water to remove any residual DES, followed by drying with nitrogen.

Data Presentation

The following table summarizes typical quantitative data for the electrodeposition of antimony thin films from the literature.

Parameter	Acidic Chloride Electrolyte	Deep Eutectic Solvent (DES)	Reference(s)
Electrolyte Composition	100 mg/L Sb(III) in 0.5 M HCl	0.01 - 0.10 mol·L⁻¹ SbCl₃ in ChCl:EG (1:2 molar ratio)	[2][4]
Substrate	Glassy Carbon Electrode, Au	Copper, Tungsten	[2][4]
Deposition Potential	-0.5 V to -1.5 V vs. Ag/AgCl	-0.33 V to -0.41 V vs. Ag/AgCl	[2][4]
Deposition Time	45 - 300 s	Not specified	[2][3]
Temperature	Room Temperature	60 - 90 °C	[4]
Resulting Morphology	Not specified	Granular to dendritic with increasing negative potential	[4]

Post-Deposition Characterization

After deposition, the antimony thin films should be characterized to determine their properties. Common characterization techniques include:

• Scanning Electron Microscopy (SEM): To analyze the surface morphology and topography of the film.

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the deposited antimony.

• Energy-Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition of the film.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the electrodeposition of antimony thin films.

General workflow for antimony thin film electrodeposition.

References

• 1. "Study on Electrodeposition of Antimony in Choline Chloride-Ethylene Gl" by Hao Wang, Xiao-Zhou Cao et al. [jelectrochem.xmu.edu.cn]
• 2. Basic Electrochemical Cell Setup [fuelcellstore.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Application Notes: Antimony Compounds as Flame Retardants in Polymers

Introduction

Antimony compounds are a cornerstone in the field of flame retardants for polymeric materials. While not typically effective as primary flame retardants, they act as powerful synergists, significantly enhancing the performance of halogenated (brominated or chlorinated) flame retardants.[1][2] This synergistic relationship allows for lower overall flame retardant loading levels, which can help preserve the original mechanical and physical properties of the host polymer. The most commonly used antimony compound is antimony trioxide (Sb₂O₃), with antimony pentoxide (Sb₂O₅) and sodium antimonate also employed in specific applications.[3] These compounds are utilized across a wide range of polymers, including polyolefins (PP, PE), polyvinyl chloride (PVC), acrylonitrile butadiene styrene (ABS), polyamides (PA), and epoxy resins, to meet stringent fire safety standards in electronics, construction, automotive, and textile industries.[4][5][6][7][8]

Mechanism of Action: The Antimony-Halogen Synergy

The effectiveness of antimony compounds is almost exclusively realized when used in conjunction with a halogen source. The mechanism is a complex process that occurs in both the gas phase and the condensed (solid) phase of a fire.

• Gas-Phase Action (Radical Quenching) : This is the primary flame-retarding mechanism.[9] When the polymer is exposed to the heat of a fire, the halogenated flame retardant decomposes and releases hydrogen halide gas (HX, where X is Cl or Br). Antimony trioxide then reacts with this HX to form volatile antimony trihalides (SbX₃) and antimony oxyhalides (SbOX).[1][10] These volatile antimony species enter the flame and act as radical scavengers, interrupting the chain reaction of combustion.[2][9] They capture the highly reactive H• and OH• free radicals that propagate the fire, converting them into less reactive species and cooling the flame front.[11]

• Condensed-Phase Action (Char Formation) : In the solid phase, antimony compounds can promote the formation of a protective char layer on the polymer's surface.[2][9] This char layer acts as an insulating barrier, slowing down heat transfer to the underlying material and reducing the release of flammable volatile gases, which are the fuel for the fire.[2][12]

dot

Caption: Synergistic flame retardant mechanism of antimony and halogens.

Commonly Used Antimony Compounds

• Antimony Trioxide (Sb₂O₃) : This is the most widely used antimony synergist.[3] It is a fine white powder that is chemically stable and offers excellent synergistic efficiency with both bromine and chlorine-based flame retardants.[1] It is used extensively in PVC, where the polymer backbone itself provides the chlorine, as well as in a multitude of other plastics in combination with halogenated additives.[11]

• Antimony Pentoxide (Sb₂O₅) : Often supplied as a colloidal dispersion, antimony pentoxide offers the advantage of a much smaller particle size (sub-micron) compared to standard antimony trioxide grades.[13] This makes it particularly suitable for applications where material aesthetics and physical properties are critical, such as in fine denier fibers for textiles and carpets.[13] Its small particle size minimizes negative impacts on tensile strength and elongation.

• Sodium Antimonate (NaSbO₃) : Sodium antimonate is a pentavalent antimony compound that serves as a valuable alternative to antimony trioxide in certain engineering thermoplastics like polyethylene terephthalate (PET).[14][15] These polymers can be sensitive to the acidic nature of conventional antimony trioxide systems, which can cause depolymerization during high-temperature processing. Sodium antimonate's lower reactivity and higher pH prevent this degradation, helping to maintain the polymer's inherent properties.[14][15]

Data Presentation

Table 1: Performance of Antimony Trioxide (Sb₂O₃) in Various Polymers

Polymer Matrix	Halogenated FR (wt%)	Sb₂O₃ (wt%)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating	Reference(s)
Polypropylene (PP)	APP/PER (Intumescent)	2	36.6	V-0	[4]
PVC (Cable Sheath)	None (inherent Cl)	3 - 8	>35 (from 22)	V-0	[8]
ABS	Brominated Epoxy	5	Not Specified	Burning time < 3s	[8]
Polyamide 6 (PA6)	Brominated Epoxy	Not Specified	"Excellent"	V-0	[6]
Polyamide 66 (PA66)	Brominated Epoxy	Not Specified	"Excellent"	V-0	[6]
Epoxy (Coating)	IFR System	2	31.9	V-0	[7]
Epoxy (Coating)	IFR System	4	32.6	V-0	[7]

Note: APP/PER refers to an Ammonium Polyphosphate/Pentaerythritol intumescent system, where Sb₂O₃ also shows synergistic behavior.

Table 2: Comparison of Antimony Flame Retardant Synergists

Property	Antimony Trioxide (Sb₂O₃)	Antimony Pentoxide (Sb₂O₅)	Sodium Antimonate (NaSbO₃)
Primary Form	Fine Powder	Colloidal Dispersion / Powder	Fine Powder
Typical Particle Size	1 - 12 µm[5]	< 1 µm (colloidal ~0.03 µm)[13]	3 - 5 µm[14]
Key Advantage	Cost-effective, widely used, high efficiency	Very small particle size, maintains polymer aesthetics and mechanical properties	Low reactivity, suitable for sensitive polymers (e.g., PET)[14][15]
Common Polymers	PVC, PE, PP, ABS, Epoxies, Textiles[3]	Fine fibers (PP, PET), Thin films[13]	PET, Polyamides[15]
Limitations	Can affect polymer clarity and mechanicals at high loading	Higher cost	Less effective on a wt% basis due to lower Sb content[14]

Experimental Protocols

Protocol 1: Preparation of Flame-Retardant Polymer Composites via Melt Blending

This protocol describes a general procedure for incorporating antimony compounds and halogenated flame retardants into a thermoplastic polymer using a twin-screw extruder.

1. Materials and Pre-Processing:

• Thermoplastic polymer resin (e.g., Polypropylene, ABS).
• Antimony compound (e.g., Antimony Trioxide).
• Halogenated flame retardant (e.g., Decabromodiphenyl ether).
• Dry all powders and resins in a vacuum oven at 80-90°C for at least 4 hours to remove residual moisture, which can degrade the polymer during processing.[16]

2. Compounding:

• Premix the dried polymer pellets and flame retardant powders in the desired weight percentages (wt%) in a container by tumbling for 15 minutes to ensure a homogenous feed.
• Set up a co-rotating twin-screw extruder with a temperature profile appropriate for the polymer being processed. For example, for ABS, a profile might be: Hopper (cool) -> Zone 1 (200°C) -> Zone 2 (210°C) -> Zone 3 (220°C) -> Zone 4 (220°C) -> Die (215°C).
• Set the screw speed (e.g., 200-300 rpm) to ensure adequate mixing without excessive shear that could degrade the polymer.
• Feed the premixed material into the extruder hopper at a constant rate.
• The molten extrudate exiting the die is cooled in a water bath and then pelletized into granules.

3. Specimen Preparation:

• Dry the compounded pellets again at 80-90°C for 4 hours.
• Use an injection molding machine to produce test specimens from the pellets as required by standard testing methods (e.g., ASTM D2863 for LOI, UL 94 for vertical burn). The molding temperature should be set based on the polymer's processing window.

4. Conditioning:

• Condition all test specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours before testing.

References

• 1. Antimony Trioxide: The Classic Synergist for Highly Effective Flame Retardancy - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 4. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 5. Item - Antimony oxide compounds for flame retardant ABS polymer - Loughborough University - Figshare [repository.lboro.ac.uk]
• 6. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 7. Influence of Antimony Oxide on Epoxy Based Intumescent Flame Retardation Coating System [mdpi.com]
• 8. Is antimony trioxide a flame retardant?-2 - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 9. nbinno.com [nbinno.com]
• 10. valtris.com [valtris.com]
• 11. aerofiltri.it [aerofiltri.it]
• 12. specialchem.com [specialchem.com]
• 13. Antimony pentoxide provides better flame retardant properties to fine denier PP fiber [plastemart.com]
• 14. 2017erp.com [2017erp.com]
• 15. nihonseiko.co.jp [nihonseiko.co.jp]
• 16. A Comprehensive Optimization Course of Antimony Tin Oxide Nanofiller Loading in Polyamide 12: Printability, Quality Assessment, and Engineering Response in Additive Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]

Application of Antimony in Lead-Acid Battery Manufacturing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony has long been a critical alloying element in the manufacturing of lead-acid batteries, primarily for the production of the grid plates that provide structural support for the active material and conduct electricity. The addition of antimony to lead significantly enhances the mechanical properties and castability of the grids.[1][2][3] However, its use also presents certain electrochemical challenges, such as increased gassing and water consumption, which has led to the development of low-antimony and antimony-free alloys for specific applications.[4] This document provides detailed application notes on the role of antimony in lead-acid batteries, quantitative data on the properties of lead-antimony alloys, and comprehensive experimental protocols for their preparation and testing.

Role and Effects of Antimony in Lead-Acid Batteries

The primary functions of antimony in lead-acid battery grids are:

• Mechanical Strengthening: Antimony significantly increases the hardness and tensile strength of lead, which is naturally a very soft metal.[1][2][5][6] This added strength is crucial for the grid to withstand the stresses of manufacturing, assembly, and the repeated expansion and contraction that occurs during the charge-discharge cycles.

• Improved Castability: Antimony enhances the fluidity of molten lead, allowing it to fill the intricate molds used for casting battery grids more completely.[3][7] This results in grids with fewer defects and better dimensional accuracy.

• Enhanced Adhesion of Active Material: The presence of antimony is believed to promote better adhesion of the lead oxide paste (the active material) to the grid surface.[3]

• Beneficial Effect on Cycle Life: In deep-cycle applications, antimony appears to have a beneficial effect on the cycle life of the positive plate.[8]

However, the use of antimony also has notable drawbacks:

• Antimony Poisoning: In standby or float service applications, antimony can leach from the positive grid and deposit on the negative plate. This phenomenon, known as "antimony poisoning," lowers the hydrogen overpotential on the negative plate, leading to increased gassing (hydrogen evolution) and water consumption.[4] This necessitates more frequent maintenance (topping up with water) and can shorten the battery's service life.

• Increased Self-Discharge: The migration of antimony to the negative plate also increases the self-discharge rate of the battery.

• Higher Float Current: Batteries with antimonial lead grids typically exhibit a higher float current compared to their antimony-free counterparts, which is undesirable in standby applications.[4]

Due to these differing characteristics, the antimony content in lead alloys is tailored to the specific application of the battery. High-antimony alloys are generally used for deep-cycle batteries where mechanical strength and cycling performance are paramount, while low-antimony and antimony-free (e.g., lead-calcium) alloys are preferred for maintenance-free and standby applications where low water loss and low self-discharge are critical.[4]

Data Presentation: Properties of Lead-Antimony Alloys

The following tables summarize the quantitative data on the composition and properties of various lead-antimony alloys used in battery manufacturing.

Table 1: Typical Compositions of Lead-Antimony Alloys for Battery Grids

Alloy Type	Antimony (Sb) wt.%	Other Alloying Elements (wt.%)	Typical Application
High-Antimony	3.5 - 6.0	Arsenic (As): 0.10 - 0.60, Tin (Sn), Copper (Cu)	Deep-cycle batteries (e.g., for industrial trucks, golf carts)
Low-Antimony	1.6 - 2.75	Selenium (Se): 0.025 - 0.035, Arsenic (As): 0.15 - 0.19, Tin (Sn): 0.25 - 0.30, Copper (Cu): 0.02 - 0.04[3][9]	Low-maintenance flooded electrolyte batteries
Hybrid	Positive Grid: Low-Antimony, Negative Grid: Lead-Calcium	-	Valve-regulated lead-acid (VRLA) batteries
Antimony-Free	0	Calcium (Ca), Tin (Sn), Aluminum (Al)	Sealed maintenance-free (SMF) batteries, standby power applications

Table 2: Mechanical Properties of Lead-Antimony Alloys

Antimony (Sb) wt.%	Tensile Strength (MPa)	Brinell Hardness (HB)	Elongation (%)
0 (Pure Lead)	17[1]	~4	41[1]
1.25	29[1]	-	14[1]
~2	-	~12	-
~4	-	~16	-
~6	-	~18	-
~8	-	~20	-
~10	Maximum	Maximum	-

Note: The values for Brinell Hardness are approximated from graphical data presented in a PhD thesis by M. T. Z. Myint.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the preparation and evaluation of lead-antimony alloys for battery applications.

Protocol for Laboratory-Scale Casting of Lead-Antimony Grids

Objective: To prepare lead-antimony alloy grids of a specific composition for experimental evaluation.

Materials and Equipment:

• High-purity lead (99.99%)

• High-purity antimony (99.99%)

• Other alloying elements as required (e.g., arsenic, tin, selenium)

• Electric furnace with temperature control

• Graphite or ceramic crucible

• Steel or cast iron grid mold, pre-heated

• Mold release agent (e.g., cork dust, fine silica)

• Stirring rod (graphite or ceramic-coated)

• Personal Protective Equipment (PPE): heat-resistant gloves, face shield, apron, respirator with appropriate cartridges for lead fumes.

Procedure:

• Safety Precautions: All melting and casting operations must be performed in a well-ventilated area, preferably under a fume hood, to avoid inhalation of lead and antimony fumes. Adhere to all institutional safety guidelines for handling molten metals.

• Alloy Calculation: Calculate the required weight of lead, antimony, and other alloying elements to achieve the desired alloy composition.

• Melting: a. Place the calculated amount of lead into the crucible and heat it in the furnace to a temperature approximately 50-100°C above the liquidus temperature of the target alloy. (Refer to the Pb-Sb phase diagram). b. Once the lead is completely molten, add the antimony and other alloying elements. c. Stir the molten metal gently with the stirring rod to ensure complete dissolution and homogenization of the alloy.

• Mold Preparation: a. Pre-heat the grid mold to a temperature that facilitates good metal flow and prevents premature solidification. The exact temperature will depend on the mold material and design and may require some empirical optimization. b. Apply a thin, uniform layer of a mold release agent to the mold cavities.

• Casting: a. Skim any dross (oxides) from the surface of the molten alloy. b. Carefully pour the molten alloy into the pre-heated mold in a smooth, continuous stream. c. Allow the casting to solidify completely.

• De-molding and Finishing: a. Once cooled, carefully open the mold and remove the cast grid. b. Trim any excess flashing from the grid. c. Label the grid with the alloy composition and casting date.

Protocol for Metallographic Analysis of Lead-Antimony Grids

Objective: To prepare a lead-antimony grid sample for microstructural examination to observe grain size, phase distribution, and casting defects.

Materials and Equipment:

• Sectioning tool (e.g., low-speed diamond saw)

• Mounting press and embedding resin (e.g., epoxy)

• Grinding and polishing machine

• Silicon carbide (SiC) grinding papers of decreasing grit size (e.g., 240, 400, 600, 800, 1200 grit)

• Polishing cloths

• Polishing suspensions (e.g., 1 µm and 0.05 µm alumina or diamond suspension)

• Etching reagent: Acetic acid (95 ml) and Hydrogen peroxide (5 ml)

• Metallurgical microscope

• PPE: gloves, safety glasses.

Procedure:

• Sectioning: Cut a representative cross-section from the lead-antimony grid using a low-speed diamond saw to minimize deformation.[10]

• Mounting: Mount the sectioned sample in an embedding resin to facilitate handling during grinding and polishing.[10]

• Grinding: a. Grind the mounted sample on successively finer SiC papers, starting with a coarser grit and moving to a finer grit. b. Use a lubricant (e.g., water) during grinding to prevent overheating and embedding of abrasive particles. c. After each grinding step, thoroughly clean the sample and rotate it 90 degrees before proceeding to the next finer grit to ensure the removal of scratches from the previous step.

• Polishing: a. Polish the ground sample on a polishing cloth with a 1 µm polishing suspension. b. Final polish with a 0.05 µm suspension on a separate cloth until a mirror-like, scratch-free surface is obtained. Due to the softness of lead alloys, light pressure should be applied during polishing.[11]

• Etching: a. Immerse or swab the polished surface with the etching reagent for a few seconds.[11] The exact time will depend on the alloy composition and may require optimization. b. Immediately rinse the sample thoroughly with water and then with ethanol, and dry it in a stream of warm air.

• Microscopic Examination: Examine the etched surface under a metallurgical microscope to observe the microstructure, including grain boundaries, dendrites, and the distribution of the antimony-rich phase.

Protocol for Basic Lead-Acid Battery Performance Testing

Objective: To evaluate the basic performance characteristics of a lead-acid battery, such as its state of charge and ability to perform under load.

Materials and Equipment:

• Fully charged lead-acid battery

• Digital multimeter

• Battery load tester

• Hydrometer (for flooded batteries)

• PPE: safety glasses, acid-resistant gloves.

Procedure:

• Visual Inspection: a. Inspect the battery case for any signs of physical damage, such as cracks, leaks, or bulging. b. Check the battery terminals for cleanliness and tightness. Clean any corrosion.

• Open-Circuit Voltage Test (State of Charge): a. Ensure the battery has been at rest (not charged or discharged) for at least a few hours. b. Set the digital multimeter to the DC voltage setting. c. Connect the positive probe to the positive terminal and the negative probe to the negative terminal of the battery. d. A fully charged 12V lead-acid battery should have a reading between 12.6V and 12.8V.[12] A reading below 12.4V indicates that the battery needs charging.[12]

• Specific Gravity Test (for flooded batteries): a. Carefully remove the vent caps from the battery. b. Squeeze the bulb of the hydrometer and insert the tip into the electrolyte of one cell. c. Draw enough electrolyte into the hydrometer to make the float rise. d. Read the specific gravity at eye level. A fully charged battery should have a specific gravity reading between 1.265 and 1.299.[13] e. Repeat for all cells.

• Load Test: a. Connect the battery load tester to the battery terminals according to the manufacturer's instructions. b. Apply a load equivalent to half of the battery's cold-cranking amps (CCA) rating for 15 seconds. c. Monitor the battery voltage during the load test. A healthy battery's voltage should not drop below 9.6 volts.[13] d. Disconnect the load tester immediately after the test.

Note: More advanced and standardized testing procedures, such as cycle life testing and water loss determination, should be conducted according to established standards like IEC 60896-21 for stationary batteries or other relevant industry standards.[14]

Visualization of Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key workflows and relationships in the context of using antimony in lead-acid battery manufacturing.

References

• 1. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 2. Antimonial Lead: A Common Lead Alloy [belmontmetals.com]
• 3. medium.com [medium.com]
• 4. vertiv.com [vertiv.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 7. researchgate.net [researchgate.net]
• 8. africaresearchconnects.com [africaresearchconnects.com]
• 9. silma.co.in [silma.co.in]
• 10. dl.asminternational.org [dl.asminternational.org]
• 11. dl.asminternational.org [dl.asminternational.org]
• 12. What Three Tests Are Performed on a Lead Acid Battery? | Redway Tech [redway-tech.com]
• 13. goldenmateenergy.com [goldenmateenergy.com]
• 14. atslab.com [atslab.com]

Methodology for Antimony Doping in Thermoelectric Materials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the doping of thermoelectric materials with antimony (Sb). The aim is to offer a comprehensive guide for researchers and scientists to effectively enhance the thermoelectric properties of various material systems through controlled antimony incorporation.

Introduction to Antimony Doping in Thermoelectric Materials

Antimony (Sb) is a crucial p-type dopant in many state-of-the-art thermoelectric materials. Its primary role is to optimize the carrier concentration, which in turn influences the Seebeck coefficient and electrical conductivity, two key components of the thermoelectric figure of merit (ZT).[1][2] The effectiveness of Sb doping is highly dependent on the host material and the chosen synthesis or doping methodology. This document outlines several common techniques for introducing antimony into thermoelectric materials, including ball milling, solvothermal/hydrothermal synthesis, and melt-based methods.

Common Methodologies for Antimony Doping

Several techniques are employed to introduce antimony into thermoelectric materials, each with its own set of advantages and challenges. The choice of method often depends on the material system, desired microstructure, and scalability of the process.

Mechanical Alloying (Ball Milling)

Mechanical alloying, particularly high-energy ball milling, is a versatile top-down approach for synthesizing thermoelectric materials and introducing dopants.[3] This method is effective in creating nanocrystalline powders with a homogeneous distribution of the dopant.[4] The process involves repeated fracturing and welding of powder particles in a high-energy mill.

Experimental Protocol: Antimony Doping of Bismuth Telluride (Bi₂Te₃) via Ball Milling

This protocol describes the synthesis of p-type Bi₀.₅Sb₁.₅Te₃.

• Precursor Preparation: Weigh stoichiometric amounts of high-purity elemental bismuth (Bi), antimony (Sb), and tellurium (Te) powders.

• Milling Vessel Assembly:

  • Place the elemental powders into a hardened steel or yttria-stabilized zirconia vial.[4]

  • Add grinding media (e.g., stainless steel or zirconia balls) at a specific ball-to-powder ratio, typically ranging from 5:1 to 20:1.[5][6]

  • The milling can be performed dry (under an inert atmosphere to prevent oxidation) or wet (using a process control agent like ethanol to reduce agglomeration).[7]

• Milling Process:

  • Seal the vial inside an inert atmosphere glovebox (e.g., argon-filled).

  • Perform the ball milling using a planetary or shaker mill for a duration ranging from a few hours to over 24 hours.[3][5] The milling speed can be varied, for instance, from 150 rpm.[4]

  • For some systems, an intermittent milling process, with pauses to detach agglomerated powder, can improve homogeneity.[5][8]

• Powder Consolidation:

  • The resulting nanocrystalline powder is then densified into a bulk pellet. Common consolidation techniques include:

    • Hot Pressing (HP): The powder is loaded into a graphite die and pressed at high temperature (e.g., 400-500°C) and pressure (e.g., 60 MPa).[8][9]

    • Spark Plasma Sintering (SPS): This method uses pulsed DC current to rapidly heat and sinter the powder under uniaxial pressure, which can help limit grain growth.[7]

Logical Relationship of Ball Milling Parameters

Caption: Logical workflow of ball milling parameters and their influence on material and thermoelectric properties.

Solvothermal and Hydrothermal Synthesis

Solvothermal and hydrothermal methods are bottom-up chemical synthesis approaches that allow for the production of thermoelectric nanomaterials with controlled morphology and composition.[9][10] These techniques involve chemical reactions in a sealed vessel (autoclave) at elevated temperatures and pressures, using an organic solvent (solvothermal) or water (hydrothermal).

Experimental Protocol: Antimony Doping via Solvothermal Synthesis

This protocol is a general guideline for the synthesis of Sb-doped chalcogenides.

• Precursor Preparation: Dissolve stoichiometric amounts of the host material precursors and the antimony source (e.g., SbCl₃) in a suitable solvent (e.g., ethylene glycol).[11]

• Reaction Mixture:

  • Transfer the precursor solution to a Teflon-lined stainless-steel autoclave.

  • A reducing agent (e.g., hydrazine hydrate) and a capping agent or surfactant may be added to control the particle size and morphology.

• Solvothermal Reaction:

  • Seal the autoclave and heat it to a specific temperature (e.g., 180-220°C) for a defined period (e.g., 12-48 hours).[10][12]

• Product Recovery and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product multiple times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final powder in a vacuum oven at a low temperature (e.g., 60°C).

• Consolidation: The synthesized nanopowders can be consolidated into bulk pellets using hot pressing or spark plasma sintering, similar to the ball-milled powders.

Experimental Workflow for Solvothermal Synthesis

Caption: Step-by-step experimental workflow for the solvothermal synthesis of Sb-doped thermoelectric materials.

Melt-Based Techniques (e.g., Melt Spinning)

Melt-based techniques, such as arc melting followed by melt spinning, are effective for producing homogeneous alloys with fine-grained or amorphous microstructures.[6] Rapid solidification during melt spinning can lead to the formation of metastable phases and enhanced dopant solubility.

Experimental Protocol: Antimony Doping in Half-Heusler Alloys via Melt Spinning

• Alloy Ingot Preparation:

  • Weigh stoichiometric amounts of the constituent elements (e.g., Ti, Zr, Hf, Ni, Sn, and Sb).[13]

  • Prepare a homogeneous alloy ingot by arc melting the elements under an argon atmosphere. The ingot is typically flipped and remelted several times to ensure homogeneity.

• Melt Spinning:

  • Place the alloy ingot into a quartz tube with a small orifice at the bottom.

  • Inductively melt the alloy under an inert atmosphere.

  • Eject the molten alloy through the orifice onto a rapidly rotating copper wheel. This rapid quenching process forms thin ribbons of the material.[6]

• Powder Preparation: The resulting ribbons are brittle and can be easily pulverized into a fine powder using a mortar and pestle.

• Consolidation: The powder is then consolidated into a dense bulk sample using spark plasma sintering or hot pressing.

Quantitative Data on Antimony Doping

The following tables summarize the effects of antimony doping on the thermoelectric properties of various material systems.

Table 1: Effect of Sb Doping on Half-Heusler Alloys

Material Composition	Doping Method	Temperature (K)	Electrical Conductivity (S/m)	Seebeck Coefficient (µV/K)	Thermal Conductivity (W/mK)	Max ZT
Zr₀.₅Ti₀.₅NiSn₁₋ₓSbₓ	Arc Melting	Room Temp	-	-	-	0.16 (optimized Sb)[14]
Ti₀.₅Zr₀.₁₇Hf₀.₃₃NiSn₀.₉₈Sb₀.₀₂	Rapid Solidification	773	-	-	-	0.92[13]
ZrPtSn₀.₉₂Sb₀.₀₈	Arc Melting	1000	-	-	-	0.5[15]

Table 2: Effect of Sb Doping on Bismuth Telluride and Other Chalcogenides

Material Composition	Doping Method	Temperature (K)	Electrical Conductivity (S/m)	Seebeck Coefficient (µV/K)	Thermal Conductivity (W/mK)	Max ZT
Bi₀.₄Sb₁.₆Te₃	Ball Milling + HP	-	-	-	-	-
Sb₀.₀₀₃Se₀.₀₂₅Te₀.₉₇₂	HPHT	600	-	-	~0.42 (phonon)	~0.94[1]
Sn₀.₀₂Sb₂Te₃.₀₂	Solvothermal	423	-	-	-	0.58[11]

Table 3: Effect of Sb Doping on Oxides and Skutterudites

Material Composition	Doping Method	Temperature (K)	Electrical Conductivity (S/m)	Seebeck Coefficient (µV/K)	Thermal Conductivity (W/mK)	Max ZT
Sn₁₋ₓSbₓO₂	Solid State	500	-	-	-	~0.05[16]
BaFe₀.₇₅Sb₀.₂₅O₃	DFT Calculation	-	-	-	-	~0.50[17]
Sr₀.₉₂Fe₃.₂₈Ni₀.₇₀Sb₁₂	Hydride Synthesis	673	-	-	-	0.54[18]

Characterization of Antimony-Doped Materials

After synthesis and consolidation, a thorough characterization is essential to evaluate the success of the doping process and its impact on the material's properties.

• Structural and Phase Analysis: X-ray Diffraction (XRD) is used to identify the crystal structure and phase purity of the material.

• Microstructural Analysis: Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are employed to observe the grain size, morphology, and distribution of dopants.

• Compositional Analysis: Energy-Dispersive X-ray Spectroscopy (EDS) is used to confirm the elemental composition and the concentration of antimony.

• Thermoelectric Property Measurement:

  • Seebeck Coefficient and Electrical Conductivity: Measured simultaneously using commercial systems (e.g., ZEM-3).

  • Thermal Diffusivity: Measured using the laser flash method.

  • Specific Heat: Measured using differential scanning calorimetry (DSC).

  • Thermal Conductivity: Calculated from the thermal diffusivity, specific heat, and density.

  • Figure of Merit (ZT): Calculated using the formula ZT = (S²σT)/κ, where S is the Seebeck coefficient, σ is the electrical conductivity, T is the absolute temperature, and κ is the thermal conductivity.

Conclusion

The methodology for antimony doping in thermoelectric materials is diverse, with each technique offering specific advantages for different material systems. Ball milling is a robust method for producing nanocrystalline and homogeneous bulk materials. Solvothermal and hydrothermal syntheses provide excellent control over nanoparticle morphology. Melt-based techniques like melt spinning are suitable for creating alloys with fine-grained or amorphous structures. The choice of the appropriate method, coupled with careful control of experimental parameters, is critical for optimizing the thermoelectric performance of antimony-doped materials. The quantitative data presented herein serves as a valuable reference for researchers in the field.

References

• 1. Optimizing Thermoelectric Performance of Tellurium via Doping with Antimony and Selenium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Doping strategy in metavalently bonded materials for advancing thermoelectric performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Solvothermal synthesis of wire-like SnxSb2Te3+x with an enhanced thermoelectric performance. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Doping effect of antimony on BaFeO3 perovskite oxide: optical, electronic, magnetic and thermoelectric properties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. Hydride synthesis of thermoelectric skutterudites (Ba,Sr)Fe 3±x Ni 1±x Sb 12 optimized via design of experiments - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D5TA03288A [pubs.rsc.org]

Application Notes and Protocols for Antimony-Based Catalysts in Polyethylene Terephthalate (PET) Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polyethylene terephthalate (PET) is a thermoplastic polymer that is widely used for packaging, textiles, and films due to its excellent mechanical strength, thermal stability, and clarity.[1] The industrial production of PET is a two-stage process involving either the esterification of terephthalic acid (TPA) with ethylene glycol (EG) or the transesterification of dimethyl terephthalate (DMT) with EG, followed by a polycondensation step.[2][3] This second stage requires a catalyst to achieve the high molecular weight necessary for desirable material properties.

For decades, antimony-based compounds have been the workhorse catalysts for PET polycondensation, accounting for over 90% of global production.[4] Antimony catalysts, particularly antimony trioxide (Sb₂O₃), offer a favorable balance of reaction speed, final polymer properties, and cost-effectiveness.[4][5] These application notes provide a detailed overview of the use of antimony-based catalysts in PET synthesis, including their mechanism of action, performance data, and detailed experimental protocols for laboratory-scale production and characterization.

Types and Characteristics of Antimony Catalysts

The most commonly used antimony catalysts in the PET industry are antimony(III) compounds. While antimony trioxide is the most prevalent, other forms are also used, which often convert to a common active species in the reaction medium.[6][7]

Table 1: Common Antimony-Based Catalysts for PET Production

Catalyst	Chemical Formula	Typical Concentration (ppm Sb)	Key Characteristics
Antimony Trioxide	Sb₂O₃	200 - 300[2][4]	Industry standard; high purity grades available with low metallic impurities.[5] Dissolved in ethylene glycol before addition.[8]
Antimony Acetate	Sb(CH₃COO)₃	200 - 300	Used as an alternative to the trioxide.

| Antimony Glycolate | Sb₂(OCH₂CH₂O)₃ | 200 - 300 | Often considered the active catalytic species formed in situ from Sb₂O₃ and ethylene glycol.[9][10] Offers high solubility in the reaction mixture.[11] |

Catalytic Mechanism

The precise mechanism of antimony-catalyzed polycondensation is complex, but it is generally accepted that the catalyst activates the terminal hydroxyl groups of the growing polymer chains. Antimony trioxide (Sb₂O₃) is not the active catalyst itself but is a precursor that reacts with ethylene glycol to form the more soluble and catalytically active species, antimony glycolate.[9][10]

The proposed mechanism involves the coordination of the antimony center with a hydroxyl end group and the alcoholic oxygen of the ester on the same chain, forming a chelate structure.[12] This activation facilitates the nucleophilic attack by another hydroxyl end group, leading to the elimination of ethylene glycol and the formation of a longer polymer chain.

Caption: Proposed mechanism of antimony-catalyzed PET polycondensation.

Performance Characteristics and Data

Antimony catalysts are favored for their high efficiency in the polycondensation stage, enabling the production of high molecular weight PET within reasonable reaction times. However, their use is not without drawbacks, including the potential for polymer discoloration and concerns over antimony leaching.

Activity and Polymer Properties

Antimony provides a good balance between reaction speed and the thermal stability of the resulting polymer. The catalyst concentration directly impacts the rate of reaction, with an increasing concentration up to a certain point leading to shorter polycondensation times.[4] However, excessively high levels can lead to a grey discoloration of the polymer. This is caused by the reduction of the Sb(III) catalyst to fine black particles of elemental antimony (Sb(0)) at high temperatures (~235°C and above).

Table 2: Typical Performance and Condition Data of Antimony-Catalyzed PET Synthesis

Parameter	Value Range	Notes
Catalyst Loading
Sb₂O₃	200 - 300 ppm[2][4]	Higher levels (>500 ppm) give diminishing returns on reaction time and increase discoloration.[4]
Reaction Conditions
Esterification Temperature	220 - 260 °C[13]	Water is removed as a by-product.
Polycondensation Temp.	270 - 290 °C[2][4]	High vacuum (<1 mbar) is applied to remove ethylene glycol by-product.[13]
Resulting Polymer Properties
Intrinsic Viscosity (IV)	0.70 - 0.85 dL/g[14]	For bottle-grade PET. IV is a measure of molecular weight.
Color	Greyish tint[4]	Can be caused by the precipitation of antimony metal at high temperatures.

| Residual Antimony | 190 - 300 mg/kg (ppm)[9][15] | The catalyst remains in the final polymer product. |

Antimony Leaching

A significant consideration for PET used in food and beverage packaging is the potential for the antimony catalyst to leach from the container into the contents.[10] This process is influenced by several factors.

Table 3: Factors Influencing Antimony Leaching from PET

Factor	Effect on Leaching	Example Data
Temperature	Increased temperature significantly accelerates leaching.[16][17]	At 50°C, Sb concentration in water increased to 8.5 ppb in 24 hours and 16.8 ppb in 7 days.[16]
Storage Time	Leaching increases with prolonged storage time.[6][18]	In one study, Sb levels in bottled water exceeded the standard limit of 5 µg/L after 8 weeks of storage.[18]
pH	Lower pH (more acidic conditions) can increase leaching.[19]	Leaching was observed to be higher under low pH conditions.[19]

| Sunlight/UV Exposure | Exposure to sunlight and UV radiation can increase leaching.[18] | Studies have shown increased antimony concentrations after exposure to sunlight.[18] |

The US EPA maximum contaminant level (MCL) for antimony in drinking water is 6 ppb (µg/L).[17] While leaching under normal storage conditions is typically low, exposure to high temperatures, such as in a car on a hot day, can significantly increase migration rates.[17]

Experimental Protocols

The following protocols outline the laboratory-scale synthesis of PET using an antimony catalyst and its subsequent characterization.

Protocol 1: Laboratory Synthesis of PET

This protocol describes a two-stage melt polymerization process starting from terephthalic acid (TPA) and ethylene glycol (EG).

Materials and Equipment:

• Terephthalic acid (TPA), polymer grade

• Ethylene glycol (EG), polymer grade

• Antimony trioxide (Sb₂O₃)

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation column/condenser

• Heating mantle with temperature controller

• Vacuum pump capable of reaching <1 mbar

• Cold trap (e.g., with liquid nitrogen or dry ice/acetone)

Procedure:

• Catalyst Preparation: Prepare a suspension of Sb₂O₃ in ethylene glycol. For a 1 mole TPA batch, aiming for 250 ppm Sb, calculate the required mass of Sb₂O₃. Disperse this in a small amount of EG.

• Esterification Stage:

  • Charge the reactor with TPA and EG in a molar ratio of approximately 1:1.2.

  • Add the prepared Sb₂O₃/EG suspension to the reactor.

  • Begin stirring and purge the system with nitrogen.

  • Heat the mixture to 220-250°C. Water will begin to distill off as a by-product of the esterification reaction.

  • Continue this stage until the distillation of water ceases (typically 2-4 hours), indicating the formation of bis(2-hydroxyethyl) terephthalate (BHET) oligomers.

• Polycondensation Stage:

  • Increase the temperature of the reactor to 270-285°C.

  • Gradually reduce the pressure inside the reactor using the vacuum pump. Ensure a cold trap is in place to collect the ethylene glycol by-product.

  • Maintain the reaction under high vacuum (<1 mbar) and high temperature. The viscosity of the melt will increase significantly as the polymer chains grow. This can be observed by the increased torque on the mechanical stirrer.

  • Continue the reaction for 2-3 hours or until the desired melt viscosity is achieved.

• Polymer Recovery:

  • Release the vacuum by introducing nitrogen into the reactor.

  • Extrude the molten polymer from the bottom of the reactor into a water bath to quench and solidify it.

  • Cut the solidified polymer strand into pellets or chips.

  • Thoroughly dry the PET chips under vacuum at ~120°C for at least 12 hours before any further analysis to remove absorbed water.

Caption: Experimental workflow for laboratory PET synthesis.

Protocol 2: Intrinsic Viscosity (IV) Measurement

Intrinsic viscosity is a measure of the polymer's molecular weight and is a critical quality parameter for PET.[20] The standard method involves dissolving the polymer and measuring the solution's flow time in a capillary viscometer.

Materials and Equipment:

• Dried PET pellets from Protocol 1

• Solvent mixture (e.g., 60/40 w/w Phenol/1,1,2,2-Tetrachloroethane)

• Ubbelohde or similar suspended-level capillary viscometer

• Constant temperature water bath (e.g., 25°C or 30°C)

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Solution Preparation:

  • Accurately weigh a specific amount of dried PET (e.g., 0.125 g) and dissolve it in the solvent mixture to make a precise volume (e.g., 25 mL) in a volumetric flask. This creates a known concentration (c), typically 0.5 g/dL.

  • Gentle heating and stirring may be required to fully dissolve the polymer. Allow the solution to cool to the measurement temperature.

• Viscometer Measurement:

  • Place the viscometer in the constant temperature bath and allow it to equilibrate.

  • First, measure the flow time of the pure solvent (t₀) through the capillary. Repeat at least three times to ensure consistency.

  • Clean and dry the viscometer.

  • Introduce the prepared PET solution into the viscometer and allow it to thermally equilibrate.

  • Measure the flow time of the PET solution (t). Repeat at least three times.

• Calculation:

  • Calculate the Relative Viscosity (η_rel) = t / t₀

  • Calculate the Specific Viscosity (η_sp) = η_rel - 1

  • Calculate the Reduced Viscosity (η_red) = η_sp / c

  • The Intrinsic Viscosity ([η]) is determined by extrapolating the reduced viscosity to zero concentration. For a single-point measurement, the Billmeyer equation is often used: [η] ≈ (0.25 * η_sp / c) + (0.75 * (ln(η_rel) / c))

  • Report the IV in dL/g.

Note: Solvent-free methods for IV determination, which involve extruding the molten polymer through a calibrated die, are also available and avoid the use of hazardous chlorinated solvents.[20]

Safety Precautions

• Antimony Compounds: Antimony trioxide is a suspected carcinogen and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[21] Work should be conducted in a well-ventilated area or fume hood to avoid inhalation of dust.

• High Temperatures: The synthesis involves temperatures up to 290°C. Use appropriate heating mantles and ensure the glassware is rated for such temperatures. Use thermal gloves when handling hot apparatus.

• Vacuum Operations: Working under high vacuum poses an implosion risk. Use a safety shield around the reactor and inspect all glassware for cracks or defects before use.

• Solvents: The solvents used for IV measurement (phenol, tetrachloroethane) are toxic and corrosive. Handle them only in a fume hood with appropriate PPE. Refer to the Safety Data Sheets (SDS) for detailed handling instructions.

References

• 1. haikuinstruments.com [haikuinstruments.com]
• 2. swaminathansivaram.in [swaminathansivaram.in]
• 3. webthesis.biblio.polito.it [webthesis.biblio.polito.it]
• 4. US20080033084A1 - Catalyst Composition for Producing Polyethylene Terephthalate from Terephthalic Acid and Ethylene Glycol, and Process Therefore - Google Patents [patents.google.com]
• 5. nihonseiko.co.jp [nihonseiko.co.jp]
• 6. plasticsengineering.org [plasticsengineering.org]
• 7. mdpi.com [mdpi.com]
• 8. Yiyang Hua Chang antimony Industry Limited Company - Catalytic antimony trioxide [hcantimony.com]
• 9. researchgate.net [researchgate.net]
• 10. Antimony in Polyethylene Terephthalate-Bottled Beverages: The Migration Puzzle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. Intrinsic Viscosity Measurement of PET with Automated Viscometer - Polymer Char [polymerchar.com]
• 15. petpla.net [petpla.net]
• 16. plasticpollutioncoalition.org [plasticpollutioncoalition.org]
• 17. Antimony leaching from polyethylene terephthalate (PET) plastic used for bottled drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Investigation of Antimony Leaching from Bottles (PET) into the Bottled Waters in Fars Province [wwjournal.ir]
• 19. Investigating antimony leaching from polyethylene terephthalate (PET) bottles: characterization with SEM–EDX and ICP–OES | Water SA [watersa.net]
• 20. azom.com [azom.com]
• 21. Antimony trioxide - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocol: Synthesis of Antimony Sulfide (Sb₂S₃) Quantum Dots

Introduction

Antimony sulfide (Sb₂S₃) is a significant inorganic semiconductor material belonging to the metal chalcogenide group.[1] As quantum dots (QDs), Sb₂S₃ nanocrystals exhibit unique size-dependent optical and electronic properties, including a tunable bandgap, high absorption coefficient, and photoluminescence.[1][2] These characteristics make them promising candidates for a wide range of applications, including solar cells, optoelectronic devices, chemical sensors, and biomedical imaging.[1][3] For researchers and professionals in drug development, Sb₂S₃ QDs offer potential as advanced nano-carriers for targeted drug delivery and as fluorescent probes for cellular imaging, owing to their distinct optical properties and potential for surface functionalization.[4][5]

This document provides detailed protocols for the synthesis of Sb₂S₃ quantum dots via several common methods, including hot-injection, aqueous-phase precipitation, and solvothermal techniques. It also includes a summary of key synthesis parameters and a general workflow for characterization.

Data Presentation: Comparison of Synthesis Methods

The choice of synthesis method significantly influences the morphological, structural, and optical properties of the resulting Sb₂S₃ quantum dots.[1] The table below summarizes quantitative data from various established protocols for easy comparison.

Synthesis Method	Antimony Precursor	Sulfur Precursor	Solvent/Medium	Capping Agent/Surfactant	Temp. (°C)	Time	Particle Size	Optical Properties (Band Gap / PL Emission)	Reference(s)
Hot-Injection	Antimony Acetate	Thioacetamide (TAA)	2-Methoxyethanol	CTAB, SDS, DEA, EDTA	120	30 s - 15 min	3 - 5 nm	Tunable Eg: 1.82 - 1.09 eV / PL: 880 nm	[6][7][8]
Hot-Injection	Antimony Chloride (SbCl₃)	Bis(trimethylsilyl) sulfide (TMS)	Oleic Acid, Oleylamine	Oleic Acid, Oleylamine	140 - 180	Varies	~5 nm (crystalline)	N/A	[9]
Aqueous-Phase	Antimony Potassium Tartrate	Thioacetamide (TAA)	Water	Mercaptoacetic Acid	65 - 85	3 - 7 h	500 - 700 nm*	Eg: 3.47 eV / PL: 358 nm	[1][10][11]
Solvothermal	Antimony Chloride (SbCl₃)	Sodium Sulfide (Na₂S)	Ethylene Glycol	None	200	10 h	20 - 100 nm (diameter, nanowires)	Obvious quantum size effects	[12]
Microwave-Assisted	Single-source precursors	Single-source precursors	Ethylene Glycol	N/A	N/A	5 min	N/A	Eg: 1.74 eV	[2][13][14]

*Note: The large particle size reported for the aqueous-phase method may indicate the formation of sub-microspheres rather than quantum dots in that specific study.[1]

Experimental Protocols

Protocol 1: Hot-Injection Synthesis of Water-Soluble Sb₂S₃ QDs

This protocol is adapted from a method for producing small, monodisperse, water-soluble Sb₂S₃ QDs suitable for bio-applications.[6][7] The hot-injection technique allows for rapid nucleation followed by controlled growth, yielding particles with a narrow size distribution.

Materials:

• Antimony acetate (Sb(CH₃COO)₃)

• Thioacetamide (TAA, C₂H₅NS)

• Hexadecyltrimethylammonium bromide (CTAB)

• Sodium dodecyl sulfate (SDS)

• Diethanolamine (DEA)

• Ethylenediaminetetraacetic acid (EDTA)

• 2-Methoxyethanol (Anhydrous)

• Acetic Acid

• Three-neck flask, condenser, heating mantle, magnetic stirrer, syringe.

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.25 M antimony acetate solution by dissolving antimony acetate in acetic acid.

• Reaction Setup:

  • In a 100 mL three-neck flask, combine SDS (0.05 mmol), CTAB (0.05 mmol), EDTA (0.2 mmol), and DEA (4 mL) in anhydrous 2-methoxyethanol.

  • Heat the mixture to 120 °C in an oil bath under magnetic stirring until all solids are completely dissolved (approx. 20 minutes).

• Sulfur Source Addition:

  • Add 0.5 mmol of thioacetamide (TAA) to the hot solution and stir until it dissolves.

• Hot Injection:

  • Using a syringe, rapidly inject 2 mL of the 0.25 M antimony acetate solution into the hot reaction mixture while stirring vigorously.

  • The solution should immediately turn from transparent to bright yellow, indicating the formation of Sb₂S₃ nanoparticles.[6]

• Growth and Purification:

  • Allow the reaction to proceed for a controlled time (e.g., 30 seconds to 15 minutes) to achieve the desired particle size.[8]

  • Cool the reaction flask rapidly in an ice bath to quench crystal growth.

  • Purify the Sb₂S₃ QDs by precipitation with a non-solvent like ethanol, followed by centrifugation and redispersion in a suitable solvent (e.g., water). Repeat this washing step 2-3 times.

  • Dry the final product under vacuum at room temperature for further characterization.[7]

Protocol 2: Aqueous-Phase Synthesis of Water-Soluble Sb₂S₃ QDs

This method employs a precipitation reaction in an aqueous medium, which is often considered more environmentally benign.[10][11]

Materials:

• Antimony potassium tartrate

• Thioacetamide (TAA)

• Mercaptoacetic acid (MAA)

• Deionized water

• Reaction vessel, heating and stirring equipment.

Procedure:

• Reaction Setup:

  • In a reaction vessel, dissolve antimony potassium tartrate and mercaptoacetic acid (capping agent) in deionized water.

  • Separately, prepare an aqueous solution of thioacetamide (sulfur source).

• Reaction:

  • Add the TAA solution to the antimony solution under constant stirring.

  • Heat the mixture to a specific temperature between 65 °C and 85 °C.[1]

  • Maintain the reaction for a duration of 3 to 7 hours. The reaction time and temperature can be varied to control the particle morphology and size.[1]

• Purification:

  • After the reaction is complete, cool the solution to room temperature.

  • Collect the precipitate by centrifugation.

  • Wash the product multiple times with deionized water and ethanol to remove unreacted precursors and byproducts.

  • Dry the final product in a vacuum oven at 60-80 °C.

Protocol 3: Solvothermal Synthesis of Sb₂S₃ Nanowires

The solvothermal method uses a solvent above its boiling point in a sealed vessel (autoclave), enabling reactions at high temperatures and pressures. This protocol is suitable for producing crystalline, one-dimensional nanostructures like nanowires.[12]

Materials:

• Antimony(III) chloride (SbCl₃)

• Sodium sulfide (Na₂S·9H₂O)

• Ethylene glycol

• Teflon-lined stainless steel autoclave.

Procedure:

• Precursor Preparation:

  • Dissolve SbCl₃ (e.g., 0.228 g) in 20 mL of ethylene glycol.

  • In a separate beaker, dissolve Na₂S·9H₂O (e.g., 0.48 g) in 20 mL of ethylene glycol.

• Mixing:

  • Slowly add the SbCl₃ solution dropwise into the Na₂S solution under vigorous stirring. A precipitate will form.

  • Continue stirring for several hours to ensure a homogeneous mixture.

• Solvothermal Reaction:

  • Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it to 200 °C for 10 hours.[12]

• Purification:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the black precipitate by filtration or centrifugation.

  • Wash the product thoroughly with distilled water and absolute ethanol to remove any residual ions and byproducts.

  • Dry the final product in a vacuum at 80 °C.[15]

General Characterization Workflow

To confirm the successful synthesis and determine the properties of the Sb₂S₃ QDs, the following characterization techniques are essential:

• Optical Properties:

  • UV-Vis Spectroscopy: Used to determine the optical absorption spectrum and estimate the bandgap energy of the quantum dots. The absorption onset will be blue-shifted compared to bulk Sb₂S₃, indicating quantum confinement.[2]

  • Photoluminescence (PL) Spectroscopy: Measures the emission spectrum of the QDs when excited by a light source, revealing their emission color and quantum yield.[8]

• Structural and Morphological Properties:

  • X-ray Diffraction (XRD): Confirms the crystal structure (e.g., orthorhombic phase) and crystallinity of the synthesized material.[7]

  • Transmission Electron Microscopy (TEM): Provides direct visualization of the QDs to determine their size, size distribution, and shape (e.g., spherical, nanorods).[7] High-resolution TEM (HRTEM) can reveal the crystal lattice fringes.

  • Energy-Dispersive X-ray Spectroscopy (EDS): Used in conjunction with electron microscopy to confirm the elemental composition and stoichiometry of the Sb₂S₃ QDs.[7]

Visualizations

Caption: General workflow for the synthesis and characterization of Sb₂S₃ quantum dots.

References

• 1. matec-conferences.org [matec-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. Biomedical Applications of Quantum Dots: Overview, Challenges, and Clinical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Research and Applications of Quantum Dots as Nano-Carriers for Targeted Drug Delivery and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of Quantum Dots in Drug Delivery | Bentham Science [benthamscience.com]
• 6. d-nb.info [d-nb.info]
• 7. Synthesis of Water-Soluble Antimony Sulfide Quantum Dots and Their Photoelectric Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Synthesis and Characterization of Water-soluble Sb2S3 Quantum Dots | MATEC Web of Conferences [matec-conferences.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Environmentally benign synthesis of Bi2S3 quantum dot using microwave-assisted approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Antimony Potassium Tartrate in Parasitology Research

Introduction

Antimony potassium tartrate, historically known as tartar emetic, is a trivalent antimonial compound that was a cornerstone in the treatment of parasitic diseases, notably leishmaniasis and schistosomiasis, for much of the 20th century.[1][2][3] Its use in clinical settings began in the early 1900s for leishmaniasis and was established for schistosomiasis in 1918.[2] However, due to its significant toxicity, including cardiotoxicity and severe gastrointestinal side effects, and the development of safer and more effective drugs, its clinical application has been largely phased out.[4][5][6] It has been superseded by pentavalent antimonials (e.g., sodium stibogluconate), amphotericin B, miltefosine for leishmaniasis, and praziquantel for schistosomiasis.[1][2]

Despite its decline in clinical use, antimony potassium tartrate remains a valuable tool in parasitology research. It is used to study mechanisms of drug action, investigate drug resistance pathways, and as a reference compound in the screening of new antiparasitic agents. Its trivalent form (SbIII) is the biologically active state, and it serves as a direct-acting agent in vitro, unlike pentavalent antimonials (SbV) which require biological reduction to SbIII to exert their parasiticidal effects.[1]

Mechanism of Action

The precise mechanism of action of antimony potassium tartrate is not fully elucidated but is understood to involve the disruption of critical parasite biochemical pathways.[4][7] The trivalent antimony ion (SbIII) is known to have a high affinity for sulfhydryl groups, leading to the inhibition of essential enzymes.[4][8]

In Leishmania: The primary mechanism involves the disruption of the parasite's unique redox balance system, which relies on trypanothione instead of glutathione.

• Inhibition of Trypanothione Reductase (TryR): SbIII binds to and inhibits TryR, a key enzyme responsible for maintaining the reduced pool of trypanothione.[1]

• Oxidative Stress: Inhibition of TryR leads to an accumulation of oxidized trypanothione and an inability to neutralize reactive oxygen species (ROS), resulting in significant oxidative stress.[1]

• Apoptosis-like Cell Death: The resulting oxidative damage and disruption of redox homeostasis trigger a programmed cell death cascade in the parasite, characterized by oligonucleosomal DNA fragmentation.[8]

• Other Targets: SbIII may also interfere with DNA topoisomerase I, an enzyme essential for DNA replication and transcription.[1]

In Schistosoma: In schistosomes, a primary target is the parasite's energy metabolism.

• Inhibition of Phosphofructokinase (PFK): Antimony potassium tartrate acts as a potent inhibitor of PFK, a rate-limiting enzyme in the glycolytic pathway.[8]

• Energy Depletion: By blocking glycolysis, the drug severely depletes the parasite's main source of ATP, leading to paralysis and death.

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of antimony potassium tartrate in parasitology research.

Table 1: In Vivo Efficacy Data

Parasite Species	Host	Drug Formulation	Dose & Route	Efficacy	Reference
Schistosoma mansoni	Mice	Tartar emetic in long-circulating liposomes	11 mg Sb/kg (single, i.p.)	55% reduction in worm burden	[9]
Schistosoma mansoni	Mice	Tartar emetic in long-circulating liposomes	27 mg Sb/kg (single, i.p.)	82% reduction in worm burden	[9]
Schistosoma mansoni	Mice	Tartar emetic in long-circulating liposomes	27 mg Sb/kg (single, s.c.)	67% reduction in worm burden	[9]

| Schistosoma haematobium | Humans | Sodium antimony tartrate | 0.5 g per 15 kg (12 injections, i.v.) | 82% cure rate; 99% egg reduction in others |[10] |

Table 2: In Vitro Susceptibility and Resistance Data

Parasite Species	Parameter	Value	Notes	Reference
Leishmania (V.) guyanensis	Resistance Index	19-fold	Stable resistance selected in vitro	[11]
Leishmania (V.) braziliensis	Resistance Index	20-fold (initial), 10-fold (after passage)	Partially unstable resistance selected in vitro	[11]
Leishmania (L.) amazonensis	Resistance Index	6-fold (initial), 3-fold (after passage)	Partially unstable resistance selected in vitro	[11]
Leishmania (L.) infantum chagasi	Resistance Index	4-fold	Stable resistance selected in vitro	[11]

| Leishmania major (amastigotes) | IC50 | 62.5 µg/mL | Using biogenic antimony sulfide nanoparticles |[12] |

Table 3: Toxicity Data

Organism	Parameter	Dose	Route of Administration	Reference
Humans	Near-lethal total dose	36 mg/kg	Intravenous	[13][14]
Humans	Reported fatal dose	0.2 g	Ingestion	[4]
Rabbits	LD50	90 mg Sb/kg	Intramuscular	[4]
Mice	Lethal Dose	27 mg Sb/kg	Intraperitoneal (free drug)	[9]
Rats	Lethal Dose	22 mg/kg	Intraperitoneal	[13]

| Rats | No Observed Adverse Effect Level (NOAEL) | 0.06 mg/kg/day | Drinking Water (90-day study) |[15] |

Experimental Protocols

Protocol 1: In Vitro Susceptibility Testing of Leishmania Promastigotes

Objective: To determine the 50% inhibitory concentration (IC50) of antimony potassium tartrate against the promastigote stage of Leishmania spp.

Materials:

• Leishmania promastigotes in logarithmic growth phase.

• Complete M199 medium (or other suitable culture medium) supplemented with 10% Fetal Bovine Serum (FBS).

• Antimony potassium tartrate (APT) stock solution (e.g., 1 mg/mL in sterile water).

• 96-well flat-bottom microtiter plates.

• Resazurin sodium salt solution (e.g., 0.125 mg/mL in PBS).

• Incubator (26°C).

• Microplate reader (570 nm and 600 nm).

Methodology:

• Parasite Preparation: Harvest mid-log phase promastigotes by centrifugation (1500 x g, 10 min). Resuspend the pellet in fresh medium and adjust the concentration to 2 x 10^6 parasites/mL.

• Drug Dilution: Prepare a serial 2-fold dilution of the APT stock solution in culture medium directly in the 96-well plate. Start with a high concentration (e.g., 500 µM) and perform dilutions across 10 wells.

• Plating: Add 100 µL of the parasite suspension (2 x 10^6/mL) to each well containing 100 µL of the drug dilutions. The final parasite concentration will be 1 x 10^6/mL.

• Controls: Include wells with parasites and medium only (negative/growth control) and wells with medium only (background control).

• Incubation: Incubate the plate at 26°C for 72 hours.

• Viability Assay: Add 20 µL of resazurin solution to each well and incubate for another 4-6 hours, or until the growth control wells turn pink.

• Data Acquisition: Measure the absorbance (or fluorescence) using a microplate reader.

• Analysis: Calculate the percentage of parasite viability for each concentration relative to the growth control. Plot the viability against the log of the drug concentration and determine the IC50 value using a non-linear regression model (e.g., log(inhibitor) vs. normalized response).

Protocol 2: In Vivo Efficacy in a Murine Model of Schistosomiasis

Objective: To evaluate the schistosomicidal efficacy of antimony potassium tartrate in mice infected with Schistosoma mansoni. (Adapted from[9]).

Materials:

• 6-8 week old female BALB/c mice.

• S. mansoni cercariae.

• Antimony potassium tartrate (APT).

• Saline solution (0.9% NaCl).

• Equipment for percutaneous infection and intraperitoneal (i.p.) injection.

• Perfusion buffer (e.g., citrate-saline).

Methodology:

• Infection: Infect mice percutaneously with approximately 100 S. mansoni cercariae by tail immersion.

• Parasite Maturation: Maintain the infected mice for 6-7 weeks to allow the parasites to mature into adult worms and begin egg production.

• Treatment Groups: Randomly assign mice to treatment groups (n=5-8 per group):

  • Group 1: Untreated Control (infected, receives saline).

  • Group 2: Test Group (infected, receives APT at a specified dose, e.g., 10 mg Sb/kg).

• Drug Administration: Administer the treatment as a single intraperitoneal (i.p.) injection.

• Worm Burden Analysis: Two weeks post-treatment, euthanize the mice.

• Hepatic Perfusion: Perfuse the liver and mesenteric veins with perfusion buffer to recover the adult worms.

• Counting: Count the number of male and female worms for each mouse.

• Analysis: Calculate the mean worm burden for each group. Determine the percentage reduction in worm burden in the treated group compared to the untreated control group. Perform statistical analysis (e.g., Student's t-test or Mann-Whitney U test) to assess significance.

Protocol 3: In Vitro Selection of Antimony-Resistant Leishmania

Objective: To generate a Leishmania cell line with resistance to antimony potassium tartrate through continuous drug pressure. (Adapted from[11]).

Materials:

• Wild-type (WT), drug-sensitive Leishmania promastigotes.

• Complete culture medium (e.g., M199 with 10% FBS).

• Antimony potassium tartrate (APT) stock solution.

• Flasks for parasite culture.

Methodology:

• Determine Initial IC50: First, determine the IC50 of the WT parasite line using Protocol 1.

• Initial Exposure: Start a new culture of WT parasites (e.g., 1 x 10^6/mL) in a flask containing APT at a concentration equal to its IC50.

• Monitoring and Passage: Monitor the culture daily. Initially, most parasites may die. Wait for the surviving population to resume logarithmic growth. This may take several passages.

• Incremental Drug Pressure: Once the parasites are growing steadily at the initial concentration, subculture them into a new flask with a higher concentration of APT (e.g., 1.5x to 2x the previous concentration).

• Repeat Cycle: Repeat step 4, gradually increasing the drug concentration with each new round of selection. The process is iterative: allow the parasite population to adapt and recover before increasing the pressure.

• Resistance Confirmation: Periodically (e.g., every 5-10 selection rounds), perform an IC50 assay (Protocol 1) on the selected population and compare it to the IC50 of the parent WT line. The ratio of the IC50 (resistant) / IC50 (WT) is the Resistance Index (RI).

• Phenotype Stability: To check if the resistance is stable, culture the resistant line in the absence of the drug for an extended period (e.g., 20-30 passages) and then re-determine the IC50. A significant decrease in the IC50 indicates an unstable resistance phenotype.

Visualizations

Caption: Mechanism of action of trivalent antimony (SbIII) in Leishmania.

Caption: Experimental workflow for in vivo efficacy testing in a mouse model.

Caption: Workflow for in vitro selection of drug-resistant parasites.

References

• 1. Progress in antileishmanial drugs: Mechanisms, challenges, and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimony potassium tartrate - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Antimony potassium tartrate (UK PID) [inchem.org]
• 5. Clinically available antischistosomal drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Use of Antimony in the Treatment of Leishmaniasis: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimony Potassium Tartrate | C8H10K2O15Sb2 | CID 73415808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Enhanced schistosomicidal efficacy of tartar emetic encapsulated in pegylated liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Urinary schistosomiasis treated with sodium antimony tartrate--a quantitative evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selection and phenotype characterization of potassium antimony tartrate-resistant populations of four New World Leishmania species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro and in vivo anti-parasitic activity of biogenic antimony sulfide nanoparticles on Leishmania major (MRHO/IR/75/ER) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NTP technical report on the toxicity studies of Toxicity Studies of Antimony Potassium Tartrate (CAS No. 28300-74-5) in F344/N Rats And B6C3F1 Mice (Drinking Water and Intraperitoneal Injection Studies) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparative toxicity and tissue distribution of antimony potassium tartrate in rats and mice dosed by drinking water or intraperitoneal injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Fabrication of Antimony-Based Sensors for Heavy Metal Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the fabrication and application of antimony-based electrochemical sensors for the detection of heavy metal ions. Antimony has emerged as a promising, less toxic alternative to mercury in stripping voltammetry, offering excellent sensitivity and resolution for the analysis of trace heavy metals in various sample matrices.

Introduction to Antimony-Based Heavy Metal Sensors

Electrochemical stripping analysis, particularly anodic stripping voltammetry (ASV), is a highly sensitive technique for detecting trace metal ions.[1] The performance of ASV is significantly influenced by the working electrode material.[1] Antimony film electrodes (SbFEs) have gained prominence as a viable, environmentally friendly alternative to traditional mercury-based electrodes for the determination of heavy metals like lead (Pb(II)) and cadmium (Cd(II)).[2] Antimony offers a wide negative potential window and the ability to form alloys with heavy metals, which facilitates their preconcentration and subsequent detection.[3]

Recent advancements have also focused on the use of antimony nanomaterials, such as nanoparticles and nanocomposites, to further enhance the sensitivity and selectivity of these sensors.[2] These nanomaterials provide a larger surface area and improved catalytic properties, leading to lower detection limits.[4]

This document outlines the detailed procedures for preparing various types of antimony-based sensors and their application in heavy metal detection using square wave anodic stripping voltammetry (SWASV), a sensitive and rapid voltammetric technique.

Data Presentation: Performance of Antimony-Based Sensors

The following tables summarize the quantitative performance data of various antimony-based sensors for the detection of lead (Pb(II)) and cadmium (Cd(II)).

Table 1: Performance Data for Lead (Pb(II)) Detection

Sensor Type	Linear Range (µg/L)	Limit of Detection (LOD) (µg/L)	Sensitivity (µA/µg/L)	Reproducibility (RSD, %)	Reference
In-situ Antimony Film Electrode (SbFE)	20 - 140	0.9	Not specified	6.2	[3]
Ex-situ Antimony Film Electrode (SbFE)	25 - 80	0.3	Not specified	Not specified	[5]
2D Antimonene-Modified Screen-Printed Electrode	1.1 - 128.3	0.3	Not specified	Not specified	[6]
Antimony Trioxide-Modified Carbon Paste Electrode	10 - 100	0.7	Not specified	Not specified	[7]
Antimony-Bismuth Composite Electrode	Not specified	0.01	Not specified	Not specified	[8]

Table 2: Performance Data for Cadmium (Cd(II)) Detection

Sensor Type	Linear Range (µg/L)	Limit of Detection (LOD) (µg/L)	Sensitivity (µA/µg/L)	Reproducibility (RSD, %)	Reference
In-situ Antimony Film Electrode (SbFE)	20 - 140	0.7	Not specified	3.6	[3]
Ex-situ Antimony Film Electrode (SbFE)	25 - 80	1.1	Not specified	Not specified	[5]
2D Antimonene-Modified Screen-Printed Electrode	9.1 - 132.7	2.7	Not specified	Not specified	[6]
Antimony Trioxide-Modified Carbon Paste Electrode	10 - 100	1.0	Not specified	Not specified	[7]
rGO-Antimony Nanoparticle Modified Electrode	0.1 - 3.0 (µmol/L)	0.07 (µmol/L)	Not specified	Not specified	[2]

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate standard solutions of lead and cadmium for calibration and analysis.

Materials:

• Lead (Pb(II)) standard stock solution (1000 mg/L)

• Cadmium (Cd(II)) standard stock solution (1000 mg/L)

• Nitric acid (HNO₃), concentrated (65%)

• Ultrapure water (18.2 MΩ·cm)

• Volumetric flasks (50 mL)

• Micropipettes

Protocol:

• Preparation of 1 mg/L Pb(II) Standard Solution:

  • Add approximately 40 mL of ultrapure water to a 50 mL volumetric flask.

  • Add 0.05 mL of concentrated nitric acid.[9]

  • Add 0.05 mL of the 1000 mg/L Pb(II) standard stock solution.[9]

  • Fill the flask to the mark with ultrapure water, cap, and invert several times to ensure thorough mixing.

• Preparation of 1 mg/L Cd(II) Standard Solution:

  • Follow the same procedure as for the Pb(II) standard solution, using the 1000 mg/L Cd(II) standard stock solution.[9]

• Preparation of Working Standard Solutions (e.g., 100 µg/L):

  • To prepare a 100 µg/L working standard, dilute the 1 mg/L standard solution 1:10 with ultrapure water containing a small amount of nitric acid to maintain stability. For example, add 5 mL of the 1 mg/L standard solution to a 50 mL volumetric flask, add 0.05 mL of concentrated nitric acid, and fill to the mark with ultrapure water.[9]

Glassy Carbon Electrode (GCE) Cleaning and Polishing

Objective: To ensure a clean and reproducible electrode surface, which is critical for sensitive and reliable measurements.

Materials:

• Glassy Carbon Electrode (GCE)

• Polishing kit (including polishing pads and alumina slurries of different particle sizes, e.g., 0.3 µm and 0.05 µm)

• Deionized water

• Methanol

• Ultrasonic bath

Protocol:

• Mechanical Polishing:

  • Rinse the GCE surface with deionized water and then methanol to remove any gross contamination.[10]

  • Place a few drops of 0.3 µm alumina slurry on a polishing pad.

  • Hold the GCE perpendicular to the pad and polish in a figure-eight motion for 1-2 minutes.[11][12]

  • Rinse the electrode thoroughly with deionized water.

  • Repeat the polishing step with 0.05 µm alumina slurry on a separate polishing pad to achieve a mirror-like finish.[3]

• Sonication:

  • After polishing, rinse the GCE extensively with deionized water.

  • Place the electrode in a beaker with deionized water and sonicate for 30 seconds to 5 minutes to remove any embedded alumina particles.[3][10]

• Final Rinsing and Drying:

  • Rinse the electrode again with deionized water and then with methanol.[10]

  • Gently dry the electrode with a stream of nitrogen or by wiping with a lint-free tissue. The electrode is now ready for use or modification.

Fabrication of Antimony Film Electrodes (SbFE)

Objective: To form the antimony film on the GCE surface simultaneously with the deposition of the target heavy metals.

Materials:

• Cleaned and polished GCE

• Electrochemical workstation

• Three-electrode cell (with Ag/AgCl reference electrode and platinum wire counter electrode)

• Supporting electrolyte (e.g., 0.01 M HCl or 0.1 M acetate buffer)

• Antimony(III) standard solution

• Sample solution containing heavy metals

Protocol:

• Prepare the electrochemical cell with the supporting electrolyte.

• Add a known concentration of Sb(III) to the cell (typically 1-2 mg/L).

• Add the sample solution containing the heavy metal analytes.

• Immerse the cleaned GCE, Ag/AgCl reference electrode, and platinum counter electrode into the solution.

• Apply a deposition potential (e.g., -1.2 V vs. Ag/AgCl) for a specified time (e.g., 120 s) with stirring. During this step, both antimony and the heavy metals will be co-deposited onto the GCE surface.

• Proceed with the stripping voltammetry measurement as described in Protocol 3.5.

Objective: To pre-plate the GCE with an antimony film before introducing it to the sample solution.

Materials:

• Cleaned and polished GCE

• Electrochemical workstation

• Two electrochemical cells

• Plating solution (e.g., 0.01 M HCl containing a known concentration of Sb(III))

• Supporting electrolyte for analysis

• Sample solution

Protocol:

• Prepare the first electrochemical cell with the plating solution.

• Immerse the cleaned GCE, Ag/AgCl reference electrode, and platinum counter electrode into the plating solution.

• Apply a deposition potential (e.g., -1.0 V vs. Ag/AgCl) for a specified time (e.g., 120-300 s) with stirring to form the antimony film.

• Remove the SbFE from the plating solution and rinse it thoroughly with ultrapure water.

• Transfer the SbFE to the second electrochemical cell containing the supporting electrolyte and the sample solution.

• Proceed with the preconcentration and stripping voltammetry measurement as described in Protocol 3.5.

Synthesis of Antimony Nanoparticles (SbNPs) (Illustrative Protocol)

Objective: To synthesize antimony nanoparticles for modifying the electrode surface.

Materials:

• Antimony(III) chloride (SbCl₃) or Antimony pentachloride (SbCl₅)

• Reducing agent (e.g., Sodium borohydride, NaBH₄)

• Stabilizer (e.g., Polyvinylpyrrolidone, PVP)

• Solvent (e.g., Ethanol, ultrapure water)

• Magnetic stirrer

• Centrifuge

Protocol:

• Dissolve a specific amount of the antimony precursor and the stabilizer in the chosen solvent.

• While stirring vigorously, slowly add a solution of the reducing agent to the antimony precursor solution.

• Continue stirring for a set period to allow for the complete reduction and formation of SbNPs. The solution will typically change color, indicating nanoparticle formation.

• Separate the synthesized SbNPs from the solution by centrifugation.

• Wash the nanoparticles several times with the solvent to remove any unreacted reagents and byproducts.

• Resuspend the purified SbNPs in a suitable solvent to create a stable dispersion for electrode modification.

Note: The specific concentrations, reaction times, and temperatures will need to be optimized based on the desired nanoparticle size and properties.

Square Wave Anodic Stripping Voltammetry (SWASV) Protocol for Pb(II) and Cd(II) Detection

Objective: To perform the electrochemical detection of lead and cadmium using a prepared antimony-based sensor.

Materials:

• Antimony-based working electrode (SbFE or SbNP-modified electrode)

• Electrochemical workstation and three-electrode cell

• Supporting electrolyte (e.g., 0.01 M HCl or 0.1 M acetate buffer, pH 4.5)

• Standard solutions of Pb(II) and Cd(II)

• Sample solution

Protocol:

• Cell Preparation: Fill the electrochemical cell with the supporting electrolyte and the sample or standard solution.

• Electrode Immersion: Immerse the antimony-based working electrode, Ag/AgCl reference electrode, and platinum counter electrode into the solution.

• Preconcentration (Deposition) Step:

  • Apply a negative potential (e.g., -1.2 V vs. Ag/AgCl) for a defined period (e.g., 180-300 s) while stirring the solution.[7][13] This reduces the heavy metal ions to their metallic state and deposits them onto the electrode surface.

• Equilibration Step:

  • Stop the stirring and allow the solution to become quiescent for a short period (e.g., 10-15 s) at the deposition potential.

• Stripping Step:

  • Scan the potential from the deposition potential towards a more positive potential (e.g., from -1.2 V to -0.2 V) using a square wave waveform.[14]

  • Typical SWASV parameters include a frequency of 25-100 Hz, a pulse amplitude of 25 mV, and a step potential of 4-8 mV.[13][15]

  • During this scan, the deposited metals are re-oxidized (stripped) back into the solution, generating a current peak at a potential characteristic of each metal.

• Data Analysis:

  • The peak height or area of the stripping current is directly proportional to the concentration of the heavy metal in the sample.

  • Quantification is typically performed using a calibration curve generated from standard solutions or by the method of standard addition.[16]

Visualizations

Experimental Workflow for Sensor Fabrication and Detection

References

• 1. Modified Electrodes Used for Electrochemical Detection of Metal Ions in Environmental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. repositorio.uchile.cl [repositorio.uchile.cl]
• 4. mdpi.com [mdpi.com]
• 5. Determination of heavy metals by thin-layer chromatography-square-wave anodic stripping voltammetry (Journal Article) | OSTI.GOV [osti.gov]
• 6. Antimony nanomaterials modified screen-printed electrodes for the voltammetric determination of metal ions [diposit.ub.edu]
• 7. Square wave anodic stripping voltammetry and metal testing [blog.iorodeo.com]
• 8. researchgate.net [researchgate.net]
• 9. metrohm.com [metrohm.com]
• 10. BASi® | Working Electrodes [basinc.com]
• 11. EC_electrode_handbook/Section 6. Polishing method | ALS,the electrochemical company [als-japan.com]
• 12. prosense.net [prosense.net]
• 13. ijert.org [ijert.org]
• 14. mdpi.com [mdpi.com]
• 15. elar.urfu.ru [elar.urfu.ru]
• 16. web.pdx.edu [web.pdx.edu]

Solvothermal Synthesis of Antimony Nanotubes from SbCl₃: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solvothermal synthesis of antimony (Sb) nanotubes from antimony trichloride (SbCl₃). It includes application notes relevant to materials science and potential considerations for drug development, based on current research on antimony-based nanomaterials.

Introduction

Antimony nanotubes are one-dimensional nanomaterials that have garnered interest due to their unique electronic and physical properties. The solvothermal synthesis method offers a facile, template-free route to produce uniform, crystalline Sb nanotubes.[1][2][3][4] This method involves the chemical reduction of an antimony precursor in a sealed vessel at elevated temperature and pressure. The resulting nanotubes have a hollow, open-ended, and multi-walled structure.[1][2][3] While the primary applications of these materials are still under exploration, their characteristics suggest potential utility in electronics, catalysis, and biomedicine. For drug development professionals, antimony-based nanomaterials are being investigated for therapeutic and diagnostic applications, although the toxicity of antimony compounds necessitates careful evaluation.

Quantitative Data Summary

The following table summarizes the key quantitative data from a typical solvothermal synthesis of antimony nanotubes.

Parameter	Value	Reference
Reactants
Antimony Trichloride (SbCl₃)	521 mg	[1]
Zinc (Zn) Powder (Reducing Agent)	75 mg	[1]
Toluene (Solvent)	40 ml	[1]
Reaction Conditions
Temperature	200 °C	[1]
Time	10 hours	[1]
Stirring Speed (Initial Dispersion)	5000 rad/min	[1]
Product Characteristics
Average Nanotube Diameter	~50 nm	[1][2][3]
Average Nanotube Length	~350 nm	[1][2][3]
Nanotube Wall Thickness	~10 nm	[1][2][3]
Crystal Phase	Rhombohedral	[1]

Experimental Protocol

This protocol details the solvothermal synthesis of antimony nanotubes from antimony trichloride.

Materials and Equipment

• Antimony trichloride (SbCl₃, analytical grade)

• Zinc (Zn) powder (analytical grade)

• Toluene (analytical grade)

• Teflon-lined stainless steel autoclave (50 mL capacity)

• Magnetic stirrer with heating capabilities

• Centrifuge

• Ethanol (for washing)

• Deionized water (for washing)

• Protective gloves, safety goggles, and lab coat

Synthesis Procedure

• Preparation of Precursor Suspension: In a beaker, disperse 521 mg of SbCl₃ in 40 ml of toluene.

• Vigorous Stirring: Stir the suspension vigorously at 5000 rad/min for 30 minutes at room temperature to ensure a homogenous mixture.[1]

• Transfer to Autoclave: Transfer the mixed solution into a 50 mL Teflon-lined stainless steel autoclave.

• Addition of Reducing Agent: Add 75 mg of zinc powder to the autoclave.[1]

• Sealing and Heating: Seal the autoclave tightly and place it in an oven. Heat the autoclave to 200 °C and maintain this temperature for 10 hours.[1]

• Cooling: After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

• Product Collection and Washing:

  • Open the autoclave in a well-ventilated fume hood.

  • Collect the black precipitate by centrifugation.

  • Wash the product repeatedly with ethanol and deionized water to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at 60 °C for several hours.

Characterization

The synthesized antimony nanotubes can be characterized using various analytical techniques:

• X-ray Diffraction (XRD): To confirm the rhombohedral phase of the antimony nanotubes.[1]

• Scanning Electron Microscopy (SEM): To observe the morphology and dimensions of the nanotubes.

• Transmission Electron Microscopy (TEM): To visualize the hollow, open-ended, and multi-walled structure of the nanotubes.[1]

Diagrams

Experimental Workflow

Caption: Experimental workflow for the solvothermal synthesis of antimony nanotubes.

Proposed Formation Mechanism

Caption: Proposed rolling mechanism for the formation of antimony nanotubes.

Application Notes for Drug Development

While the direct application of these specific solvothermally synthesized antimony nanotubes in drug delivery is an emerging area of research, related studies on antimony-based nanomaterials provide insights into their potential.

Potential Applications

• Drug Delivery Vehicle: Theoretical studies suggest that antimonene (2D antimony) could serve as a carrier for anticancer drugs.[5] The high surface area of nanotubes could potentially be functionalized to carry therapeutic agents.

• Photothermal Therapy: Antimony-doped tin oxide nanocrystals have shown promise in photothermal therapy for cancer, where they generate heat upon near-infrared laser irradiation to kill cancer cells.[6][7][8] Antimony nanotubes may possess similar properties that could be exploited.

• Synergistic Therapy: Antimony nanoparticles have been used in combination with chemotherapy for synergistic chemo-photothermal therapy in vitro.[9]

Toxicity and Biocompatibility Considerations

It is crucial to note that antimony compounds can exhibit toxicity. Studies on antimony trioxide nanoparticles have shown toxic effects on human hematopoietic progenitor cells and epithelial cells.[4][10][11] The long-term effects and biocompatibility of elemental antimony nanotubes would need to be thoroughly investigated before any in vivo applications. Factors such as dosage, surface functionalization, and degradation products would be critical in determining their safety profile.

Conclusion

The solvothermal synthesis method described provides a reliable and straightforward route for producing uniform antimony nanotubes. While their application in drug development is still in a nascent stage, the unique properties of these nanomaterials, coupled with ongoing research into other antimony-based nanostructures, suggest that they may hold promise for future therapeutic and diagnostic applications. However, comprehensive toxicological and biocompatibility studies are a prerequisite for any clinical translation.

References

• 1. Synthesis of Antimony Nanotubes via Facile Template-Free Solvothermal Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity of antimony, copper, cobalt, manganese, titanium and zinc oxide nanoparticles for the alveolar and intestinal epithelial barrier cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Antimony-Doped Tin Oxide Nanocrystals for Enhanced Photothermal Theragnosis Therapy of Cancers [frontiersin.org]
• 8. Antimony-Doped Tin Oxide Nanocrystals for Enhanced Photothermal Theragnosis Therapy of Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NIR Light-Degradable Antimony Nanoparticle-Based Drug-Delivery Nanosystem for Synergistic Chemo-Photothermal Therapy in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Toxicity of antimony trioxide nanoparticles on human hematopoietic progenitor cells and comparison to cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Toxicity of antimony, copper, cobalt, manganese, titanium and zinc oxide nanoparticles for the alveolar and intestinal epithelial barrier cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

Answering the user's request.## Application Notes and Protocols for the Analysis of Antimony in Environmental Samples

Antimony (Sb) is a toxic metalloid of increasing environmental concern due to its industrial use and subsequent release into ecosystems.[1] Accurate quantification of total antimony and its various chemical forms (speciation) in environmental matrices such as water, soil, sediment, and air is crucial for assessing its environmental impact, toxicity, and biogeochemical fate.[1][2][3] This document provides detailed application notes and experimental protocols for the analysis of antimony using modern analytical techniques.

Analytical Techniques Overview

Several spectrometric methods are widely employed for the quantification of antimony in environmental samples. These include Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Atomic Absorption Spectrometry (AAS).[3] ICP-MS is often favored due to its lower detection limits and reduced spectral interferences.[2] AAS, particularly with a hydride generation system (HG-AAS) or a graphite furnace atomizer (GFAAS), offers a cost-effective and sensitive alternative.[3] For speciation analysis, which is critical as the toxicity of antimony depends on its oxidation state (Sb(III) is generally more toxic than Sb(V)), chromatographic separation, typically High-Performance Liquid Chromatography (HPLC), is coupled with a sensitive detector like ICP-MS.[4]

A logical diagram outlining the common analytical pathways is presented below.

Caption: Comparison of analytical pathways for total and speciated antimony analysis.

Analysis of Total Antimony in Water Samples

For determining total antimony in aqueous samples like groundwater, surface water, or drinking water, direct analysis after acidification is often possible, especially for samples with low turbidity.[5] For samples with higher particulate content or complex matrices, an acid digestion step is required.

Protocol 1: Total Antimony in Water by ICP-MS (Based on EPA Method 200.8)

This protocol is suitable for the determination of trace elements, including antimony, in waters and wastes.[5]

1. Sample Preservation:

• For dissolved metals, filter the sample through a 0.45 µm membrane filter.

• For total recoverable metals, no filtration is needed.

• Preserve the sample by acidifying to a pH of <2 with concentrated nitric acid (HNO₃).[6]

2. Sample Preparation (Digestion for Total Recoverable Sb):

• Transfer a 100 mL portion of a well-mixed, acid-preserved sample to a 250 mL digestion beaker.

• Add 2 mL of (1+1) HNO₃ and 1 mL of (1+1) hydrochloric acid (HCl).

• Heat the sample on a hot plate or steam bath, evaporating the volume to about 20 mL. Ensure the sample does not boil.

• Cover the beaker with a watch glass and reflux for 30 minutes.

• Allow the sample to cool and transfer it quantitatively to a 100 mL volumetric flask.

• Bring to volume with reagent-grade water and mix. The sample is now ready for analysis.

3. Instrumental Analysis (ICP-MS):

• Instrument: Inductively Coupled Plasma-Mass Spectrometer.

• Internal Standard: Use an internal standard (e.g., Indium, Terbium) to correct for matrix effects and instrumental drift.[7]

• Calibration: Prepare a calibration blank and a series of calibration standards in a matrix matching the samples (i.e., with the same acid concentration).

• Analysis: Aspirate the prepared samples, standards, and blanks into the plasma and measure the ion intensity for antimony isotopes (e.g., ¹²¹Sb, ¹²³Sb).

• Quality Control: Analyze laboratory control samples, matrix spikes, and duplicates to ensure data quality.

Analysis of Total Antimony in Soil and Sediment Samples

The analysis of solid samples requires a rigorous acid digestion step to break down the sample matrix and solubilize the target analyte.[8] The choice of acid mixture is critical for quantitative recovery of antimony.[9]

Protocol 2: Total Antimony in Soil/Sediment by Microwave-Assisted Digestion and ICP-MS

This protocol uses a combination of acids, including hydrofluoric acid (HF), to ensure complete dissolution of silicate matrices.[8][10][11]

1. Sample Preparation:

• Air-dry the soil or sediment sample, then grind it to a fine powder using an agate mortar to ensure homogeneity.[12]

• Accurately weigh approximately 0.1-0.2 g of the dried sample into a microwave digestion vessel.[11]

2. Microwave Digestion:

• To the vessel, carefully add a mixture of concentrated acids. A common combination is 5 mL HNO₃, 3 mL HF, and 2 mL H₂O₂.[11] Using a mixture of nitric and hydrochloric acid (aqua regia) is also effective.[9]

• Seal the vessels and place them in the microwave digestion system.

• Ramp the temperature to approximately 180-200°C and hold for 20-30 minutes. (Note: The exact program will depend on the microwave system and sample type).

• After cooling, carefully open the vessels in a fume hood.

• If HF was used, add a complexing agent like boric acid to neutralize excess HF and prevent damage to glassware and the instrument's introduction system.

• Quantitatively transfer the digestate to a 50 mL or 100 mL volumetric flask and dilute to volume with reagent-grade water.

3. Instrumental Analysis:

• Analyze the diluted digestate using ICP-MS as described in Protocol 1, Step 3. Ensure the calibration standards are matrix-matched.

The general workflow for this process is illustrated below.

Caption: Workflow for total antimony analysis in soil and sediment samples.

Antimony Speciation Analysis

Speciation analysis is essential for understanding the mobility and toxicity of antimony.[4] The process involves a mild extraction to remove antimony species from the sample matrix without altering their oxidation state, followed by chromatographic separation and detection.[10]

Protocol 3: Sb(III) and Sb(V) Speciation in Soil/Water by HPLC-ICP-MS

This method combines the separation power of HPLC with the sensitivity of ICP-MS to quantify inorganic antimony species.[4][11]

1. Sample Preparation (Extraction from Soil):

• Weigh approximately 0.1-0.5 g of prepared soil sample into a centrifuge tube.

• Add an extraction solution. A solution of 100 mM citric acid and 20 mM Na₂EDTA has been shown to be effective.[11] A 25 mM citric acid solution can also be used.[10]

• Place the tube in an ultrasonic water bath for 15-45 minutes at a controlled temperature (e.g., room temperature to 80°C).[10][13]

• Centrifuge the sample to separate the solid phase.

• Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter immediately before analysis to remove fine particles.

2. Chromatographic Separation (HPLC):

• HPLC System: An inert HPLC system is recommended to prevent interaction with metal species.

• Column: An anion exchange column, such as a Hamilton PRP-X100, is commonly used to separate Sb(V) and Sb(III).[10][11][13]

• Mobile Phase: A common mobile phase is a solution of EDTA and/or other organic acids at a specific pH. For example, 20 mM EDTA at pH 4.5.[10]

• Flow Rate: A typical flow rate is 1.0-1.5 mL/min.[10]

• Injection Volume: Inject a known volume (e.g., 100 µL) of the filtered extract or water sample.

3. Detection (ICP-MS):

• The eluent from the HPLC column is introduced directly into the nebulizer of the ICP-MS.

• The ICP-MS is set to monitor antimony isotopes (¹²¹Sb and ¹²³Sb) over time, generating a chromatogram with separate peaks for Sb(V) and Sb(III).

• Quantification is achieved by comparing the peak areas of the samples to those of mixed-species calibration standards.

A diagram of the speciation analysis workflow is shown below.

Caption: Workflow for antimony speciation analysis using HPLC-ICP-MS.

Data Presentation: Method Performance

The performance of various analytical methods for antimony is summarized below. These values are indicative and can vary based on instrumentation, matrix, and operating conditions.

Table 1: Performance Data for Total Antimony Analysis

Analytical Technique	Sample Matrix	Digestion/Preparation Method	Detection Limit (LOD/MDL)	Working Range	Typical Recovery	Reference(s)
ICP-MS	Water	Direct analysis after acidification	0.02 - 0.3 µg/L	0.1 - 200 µg/L	>95%	[5][14][15]
ICP-MS	Soil	Microwave Digestion (HNO₃/HF)	~0.1 µg/g	0.5 - 500 µg/g	90-110%	[7][8][10]
HG-AAS	Water/Wastes	Nitric Acid Digestion, KI reduction	1.0 µg/L	1 - 400 µg/L	90-105%	[6][16]
GFAAS	Drinking Water	Direct Injection	0.8 µg/L	5 - 100 µg/L	~96%	[15]
Flame AAS	Water	Direct Aspiration	500 µg/L	1,000 - 40,000 µg/L	Matrix dependent	[17]
ICP-AES	Air	Filter collection, Acid Digestion	0.192 µ g/sample	5 - 2000 µ g/sample	>90%	[14]

Table 2: Performance Data for Antimony Speciation Analysis (HPLC-ICP-MS)

Species	Sample Matrix	Extraction Method	Detection Limit (LOD)	Precision (RSD)	Reference(s)
Sb(III)	Soil	Citric Acid / EDTA	0.11 - 0.43 µg/L	1.3 - 4.3%	[11][13]
Sb(V)	Soil	Citric Acid / EDTA	0.16 µg/L	2.4 - 2.9%	[11][13]
Sb(III)	Water	Direct Injection	30 pg (absolute)	4.3% @ 5 µg/L	[18]
Sb(V)	Water	Direct Injection	10 pg (absolute)	2.4% @ 5 µg/L	[18]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Methodologies for determination of antimony in terrestrial environmental samples - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Determination of Antimony Speciation in Soil Using HPLC-ICP-MS | PerkinElmer [perkinelmer.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 9. Analysis of antimony (Sb) in environmental samples [ffi.no]
• 10. Measurement of total antimony and antimony species in mine contaminated soils by ICPMS and HPLC-ICPMS - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 11. journals.pan.pl [journals.pan.pl]
• 12. agilent.com [agilent.com]
• 13. Speciation analysis of inorganic antimony in soil using HPLC-ID-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Table 1.3, Analytical methods for the measurement of antimony or antimony chemical species in environmental or biological mediaa - Cobalt, Antimony Compounds, and Weapons-Grade Tungsten Alloy - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. cdn.who.int [cdn.who.int]
• 16. epa.gov [epa.gov]
• 17. NEMI Method Summary - 204.1 [nemi.gov]
• 18. [PDF] Antimony Speciation in Environmental Samples by Using High-Performance Liquid Chromatography Coupled to Inductively Coupled Plasma Mass Spectrometry | Semantic Scholar [semanticscholar.org]

Application Notes &amp; Protocols: Synthesis of Antimony Nanoparticles Using Reducing Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony nanoparticles (SbNPs) are attracting significant interest across various scientific disciplines, including materials science, catalysis, and biomedicine. Their unique physicochemical properties, which differ significantly from their bulk counterparts, make them promising candidates for a range of applications. In the realm of drug development, SbNPs are being explored for their potential as novel therapeutic agents and drug delivery vehicles, particularly in the treatment of leishmaniasis and as agents for photothermal cancer therapy.

The synthesis of SbNPs with controlled size, shape, and purity is crucial for their successful application. Chemical reduction methods are among the most common and effective approaches for producing SbNPs. These methods involve the reduction of an antimony precursor in a solvent using a suitable reducing agent. This document provides detailed protocols for the synthesis of antimony nanoparticles using three different reducing agents: aluminum powder, sodium borohydride, and activated sodium hydride. Additionally, it outlines the application of these nanoparticles in drug development with a focus on their mechanisms of action.

Data Presentation: Comparison of Synthesis Methods

The choice of reducing agent significantly influences the characteristics of the synthesized antimony nanoparticles. The following table summarizes the key quantitative data associated with each synthesis method.

Reducing Agent	Precursor	Solvent	Average Particle Size (nm)	Crystallite Size (nm)	Purity (%)	Reference
Aluminum (Al) Powder	Antimony Trichloride (SbCl₃)	Acetone	50	25	~100	[1][2][3]
Sodium Borohydride (NaBH₄)	Antimony Trichloride (SbCl₃)	Ethylene Glycol	2-12	Not Reported	Not Reported
Activated Sodium Hydride (NaH)	Antimony Pentachloride (SbCl₅)	Tetrahydrofuran (THF)	Few nm to ~20	Not Reported	Not Reported	[4]

Experimental Protocols

Protocol 1: Synthesis of Antimony Nanoparticles using Aluminum Powder as a Reducing Agent

This protocol describes a cost-effective and efficient single-step redox process for synthesizing high-purity nanoscale antimony powder.

Materials:

• Antimony trichloride (SbCl₃)

• Aluminum (Al) powder

• Acetone

• Distilled water

• Ethanol

• Magnetic stirrer with cooling capabilities

• Beaker

• Centrifuge

Procedure:

• Preparation of Precursor Solution: Dissolve antimony trichloride (SbCl₃) in acetone in a beaker to create a solution. The concentration will depend on the desired scale of the synthesis.

• Reaction Setup: Place the beaker containing the SbCl₃-acetone solution on a magnetic stirrer. Implement a cooling system to manage the exothermic nature of the reaction.

• Reduction: While continuously stirring and cooling the solution, gradually add aluminum (Al) powder. The Al powder acts as the reducing agent, causing the precipitation of antimony nanoparticles.

• Reaction Completion: Continue stirring for a sufficient period to ensure the complete reduction of the antimony precursor. The reaction time may vary based on the specific concentrations and temperature.

• Purification:

  • Separate the synthesized antimony nanoparticles from the reaction mixture by centrifugation.

  • Wash the collected nanoparticles successively with distilled water and ethanol to remove any unreacted precursors, byproducts, and residual solvent.

  • Repeat the washing steps multiple times to ensure high purity.

• Drying: Dry the purified antimony nanoparticles under vacuum to obtain a fine powder.

Characterization:

The synthesized nanoparticles can be characterized using techniques such as Scanning Electron Microscopy (SEM) for morphology and size distribution, Energy-Dispersive X-ray Spectroscopy (EDS) for elemental composition and purity, and X-ray Diffraction (XRD) to determine the crystalline structure and crystallite size.

Protocol 2: Synthesis of Antimony Nanoparticles using Sodium Borohydride as a Reducing Agent

This method utilizes the strong reducing power of sodium borohydride to produce small antimony nanoparticles.

Materials:

• Antimony trichloride (SbCl₃)

• Sodium borohydride (NaBH₄)

• Ethylene glycol

• Magnetic stirrer with heating capabilities

• Reaction flask

• Centrifuge

Procedure:

• Preparation of Precursor Solution: Dissolve antimony trichloride (SbCl₃) in ethylene glycol in a reaction flask.

• Preparation of Reducing Agent Solution: Separately, prepare a fresh solution of sodium borohydride (NaBH₄) in ethylene glycol.

• Reaction:

  • Heat the SbCl₃ solution to a specific temperature (e.g., 120°C) under constant stirring.

  • Slowly add the NaBH₄ solution to the heated precursor solution. The color of the solution will change, indicating the formation of antimony nanoparticles.

• Reaction Completion: Maintain the reaction temperature and stirring for a defined period (e.g., 1 hour) to ensure the completion of the reduction process.

• Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Collect the antimony nanoparticles by centrifugation.

  • Wash the nanoparticles multiple times with a suitable solvent, such as ethanol, to remove impurities.

• Drying: Dry the purified nanoparticles under vacuum.

Protocol 3: Synthesis of Antimony Nanoparticles using Activated Sodium Hydride as a Reducing Agent

This low-temperature method employs an alkoxide-activated sodium hydride for the synthesis of nanoscale antimony particles.

Materials:

• Antimony pentachloride (SbCl₅)

• Sodium hydride (NaH)

• t-Butanol (for activation)

• Tetrahydrofuran (THF)

• Schlenk line apparatus (for inert atmosphere)

• Magnetic stirrer

• Centrifuge

Procedure:

• Activation of Sodium Hydride: In a Schlenk flask under an inert atmosphere (e.g., argon), prepare the activated sodium hydride by reacting NaH with a catalytic amount of t-butanol in THF.

• Preparation of Precursor Solution: In a separate Schlenk flask, dissolve antimony pentachloride (SbCl₅) in THF.

• Reduction:

  • Slowly add the SbCl₅ solution to the suspension of activated sodium hydride in THF under vigorous stirring.

  • A slight excess of the activated NaH is typically used to ensure a complete and rapid reduction.

• Reaction Conditions: The reaction is typically carried out at a slightly elevated temperature (e.g., 65°C) for a specific duration (e.g., 30 minutes).

• Purification:

  • After the reaction is complete, the excess NaH and the NaCl byproduct are removed by successive washings.

  • Wash the nanoparticles with ethanol to remove excess NaH and then with water to remove NaCl. Centrifugation is used to separate the nanoparticles after each washing step.

• Drying: Dry the final product under vacuum.

Applications in Drug Development

Treatment of Leishmaniasis

Antimony-based drugs have long been the primary treatment for leishmaniasis. Nanoformulations of antimony offer the potential for improved efficacy and reduced side effects.

Mechanism of Action: The proposed mechanism of action for antimony in Leishmania parasites involves a multi-step process within the host macrophage and the parasite itself.

References

• 1. Semimetal Nanomaterials of Antimony as Highly Efficient Agent for Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Macrophage Interaction with Antimony-Doped Tin Oxide Plasmonic Nanoparticles [mdpi.com]
• 3. biomedgrid.com [biomedgrid.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Characterization of Antimony Nanomaterials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the essential techniques for the physicochemical characterization of antimony-based nanomaterials intended for drug delivery applications. The following protocols and data are compiled to guide researchers in obtaining reproducible and reliable results, ensuring the quality and efficacy of their nanoformulations.

Morphological and Structural Characterization

The size, shape, and crystal structure of antimony nanomaterials are critical parameters that influence their in vivo behavior, including biodistribution, cellular uptake, and toxicity.

Transmission Electron Microscopy (TEM)

Application: TEM provides high-resolution images of nanoparticles, enabling the direct visualization of their size, shape, morphology, and state of aggregation. It is also used to confirm the presence of core-shell structures and drug loading.

Experimental Protocol:

• Sample Preparation:

  • Prepare a dilute suspension of antimony nanomaterials in a volatile solvent like ethanol or deionized water (e.g., 0.1 mg/mL).

  • For drug-loaded nanoparticles, use a solvent that does not dissolve the drug.

  • Sonicate the suspension for 5-10 minutes to ensure good dispersion and break up loose agglomerates.

• Grid Preparation:

  • Place a drop of the nanoparticle suspension onto a carbon-coated copper TEM grid.

  • Allow the solvent to evaporate completely at room temperature in a dust-free environment.

  • Negative staining (e.g., with uranyl acetate) can be used to enhance the contrast of organic coatings or loaded drugs, though it may not be necessary for imaging the inorganic core.

• Imaging:

  • Load the dried grid into the TEM holder.

  • Operate the TEM at an appropriate accelerating voltage (e.g., 100-200 kV).

  • Acquire images at different magnifications to assess both individual particle morphology and the overall sample dispersion.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the dimensions of a statistically significant number of nanoparticles (typically >100) to determine the average size and size distribution.

Quantitative Data Summary (TEM):

Nanomaterial Type	Average Size (nm)	Morphology	Reference
Antimony trioxide (Sb₂O₃) Nanoparticles	10 - 80	Polyhedral	[1]
Antimony trioxide (Sb₂O₃) Nanosheets	40.83	Sheet-like	[2]
PEGylated Antimony Nanoparticles (Sb-PEG)	~184	Spherical	[3]
Doxorubicin-loaded Antimony Nanoparticles	Not Specified	Spherical	[4]

Scanning Electron Microscopy (SEM)

Application: SEM provides information about the surface morphology, topography, and size of nanomaterials. It is particularly useful for visualizing the overall shape and surface features of larger agglomerates.

Experimental Protocol:

• Sample Preparation:

  • A small amount of the dry antimony nanoparticle powder is mounted on an SEM stub using conductive carbon tape.

  • Alternatively, a drop of a concentrated nanoparticle suspension is placed on a silicon wafer and allowed to dry.

• Coating:

  • To prevent charging effects and improve image quality, a thin conductive layer (e.g., gold, platinum, or carbon) is sputtered onto the sample.

• Imaging:

  • The sample is placed in the SEM chamber under high vacuum.

  • An electron beam is scanned across the sample surface, and the emitted secondary or backscattered electrons are detected to form an image.

• Data Analysis:

  • Image analysis software can be used to measure the size of the nanoparticles and aggregates.

Quantitative Data Summary (SEM):

Nanomaterial Type	Average Size (nm)	Morphology	Reference
Antimony trioxide (Sb₂O₃) Nanoparticles	346.4	Cube-like	[1]
Antimony-doped Iron Oxide Nanoparticles	~15	Nanocrystals	[5]

X-ray Diffraction (XRD)

Application: XRD is a powerful non-destructive technique used to determine the crystalline structure, phase purity, and average crystallite size of antimony nanomaterials.

Experimental Protocol:

• Sample Preparation:

  • A sufficient amount of the dry nanoparticle powder is required.

  • The powder is gently pressed into a sample holder to create a flat, smooth surface.

• Data Acquisition:

  • The sample is mounted in an X-ray diffractometer.

  • A monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample.

  • The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis:

  • The resulting diffraction pattern is compared to standard diffraction patterns from databases (e.g., JCPDS) to identify the crystalline phase(s) present.

  • The average crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Scherrer equation: D = Kλ / (β cosθ) where K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle.

Quantitative Data Summary (XRD):

Nanomaterial Type	Crystalline Phase	Average Crystallite Size (nm)	Reference
Antimony trioxide (Sb₂O₃)	Cubic	20.89	[6]
Antimony trioxide (Sb₂O₃)	Orthorhombic	40.83	[2]
Antimony-doped Iron Oxide	Spinel	~15	[5]

Physicochemical Properties in Solution

The behavior of antimony nanomaterials in a physiological environment is largely governed by their size distribution in solution and their surface charge.

Dynamic Light Scattering (DLS)

Application: DLS is used to measure the hydrodynamic diameter and size distribution of nanoparticles dispersed in a liquid. This provides an indication of the effective size of the nanoparticles, including any surface coatings and the associated solvent layer.

Experimental Protocol:

• Sample Preparation:

  • Disperse the antimony nanomaterials in a suitable filtered solvent (e.g., deionized water, PBS) at a low concentration (e.g., 0.1 - 1 mg/mL).

  • The sample should be visually clear or slightly opalescent. Highly concentrated or turbid samples can lead to multiple scattering effects and inaccurate results.

  • Filter the sample through a syringe filter (e.g., 0.22 µm) to remove any large aggregates or dust particles.

• Measurement:

  • Transfer the sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature (typically 25 °C).

  • Perform the measurement, which involves shining a laser through the sample and analyzing the intensity fluctuations of the scattered light.

• Data Analysis:

  • The instrument's software calculates the hydrodynamic diameter and polydispersity index (PDI). A PDI value below 0.3 generally indicates a monodisperse sample.

Zeta Potential Analysis

Application: Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of the stability of a colloidal dispersion. It is also a critical factor in determining how nanoparticles interact with biological membranes.

Experimental Protocol:

• Sample Preparation:

  • Prepare the sample in the same way as for DLS measurements, typically in a low ionic strength medium (e.g., 10 mM NaCl) to ensure sufficient particle mobility.

• Measurement:

  • Load the sample into a specialized zeta potential cell, ensuring no air bubbles are present.

  • An electric field is applied across the sample, and the velocity of the particles is measured using laser Doppler velocimetry.

• Data Analysis:

  • The electrophoretic mobility is used to calculate the zeta potential using the Henry equation. Zeta potential values greater than +30 mV or less than -30 mV generally indicate good colloidal stability.

Quantitative Data Summary (DLS & Zeta Potential):

Nanomaterial Type	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Antimony trioxide (Sb₂O₃) Nanoparticles	346.4	Not Specified	Not Specified	[1]
PEGylated Antimony Nanoparticles (Sb-PEG)	184	0.009 - 0.11	Not Specified	[3]
Doxorubicin-loaded NGO-PEG	209.10	0.18	Not Specified
Au/TMC/Fe₃O₄ Nanoparticles	Not Specified	Not Specified	-31.6

Surface Chemical Analysis

The surface composition and chemical state of the elements on the nanoparticle surface are crucial for understanding their interaction with biological systems, drug loading capacity, and stability.

X-ray Photoelectron Spectroscopy (XPS)

Application: XPS is a surface-sensitive quantitative spectroscopic technique that provides information about the elemental composition, empirical formula, chemical state, and electronic state of the elements within the top 1-10 nm of a material's surface. It is particularly useful for confirming surface functionalization and drug conjugation.

Experimental Protocol:

• Sample Preparation:

  • The nanoparticle sample must be in a solid, dry powder form.

  • Mount the powder onto a sample holder using double-sided adhesive tape or by pressing it into a clean indium foil.

  • For samples from a suspension, drop-cast the suspension onto a clean, conductive substrate (e.g., silicon wafer) and allow it to dry completely under vacuum.

• Data Acquisition:

  • Introduce the sample into the ultra-high vacuum chamber of the XPS instrument.

  • Irradiate the sample surface with a monochromatic X-ray beam (e.g., Al Kα).

  • The kinetic energy of the emitted photoelectrons is measured by an electron energy analyzer.

• Data Analysis:

  • Survey Scan: A wide energy range scan is performed to identify all the elements present on the surface.

  • High-Resolution Scan: Detailed scans are acquired for the specific elements of interest to determine their chemical states (oxidation state, functional groups) by analyzing the binding energy shifts.

  • The data is typically processed using specialized software to perform peak fitting and quantification. The C 1s peak at 284.8 eV is often used for charge referencing.

Expected Data for Drug-Coated Antimony Nanoparticles:

• Survey Spectrum: Will show peaks corresponding to Antimony (Sb), Oxygen (O) from the core, and elements from the drug and any coating/functionalization (e.g., Carbon (C), Nitrogen (N), etc.).

• High-Resolution Sb 3d Spectrum: Will show spin-orbit split peaks (3d₅/₂ and 3d₃/₂). The binding energy will indicate the oxidation state of antimony (e.g., Sb⁰, Sb³⁺, Sb⁵⁺).

• High-Resolution C 1s, N 1s, O 1s Spectra: Deconvolution of these peaks can identify different functional groups associated with the drug molecule and any polymer coating, confirming successful surface modification.

Signaling Pathways and Logical Relationships

The biological effects of antimony nanomaterials, particularly in the context of cancer therapy, are mediated through specific cellular signaling pathways. Understanding these pathways is crucial for rational drug design and predicting therapeutic outcomes.

Workflow for Characterization of Antimony Nanomaterials for Drug Delivery

The following diagram illustrates a typical workflow for the development and characterization of antimony-based nanomedicines.

Workflow for Antimony Nanomaterial Characterization

Relationship between Physicochemical Properties and Biological Effects

The physicochemical properties of antimony nanomaterials are intrinsically linked to their biological performance. The following diagram illustrates these key relationships.

Property-Effect Relationships of Antimony Nanomaterials

Antimony Nanomaterial-Induced Apoptosis Signaling Pathway

Antimony nanomaterials can induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS) and subsequent activation of caspase cascades.

Antimony Nanomaterial-Induced Apoptosis Pathway

Cellular Uptake Mechanisms of Antimony Nanoparticles

The entry of antimony nanoparticles into cells is a complex process that can occur through various endocytic pathways. The specific mechanism is often dependent on the nanoparticle's physicochemical properties.

References

• 1. Effect of Physico-Chemical Properties of Nanoparticles on Their Intracellular Uptake [mdpi.com]
• 2. Tumor cell apoptosis induced by nanoparticle conjugate in combination with radiation therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physicochemical properties determine nanomaterial cellular uptake, transport and fate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimony trioxide-induced apoptosis is dependent on SEK1/JNK signaling. | Sigma-Aldrich [sigmaaldrich.com]
• 5. Role of Physicochemical Properties in Nanoparticle Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Controlling Stoichiometry of Antimony Sulfide (Sb₂S₃) Thin Films

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with antimony sulfide (Sb₂S₃) thin films. The focus is on addressing the common challenges encountered in controlling the stoichiometry during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and processing of Sb₂S₃ thin films, leading to non-stoichiometric compositions.

Problem ID	Issue	Potential Causes	Recommended Solutions
TSG-001	Film is Antimony-Rich (Sb-rich)	1. Insufficient sulfur source or high sulfur evaporation rate during deposition (e.g., thermal evaporation, sputtering). 2. Inadequate sulfurization time or temperature in two-step processes.[1][2] 3. Decomposition of Sb₂S₃ at elevated temperatures, leading to sulfur loss.	1. Increase the sulfur-to-antimony precursor ratio. For two-step processes, ensure an adequate supply of sulfur vapor and optimize the annealing temperature and duration.[1][2] 2. For thermal evaporation, consider co-evaporation with separate Sb and S sources for better control. 3. In chemical bath deposition (CBD), adjust the concentration of the sulfur source (e.g., sodium thiosulfate).[3]
TSG-002	Film is Sulfur-Deficient (contains sulfur vacancies)	1. Similar to Sb-rich conditions, this is often due to an insufficient sulfur supply or sulfur loss.[1][4] 2. High vacuum conditions during annealing can accelerate sulfur evaporation.	1. Introduce a sulfur-rich atmosphere during annealing to passivate sulfur vacancies.[4] 2. Optimize the annealing pressure; a slightly positive pressure of an inert gas mixed with sulfur vapor can be beneficial. 3. In solution-based methods, use a slight excess of the sulfur precursor.[4]
TSG-003	Presence of Antimony Oxide (e.g., Sb₂O₃) Phases	1. Oxidation of the Sb precursor or the Sb₂S₃ film upon exposure to air, especially at elevated temperatures. 2. Use of oxygen-containing precursors or residual oxygen in the deposition chamber.	1. Perform annealing in an inert atmosphere (e.g., N₂, Ar) or a sulfur-containing atmosphere.[5] 2. Ensure a high-purity inert gas flow during deposition and cooling. 3. For solution-processed films, deoxygenate the solvents prior to use.
TSG-004	Amorphous or Poorly Crystalline Films	1. Low deposition or annealing temperature.[5][6] 2. Rapid deposition rate preventing proper crystal formation. 3. In CBD, improper pH of the solution can hinder crystallization.[5]	1. A post-deposition annealing step is often necessary to crystallize amorphous films. Annealing temperatures typically range from 250°C to 350°C.[6][7] 2. Optimize the deposition rate; a slower rate can improve crystallinity. 3. For CBD, adjust the pH of the precursor solution to the optimal range for Sb₂S₃ formation.[5]
TSG-005	Formation of Secondary Phases (other than Sb₂O₃)	1. Significant deviation from the stoichiometric precursor ratio can lead to the precipitation of elemental Sb or S. 2. In some cases with related chalcogenides, excess elements form secondary phases rather than being incorporated into the lattice.[8][9]	1. Carefully control the precursor flux or concentration to be as close to the stoichiometric ratio (Sb:S = 2:3) as possible. 2. Characterize the films thoroughly using techniques like XRD and Raman spectroscopy to identify secondary phases and adjust deposition parameters accordingly.

Frequently Asked Questions (FAQs)

Q1: What is the ideal stoichiometric atomic ratio of Antimony to Sulfur in Sb₂S₃?

The ideal stoichiometric atomic ratio of Antimony (Sb) to Sulfur (S) in antimony sulfide is 2:3. This corresponds to an atomic percentage of 40% Sb and 60% S.

Q2: How does the stoichiometry of Sb₂S₃ thin films affect their properties?

The stoichiometry significantly impacts the optical and electrical properties of Sb₂S₃ thin films. Sulfur-deficient films tend to have a higher density of sulfur vacancies, which can act as defects and affect carrier concentration and lifetime.[4] Deviations from stoichiometry can also influence the band gap and absorption coefficient of the material.[5]

Q3: Which deposition techniques are most suitable for achieving good stoichiometry control?

Various techniques can be used, each with its own advantages and challenges:

• Chemical Bath Deposition (CBD): A low-cost, scalable method where stoichiometry can be controlled by adjusting the precursor concentrations and pH of the solution.[5]

• Thermal Evaporation: Can provide good control, especially with co-evaporation of Sb and S sources, but is sensitive to source temperatures and substrate temperature.

• Two-Step Processes: These involve depositing an Sb layer followed by sulfurization.[1] This method allows for good control over the final composition by optimizing the sulfurization temperature, time, and atmosphere.[1][2]

• Atomic Layer Deposition (ALD): Offers precise, layer-by-layer growth, enabling excellent control over film thickness and stoichiometry.[10]

Q4: What is the role of annealing in controlling the stoichiometry and crystallinity of Sb₂S₃ films?

Annealing is a critical post-deposition step. It provides the thermal energy required for the crystallization of as-deposited amorphous films.[5][6] When performed in a controlled atmosphere (e.g., inert or sulfur-rich), annealing can also be used to improve the stoichiometry by either reacting a precursor layer with sulfur or by passivating sulfur vacancies.[4] However, annealing at excessively high temperatures or in a vacuum can lead to sulfur loss and the formation of a non-stoichiometric, Sb-rich film.

Q5: What characterization techniques are essential for determining the stoichiometry of Sb₂S₃ thin films?

• Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Commonly used to determine the elemental composition and atomic ratios of Sb and S.[2]

• X-ray Photoelectron Spectroscopy (XPS): Provides information on the elemental composition and their chemical states, which can help identify oxide phases.

• X-ray Diffraction (XRD): Used to identify the crystalline phases present in the film. The presence of peaks corresponding to Sb, S, or Sb₂O₃ in addition to Sb₂S₃ indicates a non-stoichiometric or impure film.[8][9]

• Raman Spectroscopy: A sensitive technique for identifying different phases and vibrational modes, which can help detect secondary phases like Sb₂O₃.[5]

Experimental Protocols

Protocol 1: Chemical Bath Deposition (CBD) of Sb₂S₃ Thin Films

This protocol provides a general methodology for the deposition of Sb₂S₃ thin films via CBD.

• Substrate Preparation:

  • Clean glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

• Precursor Solution Preparation:

  • Antimony Source: Dissolve antimony trichloride (SbCl₃) in acetone to a concentration of 0.1 M.

  • Sulfur Source: Dissolve sodium thiosulfate (Na₂S₂O₃) in deionized water to a concentration of 0.2 M.

  • Complexing Agent: Prepare a solution of a complexing agent like sodium citrate or tartaric acid.[5]

• Deposition Procedure:

  • In a beaker, mix the antimony source solution and the complexing agent.

  • Slowly add the sulfur source solution while stirring continuously.

  • Adjust the pH of the final solution to the desired value (typically between 9 and 10) using a suitable base (e.g., NaOH).[5]

  • Immerse the cleaned substrates vertically in the solution.

  • Maintain the bath at a constant temperature (e.g., 27°C) for a specific duration (e.g., 1-4 hours).

  • After deposition, remove the substrates, rinse thoroughly with deionized water, and dry with nitrogen.

• Post-Deposition Annealing:

  • Anneal the as-deposited films in a tube furnace under a nitrogen or argon atmosphere at 300°C for 1 hour to induce crystallization.[5]

Protocol 2: Two-Step Sulfurization of a Metallic Sb Layer

This protocol describes the formation of Sb₂S₃ thin films by sulfurizing a pre-deposited antimony layer.

• Deposition of Antimony Layer:

  • Deposit a thin film of metallic antimony onto a cleaned substrate using a method like thermal evaporation or sputtering.[1]

• Sulfurization Process:

  • Place the Sb-coated substrate and a specific amount of elemental sulfur powder in a sealed or semi-sealed container (e.g., a graphite box).[1]

  • Place the container in a tube furnace.

  • Heat the furnace to the desired sulfurization temperature (e.g., 400-550°C) under an inert gas flow.[2]

  • Maintain the temperature for a specific duration (e.g., 20-60 minutes) to allow the sulfur vapor to react with the antimony film.[1]

  • After the desired time, turn off the furnace and allow it to cool down to room temperature naturally.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. ora.ox.ac.uk [ora.ox.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemical deposition of antimony sulfide & silver antimony sulfide – Jesús Capistrán [jesuscapistran.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Does Sb2Se3 Admit Nonstoichiometric Conditions? How Modifying the Overall Se Content Affects the Structural, Optical, and Optoelectronic Properties of Sb2Se3 Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. dash.harvard.edu [dash.harvard.edu]

Technical Support Center: Optimizing Annealing for Antimony Telluride Thermoelectrics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the optimization of annealing temperature for antimony telluride (Sb₂Te₃) thermoelectrics.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of annealing antimony telluride (Sb₂Te₃) thin films?

Annealing is a critical post-deposition heat treatment process used to improve the thermoelectric properties of Sb₂Te₃ thin films. The primary goals of annealing are to:

• Improve Crystallinity: As-deposited films are often amorphous or poorly crystallized. Annealing provides the thermal energy necessary for atoms to arrange into a more ordered crystalline structure, which is essential for efficient charge transport.[1]

• Increase Grain Size: The heat treatment promotes the growth of larger crystal grains. This can reduce the number of grain boundaries, which can scatter charge carriers and phonons.

• Reduce Defects: Annealing can help to reduce point defects and dislocations within the crystal lattice that are introduced during the deposition process.

• Optimize Carrier Concentration: The annealing process can influence the carrier (hole) concentration, bringing it to a level that optimizes the power factor (S²σ).

Q2: What is the typical range for the optimal annealing temperature for Sb₂Te₃?

The optimal annealing temperature for Sb₂Te₃ is highly dependent on the deposition method, film thickness, and desired properties. However, most studies report optimal temperatures in the range of 200°C to 350°C .[2] For instance, a maximum power factor has been achieved at temperatures around 250°C (523 K) for films prepared by radio frequency magnetron sputtering.[3] It is crucial to perform a systematic study of annealing temperatures for your specific experimental conditions to find the optimal value.

Q3: What is the effect of annealing temperature on the key thermoelectric properties of Sb₂Te₃?

The annealing temperature has a significant and interrelated impact on the Seebeck coefficient (S), electrical conductivity (σ), and thermal conductivity (κ), which collectively determine the figure of merit (ZT).

• Seebeck Coefficient (S): Generally, the Seebeck coefficient increases with annealing temperature up to an optimal point. This is often attributed to improved crystallinity and a reduction in carrier concentration.[3]

• Electrical Conductivity (σ): Similar to the Seebeck coefficient, electrical conductivity tends to increase with annealing temperature as the improved crystallinity leads to higher carrier mobility. However, at very high temperatures, changes in stoichiometry or the introduction of defects can cause the conductivity to decrease.

• Power Factor (S²σ): Since both S and σ often improve with annealing, the power factor typically shows a significant enhancement, peaking at an optimal annealing temperature.

• Thermal Conductivity (κ): The effect on thermal conductivity is more complex. While increased crystallinity can increase the lattice thermal conductivity, the overall effect will also depend on phonon scattering at grain boundaries and defects.

• Figure of Merit (ZT): The goal of optimizing the annealing temperature is to maximize the ZT value (ZT = S²σT/κ). This is achieved by maximizing the power factor while minimizing the thermal conductivity.

Troubleshooting Guide

Issue 1: The Sb₂Te₃ film has cracked or delaminated from the substrate after annealing.

• Possible Cause 1: Mismatch in Thermal Expansion Coefficients: A significant difference between the thermal expansion coefficients of the Sb₂Te₃ film and the substrate material can induce stress during heating and cooling, leading to cracking or delamination.[4]

• Solution 1:

  • Select a substrate with a thermal expansion coefficient that is closely matched to that of Sb₂Te₃.

  • Reduce the heating and cooling rates during the annealing process to minimize thermal shock. A slow ramp rate (e.g., 0.5 K/min) can be beneficial.[4]

  • Consider depositing a thin buffer layer between the substrate and the Sb₂Te₃ film to reduce stress.

• Possible Cause 2: Poor Adhesion of the As-Deposited Film: If the initial adhesion of the film to the substrate is weak, it is more likely to delaminate during annealing.

• Solution 2:

  • Ensure the substrate is thoroughly cleaned before deposition to remove any contaminants that could hinder adhesion.

  • Optimize the deposition parameters to improve film adhesion.

Issue 2: The thermoelectric properties of the annealed film are poor and inconsistent.

• Possible Cause 1: Tellurium (Te) Loss: Tellurium has a high vapor pressure and can be lost from the film at elevated temperatures, leading to a non-stoichiometric composition (Te deficiency).[5] This significantly degrades thermoelectric performance.

• Solution 1:

  • Anneal the films in an inert atmosphere, such as nitrogen (N₂) or argon (Ar), to suppress Te evaporation.[3]

  • Consider annealing in a Te-rich atmosphere to compensate for any potential Te loss.[6] This can be achieved by placing a small amount of Te powder upstream of the sample in the annealing furnace.

  • Keep the annealing temperature and duration to the minimum required to achieve the desired properties.

• Possible Cause 2: Oxidation: Annealing in the presence of oxygen can lead to the formation of antimony or tellurium oxides, which are detrimental to the thermoelectric properties.

• Solution 2:

  • Perform the annealing in a high-vacuum environment or in a high-purity inert gas atmosphere.

Issue 3: The Seebeck coefficient is lower than expected after annealing.

• Possible Cause 1: Annealing Temperature is Too High: Annealing at excessively high temperatures can lead to the formation of antisite defects (Sb atoms on Te sites), which can increase the carrier concentration and consequently decrease the Seebeck coefficient.[5]

• Solution 1:

  • Systematically decrease the annealing temperature in increments to find the optimal point where the Seebeck coefficient is maximized without sacrificing too much electrical conductivity.

• Possible Cause 2: Non-optimal Carrier Concentration: The as-deposited film may have a carrier concentration that is already too high, and the annealing process does not sufficiently reduce it.

• Solution 2:

  • Optimize the deposition parameters to achieve a lower initial carrier concentration in the as-deposited film.

Data Presentation

The following tables summarize the effect of annealing temperature on the thermoelectric properties of Sb₂Te₃ thin films, as reported in the literature. It is important to note that the absolute values can vary significantly depending on the deposition method and experimental conditions.

Table 1: Effect of Annealing Temperature on Seebeck Coefficient and Electrical Conductivity of Sb₂Te₃ Thin Films

Annealing Temperature (°C)	Seebeck Coefficient (μV/K)	Electrical Conductivity (S/cm)	Power Factor (μW/(cm·K²))	Reference
As-deposited	~40	~500	~0.8	[3]
150	~80	~800	~5.1	[3]
200	~62	-	-	[2]
250 (523 K)	123.9	1170	18.02	[3]
300	~110	~1000	~12.1	[3]

Table 2: Thermoelectric Properties of Optimized Annealed Sb₂Te₃-based Thin Films

Material System	Deposition Method	Annealing Conditions	Seebeck Coefficient (μV/K)	Electrical Conductivity (S/cm)	Thermal Conductivity (W/(m·K))	ZT	Reference
Sb₂Te₃/Au	Magnetron Sputtering	200°C	82.5	-	-	-	[7]
In-doped Sb₂Te₃	Thermal Diffusion	-	~137	-	1.18	~0.47 (at 303 K)
Bi₀.₅Sb₁.₅Te₃	RF Sputtering	400°C	-	-	0.3	1.86 (near RT)	[8]
Bi₀.₅Sb₁.₅Te₃	Magnetron Sputtering	400°C	-	-	-	1.49 (at 313 K)	[9]

Experimental Protocols

Protocol 1: Standard Annealing Procedure for Sb₂Te₃ Thin Films

• Sample Preparation: Place the substrate with the as-deposited Sb₂Te₃ thin film in the center of a tube furnace.

• Atmosphere Control: Purge the furnace tube with a high-purity inert gas (e.g., N₂ or Ar) for at least 30 minutes to remove any residual oxygen and moisture. Maintain a constant, low flow of the inert gas throughout the annealing process.

• Heating: Ramp up the furnace temperature to the desired annealing temperature at a controlled rate (e.g., 5-10°C/min).

• Dwelling: Hold the sample at the set annealing temperature for the desired duration (typically 30-120 minutes).

• Cooling: After the dwelling time, turn off the furnace and allow the sample to cool down to room temperature naturally under the inert gas flow. A slow cooling rate is generally preferred to prevent thermal shock.

• Sample Removal: Once the furnace has cooled to room temperature, the sample can be safely removed.

Protocol 2: Thermoelectric Property Characterization

• Seebeck Coefficient and Electrical Conductivity Measurement:

  • Use a commercially available system (e.g., ZEM-3, Ulvac-Riko) or a custom-built setup.

  • Cut a rectangular sample of the annealed film.

  • Mount the sample in the measurement system.

  • Measure the Seebeck coefficient and electrical conductivity simultaneously over the desired temperature range.

• Thermal Conductivity Measurement:

  • The total thermal conductivity (κ) can be calculated using the equation κ = D * Cₚ * ρ, where D is the thermal diffusivity, Cₚ is the specific heat capacity, and ρ is the density of the film.

  • Measure the thermal diffusivity (D) using a laser flash analysis (LFA) system.

  • Measure the specific heat capacity (Cₚ) using a differential scanning calorimeter (DSC).

  • Determine the density (ρ) of the film from its mass and dimensions.

• Figure of Merit (ZT) Calculation:

  • Calculate the power factor (S²σ) from the measured Seebeck coefficient and electrical conductivity.

  • Calculate the figure of merit (ZT) using the formula ZT = (S²σT)/κ, where T is the absolute temperature in Kelvin.

Mandatory Visualizations

Caption: Experimental workflow for optimizing and characterizing annealed Sb₂Te₃ thermoelectrics.

Caption: Relationship between annealing temperature and thermoelectric properties of Sb₂Te₃.

References

• 1. d-nb.info [d-nb.info]
• 2. Preparation and characterization of Sb2Te3 thermoelectric thin films by ion beam sputtering [wulixb.iphy.ac.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Enhancement of ZT in Bi0.5Sb1.5Te3 Thin Film through Lattice Orientation Management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Achieving superior thermoelectric transport in bismuth antimony telluride thin films via orientation and microstructure regulation | National Science Open (NSO) [nso-journal.org]

Technical Support Center: Troubleshooting Antimony Leaching from Mining Waste

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with antimony leaching from mining waste.

Frequently Asked questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during antimony leaching experiments.

Question: My antimony leaching efficiency is unexpectedly low. What are the potential causes and how can I improve it?

Answer:

Low antimony (Sb) leaching efficiency can be attributed to several factors related to the sample matrix and experimental conditions. Consider the following troubleshooting steps:

• pH of the Leaching Solution: Antimony leaching is highly pH-dependent. Alkaline conditions, particularly in the pH range of 7.5-12.8, have been shown to increase the release of antimony.[1] If you are using a neutral or acidic solution, consider adjusting the pH to the alkaline range.

• Particle Size: The surface area of the mining waste plays a crucial role in leaching. If the particle size is too large, the contact between the leaching solution and antimony-bearing minerals is limited. Grinding the sample to a smaller particle size can significantly increase the surface area and improve leaching.[2][3]

• Solid-to-Liquid Ratio: A high solid-to-liquid ratio can lead to saturation of the leaching solution, limiting further dissolution of antimony. Try decreasing the solid-to-liquid ratio to ensure an adequate volume of extractant is available.[2]

• Temperature: Leaching is generally an endothermic process, and higher temperatures can enhance the dissolution of antimony.[2][3] Consider increasing the temperature of your leaching experiment, with studies showing optimal conditions at temperatures up to 100-120°C for certain methods.[4][5][6]

• Presence of Co-precipitating Minerals: Antimony can be associated with or encapsulated within other minerals, such as iron oxides or silicates, which can limit its release.[1][2] A sequential extraction procedure can help determine the different phases in which antimony is present.

• Leaching Agent: The choice of leaching agent is critical. While water can leach a certain amount of antimony, acidic or alkaline solutions are often more effective. For instance, hydrochloric acid (HCl) or a mixture of sodium sulfide (Na2S) and sodium hydroxide (NaOH) have been used to achieve high leaching efficiencies.[4][6][7]

• Oxidizing Conditions: The presence of an oxidizing agent can enhance the dissolution of antimony, particularly from sulfide minerals like stibnite (Sb2S3).[4][5] Consider adding an oxidizing agent such as hydrogen peroxide (H2O2) or nitric acid (HNO3) to your leaching solution.

Question: I am observing inconsistent results in my replicate leaching experiments. What could be the cause?

Answer:

Inconsistent results can stem from sample heterogeneity and variations in experimental procedure.

• Sample Homogeneity: Mining waste is often heterogeneous. Ensure your sample is thoroughly homogenized before taking subsamples for replicate experiments.

• Precise Control of Parameters: Small variations in pH, temperature, solid-to-liquid ratio, and agitation speed between replicates can lead to different leaching outcomes.[3][7] Use calibrated equipment and maintain consistent conditions for all replicates.

• Leaching Time: Ensure that the leaching time is sufficient to reach equilibrium. Shorter leaching times might capture the initial rapid release but miss the slower, diffusion-controlled release, leading to variability.[2]

Question: My analytical results for antimony concentration in the leachate are fluctuating. What are the potential analytical issues?

Answer:

Fluctuations in analytical results can be due to interferences in the analytical method, typically Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS).

• Spectral Interferences: Other elements in the sample matrix can have emission lines at or near the analytical wavelength of antimony, leading to artificially high readings.[1][8] Consult a wavelength table to identify potential overlaps and consider using an alternative, interference-free wavelength for antimony.

• Matrix Effects: High concentrations of dissolved solids in the leachate can affect the plasma conditions and the nebulization efficiency, leading to signal suppression or enhancement.[8][9] Matrix-matching of calibration standards or using the method of standard additions can help to mitigate these effects.

• Sample Preservation: Antimony speciation can change over time in the collected leachate, particularly the oxidation of Sb(III) to the less toxic Sb(V).[1][10] For speciation analysis, it is crucial to preserve the sample appropriately, for example, by adding a chelating agent like EDTA and storing it at low temperatures.[1][10]

Question: I am also detecting high levels of arsenic in my antimony leachate. Is this expected and how can I manage it?

Answer:

Yes, it is common for antimony and arsenic to be found together in mining waste, as they are geochemically similar.[11] The leaching behavior of arsenic can be influenced by the same factors as antimony, such as pH and redox conditions. If your focus is solely on antimony, you may need to consider selective leaching or separation techniques post-leaching.

Data Presentation: Antimony Leaching from Mining Waste

The following tables summarize quantitative data from various studies on antimony leaching, providing a reference for expected concentrations and the influence of different parameters.

Table 1: Antimony Concentrations in Mining Waste and Leachates

Source of Mining Waste	Antimony Concentration in Waste (mg/kg)	Leaching Conditions	Antimony Concentration in Leachate (µg/L)	Reference
Zuoxiguo Antimony Mine	5902.77 (average)	Not specified	1470.48 (average)	[11]
Qinglong Antimony Mine	1426.43 (average)	Not specified	70.20 (average)	[11]
Antimony Ore Tailings	Not specified	Simulated acid rain	10,909	[2]

Table 2: Influence of Experimental Parameters on Antimony Leaching

Parameter	Condition 1	Leaching Outcome 1	Condition 2	Leaching Outcome 2	Reference
pH	4.0	Lower Sb leaching	6.0	Higher Sb leaching (42,025 mg/L cumulative)	[2]
Temperature	25°C	Lower Sb dissolution	Higher Temperature	Increased Sb dissolution	[2]
Particle Size	Larger particles	Lower Sb concentration in leachate	Smaller particles	Higher Sb concentration in leachate	[2][3]
Solid-to-Liquid Ratio	Higher ratio	Lower Sb concentration in leachate	Lower ratio	Higher Sb concentration in leachate	[2]
Leaching Agent (from low-grade ore)	5 M NaOH	85% efficiency	5 M HCl / 5 M H2SO4	87% efficiency	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments related to antimony leaching from mining waste.

Toxicity Characteristic Leaching Procedure (TCLP) - EPA Method 1311 (Adapted for Antimony)

This procedure is designed to determine the mobility of antimony in a solid waste.

1.1. Sample Preparation:

• Collect a representative sample of the mining waste.
• If the sample contains more than 0.5% solids, reduce the particle size so that it can pass through a 9.5 mm sieve.[13]
• Determine the percent solids of the waste material.

1.2. Extraction Fluid Selection:

• To 5 grams of the solid waste, add 96.5 mL of deionized water and stir for 5 minutes.
• Measure the pH. If the pH is below 5.0, use Extraction Fluid #1.
• If the pH is above 5.0, add 3.5 mL of 1N HCl, heat to 50°C for 10 minutes, cool, and remeasure the pH. If it is still above 5.0, use Extraction Fluid #2.[14]

• Extraction Fluid #1 (pH 4.93 ± 0.05): Add 5.7 mL of glacial acetic acid and 64.3 mL of 1.0 N NaOH to 500 mL of deionized water and dilute to 1 liter.
• Extraction Fluid #2 (pH 2.88 ± 0.05): Add 5.7 mL of glacial acetic acid to 1 liter of deionized water.

1.3. Leaching Process:

• Place a weight of the solid sample equivalent to 100 grams (dry weight) into an extraction vessel.
• Add a volume of the selected extraction fluid equal to 20 times the weight of the solid sample.[15]
• Securely close the vessel and place it in a rotary agitation device.
• Rotate the vessel at 30 ± 2 rpm for 18 ± 2 hours at room temperature.[14]

1.4. Separation and Analysis:

• After agitation, allow the slurry to settle.
• Filter the liquid phase (leachate) through a 0.6 to 0.8 µm glass fiber filter.
• The filtered leachate is the TCLP extract.
• Preserve the extract for antimony analysis by adding nitric acid (HNO3) to a pH below 2.0.
• Analyze the antimony concentration in the extract using ICP-OES or ICP-MS.

Sequential Extraction for Antimony Speciation

This protocol, adapted from the Tessier method, helps to determine the partitioning of antimony in different geochemical fractions of the mining waste.[16]

2.1. Reagents:

• Fraction 1 (Exchangeable): 1 M MgCl2, pH 7.0
• Fraction 2 (Bound to Carbonates): 1 M NaOAc, adjusted to pH 5.0 with acetic acid
• Fraction 3 (Bound to Fe-Mn Oxides): 0.04 M NH2OH·HCl in 25% (v/v) acetic acid
• Fraction 4 (Bound to Organic Matter): 30% H2O2, 0.02 M HNO3, 3.2 M NH4OAc in 20% (v/v) HNO3
• Fraction 5 (Residual): Digestion with a mixture of HF and HClO4

2.2. Procedure:

• Use 1 gram of the dried, homogenized mining waste sample for each extraction.
• For each step, add the corresponding reagent to the sample, agitate for the specified time, and then centrifuge to separate the supernatant (extract).
• Collect the supernatant for analysis.
• Wash the remaining solid with deionized water before proceeding to the next extraction step.
• Analyze the antimony concentration in each extract by ICP-OES or ICP-MS.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in troubleshooting antimony leaching experiments.

Caption: Troubleshooting workflow for low antimony leaching efficiency.

Caption: General experimental workflow for antimony leaching studies.

References

• 1. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pjoes.com [pjoes.com]
• 3. research-portal.uws.ac.uk [research-portal.uws.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. psecommunity.org [psecommunity.org]
• 6. kth.diva-portal.org [kth.diva-portal.org]
• 7. mdpi.com [mdpi.com]
• 8. Resolving Interferences in ICP-OES Using Inter-Element Correction [thermofisher.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. Sample preservation for speciation analysis - General recommendations | EVISA's News [speciation.net]
• 11. Leaching Mechanism and Health Risk Assessment of As and Sb in Tailings of Typical Antimony Mines: A Case Study in Yunnan and Guizhou Province, Southwest China [mdpi.com]
• 12. Recovery of antimony from acidic and alkaline leaching solution of low-grade antimony ore by electrowinning process - PMC [pmc.ncbi.nlm.nih.gov]
• 13. getenviropass.com [getenviropass.com]
• 14. swel.osu.edu [swel.osu.edu]
• 15. phoslab.com [phoslab.com]
• 16. Tessier, A., Campbell, P. and Bosson, M. (1979) Sequential Extraction Procedure for Speciation of Particulate Trace Elements. Analytical Chemistry, 51, 844-851. - References - Scientific Research Publishing [scirp.org]

Technical Support Center: Enhancing Antimony Recovery from Electronic Waste

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of antimony recovery from electronic waste. The following information is designed to address specific issues encountered during experimental work, offering detailed protocols and data-driven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of antimony in electronic waste?

A1: Antimony is primarily found in electronic waste in two forms: as antimony trioxide (Sb₂O₃), which is used as a flame retardant in the plastic casings of electronics (especially ABS and HIPS plastics), and in metallic alloys, such as lead-tin solders on printed circuit boards (PCBs).[1][2] Bromine and antimony can constitute up to 10 and 6 mass % of the plastic waste mass, respectively.

Q2: What are the main methodologies for recovering antimony from electronic waste?

A2: The two primary methodologies are hydrometallurgy and pyrometallurgy. Hydrometallurgical processes involve leaching the antimony from the solid waste into an aqueous solution, followed by recovery steps like precipitation or electrowinning.[3][4] Pyrometallurgical methods utilize high temperatures to separate and refine the antimony, often involving smelting and fuming steps.[5][6][7]

Q3: Why is my antimony leaching efficiency low?

A3: Low leaching efficiency can be due to several factors:

• Inappropriate Leaching Agent: The choice of leaching agent is critical and depends on the form of antimony. For metallic alloys in PCBs, acidic leaching is common.[3][4] For antimony trioxide in plastics, a dissolution-precipitation method with an acidic extractant may be more effective.[2]

• Insufficient Liberation: Antimony may be encapsulated within the plastic or solder matrix. Proper mechanical pre-treatment, such as crushing and grinding, is essential to increase the surface area and expose the antimony for leaching.

• Suboptimal Leaching Conditions: Temperature, reaction time, and the solid-to-liquid ratio significantly impact leaching efficiency. These parameters need to be optimized for your specific material and leaching agent.[8]

• Presence of Interfering Substances: Other metals and components in e-waste can interfere with the leaching process. For instance, high copper concentrations can consume the leaching agent.[9]

Q4: How can I improve the purity of the recovered antimony?

A4: Improving purity often requires additional purification steps. In hydrometallurgical processes, selective precipitation by carefully controlling the pH of the leachate can separate antimony from other dissolved metals.[3][4][10][11] For example, adjusting the pH to above 1 can precipitate antimony as Sb₂O₃ while other metals remain in solution.[3][10] In pyrometallurgical processes, refining steps like vacuum distillation can be employed to separate antimony from other metallic impurities.[5]

Q5: What are the common challenges in scaling up antimony recovery processes?

A5: Scaling up from laboratory to industrial production presents several challenges, including:

• Maintaining Efficiency: Optimal conditions in a lab-scale experiment may not directly translate to a larger scale. Mass and heat transfer limitations can become more pronounced.

• Economic Viability: The cost of reagents, energy consumption, and waste disposal are significant factors that affect the economic feasibility of a large-scale operation.[12]

• Environmental and Safety Concerns: Handling large quantities of hazardous materials, such as acidic leachates and flue dust from smelting, requires robust safety protocols and waste management strategies to prevent environmental contamination.[13][14] The generation of SO₂ during pyrometallurgical processes is a major environmental concern.[13]

Troubleshooting Guides

Hydrometallurgical Processes

Problem	Possible Cause	Troubleshooting Action
Low Antimony Leaching from PCBs	Ineffective leaching agent for the solder alloy.	Consider using a ferric chloride solution in an acidic medium (e.g., 0.5 M HCl).[3][4]
Suboptimal leaching parameters.	Optimize temperature, stirring speed, and solid-to-liquid ratio.
Incomplete liberation of antimony from the PCB matrix.	Ensure the PCBs are crushed to a fine powder to maximize surface area.
Low Antimony Extraction from Plastics	The plastic has not been sufficiently dissolved to release the Sb₂O₃.	Use a suitable solvent to dissolve the plastic (e.g., n-butyl acetate for ABS) in conjunction with an acidic extractant like tartaric acid.[2]
The incorrect acidic solution is being used for extraction.	A 1 mol·L⁻¹ tartaric acid solution has been shown to extract 88% of Sb₂O₃ from ABS plastic.[2]
Co-precipitation of Impurities with Antimony	The pH of the leachate is not optimal for selective antimony precipitation.	Carefully monitor and adjust the pH. Antimony can be precipitated as Sb₂O₃ by increasing the pH to above 1.[3][10] A Pourbaix diagram can help identify the optimal pH range.[3][4][11]
Presence of other metals that precipitate at a similar pH.	Consider a two-stage precipitation process or the use of a complexing agent to keep interfering ions in solution.
Low Purity of Electrowon Antimony	Presence of interfering ions in the electrolyte.	Purify the electrolyte before electrowinning. Precipitation of antimony by pH adjustment is an effective pre-purification step.[3][4][11]
Incorrect current density or cell voltage.	Optimize the electrochemical parameters to favor antimony deposition over other metals.

Pyrometallurgical Processes

Problem	Possible Cause	Troubleshooting Action
Low Antimony Recovery in Slag	High viscosity of the slag, trapping antimony.	Adjust the slag composition by adding fluxes like CaO to reduce viscosity and improve the separation of the metallic phase.
Incorrect smelting temperature.	Optimize the smelting temperature. For some processes, a temperature of 1050 °C has been found to be optimal.[10]
High Level of Impurities in Crude Antimony	Incomplete separation of other metals during smelting.	Implement a refining step, such as vacuum distillation, to separate antimony from more volatile or less volatile impurities.[5]
Inefficient fuming process.	Optimize the temperature and gas flow rate during the fuming stage to selectively volatilize antimony trioxide.
Excessive SO₂ Emissions	Oxidation of sulfide minerals present in the feedstock.	Consider a pre-treatment step to remove sulfur, or implement a robust off-gas treatment system to capture SO₂.

Data Presentation

Table 1: Hydrometallurgical Recovery of Antimony - Leaching and Precipitation Efficiencies

Source Material	Leaching Agent	Key Parameters	Antimony Leaching Efficiency (%)	Recovery Method	Final Product Purity (%)	Reference
Printed Circuit Boards	0.5 M HCl with FeCl₃	Ambient Temperature	Not specified	pH adjustment (to 2.4)	81 (as Sb₂O₃)	[3][4][10][11]
ABS Plastic from E-waste	1 mol·L⁻¹ Tartaric Acid	Room Temperature	88	Not specified	Not specified	[2]
ABS Plastic from E-waste	Heated Sodium Hydrogen Tartrate in DMSO	~105 °C	~50	Not specified	Not specified	[15][16]
PVC Plastic	4 M HCl in Ethanol	80 °C, 4 hours	94	Precipitation by water addition	99.8 (as Sb₄Cl₂O₅)	[17]

Table 2: Pyrometallurgical Recovery of Antimony - Process Parameters and Outcomes

Process	Feedstock	Key Parameters	Antimony Recovery Rate (%)	Final Product Purity (%)	Reference
Matte Smelting	Low-grade Antimony Concentrate	1050 °C, WSiO₂/W slag = 40/100	91.16	98.01 (crude antimony)	[10]
Vacuum Distillation	Low-grade Stibnite (16.8% Sb)	800 °C, 10 Pa, 30 min	97	95 (as Sb₂S₃)	[5]
Flash Joule Heating	Printed Circuit Board Feedstock	Not specified	98	3.13 (grade of recovered Sb)	[1]

Experimental Protocols

Protocol 1: Hydrometallurgical Recovery of Antimony from PCBs via Leaching and Precipitation

Objective: To extract and recover antimony from crushed printed circuit boards.

Methodology:

• Mechanical Pre-treatment: Crush and grind the PCBs to a fine powder to increase the surface area for leaching.

• Leaching:

  • Prepare a leaching solution of 0.5 M hydrochloric acid (HCl) containing a suitable oxidizing agent like ferric chloride (FeCl₃).[3][4][11]

  • In a well-ventilated fume hood, add the PCB powder to the leaching solution at a specific solid-to-liquid ratio.

  • Stir the mixture at room temperature for a predetermined duration (e.g., 2-4 hours) to dissolve the antimony and other metals.

• Solid-Liquid Separation: Filter the slurry to separate the leachate containing the dissolved metals from the solid residue.

• Antimony Precipitation:

  • Transfer the leachate to a clean beaker.

  • Slowly add a base, such as sodium hydroxide (NaOH), while continuously monitoring the pH.[3][4][10][11]

  • Increase the pH to a value greater than 1 (e.g., 2.4) to selectively precipitate antimony as antimony trioxide (Sb₂O₃).[3][10]

• Product Recovery: Filter the solution to collect the antimony trioxide precipitate. Wash the precipitate with deionized water and dry it in an oven at a suitable temperature.

Protocol 2: Pyrometallurgical Recovery of Antimony via Matte Smelting

Objective: To recover antimony from a low-grade concentrate through a high-temperature smelting process.

Methodology:

• Feed Preparation: Mix the low-grade antimony-containing material with a suitable flux, such as silica (SiO₂), to achieve a desired slag composition.

• Smelting:

  • Charge the mixture into a furnace.

  • Heat the furnace to the target temperature (e.g., 1050 °C).[10]

  • Maintain the temperature for a sufficient duration to allow for the melting of the charge and the separation of the molten matte (containing antimony) and slag layers.

• Tapping: Carefully tap the molten matte and slag from the furnace into separate molds.

• Further Processing:

  • The antimony-rich matte can be further processed to produce antimony trioxide (Sb₂O₃) through oxidative volatilization.

  • The Sb₂O₃ can then be reduced to crude antimony metal.[10]

Visualizations

Caption: Hydrometallurgical recovery workflow for antimony from PCBs.

Caption: Pyrometallurgical recovery workflow for antimony.

References

• 1. MTM Critical Metals recovers 98% antimony from e-waste using flash joule heating technology [smallcaps.com.au]
• 2. Antimony recovery from Sb-rich slag by top blowing nitrogen in molten slag bath - SIM² [kuleuven.sim2.be]
• 3. researchgate.net [researchgate.net]
• 4. Copper and Antimony Recovery from Electronic Waste by Hydrometallurgical and Electrochemical Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A review on pyrometallurgical extraction of antimony from primary resources: Current practices and evolving processes - Espace ÉTS [espace2.etsmtl.ca]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Process flowsheet development for selective As removal and Pb & Sb recovery - SIM² [kuleuven.sim2.be]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. High levels of antimony in dust from e-waste recycling in southeastern China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Copper and Antimony Recovery from Electronic Waste by Hydrometallurgical and Electrochemical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Antimony Precursor Instability in Chemical Vapor Deposition (CVD)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the instability of antimony precursors in Chemical Vapor Deposition (CVD).

Frequently Asked Questions (FAQs)

Q1: What are the common signs of antimony precursor instability in a CVD process?

A1: Several indicators may suggest that your antimony precursor is unstable:

• Inconsistent Film Growth Rates: Unstable precursors can lead to fluctuating deposition rates from one experiment to the next, even with identical process parameters.

• Poor Film Morphology: Surface roughness, pinholes, and non-uniform film coverage can result from precursor decomposition either in the delivery lines or prematurely on the substrate.[1]

• Film Contamination: The byproducts of precursor decomposition can be incorporated into the film as impurities. For instance, organometallic precursors can lead to carbon contamination.[2]

• Particle Formation: Visible particles on the substrate or within the reactor chamber are a strong indication of gas-phase nucleation, which can be caused by premature precursor reaction.

• Changes in Precursor Appearance: Discoloration or precipitation in the precursor bubbler or delivery lines suggests decomposition.

Q2: Which are the most common antimony precursors and what are their primary instability issues?

A2: Commonly used antimony precursors each have specific stability challenges:

• Stibine (SbH₃): Highly pyrophoric and thermally unstable, stibine can decompose at room temperature.[3] Its high vapor pressure and reactivity make it challenging to handle safely and control during deposition. Deuterated stibine (SbD₃) has been shown to have enhanced thermal stability.

• Trimethylantimony (TMSb - (CH₃)₃Sb): While less hazardous than stibine, TMSb can be sensitive to air and moisture. It can also undergo premature thermal decomposition, leading to carbon incorporation in the deposited films.[4]

• Triethylantimony (TESb - (C₂H₅)₃Sb): Similar to TMSb, TESb is an organometallic precursor susceptible to oxidation and thermal breakdown, which can affect film purity and morphology.

• Novel Organometallic Precursors: A variety of newer, more complex organometallic precursors have been developed to improve stability and lower deposition temperatures.[5][6] However, their reactivity and stability can vary, and they may introduce different types of impurities.

Q3: How does precursor instability affect the final properties of the antimony-containing thin film?

A3: Precursor instability can significantly degrade the quality and performance of the deposited film in several ways:

• Electrical Properties: Impurities and crystal defects arising from uncontrolled decomposition can act as scattering centers for charge carriers, reducing conductivity and mobility.[7]

• Optical Properties: Film non-uniformity and contamination can affect the refractive index, absorption coefficient, and transparency of the film.

• Structural Properties: Premature decomposition can disrupt crystalline growth, leading to amorphous or polycrystalline films with poor grain structure. This can be observed through techniques like X-ray Diffraction (XRD).

• Adhesion: Poor film quality resulting from instability can lead to weak adhesion to the substrate.

Troubleshooting Guides

Issue 1: Low or Inconsistent Film Growth Rate

Possible Cause	Troubleshooting Step
Precursor Decomposition in Bubbler/Cylinder	1. Check the visual appearance of the precursor for discoloration or precipitates. 2. Verify the age of the precursor and compare it with the manufacturer's recommended shelf life. 3. Consider cooling the bubbler to reduce the vapor pressure and minimize decomposition, adjusting the carrier gas flow to maintain the desired molar flow rate.
Clogged Delivery Lines	1. Perform a leak check on the gas lines. 2. If possible, visually inspect the lines for any particle buildup. 3. Heat the delivery lines to a temperature high enough to prevent condensation but low enough to avoid premature decomposition. Consult precursor documentation for recommended temperatures.
Inaccurate Mass Flow Controller (MFC) Reading	1. Verify the calibration of the carrier gas MFC. 2. Ensure the MFC is specified for the carrier gas being used.

Issue 2: Poor Film Morphology (e.g., Roughness, Pitting)

Possible Cause	Troubleshooting Step
Gas-Phase Nucleation	1. Reduce the precursor partial pressure by lowering the bubbler temperature or increasing the carrier gas flow rate. 2. Lower the reactor pressure to increase the mean free path of the molecules and reduce gas-phase reactions. 3. Decrease the deposition temperature to reduce the rate of gas-phase decomposition.
Premature Reaction on Substrate	1. Optimize the substrate temperature profile. A lower temperature may be needed to control the initial nucleation and growth. 2. Ensure the substrate surface is properly cleaned and prepared to provide uniform nucleation sites.
Incomplete Precursor Decomposition	1. Increase the deposition temperature to ensure complete decomposition of the precursor on the substrate surface. 2. Introduce a co-reactant (e.g., a plasma) to assist in the decomposition process at lower temperatures.[8]

Issue 3: High Carbon Contamination in Films (for Organometallic Precursors)

Possible Cause	Troubleshooting Step
Incomplete Ligand Removal	1. Increase the deposition temperature to facilitate the complete desorption of organic byproducts. 2. Introduce a reactive gas such as hydrogen (H₂) to aid in the removal of carbon-containing species. 3. Consider switching to a precursor with ligands that are designed to decompose cleanly.
Precursor Decomposition Pathway	1. The inherent chemical structure of the precursor may lead to carbon incorporation. Research alternative precursors with different organic ligands that are less prone to leaving carbon residues.[2]

Quantitative Data

Table 1: Properties of Common and Novel Antimony Precursors

Precursor	Chemical Formula	Vapor Pressure	Decomposition Temperature	Key Characteristics
Stibine	SbH₃	High	Decomposes at room temperature	Highly toxic and pyrophoric; carbon-free source.[3]
Deuterated Stibine	SbD₃	High	More stable than SbH₃	Enhanced thermal stability compared to stibine.
Trimethylantimony (TMSb)	(CH₃)₃Sb	~100 Torr @ 20°C	>300°C	Common organometallic source; potential for carbon incorporation.
Tris(dimethylamino)antimony(III)	Sb[N(CH₃)₂]₃	1.04 Torr @ 30°C	-	High volatility, suitable for lower temperature deposition.[5]
Antimony Trichloride	SbCl₃	1 Torr @ 50°C	-	Solid source, requires heating for sublimation.[5]
Antimony(III) Ethoxide	Sb(OCH₂CH₃)₃	1 Torr @ 95°C	-	Lower volatility compared to other organometallics.[5]
Tris(trimethylsilyl)antimony	[(CH₃)₃Si]₃Sb	0.15 Torr @ 40°C	-	Silyl ligand may offer cleaner decomposition.[5]
Sb(edpa)₃	C₁₅H₃₀N₃O₆Sb	0.14 Torr @ 30°C	Onset of mass loss at 89°C	Novel precursor with high volatility.[5][9]

Experimental Protocols

Protocol 1: Handling and Storage of Air-Sensitive Organometallic Antimony Precursors (e.g., TMSb)

• Storage:

  • Store the precursor in its original, sealed container in a cool, dry, and dark place.

  • The storage area should be a designated, well-ventilated cabinet for flammable and reactive materials.

  • Always store the container in an inert atmosphere (e.g., inside a glovebox or a sealed bag purged with nitrogen or argon).[4]

• Handling:

  • All handling of the precursor should be performed under an inert atmosphere (e.g., in a nitrogen-filled glovebox or using Schlenk line techniques).[10]

  • Use clean, dry, and dedicated stainless steel or glass syringes and needles for transfer.

  • Ensure all glassware and transfer lines are thoroughly dried and purged with an inert gas before use.

• Loading into the CVD System:

  • The precursor bubbler should be loaded and sealed inside a glovebox.

  • Before connecting the bubbler to the CVD system, purge the connection lines with an inert gas.

  • Perform a leak check on all connections before introducing the precursor into the reactor.

Protocol 2: Stabilizing Stibine (SbH₃) Delivery in a CVD System

• Cylinder and Regulator:

  • Use a dedicated gas cabinet for the stibine cylinder with proper ventilation and safety monitoring.

  • Employ a high-purity, stainless steel gas regulator designed for corrosive and pyrophoric gases.

  • Regularly check for leaks using an appropriate detector.

• Gas Lines:

  • Use electropolished stainless steel tubing for all gas lines to minimize surface area and potential decomposition sites.

  • Keep the gas lines as short as possible.

  • Consider using a carrier gas with the stibine to dilute it and improve flow control.

• Process Conditions:

  • Maintain the gas lines at or slightly above room temperature to prevent condensation.

  • For enhanced stability, consider using deuterated stibine (SbD₃) if available.

  • Always purge the stibine lines thoroughly with an inert gas before and after each deposition run.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing common issues related to poor antimony film quality in CVD.

Caption: A generalized experimental workflow for the safe handling and use of air-sensitive antimony precursors in a CVD system.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemical vapour deposition of antimony chalcogenides with positional and orientational control: precursor design and substrate selectivity - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C4TC02327G [pubs.rsc.org]
• 4. nano-fab.git-pages.rit.edu [nano-fab.git-pages.rit.edu]
• 5. High Volatile Antimony(III) Precursors for Metal Oxide Thin Film Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chemical vapour deposition of antimony chalcogenides with positional and orientational control: precursor design and substrate selectivity - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. Preparation of antimony films by cyclic pulsed chemical vapor deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemicalbook.com [chemicalbook.com]

minimizing oxide formation during the synthesis of antimony nanoparticles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing oxide formation during the synthesis of antimony (Sb) nanoparticles.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of antimony nanoparticles, with a focus on preventing the formation of antimony oxides.

Issue 1: My antimony nanoparticles are showing significant oxidation (e.g., presence of Sb₂O₃ confirmed by XRD or XPS).

• Probable Cause 1: Exposure to Ambient Oxygen

  • Antimony nanoparticles are highly susceptible to oxidation when exposed to air. This can occur during the reaction, purification, or storage steps.

• Recommended Solution 1: Implement an Inert Atmosphere

  • Conduct the entire synthesis and subsequent handling of the nanoparticles under an inert atmosphere, such as high-purity argon or nitrogen.[1] This can be achieved using a glovebox or Schlenk line techniques. All solvents and reagents should be thoroughly deoxygenated before use.

• Probable Cause 2: Inappropriate Solvent Choice

  • Protic solvents or solvents with dissolved oxygen can contribute to the oxidation of antimony nanoparticles.

• Recommended Solution 2: Utilize Anhydrous, Deoxygenated Solvents

  • Employ high-purity, anhydrous, and deoxygenated non-polar or aprotic polar solvents. Toluene and acetone have been used successfully in syntheses aiming to minimize oxidation.[2] It is crucial to degas the chosen solvent prior to use, for example, by bubbling with an inert gas or through freeze-pump-thaw cycles.

• Probable Cause 3: Lack of or Ineffective Surface Passivation

  • The high surface area-to-volume ratio of nanoparticles makes them extremely reactive. Without a protective layer, the surface antimony atoms will readily react with trace oxygen.

• Recommended Solution 3: Employ Capping Agents or Stabilizers

  • Introduce a capping agent during the synthesis. Capping agents are molecules that adsorb to the nanoparticle surface, providing a protective barrier against oxidation and preventing aggregation.[3][4][5][6] The choice of capping agent depends on the synthesis method and the desired final properties of the nanoparticles.

Issue 2: I am still observing some level of oxidation even under an inert atmosphere.

• Probable Cause 1: Impure Precursors or Reagents

  • Antimony precursors (e.g., SbCl₃) or other reagents may contain oxygen or water impurities.

• Recommended Solution 1: Use High-Purity Reagents

  • Ensure all starting materials are of the highest possible purity. If necessary, purify precursors before use. For example, antimony trichloride can be sublimed to remove non-volatile impurities.

• Probable Cause 2: Slow Nucleation and Growth Kinetics

  • If the nanoparticle formation is slow, there is a longer window for interaction with any residual oxygen.

• Recommended Solution 2: Optimize Reaction Parameters

  • Adjust reaction parameters such as temperature, precursor concentration, and reducing agent addition rate to promote rapid nucleation and growth. This can minimize the time the antimony is in a highly reactive, nascent state.

Frequently Asked Questions (FAQs)

Q1: What is the most common antimony oxide species formed during nanoparticle synthesis?

A1: The most commonly observed oxide is antimony(III) oxide (Sb₂O₃).[7][8] Depending on the conditions, other oxides or mixed-valence oxides may also form.

Q2: How can I effectively characterize the extent of oxidation on my antimony nanoparticles?

A2: X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique to determine the chemical state of antimony and quantify the relative amounts of metallic Sb and its oxides on the nanoparticle surface.[2][9][10][11][12] X-ray Diffraction (XRD) can identify the crystalline phases of antimony and its oxides. High-resolution Transmission Electron Microscopy (HR-TEM) can be used to visualize the core-shell structure of partially oxidized nanoparticles and measure the thickness of the oxide layer.[13][14][15]

Q3: Can capping agents be removed after synthesis if they interfere with my application?

A3: Yes, some capping agents can be removed, but the process must be carefully controlled to avoid inducing oxidation. Mild thermal annealing under a high vacuum or in a reducing atmosphere (e.g., H₂/Ar) can be effective. Solvent washing with a solvent that dissolves the capping agent but not the nanoparticles is another approach. However, removal of the protective layer will increase the susceptibility of the nanoparticles to subsequent oxidation.

Q4: Are there any synthesis methods that are inherently less prone to oxide formation?

A4: Synthesis methods that are conducted in non-aqueous, deoxygenated solvents under an inert atmosphere are generally less prone to oxidation. The polyol synthesis method, for instance, utilizes high-boiling point alcohols that can act as both a solvent and a reducing agent, and the high temperatures can help to drive off dissolved oxygen.[13] Solvothermal methods in a sealed autoclave also limit exposure to ambient air.

Data Presentation

The following tables summarize key parameters and their impact on minimizing oxide formation during antimony nanoparticle synthesis.

Table 1: Influence of Synthesis Atmosphere on Antimony Oxidation

Atmosphere	Expected Outcome	Characterization Evidence	Reference(s)
Ambient Air	Significant formation of antimony oxide (Sb₂O₃), potentially as a surface layer or as mixed nanoparticles.	XRD peaks corresponding to Sb₂O₃; XPS signals for Sb³⁺.	[7][16]
Inert (Argon/Nitrogen)	Substantially reduced or no detectable oxide formation.	Absence of Sb₂O₃ peaks in XRD; Predominantly Sb⁰ signal in XPS.	[1]

Table 2: Effect of Capping Agents on Oxide Prevention

Capping Agent Type	Mechanism of Action	Expected Impact on Oxidation	Example(s)	Reference(s)
Polymers	Steric hindrance, creating a physical barrier around the nanoparticle.	High efficacy in preventing oxidation by limiting oxidant access to the surface.	Polyvinylpyrrolidone (PVP)	[4]
Small Organic Ligands	Coordination to the nanoparticle surface, passivating reactive sites.	Effective at preventing surface oxidation, but the protective layer may be less robust than polymers.	Citrate, Lipoic Acid	[4]
Surfactants	Formation of a micellar or bilayer structure around the nanoparticle.	Good protection against oxidation in colloidal suspension.	Cetyltrimethylammonium bromide (CTAB)	[7]

Experimental Protocols

Protocol 1: Chemical Reduction Method for Antimony Nanoparticles under Inert Atmosphere

This protocol describes a general approach to synthesize antimony nanoparticles using a chemical reducing agent while minimizing oxide formation.

• Preparation of Inert Atmosphere:

  • Assemble the reaction glassware (e.g., a three-neck round-bottom flask equipped with a condenser, a gas inlet, and a septum) and dry it thoroughly in an oven.

  • Assemble the glassware while hot under a stream of high-purity argon or nitrogen and maintain a positive pressure of the inert gas throughout the experiment using a bubbler.

• Reagent Preparation:

  • Dissolve the antimony precursor (e.g., antimony(III) chloride, SbCl₃) in a suitable deoxygenated, anhydrous solvent (e.g., toluene or acetone) in a separate Schlenk flask under an inert atmosphere.

  • Prepare a solution of a strong reducing agent (e.g., sodium borohydride in a suitable solvent, or a Grignard reagent) in a separate Schlenk flask under an inert atmosphere.

• Reaction:

  • Transfer the antimony precursor solution to the reaction flask.

  • Slowly add the reducing agent solution to the vigorously stirred antimony precursor solution at a controlled temperature (this may range from room temperature to the boiling point of the solvent, depending on the specific reaction).

  • The formation of a dark precipitate indicates the formation of antimony nanoparticles.

  • Allow the reaction to proceed for a specified time (typically 1-4 hours) to ensure complete reduction.

• Purification and Storage:

  • Isolate the nanoparticles by centrifugation under an inert atmosphere (using sealed centrifuge tubes).

  • Wash the nanoparticles several times with a deoxygenated solvent to remove unreacted precursors and byproducts.

  • Resuspend the purified nanoparticles in a deoxygenated solvent or dry them under a high vacuum.

  • Store the nanoparticles in a sealed container inside a glovebox.

Protocol 2: Polyol Synthesis of Antimony Nanoparticles

This method uses a high-boiling point alcohol as both the solvent and the reducing agent.

• Reaction Setup:

  • In a three-neck flask equipped with a condenser and a thermometer, dissolve the antimony precursor (e.g., antimony(III) acetate) in a polyol solvent (e.g., ethylene glycol or diethylene glycol).

  • If a capping agent is used (e.g., PVP), dissolve it in the polyol solution at this stage.

• Reaction:

  • Heat the mixture to a specific temperature (typically between 120°C and 200°C) with continuous stirring. The polyol will act as the reducing agent at elevated temperatures.

  • Maintain the reaction at this temperature for a set period (e.g., 1-3 hours). The solution will typically change color, indicating nanoparticle formation.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add a non-solvent (e.g., acetone or ethanol) to precipitate the nanoparticles.

  • Isolate the nanoparticles by centrifugation.

  • Wash the nanoparticles multiple times with ethanol and/or acetone to remove the polyol and any byproducts.

• Drying and Storage:

  • Dry the purified nanoparticles in a vacuum oven at a low temperature (e.g., 60°C).

  • Store the dried nanoparticles in a desiccator or preferably in a glovebox to minimize oxidation.

Visualizations

References

• 1. Oxidation and adsorption of antimony(iii) from surface water using novel Al2O3-supported Fe–Mn binary oxide nanoparticles: effectiveness, dynamic quantitative mechanisms, and life cycle analysis - Environmental Science: Nano (RSC Publishing) [pubs.rsc.org]
• 2. osti.gov [osti.gov]
• 3. mdpi.com [mdpi.com]
• 4. ora.ox.ac.uk [ora.ox.ac.uk]
• 5. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Microwave synthesis of antimony oxide graphene nanoparticles – a new electrode material for supercapacitors - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00514C [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Versatile technique for assessing thickness of 2D layered materials by XPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. X-ray photoelectron spectroscopy of metal oxide nanoparticles: chemical composition, oxidation state and functional group content - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. DSpace [diposit.ub.edu]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis of Antimony Oxide Nanoparticles by Thermal Oxidation – TechConnect Briefs [briefs.techconnect.org]

Technical Support Center: Optimizing Electrolyte Composition for Antimony Electrodeposition

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with antimony electrodeposition.

Troubleshooting Guides

This section addresses common issues encountered during antimony electrodeposition, providing potential causes related to the electrolyte and operating parameters, along with recommended solutions.

1. Poor Adhesion (Peeling, Flaking, or Blistering)

Potential Cause	Recommended Solution
Inadequate Substrate Cleaning: Residual oils, grease, or oxides on the substrate surface.[1]	Implement a thorough pre-treatment process including degreasing (e.g., with acetone or isopropanol), acid pickling to remove oxide layers, and a final rinse with deionized water. Ensure the substrate is "chemically clean" before plating.
Substrate Passivation: A thin, non-conductive oxide layer forms on the substrate after cleaning and before plating.	Use an activation step (e.g., a dip in a dilute acid solution) immediately before placing the substrate in the plating bath to remove any freshly formed oxide layers.
Incorrect Electrolyte pH: pH is outside the optimal range for the specific bath chemistry.[2]	Regularly monitor and adjust the pH of the electrolyte using appropriate acids or bases as recommended for your bath formulation. An imbalanced pH can lead to poor metal deposition efficiency.[3]
Organic Contamination in Electrolyte: Breakdown products of additives or contamination from external sources.[3]	Perform carbon treatment to remove organic impurities. Regular filtration of the bath is also recommended.
High Internal Stress in the Deposit: Often caused by improper additive concentrations or high current densities.	Optimize the concentration of stress-reducing additives. Evaluate and potentially lower the operating current density.

2. Burnt, Rough, or Dendritic Deposits

Potential Cause	Recommended Solution
Excessively High Current Density: Deposition rate is too fast, leading to uncontrolled, powdery, or dendritic growth.[3]	Reduce the applied current density. Use a Hull cell test to determine the optimal current density range for your specific electrolyte.
Low Antimony Ion Concentration: Depletion of metal ions near the cathode surface.[3]	Increase the concentration of the antimony salt in the electrolyte. Improve agitation to enhance mass transport of ions to the cathode.
Insufficient Complexing Agent: Uncomplexed metal ions can lead to rapid, uncontrolled deposition.	Increase the concentration of the complexing agent (e.g., tartrate, citrate, fluoride) to ensure all antimony ions are adequately complexed.
Incorrect pH: pH is too high or too low for the specific bath.	Adjust the pH to the recommended operating range. For some acidic baths, a pH that is too high can cause hydroxide contamination, leading to brittle deposits.[3]
Suspended Particles in the Electrolyte: Solid impurities can act as nucleation sites for rough growth.[3]	Implement continuous filtration of the plating bath to remove suspended solids.

3. Pitting (Small Holes in the Deposit)

Potential Cause	Recommended Solution
Hydrogen Gas Evolution: Hydrogen bubbles adhering to the cathode surface during plating.[2][4]	Add a wetting agent (surfactant) to the electrolyte to reduce the surface tension and facilitate the release of hydrogen bubbles.[5] Increase agitation to dislodge bubbles.
Organic Contamination: Oils or other organic films on the substrate or in the electrolyte.	Ensure thorough pre-treatment of the substrate. Perform carbon treatment on the electrolyte to remove organic contaminants.
Particulate Matter: Suspended solids in the bath can lead to pitting.	Filter the electrolyte to remove any particulate matter.
Depleted Wetting Agents: Insufficient concentration of wetting agents to prevent bubble adhesion.[3]	Replenish the wetting agent concentration based on bath analysis or Hull cell testing.

4. Uneven Deposit Thickness

Potential Cause	Recommended Solution
Poor "Throwing Power" of the Electrolyte: The ability of the electrolyte to deposit metal uniformly over an irregularly shaped cathode.	Optimize the electrolyte composition. The type and concentration of complexing agents and additives can significantly influence throwing power.
Inadequate Agitation: Non-uniform flow of the electrolyte across the cathode surface.[2]	Improve agitation to ensure a uniform supply of metal ions to all areas of the cathode.
Incorrect Anode-to-Cathode Spacing or Geometry: Non-uniform current distribution.	Adjust the placement and geometry of the anodes to achieve a more uniform current distribution across the cathode.
Low Current Density: Can sometimes lead to poor coverage in low-current-density areas.[3]	Optimize the current density. While high current density can cause burning, a density that is too low may result in incomplete coverage.

Frequently Asked Questions (FAQs)

Q1: What is the role of a complexing agent in an antimony electrodeposition bath?

A1: Complexing agents, such as tartrate, citrate, or fluoride, are crucial for several reasons. They form stable, soluble complexes with antimony ions, which prevents their precipitation as hydroxides or oxides, especially in pH-sensitive solutions. By complexing the metal ions, they also shift the reduction potential to more negative values, which can help to promote smoother, more uniform deposits and improve the throwing power of the bath.[6] The stability of these complexes affects the distribution of ions and the overall deposition process.

Q2: How do additives like brighteners and leveling agents work?

A2:

• Brighteners are organic or inorganic compounds that are added to the electrolyte to produce a shiny, reflective deposit. They work by inhibiting the growth of large crystals and promoting the formation of a fine-grained structure.[7]

• Leveling agents are additives that create a smoother deposit than the substrate by promoting preferential deposition in microscopic recesses and inhibiting it on microscopic peaks.[8] This is often achieved through diffusion-controlled adsorption of the leveling agent onto the cathode surface.[8]

Q3: My antimony deposit is brittle. What are the likely causes related to the electrolyte?

A3: Brittleness in antimony deposits can be caused by several factors related to the electrolyte:

• Excessive brighteners or other organic additives: High concentrations of these additives can be co-deposited into the coating, leading to increased internal stress and brittleness.[3]

• Incorrect pH: A pH that is too high in some acidic baths can lead to the co-deposition of hydroxides, resulting in a brittle deposit.[3]

• High current density: This can lead to a disordered crystal structure and increased internal stress.

• Metallic impurities: Co-deposition of certain metallic impurities can also cause brittleness.

Q4: Can I use the same electrolyte for electrodepositing pure antimony and antimony alloys?

A4: Generally, you will need to modify the electrolyte to co-deposit other metals with antimony. The electrolyte must contain soluble salts of all the metals to be deposited in the alloy. Additionally, the complexing agents and operating parameters (pH, current density, temperature) will likely need to be adjusted to control the composition and properties of the alloy deposit. For example, some alloy plating baths may operate at a different pH range than a pure antimony bath.

Q5: What are the advantages of using ionic liquids for antimony electrodeposition?

A5: Ionic liquids, particularly deep eutectic solvents (DES), offer several advantages over traditional aqueous electrolytes for antimony electrodeposition. They have a wide electrochemical window, which can prevent the unwanted evolution of hydrogen gas.[3] They also tend to have high thermal stability and can dissolve a variety of antimony compounds.[3] This can lead to the deposition of antimony with unique morphologies and properties.

Data Presentation

The following tables summarize typical electrolyte compositions and operating parameters for antimony electrodeposition, along with the general influence of key parameters on deposit properties.

Table 1: Example Electrolyte Formulations for Antimony and Antimony Alloy Electrodeposition

Electrolyte Type	Antimony Source	Complexing/Supporting Electrolyte	Additives	Operating pH	Temperature (°C)	Current Density (A/dm²)	Resulting Deposit	Reference
Tartrate-Formate	Potassium Antimony Tartrate (250 g/L)	Formic Acid (150 g/L)	-	~4	50	5	Gray, ~20 µm thick	[8]
Citrate	Antimony Trichloride	Citric Acid, Boric Acid, Sodium Sulfate	-	-	-	-	Zinc-Antimony Alloy	[9]
Pyrophosphate	Potassium Antimony Tartrate (18-36 g/L)	Potassium Pyrophosphate (40 g/L)	-	Neutral	Room	0.1 - 0.5	Copper-Antimony Alloy
Ionic Liquid (DES)	Antimony(III) Chloride (0.01-0.10 mol/L)	Choline Chloride:Ethylene Glycol (1:2 molar ratio)	-	N/A	60-90	-	Pure Antimony	[3]
Alkaline Sulfide	Antimony Oxide (45 g/L)	Sodium Hydroxide (100 g/L), Sodium Sulfide (60 g/L)	Barium Chloride (96 mM)	Alkaline	40	-	Pure Antimony	[10]

Table 2: Influence of Operating Parameters on Antimony Deposit Characteristics

Parameter	Effect of Increase	General Observations
Current Density	Can lead to rougher, more dendritic morphology; may increase internal stress.	There is an optimal range for a given electrolyte. Too low may result in poor coverage, while too high causes burnt deposits.[3]
Temperature	Generally increases deposition rate; can influence crystal structure and morphology.	Higher temperatures can decrease the overpotential required for deposition.[3]
pH	Highly dependent on the specific electrolyte chemistry.	Deviations from the optimal pH can lead to precipitation of antimony salts, poor deposit quality, and low current efficiency.[3]
Agitation	Improves mass transport of ions, leading to a more uniform deposit and allowing for higher limiting current densities.	Inadequate agitation can cause burnt deposits at edges and corners.[2]
Additive Concentration	Can refine grain size, increase brightness, reduce internal stress, and improve leveling.	Excessive concentrations can lead to brittle deposits and increased contamination of the coating.[3]

Experimental Protocols

1. Hull Cell Test for Antimony Plating Bath Evaluation

The Hull cell is a miniature plating cell used to evaluate the quality of an electroplating bath over a wide range of current densities on a single test panel.[1][11][12]

• Objective: To determine the bright current density range, identify the effects of impurities, and optimize additive concentrations.

• Apparatus:

  • 267 mL trapezoidal Hull cell

  • DC power supply (rectifier)

  • Anode (typically pure antimony or an inert anode like platinum, depending on the bath)

  • Polished brass or steel Hull cell cathode panels

  • Heater and thermostat (if operating at elevated temperatures)

  • Agitation source (air bubbler or magnetic stirrer, if applicable)

• Procedure:

  • Bath Preparation: Fill the clean Hull cell with the antimony electrolyte to the 267 mL mark. If the bath operates at an elevated temperature, heat the sample to the desired temperature.

  • Panel Preparation: Clean a new cathode panel by degreasing, followed by a brief acid dip and thorough rinsing with deionized water.

  • Cell Setup: Place the appropriate anode in the anode compartment and the prepared cathode panel against the angled side of the cell.

  • Electrodeposition: Connect the electrodes to the rectifier (anode to positive, cathode to negative). Apply a specific total current (e.g., 1A, 2A, or 3A) for a set time (typically 5 or 10 minutes).[1]

  • Post-treatment: After plating, immediately remove the panel, rinse it thoroughly with water, and dry it.

• Interpretation:

  • The panel will show different deposit characteristics along its length, corresponding to different current densities (high current density on the end closest to the anode, low on the far end).

  • Bright Range: Identify the region with a bright, smooth deposit. This is the optimal operating current density range.

  • High Current Density (HCD) End: Look for signs of "burning" (dark, powdery, or dendritic deposits), which indicates the upper limit of the current density.

  • Low Current Density (LCD) End: Observe for dullness, poor coverage, or "skip plating," which indicates issues at lower current densities.

  • The appearance of the deposit can indicate the need for additive adjustments, carbon treatment for organic impurities, or removal of metallic contaminants.

2. Cyclic Voltammetry (CV) for Electrolyte Characterization

• Objective: To study the electrochemical behavior of Sb(III) in the electrolyte, including its reduction potential, and to evaluate the effects of additives.[3]

• Apparatus:

  • Potentiostat/Galvanostat

  • Three-electrode electrochemical cell

  • Working Electrode (WE): Platinum, gold, or glassy carbon disk electrode.

  • Reference Electrode (RE): Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter Electrode (CE): Platinum wire or mesh.

• Procedure:

  • Electrolyte Preparation: Fill the electrochemical cell with the antimony electrolyte to be tested.

  • Electrode Preparation: Polish the working electrode to a mirror finish (e.g., with alumina slurry), rinse thoroughly, and dry.

  • Cell Assembly: Assemble the three-electrode cell, ensuring the reference electrode tip is close to the working electrode surface.

  • Deaeration: Purge the electrolyte with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the experiment.

  • CV Scan:

    • Set the potential window to scan from a potential where no reaction occurs, through the reduction peak of antimony, and back to the starting potential. A typical range might be from +0.2 V to -1.0 V (vs. Ag/AgCl), but this should be optimized for the specific electrolyte.

    • Set the scan rate (e.g., 10-100 mV/s).[7][13]

    • Run the cyclic voltammogram.

• Interpretation:

  • The cathodic peak corresponds to the reduction of Sb(III) to metallic antimony (Sb). The peak potential provides information about the energy required for this process.

  • The anodic peak (on the reverse scan) corresponds to the stripping (oxidation) of the deposited antimony back into the solution.

  • The shape and height of the peaks can provide information about the reaction kinetics and mass transport properties of the antimony ions in the electrolyte.

  • Changes in the CV upon addition of complexing agents or other additives can be used to study their influence on the deposition process.

3. Sample Preparation for SEM and XRD Analysis

• Objective: To prepare the electrodeposited antimony samples for morphological, structural, and compositional analysis.

• Scanning Electron Microscopy (SEM):

  • Surface Morphology:

    • Rinse the plated sample thoroughly with deionized water and then with a volatile solvent like isopropanol or ethanol to facilitate drying.

    • Dry the sample completely. A gentle stream of nitrogen or air can be used.

    • Mount the sample onto an SEM stub using conductive carbon tape or silver paint. Ensure good electrical contact between the sample and the stub to prevent charging.[14]

    • If the substrate is non-conductive, a thin conductive coating (e.g., gold, platinum, or carbon) may need to be sputtered onto the sample surface to prevent charging effects.[15]

  • Cross-Section for Thickness Measurement:

    • Carefully cut a section of the plated sample using a low-speed diamond saw or a cleaving tool to minimize deformation of the coating.

    • Mount the cut piece vertically in an epoxy resin.

    • Grind and polish the cross-section using progressively finer grades of abrasive paper and polishing cloths to achieve a mirror-like finish.

    • The prepared cross-section can then be mounted on an SEM stub and coated if necessary.

• X-ray Diffraction (XRD):

  • The electrodeposited sample on its substrate can often be analyzed directly.

  • Ensure the sample is clean and dry.

  • Mount the sample in the XRD instrument, ensuring the plated surface is flat and properly aligned with the X-ray beam.

  • The analysis will provide information on the crystal structure and preferred orientation of the electrodeposited antimony.

Mandatory Visualizations

Caption: Troubleshooting workflow for common antimony electrodeposition defects.

Caption: Relationships between electrolyte components and deposit properties.

References

• 1. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 2. researchgate.net [researchgate.net]
• 3. "Study on Electrodeposition of Antimony in Choline Chloride-Ethylene Gl" by Hao Wang, Xiao-Zhou Cao et al. [jelectrochem.xmu.edu.cn]
• 4. EXAMINING THE HULL CELL [platinghome.com]
• 5. proplate.com [proplate.com]
• 6. nmfrc.org [nmfrc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. jmmab.com [jmmab.com]
• 11. What is Hull Cell Test?｜Overview, experimental procedures, and test piece evaluation methods｜YAMAMOTO'S HULL CELL [yamamoto-ms.co.jp]
• 12. Precision Electroplating: Hull Cell Analysis | Lab Wizard [lab-wizard.com]
• 13. researchgate.net [researchgate.net]
• 14. m-s.it [m-s.it]
• 15. Conductive cross-section preparation of non-conductive painting micro-samples for SEM analysis - PMC [pmc.ncbi.nlm.nih.gov]

addressing interference issues in the detection of antimony by ICP-MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals utilizing Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for the detection of antimony (Sb). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common interference issues and ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of interferences observed when analyzing antimony (Sb) by ICP-MS?

A1: The analysis of antimony by ICP-MS can be affected by several types of interferences, which can be broadly categorized as:

• Polyatomic Interferences: These are molecular ions formed in the plasma from the sample matrix, acids, and plasma gases that have the same mass-to-charge ratio (m/z) as the antimony isotopes.[1][2] For example, ions like ¹⁰⁵Pd¹⁶O⁺ can interfere with ¹²¹Sb⁺, and ¹⁰⁷Ag¹⁶O⁺ can interfere with ¹²³Sb⁺.

• Isobaric Interferences: These are isotopes of other elements that have the same nominal mass as the antimony isotopes.[3][4] A primary example is the isobaric overlap of tin isotopes (¹²¹Sn and ¹²³Sn) with the two stable isotopes of antimony (¹²¹Sb and ¹²³Sb).[3]

• Matrix Effects: These are non-spectral interferences caused by the overall composition of the sample matrix.[5][6] High concentrations of dissolved solids or heavy matrix elements can cause signal suppression or enhancement, affecting the accuracy of the measurement.[5] This can be due to physical effects in the nebulizer and spray chamber or space-charge effects in the ion beam.[5][7]

Q2: How can I identify if my antimony signal is affected by interference?

A2: Identifying interference requires a systematic approach:

• Analyze a Blank: A clean acid blank should be run to check for background signals at the antimony masses. Elevated signals may indicate contamination in your reagents or system.

• Analyze a Standard of the Suspected Interfering Element: If you suspect an isobaric interference, for example from tin, analyze a pure tin standard. If you observe a signal at the antimony masses, the interference is confirmed.

• Spike your Sample: Adding a known amount of an antimony standard to your sample (spiking) and checking the recovery can indicate matrix effects. A recovery significantly different from 100% suggests signal suppression or enhancement.

• Monitor Multiple Isotopes: Monitor both ¹²¹Sb and ¹²³Sb. If the ratio of their signals deviates from the natural isotopic abundance ratio (~57.3% for ¹²¹Sb and ~42.7% for ¹²³Sb), it is a strong indication of an interference on at least one of the isotopes.

Troubleshooting Guides

Issue 1: Inaccurate results in samples with high tin (Sn) concentrations.

Cause: Isobaric interference from tin isotopes (¹²¹Sn and ¹²³Sn) on antimony isotopes (¹²¹Sb and ¹²³Sb).[3]

Solutions:

• Mathematical Correction: This is a common approach where a non-interfered isotope of the interfering element is measured to calculate and subtract its contribution to the analyte signal.[3][8] For tin interference on antimony, you can monitor an interference-free tin isotope, such as ¹¹⁸Sn, and use the known isotopic abundance to correct the signals at m/z 121 and 123.[3]

  • Experimental Protocol: Mathematical Correction for Tin Interference

    • Prepare and analyze a standard solution containing only tin.

    • Measure the signal intensities for ¹¹⁸Sn, ¹²¹Sn, and ¹²³Sn.

    • Calculate the ratio of the signals of the interfering isotopes to the non-interfered isotope (e.g., ¹²¹Sn/¹¹⁸Sn and ¹²³Sn/¹¹⁸Sn). These are your correction factors.

    • In your samples, measure the signals for ¹¹⁸Sn, ¹²¹Sb, and ¹²³Sb.

    • Calculate the corrected antimony signals using the following equations:

      • Corrected ¹²¹Sb Signal = Measured ¹²¹Sb Signal - (Measured ¹¹⁸Sn Signal * Correction Factor ¹²¹Sn/¹¹⁸Sn)

      • Corrected ¹²³Sb Signal = Measured ¹²³Sb Signal - (Measured ¹¹⁸Sn Signal * Correction Factor ¹²³Sn/¹¹⁸Sn)

• High-Resolution ICP-MS (HR-ICP-MS): If available, HR-ICP-MS can physically separate the analyte ions from the interfering ions based on their slight mass differences.[9]

Issue 2: Poor antimony recovery in complex biological or environmental matrices.

Cause: Matrix effects leading to signal suppression or enhancement, and potential formation of antimony species that behave differently in the ICP-MS system.[5][10] High concentrations of salts or organic compounds can affect plasma conditions and ion transmission.[5] In some cases, antimony can form polymeric species in solution, leading to poor chromatographic recovery if a separation technique is used prior to ICP-MS.[10][11]

Solutions:

• Sample Dilution: Diluting the sample reduces the concentration of matrix components, thereby minimizing their impact on the analysis.[12]

• Internal Standardization: An internal standard is an element with similar ionization properties to antimony that is added at a constant concentration to all samples, blanks, and standards.[12][13] Any signal fluctuation due to matrix effects will affect both the analyte and the internal standard, allowing for a ratiometric correction. Indium (In) or Tellurium (Te) are often used as internal standards for antimony.

• Matrix-Matching: Preparing calibration standards in a matrix that closely resembles the sample matrix can compensate for matrix effects.[12]

• Sample Preparation: For complex matrices, proper sample digestion is crucial to break down the matrix and ensure antimony is in a consistent form.[6][14] Acidic hydrolysis, sometimes in the presence of chelating agents like EDTA or citrate, can help stabilize antimony species and prevent the formation of polymers.[10][11]

Issue 3: Elevated background signal at antimony masses, especially in chlorine-containing matrices.

Cause: Polyatomic interferences. A common example is the formation of chloride-based polyatomic ions, such as ⁸⁵Rb³⁶Ar⁺ or ⁸⁷Rb³⁶Ar⁺, which can interfere with antimony isotopes. In matrices containing high concentrations of certain elements, oxide and other polyatomic species can form.[2]

Solutions:

• Collision/Reaction Cell (CRC) Technology: Modern ICP-MS instruments are often equipped with a collision/reaction cell to mitigate polyatomic interferences.[6][15][16]

  • Collision Mode (with Kinetic Energy Discrimination - KED): An inert gas like helium (He) is introduced into the cell.[5][17] Polyatomic ions, being larger than atomic ions of the same mass, undergo more collisions and lose more kinetic energy.[2][16] An energy barrier at the cell exit then prevents these lower-energy polyatomic ions from reaching the detector.[2][16]

  • Reaction Mode: A reactive gas (e.g., ammonia, hydrogen) is used to selectively react with and neutralize the interfering polyatomic ions or to react with the analyte to shift it to a different, interference-free mass.[16][18]

  • Experimental Protocol: Using Collision Mode (KED) with Helium

    • Introduce high-purity helium gas into the collision/reaction cell.

    • Optimize the helium flow rate to maximize the reduction of polyatomic interferences while maintaining sufficient antimony signal. This is typically done by monitoring the signal of a known polyatomic interference (e.g., ArO⁺ on ⁵⁶Fe⁺) and an analyte in a standard solution.

    • Set the kinetic energy discrimination (KED) voltage barrier. A higher voltage will remove more interfering ions but may also reduce the analyte signal. Optimize this parameter for the best signal-to-background ratio for antimony.

    • Analyze samples, standards, and blanks under the optimized conditions.

Quantitative Data Summary

Table 1: Common Interferences for Antimony Isotopes

Antimony Isotope	Mass (m/z)	Potential Isobaric Interference	Potential Polyatomic Interferences
¹²¹Sb	121	¹²¹Sn	¹⁰⁵Pd¹⁶O⁺, ⁸⁵Rb³⁶Ar⁺
¹²³Sb	123	¹²³Sn	¹⁰⁷Ag¹⁶O⁺, ⁸⁷Rb³⁶Ar⁺

Visualizations

Caption: Troubleshooting workflow for inaccurate antimony (Sb) results in ICP-MS.

Caption: Mechanism of Kinetic Energy Discrimination (KED) for interference removal.

References

• 1. usgs.gov [usgs.gov]
• 2. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. youtube.com [youtube.com]
• 5. antisel.gr [antisel.gr]
• 6. Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects [eureka.patsnap.com]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. researchgate.net [researchgate.net]
• 9. Understanding and Mitigating Polyatomic Ion Interference in ICP-MS [eureka.patsnap.com]
• 10. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. digitalcommons.aaru.edu.jo [digitalcommons.aaru.edu.jo]
• 15. Collision/reaction cell - Wikipedia [en.wikipedia.org]
• 16. agilent.com [agilent.com]
• 17. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives | MDPI [mdpi.com]
• 18. m.youtube.com [m.youtube.com]

Technical Support Center: Domestic Antimonial Production

This support center provides researchers, scientists, and drug development professionals with specialized guidance on the challenges and experimental procedures related to the domestic production of antimony. It includes troubleshooting for common laboratory issues, frequently asked questions about the broader challenges, and detailed experimental protocols.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental extraction and purification of antimony.

Issue 1: Low Antimony Recovery (<90%) during Extraction/Purification

• Potential Cause: Incomplete elution from a purification resin (e.g., thiol-functionalized mesoporous silica). The eluent volume or concentration may be insufficient to strip all bound antimony.[1]

  • Recommended Solution: Increase the eluent volume incrementally or adjust the eluent's concentration. Ensure the eluent is freshly prepared to maintain its efficacy.[1]

• Potential Cause: Formation of polymeric antimony species. Antimony(V) can form macromolecules that exhibit poor chromatographic recovery.[1]

  • Recommended Solution: Perform acidic hydrolysis (e.g., with 1 M HCl) before purification to break down these polymeric forms. The addition of chelating agents like EDTA or citrate can also help stabilize Sb(III).[1]

• Potential Cause: Matrix interference from the sample. High concentrations of competing ions or organic matter can interfere with antimony binding or co-elute.[1]

  • Recommended Solution: Dilute the sample to lower the concentration of interfering substances. Alternatively, implement a pre-treatment step such as acid digestion to break down the complex matrix.[1]

• Potential Cause: Inefficient reduction in pyrometallurgy. In carbothermic reduction, an insufficient amount of the reducing agent (e.g., carbon) or improper temperature can lead to incomplete conversion of antimony oxides to metallic antimony.[2][3]

  • Recommended Solution: Optimize the ratio of the reducing agent to the antimony concentrate. Ensure the furnace temperature is maintained within the optimal range (e.g., 850-1200°C) for the specific reaction.[2][3]

Issue 2: High Procedural Blank (>1 ng Sb) in Analysis

• Potential Cause: Contamination from reagents or labware. Trace amounts of antimony may be present in acids, water, or on the surfaces of laboratory equipment.[1]

  • Recommended Solution: Use high-purity, trace-metal grade reagents. All labware should be thoroughly cleaned, preferably with an acid bath, followed by rinsing with ultrapure water. Conduct a blank run with only the reagents to pinpoint the source of contamination.[1]

Issue 3: Co-elution of Interfering Elements (e.g., Lead, Arsenic)

• Potential Cause: Non-specific binding to the purification resin. Some elements may exhibit weak, non-specific binding to the functionalized silica.[1]

  • Recommended Solution: Adjust the pH of the sample solution, as antimony's binding to thiol-functionalized materials is often pH-dependent. Increase the volume and number of washing steps with a suitable buffer to remove weakly bound interfering elements before eluting the antimony.[1]

• Potential Cause: Ineffective fire refining. In pyrometallurgical processes, the removal of impurities like arsenic and lead is based on the differential affinity for oxygen and sulfur. Improper conditions can leave these impurities in the final product.[4]

  • Recommended Solution: Adjust the refining temperature and atmosphere. The addition of specific fluxes, such as a mixture of sodium carbonate (Na₂CO₃) and phosphorus pentoxide (P₂O₅), can improve the removal of lead.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary technical challenges in restarting domestic antimony production? A1: Reviving domestic antimony production involves significant metallurgical, operational, and quality control challenges.[5] The primary ore, stibnite (Sb₂S₃), requires sophisticated processing to achieve high purity.[5][6] Key technical hurdles include optimizing metallurgical recovery rates (typically 85-95%), developing efficient methods for deep purification to remove impurities like lead and arsenic, and managing the environmental and safety aspects of handling toxic materials.[4][5]

Q2: Why is the U.S. currently 100% dependent on foreign antimony? A2: The United States has not engaged in domestic antimony mining since the last producing mine, the Sunshine Mine in Idaho, closed in 2001.[5][6] This closure was due to a combination of low commodity prices and foreign competition.[5] Today, the U.S. relies entirely on imports and recycling, with secondary production from sources like lead-acid batteries meeting only a fraction of the demand.[7][8]

Q3: What are the main environmental and safety concerns associated with antimony production? A3: Antimony and its compounds are toxic and carcinogenic.[9][10] Chronic exposure can lead to irritation of the eyes, skin, and lungs, as well as more severe conditions like pneumoconiosis and heart problems.[11][12] The production process itself generates hazardous waste, often containing other toxic elements like arsenic and lead, which pose a significant risk of environmental contamination if not managed properly.[13][14] Regulatory bodies like OSHA have set strict occupational exposure limits (0.5 mg/m³ in workroom air) to protect workers.[11][15]

Q4: What are the principal methods for extracting antimony from its ore? A4: The extraction method often depends on the ore grade.[3]

• Pyrometallurgy: This is the most common approach. For low-grade sulfide ores (5-25% Sb), volatilization roasting is used to produce antimony trioxide (Sb₂O₃). Ores with 25-40% Sb are often smelted in a blast furnace, while high-grade ores (45-60% Sb) can be treated by liquation (melting the sulfide to separate it from gangue) or iron precipitation.[3]

• Hydrometallurgy: This involves leaching the antimony from the ore using aqueous solutions, such as acidic (HCl) or alkaline (Na₂S) reagents, followed by purification and recovery from the solution.[1][2][16]

Q5: How is high-purity antimony for specialized applications (e.g., semiconductors) produced? A5: Achieving high purity requires refining crude antimony. Fire refining can remove many impurities by blowing air through the molten metal to oxidize contaminants.[16] For the highest purity levels required in electronics and semiconductors, electrolytic refining is used. In this process, crude antimony serves as the anode, pure antimony as the cathode, and an electrolyte solution allows for the deposition of >99.9% pure antimony.[16]

Data Presentation: Process Parameters and Efficiency

The following tables summarize key quantitative data from various experimental antimony production and purification processes.

Table 1: Pyrometallurgical Extraction Parameters and Recovery Rates

Parameter	Value	Ore Type / Process	Source
Smelting Temperature	850 °C	Stibnite Concentrate	[2]
Smelting Duration	60 minutes	Stibnite Concentrate	[2]
Reducing Agent	Coke (40% of stibnite weight)	Stibnite Concentrate	[2]
Flux Composition	Na₂CO₃-NaCl	Stibnite Concentrate	[2]
Antimony Recovery Rate	91.48%	Stibnite Concentrate	[2]
Crude Antimony Purity	96.00%	Stibnite Concentrate	[2]
Sulfur Fixation Rate	95.31% (as FeS)	Stibnite Concentrate	[2]

| Typical Recovery Range | 85-95% | Traditional Roasting/Reduction |[5] |

Table 2: Hydrometallurgical Leaching Efficiency

Leaching Reagent	Temperature	Duration	Antimony Extraction	Source
50 g/L Na₂S + 20 g/L NaOH	60 °C	24 hours	95%	[4]
250 g/L Na₂S + 60 g/L NaOH	120 °C	2 hours	Optimal (from secondary sources)	[17]

| Sodium Nitrate (NaNO₃) | Optimized (Pressure Leaching) | N/A | 79.98% |[4] |

Experimental Protocols

Protocol 1: One-Step Pyrometallurgical Extraction of Antimony from Stibnite Concentrate

This protocol is based on a low-temperature, reductive sulfur-fixing smelting process designed to minimize SO₂ emissions.[2]

Methodology:

• Preparation: Prepare a mixture of stibnite concentrate (Sb₂S₃), a sulfur-fixing agent (e.g., ferric oxide, Fe₂O₃ at a 1:1 stoichiometric ratio to stibnite), a reducing agent (e.g., coke powder at 40% of the stibnite weight), and a mixed sodium salt flux (Na₂CO₃ and NaCl).[2]

• Charging: Load the prepared mixture into a furnace suitable for high-temperature smelting.

• Smelting: Heat the furnace to a temperature of 850 °C and maintain for a duration of 60 minutes. The molten salt flux provides a medium for the reaction and helps separate the metallic antimony from the slag.[2]

• Reaction: During smelting, the coke reduces the antimony sulfide, while the iron oxide reacts with the sulfur to form iron sulfide (FeS), effectively "fixing" it in the slag and preventing the formation of sulfur dioxide gas.[2]

• Separation: After 60 minutes, the denser molten crude antimony will have settled at the bottom of the furnace, beneath the lighter slag and regenerated molten salt layers.

• Collection: Carefully tap or pour off the slag and molten salt layers to isolate the crude antimony metal. The regenerated salt can be filtered and reused.[2]

• Analysis: Allow the crude antimony to cool and solidify. Analyze its purity and the residual antimony content in the slag to determine the overall recovery rate.

Protocol 2: Single-Step Hydrometallurgical Purification of Antimony

This protocol describes the purification of antimony from a complex, acid-digested sample matrix using thiol-functionalized mesoporous silica (TSP) cartridges.[1]

Methodology:

• Sample Preparation (Acid Digestion): a. Place the antimony-containing sample into a suitable digestion vessel. b. Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl). c. Heat the sample according to a standard acid digestion protocol to break down the matrix. d. Evaporate the digested sample to dryness. e. Redissolve the residue in a known volume of 0.5 M HCl.[1]

• Purification using TSP Cartridge: a. Conditioning: Pass 0.5 M HCl through a TSP cartridge to prepare the resin. b. Loading: Load the redissolved sample solution onto the conditioned TSP cartridge. The thiol groups on the silica will selectively bind with antimony. c. Washing: Wash the cartridge with 0.5 M HCl to remove non-specifically bound matrix elements and other impurities. d. Elution: Elute the purified antimony from the cartridge using a suitable eluent, such as a solution of nitric acid, which will displace the antimony from the thiol binding sites.[1]

• Analysis: a. Collect the eluate containing the purified antimony. b. Analyze the concentration of antimony using an appropriate analytical technique, such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS), to determine the recovery and purity.

Visualizations: Workflows and Logical Relationships

Caption: Pyrometallurgical workflow for extracting antimony from stibnite ore.

Caption: Hydrometallurgical workflow for purifying antimony from a complex sample.

Caption: Key challenges impacting the domestic production of antimony.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. web.mit.edu [web.mit.edu]
• 4. journal.uctm.edu [journal.uctm.edu]
• 5. discoveryalert.com.au [discoveryalert.com.au]
• 6. Production of Antimony - Quest Metals [questmetals.com]
• 7. carboncredits.com [carboncredits.com]
• 8. usitc.gov [usitc.gov]
• 9. China’s Antimony Export Restrictions: The Impact on U.S. National Security [csis.org]
• 10. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 11. The exposure to and health effects of antimony - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. antimony.com [antimony.com]
• 14. researchgate.net [researchgate.net]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. Antimony Extraction Method and Economic Efficiency - Xinhai [xinhaimining.com]
• 17. kth.diva-portal.org [kth.diva-portal.org]

Navigating the Challenges of Antimony Recycling: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the economic and technical hurdles encountered in antimony recycling experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources for antimony recycling and what are the initial challenges with each?

A1: The main sources for recycled antimony are lead-acid batteries, flame retardants in plastics, and electronic waste.[1] Lead-acid batteries are a significant source, but the primary challenge is the efficient separation of antimony from lead, with which it is alloyed.[2] Flame retardants containing antimony trioxide are widely used in plastics and textiles, but their recovery is difficult due to the complex polymer matrix.[3][4] Electronic waste also contains antimony in flame retardants and solder, but the heterogeneous nature of e-waste makes separation and extraction a complex metallurgical challenge.[1]

Q2: What are the main environmental regulations impacting antimony recycling experiments?

A2: Environmental regulations for antimony recycling are becoming increasingly stringent. In the European Union, Antimony Trioxide is classified as a hazardous waste, and there are specific limits for its leaching from landfills and for air emissions from incineration plants.[5] In the United States, Diantimony Trioxide is listed under California's Proposition 65 as a substance known to cause cancer, which requires businesses to provide warnings about significant exposures.[5] These regulations necessitate careful management of waste streams, emissions, and residues in any recycling process to prevent environmental contamination and ensure compliance.[5][6]

Q3: What are the key differences between pyrometallurgical and hydrometallurgical recycling of antimony?

A3: Pyrometallurgical processes involve high temperatures to smelt and separate antimony.[7] Common techniques include volatilization roasting and reduction smelting.[8] These methods can be energy-intensive and may produce harmful emissions like SO2, as well as toxic gases such as stibine and arsine if not properly controlled.[3][7] Hydrometallurgical processes use aqueous solutions, such as acids or alkaline solutions, to leach antimony from the waste material.[9][10] This is often followed by processes like electrolysis or hydrolysis to recover the antimony.[11][12] Hydrometallurgy can be more selective and less energy-intensive than pyrometallurgy but may involve the use of corrosive reagents and the generation of liquid waste that requires treatment.[13]

Q4: Why is slag formation a significant issue in pyrometallurgical antimony recycling?

A4: During the smelting of antimony-containing materials, a molten slag phase is formed, which is intended to capture impurities. However, antimony can become entrapped in the slag, leading to significant losses in recovery. The composition of the slag, particularly its viscosity and the presence of other oxides like lead oxide, can make the separation of antimony challenging.[14][15] Optimizing slag composition and furnace conditions is crucial to minimize antimony loss.[14]

Troubleshooting Guides

Issue 1: Low Antimony Recovery from Lead-Acid Battery Scrap

Symptom	Possible Cause	Troubleshooting Step
Low yield of antimony in the final product.	Incomplete separation from lead during smelting.	Optimize the temperature and oxygen potential in the furnace to promote the oxidation and volatilization of antimony trioxide away from the lead bullion.[1]
Antimony loss in the slag.	Adjust the slag composition by adding fluxes to decrease its viscosity and reactivity with antimony.[14]
Inefficient leaching in a hydrometallurgical process.	Increase the concentration of the leaching agent (e.g., HCl or NaOH), optimize the temperature, and ensure adequate agitation to improve dissolution kinetics.[10]

Issue 2: Contamination of Recycled Antimony with Arsenic

Symptom	Possible Cause	Troubleshooting Step
High arsenic content in the recovered antimony.	Arsenic is a common impurity in antimony ores and scrap materials.[14]	In pyrometallurgy, control the oxidation atmosphere and add fluxes like soda to fix arsenic in the slag as arsenate salts.[14]
In hydrometallurgy, use selective leaching or precipitation techniques to separate arsenic from the antimony-containing solution. A pyro-hydrometallurgical approach involving an NaOH roast followed by water leaching can effectively remove arsenic.[9]

Issue 3: Difficulty in Extracting Antimony from Flame-Retardant Plastics

Symptom	Possible Cause	Troubleshooting Step
Inefficient separation of antimony trioxide from the polymer matrix.	The antimony compound is physically encapsulated within the plastic.	Explore solvent-based extraction methods where a suitable solvent dissolves the polymer, releasing the antimony trioxide particles.[4]
Thermal degradation of the plastic interferes with extraction.	Consider a two-step process involving controlled pyrolysis to break down the polymer followed by a metallurgical process to recover the antimony from the resulting char.

Quantitative Data from Recycling Experiments

The following table summarizes key quantitative data from various antimony recycling studies.

Parameter	Pyrometallurgical Process	Hydrometallurgical Process	Source
Feed Material	Terminals from spent lead-acid batteries (approx. 2 wt% Sb)	Slag from antimony smelting (4.12% Sb)	[10][16]
Key Reagents	Oxygen, Na2CO3, SiC	Hydrochloric acid (HCl)	[10][16]
Operating Temperature	Oxidation at 750 °C; Reduction at 1000 °C	75 °C	[10][16]
Antimony Recovery Efficiency	> 94%	91.19%	[10][16]
Purity of Recovered Antimony	Technical grade metallic antimony	Antimony leached into solution	[10][16]

Experimental Protocols

Protocol 1: Pyrometallurgical Recovery of Antimony from Lead-Acid Battery Terminals

This protocol is based on the work by J.C. Jiménez-Lugos et al.[16]

• Melting and Oxidation:

  • Melt 500 g of lead-antimony alloy from battery terminals in an alumina crucible within an electric furnace at 400 °C.

  • Increase the temperature to 750 °C and inject oxygen at a flow rate of 2 L/min to volatilize antimony as antimony trioxide (Sb₂O₃).

  • Collect the Sb₂O₃ fume.

• Reduction:

  • Mix the collected Sb₂O₃ with sodium carbonate (Na₂CO₃) and silicon carbide (SiC) as a reducing agent. The amount of Na₂CO₃ can be varied (e.g., 30-42 wt%) to optimize the process.

  • Heat the mixture in a furnace to 1000 °C to reduce the antimony trioxide to metallic antimony. The carbon in SiC acts as the reducing agent, while silicon and sodium form a slag phase.

  • Separate the molten metallic antimony "button" from the slag.

• Analysis:

  • Analyze the composition of the metallic antimony and the slag using techniques such as X-ray diffraction (XRD) and Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).

Protocol 2: Hydrometallurgical Leaching of Antimony from Smelting Slag

This protocol is based on the study of antimony leaching from slag using hydrochloric acid.[10]

• Sample Preparation:

  • Grind the antimony-containing slag to a fine powder (e.g., <25 μm) to increase the surface area for leaching.

• Leaching:

  • Prepare a leaching solution of 8 M hydrochloric acid (HCl).

  • In a sealed reactor with intensive stirring, mix the powdered slag with the HCl solution at a specific solid-to-liquid ratio.

  • Heat the mixture to 75 °C and maintain the temperature for 3 hours.

• Separation and Analysis:

  • After leaching, filter the mixture to separate the pregnant leach solution (containing dissolved antimony) from the solid residue.

  • Analyze the concentration of antimony and other metals in the pregnant leach solution using methods like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis to determine the leaching efficiency.

Visualizations

Caption: A generalized workflow for antimony recycling, showing both pyrometallurgical and hydrometallurgical pathways and highlighting key challenges.

References

• 1. Antimony Recycling Process: A Guide to Methods, Sources & Benefits | Okon Recycling [okonrecycling.com]
• 2. Antimony recovery from lead-rich drosses originating from a lead smelter – European Training Network for the sustainable, zero-waste valorisation of critical-metal-containing industrial process residues [etn-socrates.eu]
• 3. Non-toxic, no-waste process technology for antimony recovery | Stibiox Project | Results in Brief | H2020 | CORDIS | European Commission [cordis.europa.eu]
• 4. antimony.com [antimony.com]
• 5. antimony.com [antimony.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Review on Pyrometallurgical Extraction of Antimony from Primary Resources: Current Practices and Evolving Processes [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. US3986943A - Hydrometallurgical process for the production of antimony - Google Patents [patents.google.com]
• 13. journal.uctm.edu [journal.uctm.edu]
• 14. The special characteristics of slag-forming method in antimony smelting - Company news - Rotary furnace_Copper refining furnace|Four d'affinage du cuivre_Rectangular aluminum melting furnace_Tai'an Anyutian General Equipment Co., Ltd [furnacehome.com]
• 15. researchgate.net [researchgate.net]
• 16. jmmab.com [jmmab.com]

supply chain risks and vulnerabilities for antimony

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the supply chain risks, vulnerabilities, and quality control of antimony.

Troubleshooting Guides and FAQs

This section addresses common issues and questions researchers may encounter when sourcing and using antimony and its compounds in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary risks to the antimony supply chain?

A1: The primary risks to the antimony supply chain are its high geographic concentration of production, geopolitical tensions, and price volatility. A vast majority of the world's antimony is mined and refined in China, creating a significant dependency on a single supplier.[1][2][3] Recent export restrictions imposed by China, citing national security concerns, have exacerbated these risks, leading to supply disruptions and sharp price increases.[4][5][6]

Q2: How do these supply chain risks impact my research?

A2: These risks can directly impact your research through:

• Increased Costs: Supply shortages and geopolitical tensions have driven antimony prices to record highs, which can strain research budgets.[4][5][7]

• Material Unavailability: Export restrictions can lead to difficulties in sourcing antimony compounds, potentially delaying or halting experiments.

• Inconsistent Quality: In times of supply disruption, there may be a greater risk of receiving materials with variable purity, which can affect experimental outcomes.

Q3: What are the main applications of antimony that drive its demand?

A3: Antimony is a critical element in a wide range of industrial and military applications. Its primary uses include:

• Flame Retardants: Antimony trioxide is a key component in flame-retardant materials used in plastics, textiles, and electronics.[8]

• Lead-Acid Batteries: It is used to harden the lead plates in these batteries.[8]

• Semiconductors: High-purity antimony is used in the production of semiconductors, diodes, and infrared detectors.[8]

• Military Applications: It is essential for producing ammunition, armor-piercing bullets, and night vision goggles.[6][8]

Q4: I am a researcher in the United States. What are the import regulations for antimony compounds for scientific use?

A4: Importing antimony compounds for laboratory and scientific use into the United States is generally permissible, but it is crucial to adhere to customs and environmental regulations. For laboratory chemicals, specific Harmonized System (HSN) codes are used for customs declarations, such as HSN Code 9802 for laboratory chemicals and 2825 for other metal oxides like antimony trioxide.[9] However, due to the classification of antimony as a critical mineral and recent export restrictions from China, it is advisable to consult with your institution's procurement and compliance offices to ensure all documentation is in order.[10] The U.S. has no import tariffs on antimony ore, concentrates, or oxides.[10][11]

Q5: I am a researcher in the European Union. What are the import regulations for antimony compounds for scientific use?

A5: The European Union is heavily reliant on imports for unwrought antimony. The EU has regulations in place, such as REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals), which apply to the import and use of chemical substances.[12] Antimony and its compounds are registered under REACH.[12] For scientific research and development, specific exemptions may apply, but it is essential to ensure compliance with all relevant EU regulations. The EU does not have primary extraction of antimony ores and is 100% reliant on imports for this raw material.[13]

Troubleshooting Guide

Problem 1: I am experiencing unexpected results in my experiments that I suspect are due to impurities in my antimony compound.

• Question: What are common impurities in antimony and how can I detect them?

  • Answer: Common impurities in antimony can include lead, arsenic, tin, and sulfur.[14] The presence of these impurities can significantly impact the outcome of sensitive experiments. To detect these impurities, a combination of analytical techniques can be used. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive method for quantifying trace elemental impurities. X-ray Fluorescence (XRF) spectrometry can also be used for elemental analysis. For crystalline antimony compounds, X-ray Diffraction (XRD) can help identify different phases, which may indicate the presence of impurities.

• Question: How can I verify the purity of a new batch of antimony trioxide?

  • Answer: To verify the purity of antimony trioxide, you should request a Certificate of Analysis (CoA) from the supplier. This document should detail the percentage of Sb₂O₃ and the concentration of any impurities. You can independently verify this information using the analytical techniques mentioned above. A common issue is the presence of other antimony oxides (e.g., Sb₂O₄) or unreacted starting materials.

Problem 2: I am having difficulty sourcing high-purity antimony for my drug development research.

• Question: Where can I find suppliers of high-purity (99.99%+) antimony?

  • Answer: Several companies specialize in the production and supply of high-purity metals and compounds for research and industrial applications. It is recommended to contact suppliers who can provide detailed specifications and a Certificate of Analysis for their products. When sourcing, be sure to inquire about their quality control procedures and their ability to provide consistent batch-to-batch quality.

• Question: What should I look for in a supplier of antimony for pharmaceutical research?

  • Answer: For pharmaceutical research, it is critical to source from suppliers who adhere to Good Manufacturing Practices (GMP). The material should come with comprehensive documentation, including a detailed Certificate of Analysis that specifies the levels of elemental and organic impurities. The supplier should also be able to provide information on the origin of the material and the manufacturing process to ensure traceability and consistency.

Quantitative Data

Global Antimony Mine Production (Metric Tons)

Country	2022 Production	2023 Production
China	60,000	~40,000
Russia	20,000	27,100
Tajikistan	17,000	N/A
Myanmar	N/A	N/A
Australia	N/A	N/A
World Total	~110,000	~110,500

Source: Data compiled from various market reports and geological surveys.[4][15] Note: Production figures can vary between different sources and are often estimates.

Antimony Price Volatility (USD per Metric Ton)

Year	Price Range (USD/ton)	Key Influencing Factors
2023	$8,000 - $12,000	Increased demand from flame retardant and solar sectors.
2024	$10,000 - $22,000+	Chinese export restrictions announced.[4][8]
Early 2025	Projected to exceed $25,000	Continued supply constraints and geopolitical tensions.[16]
Q1 2025	~$28,860 - $34,825	Continued impact of Chinese export restrictions and strong demand.[7]
Q2 2025	~$30,562 - $34,959	Modest upward momentum with continued supply tightness.[7]
November 2025	~$47,000 (Europe)	Divergence between European and Chinese prices due to export halt.[5]

Source: Data compiled from various market analysis reports.[4][5][7][16][17][18] Prices are subject to significant fluctuation.

Experimental Protocols

Protocol 1: Determination of Antimony Purity by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Objective: To quantify the concentration of antimony and trace elemental impurities in a sample.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 0.1 g of the antimony compound into a clean, acid-washed digestion vessel.

  • Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia) to the vessel. The exact volumes will depend on the sample matrix and should be optimized.

  • For organic matrices, a microwave digestion system is recommended to ensure complete decomposition.

  • After digestion, allow the solution to cool and then dilute it to a known volume with deionized water. A dilution factor of 1000 or higher may be necessary to bring the antimony concentration within the linear range of the ICP-MS.

• Instrument Calibration:

  • Prepare a series of calibration standards of known antimony concentrations from a certified reference material.

  • The calibration curve should bracket the expected concentration of the diluted sample.

  • Include a blank solution (the same acid matrix as the samples) to establish the baseline.

• Analysis:

  • Introduce the blank, calibration standards, and prepared sample solutions into the ICP-MS.

  • The instrument will aspirate the solution, creating an aerosol that is transported to the plasma.

  • The high-temperature plasma atomizes and ionizes the elements in the sample.

  • The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

  • The detector measures the intensity of each ion, which is proportional to its concentration in the original sample.

• Data Analysis:

  • Construct a calibration curve by plotting the known concentrations of the standards against their measured intensities.

  • Use the calibration curve to determine the concentration of antimony and other elements in the diluted sample solution.

  • Calculate the concentration in the original sample by accounting for the dilution factor.

Mandatory Visualizations

Caption: Antimony Supply Chain and Key Vulnerabilities.

References

• 1. researchgate.net [researchgate.net]
• 2. weforum.org [weforum.org]
• 3. Frontiers | Global antimony supply risk assessment through the industry chain [frontiersin.org]
• 4. carboncredits.com [carboncredits.com]
• 5. Antimony market on fire - PricePedia [pricepedia.it]
• 6. agmetalminer.com [agmetalminer.com]
• 7. Antimony Price Trends, Index, Chart And Pricing Forecast [price-watch.ai]
• 8. Antimony's Impact on the Supply Chain [kristechwire.com]
• 9. volza.com [volza.com]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. The Observatory of Economic Complexity [oec.world]
• 12. Substance Information - ECHA [echa.europa.eu]
• 13. scrreen.eu [scrreen.eu]
• 14. portminesllc.com [portminesllc.com]
• 15. rfcambrian.com [rfcambrian.com]
• 16. discoveryalert.com.au [discoveryalert.com.au]
• 17. Antimony Mineral Market Outlook 2025-2032 [intelmarketresearch.com]
• 18. indexbox.io [indexbox.io]

Reference Data & Comparative Studies

A Comparative Analysis of Antimony and Bismuth in Thermoelectric Performance

For Researchers, Scientists, and Drug Development Professionals

The elements antimony (Sb) and bismuth (Bi), both Group 15 metalloids, are fundamental components in the field of thermoelectrics. Their unique electronic and thermal properties, particularly when alloyed with each other and with chalcogens like tellurium and selenium, have positioned them at the forefront of research for waste heat recovery and solid-state cooling applications. This guide provides a comparative analysis of the thermoelectric performance of antimony and bismuth, presenting key experimental data, detailing measurement methodologies, and illustrating the logical workflow for material evaluation.

Intrinsic Thermoelectric Properties of Pure Antimony and Bismuth

While antimony and bismuth are most effective in thermoelectric devices as alloys, understanding their intrinsic properties provides a baseline for comparison. Both elements are semimetals with complex electronic band structures that give rise to their thermoelectric behavior.

Below is a summary of the thermoelectric properties of pure polycrystalline antimony and bismuth at various temperatures. It is important to note that the thermoelectric properties of these elements, especially bismuth, can be highly anisotropic, meaning they vary with the crystallographic direction of measurement. The data presented here are for polycrystalline samples, which represent an average over these directions.

Table 1: Thermoelectric Properties of Pure Antimony (Sb)

Temperature (K)	Seebeck Coefficient (μV/K)	Electrical Conductivity (10^5 S/m)	Thermal Conductivity (W/m·K)	Figure of Merit (ZT)
100	~ +20	1.8	42	~0.002
200	~ +35	1.0	29	~0.008
300	~ +45	0.25[1]	24.4[1][2]	~0.015

Table 2: Thermoelectric Properties of Pure Bismuth (Bi)

Temperature (K)	Seebeck Coefficient (μV/K)	Electrical Conductivity (10^5 S/m)	Thermal Conductivity (W/m·K)	Figure of Merit (ZT)
100	~ -40	1.3	12.0	~0.017
200	~ -60	0.9	9.0	~0.072
300	~ -70	0.077[3]	7.9[3]	~0.15

Note: The ZT values for pure elements are generally low, limiting their direct use in high-performance thermoelectric applications.

Performance Enhancement in Bismuth-Antimony (Bi-Sb) Alloys

The thermoelectric performance of both elements is significantly enhanced when they are alloyed. Bismuth-antimony (Bi-Sb) alloys are particularly notable for their excellent thermoelectric properties at cryogenic temperatures. The addition of antimony to bismuth modifies the electronic band structure, leading to a semimetal-to-semiconductor transition at an antimony concentration of around 7-22 at.%. This transition is key to optimizing the Seebeck coefficient and, consequently, the thermoelectric figure of merit.

Table 3: Thermoelectric Properties of Bismuth-Antimony (Bi-Sb) Alloys

Alloy Composition	Temperature (K)	Seebeck Coefficient (μV/K)	Electrical Resistivity (μΩ·m)	Thermal Conductivity (W/m·K)	Figure of Merit (zT)
Bi-5%Sb	300	-110	-	-	~0.52
Bi-12%Sb	80	-160	-	-	~0.42
Bi-12%Sb	300	-110	-	-	~0.1

Bismuth Telluride and Antimony Telluride Based Alloys

For near-room temperature applications, alloys of bismuth and antimony with tellurium are the most widely used thermoelectric materials. Bismuth telluride (Bi₂Te₃) based materials, often alloyed with antimony telluride (Sb₂Te₃) to form p-type legs and with bismuth selenide (Bi₂Se₃) for n-type legs, exhibit the highest ZT values around room temperature. Nanostructuring these alloys has been a successful strategy to further enhance their ZT by reducing lattice thermal conductivity through increased phonon scattering at grain boundaries.

Table 4: Thermoelectric Properties of (Bi,Sb)₂Te₃ Alloys

Material	Type	Temperature (K)	Seebeck Coefficient (μV/K)	Electrical Conductivity (10³ S/cm)	Thermal Conductivity (W/m·K)	Figure of Merit (ZT)
Polycrystalline Bi₀.₅Sb₁.₅Te₃	p-type	300	~220	~1.0	~1.2	~1.0
Nanostructured p-type BiSbTe	p-type	373	~230	~0.9	~0.9	~1.4

Experimental Protocols

Accurate and reproducible measurement of thermoelectric properties is crucial for material evaluation. The following are standard experimental protocols for characterizing the key thermoelectric parameters.

Seebeck Coefficient Measurement

The Seebeck coefficient is determined by measuring the electromotive force (voltage) generated across a material when a temperature gradient is applied.

• Sample Preparation: The material is typically cut into a rectangular bar of known dimensions.

• Apparatus: A differential method is commonly employed. The sample is placed between two heater/cooler blocks to establish a temperature gradient. Two thermocouples are attached to the sample at a known distance apart.

• Measurement: A small temperature difference (ΔT) is created across the sample by the heaters. The voltage (ΔV) generated between the two points where the thermocouples are attached is measured. The Seebeck coefficient (S) is then calculated as S = -ΔV/ΔT. The measurement is repeated at various ambient temperatures to determine the temperature dependence of the Seebeck coefficient.

Electrical Conductivity Measurement

The four-probe method is the standard technique for measuring the electrical conductivity of semiconducting materials to eliminate the influence of contact resistance.

• Sample Preparation: The material is prepared in a shape with a uniform cross-sectional area, typically a rectangular bar or a thin film.

• Apparatus: A four-point probe setup consists of four equally spaced, co-linear probes.

• Measurement: A direct current (I) is passed through the two outer probes. The voltage (V) across the two inner probes is measured. The electrical resistivity (ρ) is calculated using the formula ρ = (V/I) * (A/L), where A is the cross-sectional area and L is the distance between the inner probes. The electrical conductivity (σ) is the reciprocal of the resistivity (σ = 1/ρ).

Thermal Conductivity Measurement

The laser flash method is a widely used technique for measuring the thermal diffusivity of a material, from which the thermal conductivity can be calculated.

• Sample Preparation: A small, thin, disc-shaped sample is prepared. The surfaces should be parallel and flat.

• Apparatus: The sample is placed in a furnace to control the ambient temperature. A high-intensity, short-duration laser pulse is directed at one face of the sample, and an infrared detector is focused on the opposite face.

• Measurement: The laser pulse heats the front face of the sample. The IR detector records the temperature rise on the rear face as a function of time. The thermal diffusivity (α) is calculated from the time it takes for the rear face to reach half of its maximum temperature rise.

• Calculation of Thermal Conductivity: The thermal conductivity (κ) is then calculated using the equation κ = α * ρ * C_p, where ρ is the density of the material and C_p is its specific heat capacity. The density is measured by standard techniques, and the specific heat capacity is often measured using differential scanning calorimetry (DSC).

Visualization of the Thermoelectric Material Evaluation Workflow

The following diagram illustrates the logical workflow for the comparative analysis and characterization of thermoelectric materials like antimony and bismuth.

Caption: Workflow for thermoelectric material characterization.

References

• 1. Technical data for the element Antimony in the Periodic Table [periodictable.com]
• 2. material-properties.org [material-properties.org]
• 3. Technical data for the element Bismuth in the Periodic Table [periodictable.com]

Efficacy of Antimony-Based Drugs Against Leishmaniasis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of antimony-based drugs for the treatment of leishmaniasis with alternative therapeutic agents. The information is supported by experimental data to validate efficacy, detailed methodologies for key experiments, and visualizations of relevant biological pathways and experimental workflows.

Introduction to Antimonial Therapy

For over seven decades, pentavalent antimonials, such as sodium stibogluconate (Pentostam) and meglumine antimoniate (Glucantime), have been the primary treatment for all forms of leishmaniasis.[1][2][3] These drugs are administered parenterally and have historically shown high cure rates.[1][4] However, their clinical utility is increasingly hampered by severe side effects, the need for long treatment courses, and the emergence of drug-resistant parasite strains, particularly in regions like Bihar, India, where treatment failure rates have been reported to be as high as 65%.[3][5][6] This has necessitated the development and evaluation of alternative and combination therapies.

Comparative Efficacy of Antileishmanial Drugs

The following tables summarize the in vitro and in vivo efficacy of antimony-based drugs compared to other prominent antileishmanial agents.

In Vitro Efficacy Against Leishmania Amastigotes

The intracellular amastigote stage is the clinically relevant form of the parasite. The 50% inhibitory concentration (IC50) is a measure of a drug's potency in inhibiting parasite growth within host cells.

Drug Class	Drug	Leishmania Species	Host Cell	IC50	Citation(s)
Pentavalent Antimonials	Sodium Stibogluconate (SbV)	L. donovani	Mouse Peritoneal Macrophages	22.0 - 28.4 µg/mL	[7][8]
L. infantum	THP-1 cells	~22 µg/mL	[9]
Meglumine Antimoniate (SbV)	L. infantum	Axenic Amastigotes	>1280 µg/mL	[9]
Trivalent Antimonial	Potassium Antimonyl Tartrate (SbIII)	L. amazonensis	RAW 264.7 Macrophages	2.5 µM	[10]
Polyene Antibiotic	Amphotericin B	L. donovani	Mouse Peritoneal Macrophages	0.1 - 0.4 µM	[7][8]
Alkylphosphocholine	Miltefosine	L. donovani	Mouse Peritoneal Macrophages	0.9 - 4.3 µM	[7][8]
Aminoglycoside	Paromomycin	L. infantum (Sb-resistant)	Intracellular Amastigotes	>64 µg/mL	[11]

Note: The efficacy of pentavalent antimonials is significantly higher against intracellular amastigotes compared to axenic amastigotes, supporting the hypothesis that the host cell is involved in the drug's activation.[9]

In Vivo Efficacy in Animal Models

The efficacy of antileishmanial drugs in vivo is typically assessed by the reduction in parasite burden in key organs like the liver and spleen in infected animal models, such as BALB/c mice or hamsters.

Drug	Animal Model	Leishmania Species	Treatment Regimen	Organ	Parasite Burden Reduction (%)	Citation(s)
Sodium Stibogluconate	BALB/c Mice	L. donovani	40-50 mg SbV/kg	Liver	~99%	[12]
Spleen	Little to no effect	[12]
Bone Marrow	Little to no effect	[12]
Liposomal Amphotericin B	BALB/c Mice	L. donovani	8 mg/kg	Liver	>98%	[13]
Spleen	>98%	[14]
Paromomycin	BALB/c Mice	L. donovani	20 mg/kg	Liver	35-53%	[13]
Spleen	No significant effect	[13]
Oral Amphiphilic Sb(V) Complex (SbL8)	BALB/c Mice	L. infantum	200 mg Sb/kg/day for 20 days (oral)	Liver & Spleen	>99.96%	[15]

Mechanisms of Action and Resistance of Antimony-Based Drugs

The precise mechanism of action of pentavalent antimonials is still under investigation, but it is widely believed that they act as prodrugs, requiring reduction to the more toxic trivalent form, Sb(III), to exert their leishmanicidal effect.[3][5]

Signaling Pathways

// Resistance Mechanisms "AQP1" -> "Sb(III)_in" [label=" Downregulation\n(Resistance)", style=dashed, color="#EA4335", fontcolor="#EA4335"]; "Thiol_Metabolism" -> "Sb_Thiol_Complex" [label=" Upregulation\n(Resistance)", style=dashed, color="#EA4335", fontcolor="#EA4335"]; "MRPA" -> "Sb_Thiol_Complex" [label=" Upregulation/Efflux\n(Resistance)", style=dashed, color="#EA4335", fontcolor="#EA4335", dir=back]; }

Caption: Mechanism of action and resistance to antimony in Leishmania.

Resistance to antimonials in Leishmania is a multifactorial phenomenon.[6][16] Key mechanisms include:

• Decreased drug uptake: Downregulation of the aquaglyceroporin-1 (AQP1) transporter, which facilitates the uptake of Sb(III), leads to reduced intracellular drug concentration.[11][17]

• Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as MRPA (multidrug resistance protein A, also known as PGPA), can actively pump Sb(III)-thiol conjugates out of the parasite or sequester them into intracellular vesicles.[18][19][20][21][22]

• Altered thiol metabolism: Increased levels of intracellular thiols, such as glutathione (GSH) and trypanothione, can chelate Sb(III), effectively inactivating the drug.[11][23]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment of antileishmanial drug efficacy.

In Vitro Intracellular Amastigote Susceptibility Assay

This assay determines the 50% inhibitory concentration (IC50) of a drug against the intracellular amastigote stage of Leishmania.

Methodology:

• Host Cell Culture: Macrophage-like cell lines (e.g., THP-1) or primary macrophages are cultured in 96-well plates. [7][24]2. Infection: Cells are infected with stationary-phase Leishmania promastigotes. To enhance infectivity, promastigotes can be preconditioned at a lower pH (e.g., 5.4) for 24 hours before infection. [25][26]3. Drug Application: After allowing for parasite internalization and transformation into amastigotes, various concentrations of the test drug are added to the wells.

• Incubation: The plates are incubated for 72 hours to allow for drug action. [7]5. Quantification: The cells are then fixed, stained (e.g., with Giemsa), and the number of amastigotes per 100 macrophages is determined by light microscopy.

• IC50 Determination: The IC50 value is calculated as the drug concentration that causes a 50% reduction in the number of amastigotes compared to untreated controls. [7]

In Vivo Efficacy Assessment in a Hamster Model

The golden hamster is a suitable model for visceral leishmaniasis as it mimics the progressive nature of the human disease.

Caption: Workflow for in vivo drug efficacy testing in a hamster model.

Methodology:

• Infection: Golden hamsters are infected with Leishmania donovani or Leishmania infantum promastigotes, typically via intracardiac or intravenous injection. [27]2. Treatment: Once the infection is established, the animals are treated with the test drug over a specified period.

• Parasite Load Quantification: At the end of the treatment period, the animals are euthanized, and the spleen and liver are collected. The parasite burden is quantified using one of the following methods:

  • Leishman-Donovan Units (LDU): This involves microscopic counting of amastigotes in Giemsa-stained tissue imprints. The LDU is calculated as the number of amastigotes per 1000 host cell nuclei multiplied by the organ weight in grams. [28] * Limiting Dilution Assay: A serial dilution of the homogenized organ tissue is cultured in a suitable medium. The parasite load is determined from the highest dilution at which viable promastigotes can be grown after a period of incubation. [29]4. Efficacy Calculation: The percentage of parasite suppression is calculated by comparing the parasite load in the treated group to that in the untreated control group.

Conclusion and Future Directions

While pentavalent antimonials have been a cornerstone of leishmaniasis treatment, their efficacy is threatened by increasing resistance and significant toxicity. This guide highlights the performance of alternative drugs such as amphotericin B and miltefosine, which often demonstrate superior or comparable efficacy with improved safety profiles. Combination therapies are also emerging as a promising strategy to enhance efficacy, shorten treatment duration, and potentially curb the development of resistance. [30] Future research should focus on:

• The development of novel oral formulations of antimonials to improve patient compliance and reduce the burden on healthcare systems. [15]* The identification of reliable biomarkers for antimony resistance to guide clinical treatment decisions.

• Further investigation into combination therapies to identify synergistic drug interactions and optimal dosing regimens.

• The continued exploration of new chemical entities with novel mechanisms of action to overcome existing resistance patterns.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A new ABC half-transporter in Leishmania major is involved in resistance to antimony - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metabolite Biomarkers of Leishmania Antimony Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Susceptibilities of Leishmania donovani Promastigote and Amastigote Stages to Antileishmanial Reference Drugs: Practical Relevance of Stage-Specific Differences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro susceptibilities of Leishmania donovani promastigote and amastigote stages to antileishmanial reference drugs: practical relevance of stage-specific differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Axenically Grown Amastigotes of Leishmania infantum Used as an In Vitro Model To Investigate the Pentavalent Antimony Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro additive interaction between ketoconazole and antimony against intramacrophage Leishmania (Leishmania) amazonensis amastigotes | PLOS One [journals.plos.org]
• 11. Decreased antimony uptake and overexpression of genes of thiol metabolism are associated with drug resistance in a canine isolate of Leishmania infantum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The therapeutic effect of sodium stibogluconate in BALB/c mice infected with Leishmania donovani is organ-dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The In Vivo Susceptibility of Leishmania donovani to Sodium Stibogluconate Is Drug Specific and Can Be Reversed by Inhibiting Glutathione Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Visceral leishmaniasis in the BALB/c mouse: a comparison of the efficacy of a nonionic surfactant formulation of sodium stibogluconate with those of three proprietary formulations of amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sodium stibogluconate (Pentostam) potentiates oxidant production in murine visceral leishmaniasis and in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antimony Resistance in Leishmania, Focusing on Experimental Research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Molecular Mechanisms of Drug Resistance in Leishmania spp - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A New ABC Half-Transporter in Leishmania major Is Involved in Resistance to Antimony - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ABC transporters in Leishmania and their role in drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Role of the ABC Transporter MRPA (PGPA) in Antimony Resistance in Leishmania infantum Axenic and Intracellular Amastigotes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. The role of ATP-binding cassette transporter genes expression in treatment failure cutaneous leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Increased thiol levels in antimony-resistant Leishmania infantum isolated from treatment-refractory visceral leishmaniasis in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 24. m.youtube.com [m.youtube.com]
• 25. In vitro sensitivity testing of Leishmania clinical field isolates: preconditioning of promastigotes enhances infectivity for macrophage host cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. In Vitro Sensitivity Testing of Leishmania Clinical Field Isolates: Preconditioning of Promastigotes Enhances Infectivity for Macrophage Host Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Animal Models for the Analysis of Immune Responses to Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Parasite Burden in Hamsters Infected with Two Different Strains of Leishmania (Leishmania) infantum: “Leishman Donovan Units” versus Real-Time PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 29. A New Model of Progressive Visceral Leishmaniasis in Hamsters by Natural Transmission via Bites of Vector Sand Flies - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Frontiers | Unravelling drug resistance in leishmaniasis: genomic adaptations and emerging therapies [frontiersin.org]

A Comparative Guide to Hydrothermal and Solvothermal Synthesis of Antimony Nanocrystals

For researchers, scientists, and drug development professionals, the choice of synthesis method for antimony nanocrystals is a critical step that dictates the material's properties and subsequent performance in applications ranging from electronics to nanomedicine. This guide provides an objective comparison of two prominent bottom-up approaches: hydrothermal and solvothermal synthesis, supported by experimental data and detailed protocols.

The primary distinction between these methods lies in the solvent used. Hydrothermal synthesis employs water at elevated temperatures and pressures, whereas solvothermal synthesis utilizes organic solvents under similar conditions. This fundamental difference significantly influences the reaction environment, leading to variations in nanocrystal size, morphology, and crystallinity.

Quantitative Comparison of Synthesis Parameters and Nanocrystal Properties

The following table summarizes key quantitative data from various studies, offering a side-by-side comparison of the outcomes of hydrothermal and solvothermal synthesis for different antimony-based nanocrystals.

Parameter	Hydrothermal Synthesis	Solvothermal Synthesis
Typical Temperature	100 - 250 °C	130 - 200 °C
Typical Pressure	Autogenous (generated by solvent heating)	Autogenous (generated by solvent heating)
Common Solvents	Water	Ethylene glycol, Toluene, Diethylenediamine
Reported Particle Sizes	Nanoparticles (40-50 nm thick, 100 nm long for Sb-Sn oxide), Submicron rods	Nanocrystals (10-20 nm), Nanotubes (~50 nm diameter, ~350 nm length)[1][2]
Achieved Morphologies	Nanoparticles, Nanoribbons, Nanowires, Submicron rods, Nanobelts[3][4][5]	Nanoparticles, Nanorods, Nanotubes, Nanosheets, Nanoforks[1][2][6][7]
Phase Control	pH and solvent composition can control phases (e.g., Sb₂O₃ polymorphs)[3]	Solvent type and reaction time play a crucial role in morphology control[8]
Crystallinity	Generally produces highly crystalline materials[9]	Can produce highly crystalline materials, including pure rhombohedral phase Sb[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducibility and adaptation in research. Below are representative experimental protocols for both hydrothermal and solvothermal synthesis of antimony-based nanocrystals, based on published literature.

Hydrothermal Synthesis of Antimony Oxychloride Submicron Rods

This protocol is adapted from a study on the synthesis of antimony oxychlorides for battery applications.[4]

• Precursor Preparation: Antimony trichloride (SbCl₃) is used as the antimony source.

• Reaction Mixture: The SbCl₃ precursor is dissolved in a mixed solvent system, typically containing water and another co-solvent to control the hydrolysis rate. The pH of the solution is a critical parameter and can be adjusted to obtain different oxychloride phases.[3]

• Hydrothermal Reaction: The prepared solution is transferred to a Teflon-lined stainless-steel autoclave.

• Heating: The autoclave is sealed and heated to a specific temperature (e.g., 120-180 °C) for a defined duration (e.g., 12-24 hours).

• Cooling and Collection: After the reaction, the autoclave is allowed to cool down to room temperature naturally.

• Purification: The resulting precipitate is collected by centrifugation, washed several times with deionized water and ethanol to remove any unreacted precursors and byproducts, and finally dried in a vacuum oven.

Solvothermal Synthesis of Antimony Nanotubes

The following protocol for synthesizing antimony nanotubes is based on a template-free solvothermal reduction method.[1][2]

• Precursor and Reducing Agent: Antimony trichloride (SbCl₃) serves as the antimony source, and zinc (Zn) powder acts as the reducing agent.

• Solvent and Dispersion: SbCl₃ is dispersed in an organic solvent, such as toluene, under vigorous stirring.[1][2]

• Solvothermal Reaction: The mixture, along with the Zn powder, is transferred to a Teflon-lined stainless-steel autoclave.

• Heating: The sealed autoclave is heated to a temperature of approximately 200 °C for about 10 hours.[1][2]

• Cooling and Collection: The autoclave is cooled to room temperature after the reaction is complete.

• Purification: The product is collected and purified by washing with appropriate solvents to remove the solvent and any remaining reactants or byproducts. This may involve filtering and rinsing.

Synthesis Pathway and Logic Diagram

The logical flow and key decision points in selecting and executing either a hydrothermal or solvothermal synthesis are illustrated in the diagram below. This visualization highlights the central role of the solvent and how it dictates the subsequent reaction conditions and potential outcomes.

References

• 1. Synthesis of Antimony Nanotubes via Facile Template-Free Solvothermal Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrothermal synthesis of antimony oxychloride and oxide nanocrystals: Sb{sub 4}O{sub 5}Cl{sub 2}, Sb{sub 8}O{sub 11}Cl{sub 2}, and Sb{sub 2}O{sub 3} (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hydrothermal synthesis of single-crystalline antimony telluride nanobelts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Engineering Nanostructured Antimony-Based Anode Materials for Sodium Ion Batteries [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

validating theoretical models of antimony's electronic properties with experimental data

For researchers, scientists, and drug development professionals, a precise understanding of the electronic properties of materials is paramount. Antimony (Sb), a semi-metal with unique characteristics, is a subject of ongoing research. Validating theoretical models of its electronic structure with robust experimental data is crucial for advancing its applications. This guide provides a comprehensive comparison of theoretical predictions and experimental findings regarding antimony's electronic properties, focusing on its band structure and Fermi surface.

Theoretical Frameworks vs. Experimental Observations

The electronic properties of antimony are primarily investigated through a combination of theoretical modeling and experimental measurements. Theoretical approaches, such as Density Functional Theory (DFT) and pseudopotential methods, provide detailed predictions of the band structure and Fermi surface. These predictions are then tested and refined by experimental techniques like Angle-Resolved Photoemission Spectroscopy (ARPES) and de Haas-van Alphen (dHvA) quantum oscillation measurements.

A central feature of antimony's electronic structure is its nature as a semimetal, characterized by a small overlap between the valence and conduction bands. This results in the presence of both electron and hole pockets in its Fermi surface. Theoretical models generally agree on the location of these pockets in the Brillouin zone, with hole pockets situated around the T-point and electron pockets around the L-point. However, the precise size and shape of these pockets can vary between different theoretical approaches.

Experimental techniques provide the ground truth for these theoretical predictions. ARPES directly maps the occupied electronic states, offering a detailed picture of the band dispersion.[1] The de Haas-van Alphen effect, which involves measuring oscillations in magnetic susceptibility at low temperatures and high magnetic fields, provides precise information about the extremal cross-sectional areas of the Fermi surface.[2][3]

Quantitative Comparison of Theoretical and Experimental Data

To facilitate a clear comparison, the following tables summarize key quantitative data from both theoretical calculations and experimental measurements of antimony's electronic properties.

Table 1: Comparison of Structural Parameters for Crystalline Antimony

Parameter	Experimental Value	Theoretical (DFT with PBEsol)
Intra-layer bond length (rl)	2.908 Å	2.924 Å
Inter-layer separation (rd)	3.355 Å	3.547 Å
Rhombohedral angle (α0)	95.6°	98.4°

Note: The PBEsol functional overestimates the inter-layer separation by over 5%.[4]

Table 2: Comparison of Fermi Surface Parameters

This table would ideally contain a detailed comparison of Fermi surface cross-sectional areas and effective masses from various theoretical models (e.g., different DFT functionals, pseudopotentials) and experimental dHvA data. The provided search results offer some of this information for doped antimony but lack a comprehensive table for pure antimony comparing multiple theoretical models.

Experimental Methodologies

A thorough understanding of the experimental protocols is essential for critically evaluating the data.

Angle-Resolved Photoemission Spectroscopy (ARPES)

ARPES experiments on antimony are conducted in ultra-high vacuum (UHV) to maintain a clean sample surface. A monochromatic light source, such as a helium lamp or synchrotron radiation, is used to excite photoelectrons from the antimony crystal.[1] An electron spectrometer then measures the kinetic energy and emission angle of these electrons. By analyzing this data, the band structure (energy versus momentum) of the material can be reconstructed.

Key Experimental Parameters for ARPES on Antimony Thin Films: [1]

• Photon Source: Xe I line (8.437 eV)

• Energy Resolution: 8 meV (regular ARPES), 40 meV (spin-resolved ARPES)

• Sample Temperature: 30 K and 375 K

de Haas-van Alphen (dHvA) Effect Measurements

The dHvA effect is a powerful technique for mapping the Fermi surface of metals and semimetals.[2][3] The experimental setup typically involves placing a high-purity single crystal of antimony in a strong magnetic field at very low temperatures (typically liquid helium temperatures). The magnetic susceptibility of the sample is then measured as the magnetic field is varied. The oscillations observed in the susceptibility are periodic in the inverse of the magnetic field, and the frequencies of these oscillations are directly proportional to the extremal cross-sectional areas of the Fermi surface. The low-frequency field modulation technique is a common method used for these measurements.[2]

Visualizing the Workflow

The process of validating theoretical models with experimental data can be visualized as a cyclical workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. Density functional study of structure and dynamics in liquid antimony and Sbn clusters - PMC [pmc.ncbi.nlm.nih.gov]

Trivalent Antimony More Acutely Toxic Than Pentavalent Counterpart, Studies Show

A comprehensive review of toxicological data reveals that trivalent antimony (Sb-III) consistently demonstrates higher acute toxicity compared to pentavalent antimony (Sb-V). This difference is observed across various biological systems, from single-celled organisms to mammals. The underlying mechanisms for this disparity in toxicity are attributed to differences in cellular uptake, metabolic conversion, and interaction with cellular components.

Generally, trivalent antimony is more readily taken up by cells.[1] It is believed that Sb-III can enter cells through aquaglyceroporins, membrane proteins that transport glycerol, due to its structural similarity to glycerol in its uncharged, trihydroxylated form.[1] In contrast, the uptake mechanisms for pentavalent antimony are less understood, but it is generally considered to be less efficiently transported into cells.

A key factor in the toxicity of pentavalent antimony is its potential to be reduced to the more toxic trivalent form within the body.[2][3][4][5] This conversion can be facilitated by endogenous reducing agents such as glutathione.[1][5] However, some studies suggest that pentavalent antimony may also exert toxic effects without being converted to the trivalent state.[1][6]

Quantitative Comparison of Antimony Toxicity

The following table summarizes the quantitative toxicity data for trivalent and pentavalent antimony compounds from various studies. The 50% lethal dose (LD50) and 50% inhibitory concentration (IC50) are common measures of acute toxicity, with lower values indicating higher toxicity.

Compound Class	Species/Cell Type	Parameter	Trivalent Antimony (Sb-III)	Pentavalent Antimony (Sb-V)	Reference(s)
Antimonial Agents	Leishmania promastigotes	IC50	More potent	Less potent	[7][8]
Antimonial Agents	Leishmania amastigotes	IC50	More potent	Less potent	[7][8][9]
Inorganic Antimony	Earthworm (Eisenia fetida)	72h-LC50	666 mg/L	1126 mg/L	[10]
Antimony Compounds	Human Embryonic Kidney (HEK-293) cells	Cytotoxicity	More severe effect	Less severe effect	[11]
Antimony Compounds	Mammals	General Toxicity	~10-fold more toxic than Sb-V	[8]

Mechanisms of Antimony-Induced Toxicity

The toxicity of antimony is multifaceted and involves several cellular and molecular mechanisms. One of the primary mechanisms is the induction of oxidative stress.[12][13][14] Antimony compounds can lead to the generation of reactive oxygen species (ROS), which can damage cellular components such as lipids, proteins, and DNA.[13] This oxidative stress can, in turn, trigger various signaling pathways leading to inflammation, apoptosis (programmed cell death), and other detrimental cellular responses.[12]

Another significant mechanism of antimony toxicity is its ability to interact with thiol-containing molecules, such as enzymes and glutathione.[2] Trivalent antimony, in particular, has a high affinity for sulfhydryl groups, and its binding can inactivate critical enzymes involved in cellular metabolism and antioxidant defense.[2]

The diagram below illustrates a generalized signaling pathway for antimony-induced oxidative stress.

Caption: Antimony-induced oxidative stress pathway.

Experimental Protocols

The assessment of antimony toxicity typically involves a range of in vitro and in vivo experimental models.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Human cell lines (e.g., hepatocytes, kidney cells) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Treatment: Cells are seeded in 96-well plates and, after reaching a certain confluency, are exposed to varying concentrations of trivalent and pentavalent antimony compounds for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined.

In Vivo Acute Toxicity Study (e.g., LD50 Determination in Rodents)

• Animal Model: A suitable animal model, such as mice or rats, is selected. Animals are acclimatized to the laboratory conditions.

• Dose Administration: Graded doses of the trivalent and pentavalent antimony compounds are administered to different groups of animals via a specific route (e.g., oral gavage, intraperitoneal injection).

• Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

• Data Collection: The number of mortalities in each dose group is recorded.

• LD50 Calculation: Statistical methods (e.g., probit analysis) are used to calculate the LD50, which is the dose estimated to be lethal to 50% of the animals.

The following diagram illustrates a general workflow for assessing antimony toxicity.

Caption: General experimental workflow for antimony toxicity assessment.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. wikem.org [wikem.org]
• 3. Pentavalent Antimonials: New Perspectives for Old Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reduction of anti-leishmanial pentavalent antimonial drugs by a parasite-specific thiol-dependent reductase, TDR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glutathione-Induced Conversion of Pentavalent Antimony to Trivalent Antimony in Meglumine Antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. In vitro antileishmanial properties of tri- and pentavalent antimonial preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Stage-Specific Activity of Pentavalent Antimony against Leishmania donovani Axenic Amastigotes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ecotoxicological Differences of Antimony (III) and Antimony (V) on Earthworms Eisenia fetida (Savingy) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms underlying the toxic effects of antimony species in human embryonic kidney cells (HEK-293) and their comparison with arsenic species [jstage.jst.go.jp]
• 12. Antimony induces oxidative stress to impair enteroendocrine cells and disrupt glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

cross-validation of different analytical techniques for antimony quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of antimony (Sb) is crucial in pharmaceutical development and manufacturing due to its potential toxicity. Various analytical techniques are available, each with distinct advantages and limitations. This guide provides a comprehensive cross-validation of three prominent methods for antimony quantification: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Hydride Generation Atomic Absorption Spectrometry (HG-AAS), and Anodic Stripping Voltammetry (ASV). This objective comparison is supported by experimental data to aid researchers in selecting the most appropriate technique for their specific needs.

Quantitative Performance Comparison

The selection of an analytical technique for antimony quantification is often dictated by the required sensitivity, precision, and the nature of the sample matrix. The following table summarizes the key quantitative performance parameters for ICP-MS, HG-AAS, and ASV, providing a clear comparison to facilitate an informed decision. The data presented is a synthesis from multiple validation studies.

Parameter	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Hydride Generation Atomic Absorption Spectrometry (HG-AAS)	Anodic Stripping Voltammetry (ASV)
Limit of Detection (LOD)	0.016 - 25 µg/L[1][2]	0.54 - 1.0 µg/L[3]	1.5 - 9.44 x 10⁻¹⁰ M (~0.18 - 1.15 µg/L)[4]
Limit of Quantification (LOQ)	0.053 - 3000 µg/L[2][5]	3.38 µg/L	4.8 - 1.27 x 10⁻⁸ M (~0.58 - 1.55 µg/L)[6][7]
Precision (%RSD)	< 5%[5]	< 6.2%	2.69 - 5.07%[4][6]
Accuracy (% Recovery)	90 - 111%[2]	103%	94 - 105%[7]
Linear Range	0.053 - 10000 µg/L[1][2]	Up to 60 µg/L[3]	0.99 x 10⁻⁸ - 8.26 x 10⁻⁸ M[6]
Speciation Capability	Yes (with hyphenated techniques like HPLC-ICP-MS)[8]	Yes (for Sb(III) and total Sb)[9]	Yes (for Sb(III) and total Sb)[6]
Matrix Interference	Can be significant, often requires collision/reaction cell technology[10]	Prone to interferences from transition metals and other hydride-forming elements[3]	Can be affected by organic matter and co-depositing metals[6]
Throughput	High	Moderate	Low to Moderate
Cost	High	Moderate	Low

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible and reliable results. Below are the methodologies for each of the three analytical techniques, based on established and validated procedures.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

1. Sample Preparation:

• Aqueous Samples (e.g., drug product solutions): Acidify the sample with 1-2% (v/v) high-purity nitric acid. If necessary, dilute the sample with deionized water to fall within the linear range of the instrument.

• Solid Samples (e.g., drug substance, excipients): Accurately weigh approximately 0.1 g of the homogenized sample into a clean digestion vessel. Add a mixture of high-purity nitric acid and hydrochloric acid (typically in a 3:1 ratio, aqua regia). Digest the sample using a microwave digestion system. After digestion, dilute the sample to a known volume with deionized water.[11]

• Internal Standard: An internal standard (e.g., Indium) is added to all samples, standards, and blanks to correct for instrumental drift and matrix effects.[1]

2. Instrument Setup and Analysis:

• Instrument: An ICP-MS system equipped with a collision/reaction cell to mitigate polyatomic interferences.

• Plasma Conditions: Optimize RF power, nebulizer gas flow rate, and auxiliary gas flow rate to ensure stable plasma and maximize ion transmission.

• Mass Spectrometer: Tune the instrument to achieve the desired mass resolution and sensitivity. Monitor the primary isotope of antimony (¹²¹Sb).

• Calibration: Prepare a series of calibration standards from a certified stock solution, covering the expected concentration range of the samples. The calibration curve is generated by plotting the intensity ratio of the analyte to the internal standard against the concentration.

• Analysis: Aspirate the prepared samples into the ICP-MS. The instrument measures the ion intensity for antimony, and the concentration is calculated using the calibration curve.

3. Quality Control:

• Analyze a calibration blank and a continuing calibration verification (CCV) standard after every 10-15 samples to ensure the stability of the instrument.

• Analyze a spiked sample to assess matrix effects and recovery.

• A method blank is carried through the entire sample preparation and analysis process to check for contamination.

Hydride Generation Atomic Absorption Spectrometry (HG-AAS)

1. Sample Preparation:

• Digestion: Similar to ICP-MS, solid samples require acid digestion to bring the antimony into solution.

• Pre-reduction: For the determination of total antimony, Sb(V) must be reduced to Sb(III) prior to analysis. This is typically achieved by adding a reducing agent such as potassium iodide and ascorbic acid to the acidified sample digest and allowing it to react for a specified time.[9] For the determination of Sb(III) alone, this step is omitted.

2. Instrument Setup and Analysis:

• Instrument: An atomic absorption spectrometer equipped with a hydride generation system and a heated quartz cell atomizer.

• Hydride Generation: The acidified sample (or pre-reduced sample for total Sb) is mixed with a reducing agent, typically sodium borohydride, in the hydride generation system. This reaction produces volatile antimony hydride (stibine, SbH₃).

• Atomization: An inert gas (e.g., argon) carries the generated stibine into the heated quartz cell, where it is atomized into ground-state antimony atoms.

• Measurement: A hollow cathode lamp emits light at a wavelength specific to antimony (217.6 nm). The ground-state antimony atoms in the quartz cell absorb this light, and the amount of absorption is proportional to the antimony concentration.

• Calibration: A calibration curve is prepared using standards that have undergone the same pre-reduction and hydride generation steps as the samples.

3. Quality Control:

• Regular analysis of blanks and standards is necessary to monitor for contamination and instrument drift.

• Spiked samples should be analyzed to check for interferences from the sample matrix that may affect the hydride generation efficiency.

Anodic Stripping Voltammetry (ASV)

1. Sample Preparation:

• Digestion: For complex matrices like drug products, acid digestion may be necessary to remove organic components that can interfere with the electrochemical measurement. The final sample should be in a suitable electrolyte solution.

• Electrolyte: The digested sample is diluted in a supporting electrolyte, typically an acidic solution such as hydrochloric acid.[6]

• Speciation: ASV can be used for speciation. Sb(III) can be determined directly in an acidic medium. For total antimony, Sb(V) is pre-reduced to Sb(III) using a reducing agent like L-cysteine.[4]

2. Instrument Setup and Analysis:

• Instrument: A potentiostat with a three-electrode system: a working electrode (e.g., mercury film electrode or gold electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Deposition Step: A negative potential is applied to the working electrode for a set period while the solution is stirred. This causes Sb(III) ions to be reduced and deposited onto the electrode surface.

• Stripping Step: The potential is then scanned in the positive direction. The deposited antimony is stripped (oxidized) back into the solution, generating a current peak. The potential at which the peak occurs is characteristic of antimony, and the peak height or area is proportional to its concentration.[6]

• Calibration: The standard addition method is often used for calibration in ASV to compensate for matrix effects. Known amounts of an antimony standard are added to the sample, and the increase in the stripping peak is measured.

3. Quality Control:

• The working electrode surface must be properly prepared and maintained to ensure reproducibility.

• Blanks should be run to check for contamination in the electrolyte and reagents.

• The standard addition method inherently provides a check for matrix effects.

Visualizing the Workflow

To better understand the procedural flow of each analytical technique, the following diagrams illustrate the key steps from sample preparation to data analysis.

Caption: Experimental workflow for antimony quantification by ICP-MS.

Caption: Experimental workflow for antimony quantification by HG-AAS.

Caption: Experimental workflow for antimony quantification by ASV.

Conclusion

The choice of an analytical technique for antimony quantification depends on a balance of factors including the required detection limits, sample throughput, matrix complexity, and available budget. ICP-MS offers the highest sensitivity and throughput, making it suitable for trace and ultra-trace analysis in a wide range of pharmaceutical samples. HG-AAS provides a cost-effective alternative with good sensitivity, particularly for speciation of inorganic antimony. ASV is a low-cost technique that can achieve very low detection limits and is well-suited for on-site analysis, though it generally has a lower throughput. By carefully considering the comparative data and experimental protocols presented in this guide, researchers can select the most appropriate method to ensure the quality and safety of their drug products.

References

• 1. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. DSpace [scholarworks.umass.edu]
• 4. daneshyari.com [daneshyari.com]
• 5. Development and validation of an analytical method for quantification of arsenic and antimony in liposomes using inductively coupled plasma-optical emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. series.publisso.de [series.publisso.de]
• 9. scielo.br [scielo.br]
• 10. icpms.labrulez.com [icpms.labrulez.com]
• 11. agilent.com [agilent.com]

A Comparative Guide to the Flame Retardant Properties of Antimony Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant properties of common antimony compounds used as synergists in halogenated polymer systems. By presenting available experimental data, detailed methodologies, and a mechanistic overview, this document aims to support informed decisions in the formulation of flame-retardant materials.

Introduction to Antimony-Based Flame Retardant Synergists

Antimony compounds, most notably antimony trioxide (Sb₂O₃), are not inherently flame retardant.[1] Their efficacy is realized through a powerful synergistic interaction with halogenated compounds (e.g., brominated or chlorinated flame retardants).[2][3][4] This synergy significantly enhances the fire resistance of a wide range of polymers. This guide focuses on the comparative performance of three key antimony compounds: antimony trioxide, antimony pentoxide (Sb₂O₅), and sodium antimonate (NaSbO₃).

Mechanism of Action

The flame retardant action of antimony-halogen systems occurs in both the gas and solid phases of a fire.

Gas Phase Inhibition: In the presence of heat, the halogenated flame retardant decomposes to produce hydrogen halides (HX). These react with the antimony compound to form volatile antimony halides (SbX₃) or antimony oxyhalides (SbOX).[1] These volatile antimony species act as radical scavengers in the flame, interrupting the exothermic chain reactions of combustion. This "flame poisoning" effect is the primary mechanism of flame retardancy.[3][4]

Solid Phase Charring: In the condensed phase (the polymer itself), antimony compounds can promote the formation of a protective char layer. This char acts as an insulating barrier, shielding the underlying polymer from heat and limiting the release of flammable gases into the gas phase. It also restricts the flow of oxygen to the polymer surface, further inhibiting combustion.[1]

Figure 1: General synergistic flame retardant mechanism of antimony compounds.

Comparative Performance Data

The following tables summarize available data on the flame retardant performance of different antimony compounds. It is important to note that the data is compiled from various sources and may not be directly comparable due to differences in polymer grades, formulations, and testing conditions.

Poly(acrylonitrile-co-vinylidene chloride) (PANVDC) Films

This table presents a direct comparison between antimony trioxide (ATO(3)) and antimony tetroxide (ATO(4)) in PANVDC films.

Formulation	LOI (%)	UL 94 Rating	Source(s)
Pure PANVDC	26.4	-	[1]
PANVDC + Antimony Trioxide (ATO(3))	29.0	V-0	[1]
PANVDC + Antimony Tetroxide (ATO(4))	31.2	V-0	[1]

Table 1: Flame retardancy of PANVDC films with different antimony oxides.[1]

Polypropylene (PP)

This table compares antimony trioxide and antimony pentoxide in fine denier polypropylene fibers, synergized with a brominated aromatic compound.

Formulation	UL 94 Rating	Observations	Source(s)
PP + Brominated Aromatic + Antimony Trioxide	V-0 to Fail (concentration dependent)	Larger particle size can affect polymer rheology.	[2]
PP + Brominated Aromatic + Antimony Pentoxide	V-2	Smaller, colloidal particle size (0.03 micron) results in better dispersion. Significantly better Izod impact strength compared to trioxide formulations.	[2]

Table 2: Comparison of antimony trioxide and antimony pentoxide in polypropylene.[2]

Engineering Plastics (e.g., PET, Polyamide)

While direct quantitative flame retardancy data is limited in the available literature for a side-by-side comparison in PET, the following qualitative and physical property comparisons for sodium antimonate versus antimony trioxide have been noted.

Feature	Antimony Trioxide	Sodium Antimonate	Source(s)
Heat Resistance	Can act as a depolymerization catalyst in some engineering plastics.	Does not negatively affect heat resistance; stable up to 1400°C.	[5]
Hydrolysis Resistance	-	Superior to antimony trioxide, especially when using non-water, fine grades.	[5]
Physical Strength	Lower	Higher tensile and physical strength in compounded resins.	[5]
Transparency	Higher refractive index (2.08), leading to more opacity.	Lower refractive index (1.73), closer to that of plastics, allowing for better transparency and clear coloring.	[5]
Smoke Suppression	-	The formation of Na₂O can neutralize acidic gases, potentially reducing smoke toxicity and increasing LOI by 2-3%.	[3]

Table 3: Qualitative and physical property comparison of antimony trioxide and sodium antimonate in engineering plastics.[3][5]

Experimental Protocols

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material under specified test conditions. A higher LOI value indicates better flame retardancy.

Methodology:

• A small, vertically oriented specimen is placed in a glass chimney.

• A mixture of oxygen and nitrogen is introduced at the bottom of the chimney, flowing upwards.

• The top edge of the specimen is ignited with a flame.

• The oxygen concentration in the gas mixture is systematically varied.

• The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which the specimen sustains combustion for a specified period or burns to a specified length.

Figure 2: Workflow for the Limiting Oxygen Index (LOI) test.

UL 94 Vertical Burn Test

The UL 94 standard is widely used to determine the flammability of plastic materials. The vertical burn test (V-0, V-1, V-2) is generally more stringent than the horizontal burn (HB) test.

Methodology:

• A rectangular test specimen (typically 125 mm x 13 mm) is clamped vertically.

• A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then removed. The afterflame time is recorded.

• As soon as the afterflame ceases, the flame is reapplied for another 10 seconds and then removed. The afterflame and afterglow times are recorded.

• A piece of cotton is placed below the specimen to observe if flaming drips ignite it.

• The material is classified as V-0, V-1, or V-2 based on the afterflame/afterglow times and the dripping behavior (V-0 being the most flame-retardant).

Figure 3: Workflow for the UL 94 Vertical Burn test.

Cone Calorimetry - ASTM E1354 / ISO 5660

Cone calorimetry is one of the most effective bench-scale methods for evaluating the fire behavior of materials. It measures parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat released (THR), time to ignition (TTI), and smoke production.

Methodology:

• A square specimen (typically 100 mm x 100 mm) is placed horizontally on a load cell to measure mass loss.

• The specimen is exposed to a constant level of radiant heat from a conical heater.

• An electric spark igniter is positioned above the specimen to ignite the flammable gases produced.

• The combustion products are collected by an exhaust hood, where the oxygen concentration and flow rate are measured.

• The heat release rate is calculated based on the principle of oxygen consumption (approximately 13.1 MJ of heat is released per kg of oxygen consumed).

Conclusion

The synergistic combination of antimony compounds with halogenated flame retardants provides a highly effective means of imparting fire resistance to polymers.

• Antimony Trioxide remains the most widely used and cost-effective synergist.

• Antimony Pentoxide , particularly in colloidal form, offers advantages in applications requiring fine particle size, good dispersion, and the preservation of mechanical properties like impact strength.[2]

• Sodium Antimonate presents a compelling alternative for high-temperature engineering plastics, where its superior thermal stability, lower impact on polymer degradation, and better transparency are significant benefits.[5] It may also offer an advantage in reducing smoke toxicity.[3]

The selection of the most appropriate antimony synergist depends on the specific polymer, the required level of flame retardancy, processing conditions, and the desired physical and aesthetic properties of the final product. The experimental data, though not always directly comparable across different studies, indicates that all three compounds are effective synergists, with each offering a unique profile of properties.

References

• 1. Study on the Flame Retardancy and Hazard Evaluation of Poly(acrylonitrile-co-vinylidene chloride) Fibers by the Addition of Antimony-Based Flame Retardants | MDPI [mdpi.com]
• 2. Antimony pentoxide provides better flame retardant properties to fine denier PP fiber [plastemart.com]
• 3. Sodium Antimonate as Fiber Flame Retardants [um-material.com]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. nihonseiko.co.jp [nihonseiko.co.jp]

Unveiling the Carcinogenic Potential of Antimony Compounds in Occupational Settings: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the carcinogenic potential of various antimony compounds encountered in occupational settings. The information is supported by experimental data to facilitate informed risk assessment and the development of safer alternatives.

The carcinogenic risk associated with occupational exposure to antimony and its compounds has been a subject of ongoing scientific investigation. While human studies have often been confounded by concurrent exposure to other carcinogens, animal studies have provided significant evidence for the carcinogenic potential of certain antimony compounds. This guide synthesizes key experimental findings to offer a comparative overview of antimony trioxide, antimony trisulfide, antimony potassium tartrate, and sodium antimonate.

Comparative Carcinogenicity in Animal Models

Experimental studies, primarily involving inhalation exposure in rodents, have demonstrated varying carcinogenic responses to different antimony compounds. Antimony trioxide has been the most extensively studied, with clear evidence of its carcinogenic activity.

Table 1: Summary of Tumor Incidence in Carcinogenicity Studies of Antimony Compounds

Antimony Compound	Species/Strain	Route of Exposure	Exposure Concentration/Dose	Duration of Exposure	Target Organ(s)	Tumor Type	Incidence in Exposed Group vs. Control	Reference
Antimony Trioxide	Wistar Han Rats (Female)	Inhalation	3, 10, 30 mg/m³	2 years	Lung	Alveolar/Bronchiolar Adenoma	2/50 (0 mg/m³), 6/50 (3 mg/m³), 11/50 (10 mg/m³), 16/50 (30 mg/m³)	[1]
Adrenal Medulla	Benign or Malignant Pheochromocytoma (combined)	2/50 (0 mg/m³), 4/50 (3 mg/m³), 6/50 (10 mg/m³), 10/50 (30 mg/m³)	[1]
Antimony Trioxide	B6C3F1/N Mice (Male)	Inhalation	3, 10, 30 mg/m³	2 years	Lung	Alveolar/Bronchiolar Carcinoma	3/50 (0 mg/m³), 11/50 (3 mg/m³), 20/50 (10 mg/m³), 29/50 (30 mg/m³)	[1]
Skin	Fibrous Histiocytoma or Fibrosarcoma (combined)	1/50 (0 mg/m³), 3/50 (3 mg/m³), 6/50 (10 mg/m³), 11/50 (30 mg/m³)	[1]
Antimony Trioxide	B6C3F1/N Mice (Female)	Inhalation	3, 10, 30 mg/m³	2 years	Lung	Alveolar/Bronchiolar Adenoma or Carcinoma (combined)	5/50 (0 mg/m³), 15/50 (3 mg/m³), 27/50 (10 mg/m³), 36/50 (30 mg/m³)	[1]
Malignant Lymphoma	12/50 (0 mg/m³), 20/50 (3 mg/m³), 20/50 (10 mg/m³), 27/50 (30 mg/m³)	[1]
Antimony Ore Concentrate (mainly Antimony Trisulfide)	Wistar-derived Rats (Female)	Inhalation	~36-40 mg/m³	Up to 52 weeks	Lung	Neoplasms (Scirrhous Carcinoma, Squamous Cell Carcinoma, Bronchoalveolar Tumors)	25% vs. 0% in controls	[2][3]
Antimony Potassium Tartrate	Long-Evans Rats	Drinking Water	5 ppm	Lifetime	No significant increase in tumors	Not Applicable	No significant difference observed	[4][5]
Antimony Potassium Tartrate	Swiss CD-1 Mice	Drinking Water	5 ppm	Lifetime	No significant increase in tumors	Not Applicable	No significant difference observed	[4][5]
Sodium Antimonate	No carcinogenicity data available from cited studies.	Not Applicable	Not Applicable	Not Applicable	Not Applicable	Not Applicable	Not Applicable	[6][7]

Note: The studies on antimony potassium tartrate had significant limitations, including the use of only one dose and incomplete histopathological analysis, which may affect the interpretation of the results.[4]

Genotoxic Potential of Antimony Compounds

The carcinogenic effects of antimony compounds are often linked to their ability to induce genetic damage. Genotoxicity assays, such as the Comet assay (to detect DNA strand breaks) and the micronucleus test (to detect chromosomal damage), are crucial for evaluating this aspect.

Table 2: Summary of Genotoxicity Data for Antimony Compounds

Antimony Compound	Assay	Test System	Key Findings	Reference
Antimony Trioxide	Comet Assay	In vivo (mice, inhalation)	Increased DNA damage in lung tissue.	[8]
Micronucleus Test	In vivo (mice, inhalation)	Increased formation of micronuclei in red blood cells.	[8]
Antimony Trichloride	Comet Assay	In vitro (V79 Chinese hamster cells)	Significant elevation in tail moment, indicating DNA damage.	[9]
Antimony Potassium Tartrate	Genotoxicity	In vitro	Trivalent antimony compounds, including antimony potassium tartrate, have shown the potential to induce oxidative damage and inhibit cell differentiation.[8]
Sodium Antimonate	Genotoxicity	Not extensively studied for genotoxicity.	Inorganic antimony compounds are generally not considered human carcinogens by major regulatory bodies.[7]

Experimental Protocols

Inhalation Carcinogenicity Study Protocol (Based on NTP TR-590)

This protocol outlines the key steps for a 2-year inhalation study to assess the carcinogenic potential of antimony compounds.

• Animal Model: Wistar Han rats and B6C3F1/N mice, 5-6 weeks old at the start of the study.

• Groups: For each species and sex, a control group (0 mg/m³) and at least three exposure groups (e.g., 3, 10, and 30 mg/m³ of the test compound). Each group should consist of at least 50 animals.

• Exposure System: Whole-body inhalation chambers. The atmosphere within the chambers is monitored for concentration and particle size distribution of the test article.

• Exposure Regimen: 6 hours per day, 5 days per week for 104 weeks.

• Clinical Observations: Animals are observed twice daily for any clinical signs of toxicity. Body weights are recorded weekly for the first 13 weeks and monthly thereafter.

• Necropsy and Histopathology: At the end of the 2-year period, all surviving animals are euthanized. A complete necropsy is performed on all animals. All gross lesions and a comprehensive set of tissues are collected, preserved in 10% neutral buffered formalin, processed, and embedded in paraffin. Slides are stained with hematoxylin and eosin and examined microscopically by a qualified pathologist.

• Data Analysis: The incidence of neoplasms in each exposure group is compared with that of the control group using appropriate statistical methods (e.g., Poly-k test).

In Vitro Micronucleus Assay Protocol

This assay is used to detect the potential of a substance to induce chromosomal damage.

• Cell Culture: Human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO, V79, L5178Y) are cultured under standard conditions.

• Exposure: Cells are exposed to at least three concentrations of the test compound, along with a negative (vehicle) and a positive control, for a short duration (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 mix), and for a longer duration (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is added to the culture to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, and fixed. The cell suspension is then dropped onto microscope slides and stained with a DNA-specific stain (e.g., Giemsa, acridine orange, or DAPI).

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.

• Data Analysis: The frequency of micronucleated cells in the treated groups is compared to the negative control group using appropriate statistical tests.

Alkaline Comet Assay Protocol

This assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest.

• Embedding in Agarose: The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and proteins, leaving the DNA as a nucleoid.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA and are then subjected to electrophoresis. DNA with strand breaks will migrate from the nucleoid towards the anode, forming a "comet tail."

• Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA-binding dye (e.g., SYBR Green, propidium iodide).

• Imaging and Analysis: The slides are examined using a fluorescence microscope, and images of the comets are captured. Image analysis software is used to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity, and tail moment.

• Data Analysis: The mean values of the chosen comet parameter for the treated groups are compared to the control group using statistical methods.

Signaling Pathways and Experimental Workflows

Mechanisms of Antimony-Induced Carcinogenesis

The carcinogenic effects of antimony compounds are believed to be mediated through various molecular mechanisms, including the induction of oxidative stress, DNA damage, and the activation of specific signaling pathways.

Caption: Workflow of antimony-induced carcinogenesis.

The diagram above illustrates a simplified workflow of how occupational exposure to antimony compounds can lead to cancer. Following inhalation and cellular uptake, antimony compounds can induce oxidative stress, leading to DNA damage and genomic instability. Concurrently, they can activate signaling pathways like the MAPK pathway, promoting uncontrolled cell proliferation. The culmination of these events can result in tumor formation.

Antimony Trioxide and the MAPK Signaling Pathway

Studies on antimony trioxide-induced lung tumors in mice have highlighted the role of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[10][11]

Caption: MAPK pathway activation by antimony trioxide.

Antimony trioxide exposure has been shown to be associated with mutations in the Epidermal Growth Factor Receptor (EGFR) gene, leading to the activation of the downstream MAPK/ERK signaling cascade.[12] This pathway plays a critical role in regulating cell proliferation and survival, and its constitutive activation is a hallmark of many cancers.

General Antimony-Induced Genotoxicity Pathway

A common mechanism underlying the carcinogenicity of various antimony compounds is the induction of oxidative stress and subsequent DNA damage.

References

• 1. NTP Technical Report on the Toxicology and Carcinogenesis Studies of Antimony Trioxide (CASRN 1309-64-4) in Wistar Han [Crl:WI(Han)] Rats and B6C3F1/N Mice (Inhalation Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Carcinogenic effects of antimony trioxide and antimony ore concentrate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Other Relevant Data - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Other Relevant Information - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Antimony Pentoxide and Sodium Antimonate - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. teck.com [teck.com]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. Table E-3, Genotoxic DNA Damaging Effects of Antimony Compounds - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Chronic Inhalation Exposure to Antimony Trioxide Exacerbates the MAPK Signaling in Alveolar Bronchiolar Carcinomas in B6C3F1/N Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chronic Inhalation Exposure to Antimony Trioxide Exacerbates the MAPK Signaling in Alveolar Bronchiolar Carcinomas in B6C3F1/N Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antimony Trioxide - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]

comparative performance of antimony-based anodes with graphite in sodium-ion batteries

Comparative Performance of Antimony-Based Anodes and Graphite in Sodium-Ion Batteries

The quest for viable energy storage solutions beyond lithium-ion batteries (LIBs) has positioned sodium-ion batteries (SIBs) as a promising alternative, primarily due to the natural abundance and low cost of sodium. The performance of SIBs is critically dependent on the anode material. While graphite is the commercial standard in LIBs, its application in SIBs is challenging. This has spurred research into alternative anode materials, with antimony (Sb) emerging as a strong contender due to its high theoretical capacity.

This guide provides an objective comparison of the electrochemical performance of antimony-based anodes and traditional graphite anodes in sodium-ion batteries, supported by experimental data and detailed methodologies.

Fundamental Properties and Sodiation Mechanisms

Antimony and graphite interact with sodium ions via fundamentally different mechanisms, which dictates their electrochemical characteristics.

• Antimony (Sb): Antimony operates on an alloying/de-alloying mechanism. It reacts with sodium ions to form a Na₃Sb alloy, delivering a high theoretical specific capacity of 660 mAh g⁻¹[1][2][3][4]. However, this process is accompanied by a massive volume change of approximately 293% to 390%, which can lead to mechanical failure of the electrode, pulverization, and rapid capacity decay over repeated cycles[1][5][6][7].

• Graphite: In contrast, graphite stores sodium ions through an intercalation mechanism, where Na⁺ ions are inserted between the graphene layers. This process is thermodynamically less favorable for the larger sodium ions compared to lithium ions, resulting in a lower theoretical capacity than in LIBs[6][8]. The performance of graphite in SIBs is highly dependent on the electrolyte system, with ether-based electrolytes often enabling better performance through co-intercalation of solvated Na⁺ ions[9][10].

Quantitative Performance Comparison

The following table summarizes the key experimental performance metrics for various antimony-based and graphite/carbon anodes as reported in recent literature.

Anode Material	Theoretical Capacity (mAh g⁻¹)	Reversible Capacity (mAh g⁻¹) @ Current Density	Cycling Stability	Initial Coulombic Efficiency (ICE)	Reference
Antimony-Based Anodes
Antimony (Sb) Nanocrystals	660	~500 @ 250 mA g⁻¹	>90% retention after 100 cycles	Not specified	[7]
Sb Porous Hollow Microspheres	660	617 @ 0.15C (99 mA g⁻¹)	~97% retention after 100 cycles @ 0.15C	Not specified	[11]
Sb@C Yolk-Shell Nanospheres	660	~500 @ 100 mA g⁻¹	385 mAh g⁻¹ after 500 cycles	Not specified	[3]
Sb₂S₃ Nanoparticles	~946	512 @ 50 mA g⁻¹ after 100 cycles	Good, compared to commercial Sb₂S₃	Not specified	[12]
Graphite/Carbon Anodes
Expanded Graphite	~300	284 @ 20 mA g⁻¹; 184 @ 100 mA g⁻¹	Stable for 2000 cycles @ 20 mA g⁻¹	Not specified	[9]
Defect Engineered Graphite	Not specified	175 @ 5 A g⁻¹	84% retention after 6000 cycles	Not specified	[10]
Hard Carbon	~300	~250-300	Generally stable, but lower ICE	Often < 80%	[8][11]
Natural Graphite (in Ether Electrolyte)	~150	>100 @ 0.1 A g⁻¹	70% retention after 250 cycles @ 0.5 A g⁻¹	Not specified	[9]

Logical Comparison of Anode Characteristics

The choice between antimony and graphite involves a trade-off between capacity and stability. The following diagram illustrates the primary advantages and disadvantages of each material.

Caption: Core advantages and disadvantages of Antimony vs. Graphite anodes.

Experimental Protocols

To ensure a fair comparison between anode materials, standardized experimental procedures are crucial. Below are typical methodologies for electrode fabrication and electrochemical evaluation.

Electrode Preparation

• Slurry Formulation: The active material (e.g., antimony nanoparticles or graphite powder), a conductive agent (e.g., Super P or carbon black), and a binder (e.g., carboxymethyl cellulose (CMC) or polyvinylidene fluoride (PVDF)) are mixed in a typical weight ratio of 80:10:10.

• Mixing: The components are added to a suitable solvent (e.g., deionized water for CMC, N-methyl-2-pyrrolidone for PVDF) and mixed using a planetary mixer or magnetic stirrer until a homogeneous slurry is formed.

• Coating: The resulting slurry is cast onto a copper foil current collector using a doctor blade to a controlled thickness.

• Drying: The coated electrode is dried in a vacuum oven at 80-120°C for at least 12 hours to remove the solvent completely.

• Pressing and Cutting: The dried electrode sheet is then pressed to ensure good contact between the material and the current collector, and circular discs are punched out for cell assembly.

Cell Assembly

• Environment: All cells (typically CR2032 coin cells) are assembled in an argon-filled glovebox with moisture and oxygen levels below 0.5 ppm.

• Components: A standard half-cell consists of the prepared working electrode (anode), a sodium metal disc as the counter and reference electrode, a glass fiber separator, and a liquid electrolyte.

• Electrolyte: A common electrolyte is 1.0 M sodium perchlorate (NaClO₄) or sodium hexafluorophosphate (NaPF₆) dissolved in a mixture of ethylene carbonate (EC) and diethyl carbonate (DEC) (e.g., 1:1 v/v). For graphite, an ether-based electrolyte such as 1.0 M NaClO₄ in diethylene glycol dimethyl ether (DEGDME) is often used[9].

Electrochemical Characterization

• Galvanostatic Cycling: The cells are cycled at various current densities (C-rates) within a specific voltage window (e.g., 0.01–2.0 V vs. Na/Na⁺) using a battery testing system. This test determines the specific capacity, coulombic efficiency, and cycling stability.

• Rate Capability Test: The C-rate is systematically increased and then decreased (e.g., from 0.1C to 10C and back to 0.1C) to evaluate the electrode's ability to perform at high charge and discharge rates.

• Cyclic Voltammetry (CV): CV is performed at a slow scan rate (e.g., 0.1 mV s⁻¹) to identify the redox potentials associated with the sodiation/desodiation processes.

• Electrochemical Impedance Spectroscopy (EIS): EIS is conducted over a frequency range (e.g., 100 kHz to 0.01 Hz) to analyze the charge transfer resistance and ion diffusion kinetics within the cell before and after cycling.

Experimental and Evaluation Workflow

The following diagram outlines the standard workflow from material synthesis to the final analysis of anode performance.

Caption: Standard workflow for anode material evaluation in sodium-ion batteries.

Conclusion and Outlook

The comparison between antimony-based and graphite anodes for sodium-ion batteries reveals a distinct trade-off. Antimony offers a significantly higher theoretical and demonstrated specific capacity, making it a highly attractive material for high-energy-density SIBs[1][2][13]. However, its practical application is hindered by severe volume expansion, which leads to poor cycling stability[5][7]. Current research focuses on mitigating this issue through strategies like nanostructuring, forming composites with carbonaceous materials, and creating yolk-shell structures to accommodate volume changes[3][13].

Graphite, while offering lower specific capacity, benefits from its structural stability, low cost, and well-established manufacturing processes[14]. Its performance in SIBs is heavily reliant on the use of suitable electrolytes, such as ether-based systems, which can improve Na⁺ intercalation and cycling performance[9][10].

Ultimately, the choice of anode will depend on the specific application requirements. For applications where energy density is paramount, engineered antimony-based materials hold immense promise. For large-scale, cost-effective energy storage where cycle life and stability are more critical, optimized graphite and hard carbons remain strong contenders. Future advancements will likely involve further material engineering for antimony and the development of novel electrolytes and graphite modification techniques to bridge the performance gap.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimony-based materials as promising anodes for rechargeable lithium-ion and sodium-ion batteries - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Antimony-based materials as promising anodes for rechargeable lithium-ion and sodium-ion batteries - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/C7QM00480J [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Recent Developments of Antimony-Based Anodes for Sodium- and Potassium-Ion Batteries [journal.hep.com.cn]
• 6. SIPS2022 - Effects of Size and Morphology of Antimony Working as Anodes for Na-ion Batteries [flogen.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Advances in Anode Materials for Sodium-Ion Batteries [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 12. Frontiers | Recent Advances in Antimony Sulfide-Based Nanomaterials for High-Performance Sodium-Ion Batteries: A Mini Review [frontiersin.org]
• 13. Engineering Nanostructured Antimony-Based Anode Materials for Sodium Ion Batteries | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]

Validating the Antimony-Tin (Sb-Sn) Alloy System Phase Diagram: A Comparative Guide

This guide provides a comprehensive comparison of the established antimony-tin (Sb-Sn) phase diagram with experimental data from various analytical techniques. It is intended for researchers, scientists, and materials development professionals working with these alloys. The information presented herein is crucial for understanding the material's behavior during melting, solidification, and heat treatment, which is essential for the design and application of Sb-Sn based materials, particularly in lead-free solders.

The Established Sb-Sn Phase Diagram

The Sb-Sn binary system is characterized by a series of peritectic and eutectic reactions, forming a complex phase diagram. Key features include the terminal solid solutions of (Sn) and (Sb), and the intermetallic compound SbSn. Historically, there has been some debate regarding the stability and stoichiometry of other intermetallic phases, such as Sb3Sn4 and Sb2Sn3. However, more recent assessments, often combining experimental data with thermodynamic calculations using the CALPHAD (Calculation of Phase Diagrams) method, have led to a more consistent understanding of the phase equilibria.[1][2] These studies confirm the stability of the Sb3Sn4 intermetallic compound down to room temperature.[1]

Experimental Validation Data

To validate the calculated phase diagram, experimental investigations are crucial. The primary techniques employed for this purpose are Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC), X-Ray Diffraction (XRD), and Metallography with Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX).

Thermal Analysis Data

DTA and DSC are used to determine the temperatures of phase transitions (e.g., solidus, liquidus, and invariant reactions) by detecting the heat absorbed or released during heating or cooling. The table below summarizes key invariant reaction temperatures for the Sb-Sn system as determined by DTA.

Invariant Reaction	Reported Temperature (°C)	Reported Temperature (K)
L + Sb3Sn4 ↔ bct(Sn)	243	516 K[1]
L + SbSn ↔ Sb3Sn4	325	598 K[1]
L + rhom(Sb) ↔ SbSn	422	695 K[1]

Temperatures converted from Kelvin for user convenience.

Structural and Microstructural Analysis

XRD is employed to identify the crystal structures of the phases present in the alloy at different compositions and temperatures. Metallographic analysis, often using SEM-EDX, reveals the microstructure of the alloys, including the morphology and composition of the different phases, providing a visual confirmation of the phase relationships predicted by the phase diagram.[3][4][5][6][7] Studies have confirmed the presence of the β-Sn (body-centered tetragonal) and SbSn phases in various alloy compositions.[8]

Experimental Workflow for Phase Diagram Validation

The following diagram illustrates a typical experimental workflow for validating a binary alloy phase diagram like the Sb-Sn system.

Experimental workflow for Sb-Sn phase diagram validation.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable experimental data. The following sections outline typical protocols for the key experiments involved in validating the Sb-Sn phase diagram.

Sample Preparation

• Material Procurement : High-purity antimony (Sb) and tin (Sn) metals (e.g., 99.99% purity) are used as starting materials.[1]

• Alloy Synthesis :

  • Desired compositions of Sb and Sn are weighed accurately.

  • The mixture is placed in an arc-melting furnace.

  • The chamber is evacuated and backfilled with a high-purity inert gas, such as argon, to prevent oxidation.[1]

  • The sample is melted and re-melted multiple times (typically more than four times) to ensure compositional homogeneity.[1]

• Homogenization : The as-cast alloys are sealed in evacuated quartz capsules and annealed at an elevated temperature (below the solidus temperature) for an extended period (e.g., 15 days at 300°C) to achieve thermodynamic equilibrium.[9] The samples are then quenched in iced water.[9]

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC)

• Sample Encapsulation : A small piece of the homogenized alloy (typically 20-40 mg) is sealed in a crucible (e.g., alumina or quartz).[10]

• Instrument Setup : The analysis is performed using a DTA/DSC instrument. The system is purged with high-purity argon to maintain an inert atmosphere.[1][11]

• Thermal Program :

  • The sample is heated at a controlled rate (e.g., 5 K/min or 10 K/min) to a temperature well above the expected liquidus.[1]

  • The sample is then cooled at a controlled rate.

• Data Analysis : The onset temperatures of endothermic peaks during heating are identified as the phase transition temperatures.[1] The peak temperature of the last thermal event is typically taken as the liquidus temperature.[1]

X-Ray Diffraction (XRD)

• Sample Preparation : A portion of the homogenized alloy is finely ground into a powder.

• Data Acquisition : The powder is mounted on a sample holder and analyzed using an X-ray diffractometer. A monochromatic X-ray source (e.g., Cu Kα) is used.

• Data Analysis : The resulting diffraction pattern (intensity vs. 2θ) is analyzed to identify the phases present by comparing the peak positions and intensities to standard diffraction databases (e.g., JCPDS-ICDD). Lattice parameters can also be calculated from the peak positions.

Metallography (SEM/EDX)

• Sample Preparation :

  • A piece of the homogenized alloy is mounted in a conductive resin.

  • The mounted sample is ground using successively finer abrasive papers.

  • The ground sample is polished using diamond suspensions to achieve a mirror-like finish.

  • The polished sample may be etched with a suitable chemical reagent to reveal the microstructure.

• Imaging and Analysis :

  • The prepared sample is examined using a Scanning Electron Microscope (SEM) to observe the microstructure, including the size, shape, and distribution of the different phases.

  • Energy Dispersive X-ray Spectroscopy (EDX) is used to determine the elemental composition of the individual phases, providing quantitative data to compare with the phase diagram.[4][9]

Conclusion

The validation of the antimony-tin phase diagram is an ongoing process that relies on a combination of thermodynamic modeling and careful experimental work. The data obtained from techniques such as DTA/DSC, XRD, and SEM/EDX are in good agreement with the recently optimized phase diagrams, particularly those that consider the stability of the Sb3Sn4 intermetallic compound.[1][2] This validated understanding is critical for the continued development of Sb-Sn based alloys for various technological applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. DSC Investigation and Thermodynamic Modeling of the Al–Sb–Sn System [mdpi.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Biogeochemical Behavior of Antimony and Arsenic in Mine Waste

For Researchers, Scientists, and Drug Development Professionals

Antimony (Sb) and arsenic (As) are metalloids of significant environmental concern, frequently found as co-contaminants in mine waste.[1][2] Historically, their similar positions in the periodic table led to the assumption of analogous biogeochemical behavior.[3][4] However, emerging research reveals distinct differences in their speciation, mobility, toxicity, and microbial interactions, which are critical for accurate risk assessment and the development of effective remediation strategies.[1][5] This guide provides an objective comparison of the biogeochemical behavior of antimony and arsenic in mine waste environments, supported by experimental data and detailed methodologies.

Key Differences in Biogeochemical Behavior

While both arsenic and antimony are toxic metalloids, their behavior in the environment is governed by a complex interplay of chemical and biological factors.[6] Under oxidizing conditions, pentavalent species [Sb(V) and As(V)] predominate, while trivalent species [Sb(III) and As(III)] are more common in reducing environments.[7][8] However, the relative mobility and bioavailability of these species differ significantly.

In general, Sb(V) is more mobile than As(V) in oxic environments, such as surface waters.[7] Conversely, under reducing conditions often found in deeper sediment layers or waterlogged soils, As(III) tends to be more mobile than Sb(III).[7][8] This contrasting mobility is a key factor in their differential transport and distribution in mine waste landscapes.[9]

Microorganisms play a pivotal role in the biogeochemical cycling of both elements through processes like oxidation, reduction, and methylation.[1][10] These microbial transformations significantly influence the speciation and, consequently, the mobility and toxicity of arsenic and antimony.[6][10]

Quantitative Comparison of Antimony and Arsenic in Mine Waste

The following tables summarize key quantitative data from various studies, providing a direct comparison of antimony and arsenic concentrations, mobility, and bioaccumulation in mine waste settings.

Parameter	Antimony (Sb)	Arsenic (As)	Mine Waste Type / Location	Reference
Total Concentration in Soil/Tailings (mg/kg)	60 - 230	42 - 4530	Abandoned Sb-Au mining area	[11]
873 - 4990	165 - 726	Gold-antimony mine, Victoria, Australia	[12]
up to 5757	up to 2484	Abandoned Sb-deposit, Poproč, Slovakia	[13]
Concentration in Pore Water (mg/L)	0.07 - 2.8	0.12 - 87	Baker Creek Tailings, Giant Gold Mine, NWT	[14]
Mobile Fraction in Soil (%)	0.02 - 0.27	0.02 - 0.70	Mining-affected grassland soils	[11]
Bioaccumulation Factor (BAF)	~10-fold lower than As	~10-fold greater than Sb	Fish/water, plant/tailing, and vegetable/soil systems, Xikuangshan, China	[3][4]

Experimental Protocols

Understanding the methodologies used to generate the comparative data is crucial for researchers. Below are summaries of typical experimental protocols employed in the study of antimony and arsenic in mine waste.

Sample Collection and Preparation

• Solid Samples (Soil, Sediment, Tailings): Cores are often collected to preserve the vertical stratification. Samples are sectioned at specific intervals, freeze-dried, and sieved to remove large debris. For total elemental analysis, samples are typically digested using strong acids (e.g., aqua regia).

• Aqueous Samples (Pore Water, Surface Water): In-situ dialysis arrays (peepers) are used to collect pore water at high resolution.[14] Water samples are filtered (e.g., through 0.45 µm filters) and acidified for preservation prior to analysis.

Speciation Analysis

• High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS): This is a key technique for separating and quantifying the different oxidation states of arsenic and antimony (e.g., As(III), As(V), Sb(III), Sb(V)) in aqueous samples.[8]

• X-ray Absorption Fine Structure (XAFS) Spectroscopy: XAFS is used to determine the oxidation states and local atomic coordination of arsenic and antimony in solid phases, providing insights into their host minerals.[8]

• X-ray Photoelectron Spectroscopy (XPS): XPS can be used to characterize the surface elemental composition and chemical states of arsenic and antimony in mineral samples.[12]

Mobility and Bioavailability Assessment

• Sequential Extraction: This method involves a series of chemical extractants of increasing strength to partition the metalloids into different fractions (e.g., exchangeable, carbonate-bound, Fe/Mn oxide-bound, organic-bound, and residual). The more easily extracted fractions are considered more mobile and bioavailable.

• Leaching Tests: Batch or column leaching experiments are conducted using various solutions (e.g., deionized water, simulated acid rain) to assess the potential for arsenic and antimony to be released from the solid phase into the aqueous phase.

Visualizing Biogeochemical Processes

The following diagrams, generated using the DOT language, illustrate the complex biogeochemical cycles of antimony and arsenic in a mine waste environment and a typical experimental workflow.

Caption: Biogeochemical cycles of antimony and arsenic in mine waste.

Caption: A typical experimental workflow for comparing Sb and As.

Conclusion

The assumption of analogous biogeochemical behavior between antimony and arsenic in mine waste is an oversimplification that can lead to inaccurate environmental risk assessments.[1][3] Evidence strongly indicates that these two metalloids exhibit distinct patterns of mobility, speciation, and bioaccumulation, largely influenced by redox conditions and microbial activity.[7][10] Antimony, particularly Sb(V), can be more mobile in oxic environments, while As(III) often shows greater mobility under reducing conditions.[7] Furthermore, arsenic consistently demonstrates a higher potential for bioaccumulation than antimony.[3][4]

For researchers and professionals in environmental science and drug development, a nuanced understanding of these differences is paramount. This guide highlights the importance of considering the unique biogeochemical characteristics of both antimony and arsenic when evaluating contaminated sites and designing remediation strategies. Future research should continue to elucidate the complex interplay of factors governing their behavior to improve predictive models and environmental management practices.

References

• 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 2. Antimony in mine wastes: Geochemistry, mineralogy, microbiology [pubs.usgs.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Biogeochemical behavior and pollution control of arsenic in mining areas: A review [frontiersin.org]
• 7. Antimony and arsenic speciation, redox-cycling and contrasting mobility in a mining-impacted river system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of antimony behavior with that of arsenic under various soil redox conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Arsenic and antimony co-contamination influences on soil microbial community composition and functions: Relevance to arsenic resistance and carbon, nitrogen, and sulfur cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Goldschmidt 2025 Conference [conf.goldschmidt.info]
• 13. researchgate.net [researchgate.net]
• 14. Abstract: SPECIATION AND MOBILITY OF ARSENIC AND ANTIMONY IN THE BAKER CREEK TAILINGS AND PORE WATER, GIANT GOLD MINE, NWT (2006 Philadelphia Annual Meeting (22–25 October 2006)) [gsa.confex.com]

Unraveling the Mobility of Antimony in Soil: A Comparative Analysis with Lead and Copper

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals assessing the environmental fate of heavy metal contaminants. This report provides a detailed comparison of the mobility of antimony (Sb) in soil relative to two other common heavy metals, lead (Pb) and copper (Cu). The guide synthesizes experimental data from various studies, outlines detailed methodologies for assessing metal mobility, and presents visual representations of the key factors influencing their transport in the soil environment.

The contamination of soil with heavy metals is a significant environmental concern due to their potential toxicity and persistence. Understanding the mobility of these contaminants is crucial for predicting their environmental fate, assessing risks to ecosystems and human health, and developing effective remediation strategies. This guide focuses on antimony, a contaminant of emerging concern, and compares its mobility in soil to the more extensively studied metals, lead and copper.

Comparative Mobility: Antimony's Elusive Nature

Experimental evidence suggests that the mobility of antimony in soil can be significantly higher than that of lead and, in some cases, copper, particularly in specific environments like shooting ranges.[1][2] The mobility of these elements is not an intrinsic property but is governed by a complex interplay of their chemical speciation and various soil properties.

In general, the mobility of these three metals in soil often follows the order: Antimony (Sb) > Copper (Cu) > Lead (Pb). However, this is highly dependent on the specific soil conditions.

Antimony (Sb): Antimony's mobility is highly sensitive to the soil's oxidation-reduction (redox) potential and pH. It primarily exists in two oxidation states: Sb(III) and Sb(V). Sb(V) is generally more mobile in aerobic and slightly alkaline conditions, while Sb(III) tends to be more mobile under reducing conditions.[3] The presence of iron and manganese oxides can significantly influence antimony mobility, with reductive dissolution of these minerals potentially releasing sorbed antimony.

Lead (Pb): Lead is generally considered to be one of the least mobile heavy metals in soil. It has a strong affinity for soil organic matter and clay minerals and tends to form insoluble precipitates, such as lead carbonates and phosphates, especially in neutral to alkaline soils.[2] Consequently, lead contamination is often confined to the upper layers of the soil profile.

Copper (Cu): Copper's mobility in soil is intermediate between that of antimony and lead. It is strongly adsorbed by organic matter and clay minerals, which limits its movement. However, copper is more mobile in acidic soils.

Key Factors Influencing Mobility

The following diagram illustrates the primary factors that control the mobility of antimony, lead, and copper in the soil environment.

Factors influencing heavy metal mobility in soil.

Experimental Assessment of Mobility

Two primary experimental techniques are widely used to assess the mobility of heavy metals in soil: sequential extraction and column leaching tests.

Sequential Extraction

Sequential extraction procedures (SEPs) are designed to partition heavy metals into different geochemical fractions with varying degrees of mobility and bioavailability. The Tessier method is a commonly employed SEP.

Experimental Protocol: Tessier Sequential Extraction

This protocol outlines the five-step Tessier sequential extraction procedure to determine the fractionation of antimony, lead, and copper in soil.

• Fraction 1: Exchangeable

  • Reagent: 1 M Magnesium Chloride (MgCl₂) at pH 7.0.

  • Procedure: A known mass of soil (e.g., 1 g) is extracted with the reagent solution for a specific duration (e.g., 1 hour) with continuous agitation. The supernatant is then separated by centrifugation. This fraction represents the most mobile and bioavailable form of the metals.

• Fraction 2: Bound to Carbonates

  • Reagent: 1 M Sodium Acetate (NaOAc) adjusted to pH 5.0 with acetic acid.

  • Procedure: The residue from Fraction 1 is extracted with the NaOAc solution for a set time (e.g., 5 hours) with continuous agitation. This fraction is sensitive to changes in pH.

• Fraction 3: Bound to Iron and Manganese Oxides

  • Reagent: 0.04 M Hydroxylamine hydrochloride (NH₂OH·HCl) in 25% (v/v) acetic acid.

  • Procedure: The residue from Fraction 2 is extracted with the hydroxylamine hydrochloride solution at an elevated temperature (e.g., 96°C) for a specific period (e.g., 6 hours) with occasional agitation. This fraction is susceptible to release under reducing conditions.

• Fraction 4: Bound to Organic Matter

  • Reagent: 30% Hydrogen peroxide (H₂O₂) and 0.02 M Nitric acid (HNO₃), followed by 3.2 M Ammonium acetate (NH₄OAc) in 20% (v/v) HNO₃.

  • Procedure: The residue from Fraction 3 is first digested with H₂O₂ and HNO₃ at an elevated temperature (e.g., 85°C), followed by extraction with the ammonium acetate solution. This fraction represents metals complexed with organic matter.

• Fraction 5: Residual

  • Reagent: A mixture of strong acids, typically hydrofluoric acid (HF) and perchloric acid (HClO₄).

  • Procedure: The residue from Fraction 4 is completely digested using the strong acid mixture. This fraction represents the least mobile metals, typically incorporated into the crystal lattice of soil minerals.

Data Presentation: Sequential Extraction Results

The following tables summarize hypothetical results from a Tessier sequential extraction study on a contaminated soil, illustrating the distribution of antimony, lead, and copper across the five fractions.

Table 1: Geochemical Fractionation of Antimony, Lead, and Copper (% of Total Concentration)

Fraction	Antimony (Sb)	Lead (Pb)	Copper (Cu)
F1: Exchangeable	5%	1%	3%
F2: Carbonate Bound	15%	25%	10%
F3: Fe/Mn Oxide Bound	30%	40%	20%
F4: Organic Matter Bound	20%	15%	45%
F5: Residual	30%	19%	22%

Note: These are illustrative values. Actual distributions will vary depending on soil type and contamination source.

Column Leaching Tests

Column leaching tests simulate the movement of contaminants through a soil profile under the influence of a leaching solution (e.g., simulated rainwater). These tests provide direct measurements of the leached concentrations of metals over time.

Experimental Protocol: Soil Column Percolation Test

This protocol outlines a standard procedure for a soil column leaching test to assess the mobility of antimony, lead, and copper.

• Column Preparation: A cylindrical column (e.g., glass or PVC) is uniformly packed with the soil to be tested to a specific bulk density. The bottom of the column is fitted with a porous plate to retain the soil while allowing leachate to pass through.

• Leaching Solution: A synthetic leaching solution, often a dilute salt solution like 0.001 M CaCl₂ to mimic rainwater, is prepared.

• Percolation: The leaching solution is introduced to the top of the soil column at a constant flow rate using a peristaltic pump. The flow rate is set to simulate a specific rainfall intensity.

• Leachate Collection: The leachate exiting the bottom of the column is collected in fractions at regular time intervals or volume increments.

• Analysis: The collected leachate fractions are analyzed for the concentrations of antimony, lead, and copper using appropriate analytical techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS).

Data Presentation: Column Leaching Results

The following table presents hypothetical data from a column leaching experiment, showing the cumulative leached amounts of antimony, lead, and copper at different liquid-to-solid (L/S) ratios.

Table 2: Cumulative Leaching of Antimony, Lead, and Copper (mg/kg of soil)

Liquid-to-Solid (L/S) Ratio	Antimony (Sb)	Lead (Pb)	Copper (Cu)
0.1	0.5	0.05	0.2
0.5	2.0	0.15	0.8
1.0	3.5	0.25	1.5
2.0	5.0	0.40	2.5
5.0	7.5	0.60	4.0
10.0	10.0	0.80	6.0

Note: These are illustrative values. Actual leaching will depend on soil properties and experimental conditions.

Conclusion

The mobility of antimony in soil is a complex process that can exceed that of lead and, under certain conditions, copper. This guide provides a framework for understanding and assessing the comparative mobility of these three heavy metals. The provided experimental protocols for sequential extraction and column leaching offer standardized methods for generating the quantitative data necessary for robust risk assessment and the development of effective soil management and remediation strategies. Researchers are encouraged to consider the specific soil characteristics and environmental conditions when evaluating the potential for heavy metal transport.

References

• 1. old.iuss.org [old.iuss.org]
• 2. epa.gov [epa.gov]
• 3. Pollution assessment of antimony in shooting range soils [scielo.org.za]

Safety & Regulatory Compliance

Proper Disposal of Antimony: A Guide for Laboratory Professionals

The safe and compliant disposal of antimony and its compounds is critical for ensuring laboratory safety and environmental protection. Antimony is classified as a hazardous waste in many jurisdictions, necessitating strict adherence to established protocols.[1][2][3] This guide provides essential procedural information for researchers, scientists, and drug development professionals on the proper handling and disposal of antimony-containing waste.

Immediate Safety and Handling Protocols

Before beginning any disposal process, ensure all safety precautions are understood and implemented. When handling antimony waste, especially in powder form, it is crucial to minimize dust generation.[4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[5][6]

• Ventilation: Handle antimony powders and volatile compounds only under a chemical fume hood or in a well-ventilated area to avoid inhalation.[5][7]

• Avoid Incompatibilities: Keep antimony waste separate from strong oxidizing agents, halogens (such as fluorine, chlorine, and bromine), and strong acids (like hydrochloric, sulfuric, and nitric acid) to prevent violent reactions, fires, and the formation of toxic stibine gas.[7][8]

Step-by-Step Antimony Disposal Procedure

Disposal of antimony waste must be carried out in accordance with all federal, state, and local regulations.[5] The following steps provide a general framework for compliant disposal.

1. Waste Identification and Characterization

• Accurately identify the waste as containing antimony.

• Characterize the waste form: Is it elemental antimony (solid, powder), an inorganic salt, an organometallic compound, or a contaminated material (e.g., gloves, wipes, glassware)?

• Determine if it is mixed with other chemicals, particularly solvents.

2. Segregation

• Segregate antimony waste from all other waste streams at the point of generation.

• Do not mix antimony waste with non-hazardous waste.

• Use dedicated, clearly marked containers for antimony waste.

3. Containment and Labeling

• Place antimony waste in a suitable, chemically compatible, and sealable container to prevent leaks or spills.[9]

• For solids and powders, use a securely sealed container. Ensure powders are not loose to prevent airborne dust.[8]

• Label the container clearly and accurately. The label should include:

  • The words "Hazardous Waste"

  • The name "Antimony" and the specific compound(s)

  • The associated hazards (e.g., Toxic, Carcinogen)[3]

  • The date accumulation started.

4. Temporary On-Site Storage

• Store sealed waste containers in a designated, secure area away from general laboratory traffic.[6]

• The storage area should be cool, dry, and well-ventilated.[7]

• Ensure the storage location is away from incompatible materials.[9]

5. Final Disposal

• Antimony waste must be disposed of through a licensed professional hazardous waste disposal service.[4][6]

• Never dispose of antimony or its compounds down the drain or in regular trash.[3][8]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal. They will coordinate with certified waste management contractors.

• Some forms of antimony waste, particularly from industrial processes like lead-acid batteries, may be eligible for recycling through specialized facilities.[10]

Spill and Emergency Procedures

In the event of a spill, treat all cleanup materials as hazardous waste.

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area and control entry.[8]

• Ventilate: Ensure the area is well-ventilated.

• Cleanup:

  • For solid or powder spills, do not dry sweep. Moisten the material first or use a HEPA-filter vacuum to minimize dust generation.[8]

  • Collect all spilled material and cleanup debris (e.g., absorbent pads, contaminated wipes) and place it into a sealed container for disposal.[8][9]

• Decontaminate: Wash the spill area thoroughly after the material has been collected.[9]

Regulatory Exposure and Environmental Limits

While not disposal limits, the following regulatory values underscore the hazardous nature of antimony and inform the need for stringent handling and disposal controls.

Agency/Regulation	Type	Limit/Value	Compound(s)
OSHA	Permissible Exposure Limit (PEL)	0.5 mg/m³ (8-hr TWA)	Antimony & compounds
NIOSH	Recommended Exposure Limit (REL)	0.5 mg/m³ (10-hr TWA)	Antimony
ACGIH	Threshold Limit Value (TLV)	0.5 mg/m³ (8-hr TWA)	Antimony & compounds
EPA	Maximum Contaminant Level (MCL)	0.006 mg/L	Antimony (in drinking water)

Data sourced from references[8][11][12]. TWA = Time-Weighted Average.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of antimony waste in a laboratory setting.

Caption: Logical workflow for antimony waste disposal.

References

• 1. antimony.com [antimony.com]
• 2. unige.ch [unige.ch]
• 3. carlroth.com [carlroth.com]
• 4. durhamtech.edu [durhamtech.edu]
• 5. tedpella.com [tedpella.com]
• 6. n.b5z.net [n.b5z.net]
• 7. Antimony - ESPI Metals [espimetals.com]
• 8. nj.gov [nj.gov]
• 9. resources.finalsite.net [resources.finalsite.net]
• 10. Antimony Recycling Process: A Guide to Methods, Sources & Benefits | Okon Recycling [okonrecycling.com]
• 11. REGULATIONS AND GUIDELINES - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling Antimony

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when working with potentially hazardous materials like antimony. This guide provides essential, immediate safety and logistical information for the handling and disposal of antimony and its compounds, aligning with the highest standards of laboratory safety and chemical management. Adherence to these protocols is critical to mitigate risks and ensure the well-being of all personnel.

Antimony, a silvery-white metalloid, and its compounds can pose significant health risks upon exposure.[1][2] Acute effects of inhalation can include irritation to the skin, eyes, and respiratory tract.[1] Chronic exposure may lead to more severe health issues, including pneumoconiosis, gastrointestinal problems, and adverse effects on the heart, liver, and kidneys.[3][4] Furthermore, antimony trioxide is classified as a possible human carcinogen.[2][5] Therefore, strict adherence to safety protocols is non-negotiable.

Exposure Limits and Quantitative Data

Regulatory bodies such as the Occupational Safety and Health Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), and the American Conference of Governmental Industrial Hygienists (ACGIH) have established exposure limits for antimony to protect workers.[3][6][7]

Regulatory Body	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	0.5 mg/m³ over an 8-hour workshift[3][6][7]
NIOSH (REL)	0.5 mg/m³ over a 10-hour workshift[3][6][8]
ACGIH (TLV)	0.5 mg/m³ over an 8-hour workshift[3][6]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is crucial when handling antimony. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

1. Respiratory Protection:

The use of NIOSH-approved respirators is mandatory when engineering controls such as fume hoods or local exhaust ventilation are insufficient to maintain airborne concentrations below the established exposure limits.[9] The type of respirator required depends on the concentration of airborne antimony.[8]

• Up to 5 mg/m³: An N95, R95, or P95 filtering facepiece respirator (excluding quarter-mask respirators) or a supplied-air respirator is recommended.[8]

• Up to 12.5 mg/m³: A powered, air-purifying respirator with a high-efficiency particulate filter can be used.[8]

• Up to 25 mg/m³: An air-purifying, full-facepiece respirator with an N100, R100, or P100 filter is necessary.[8]

• Above 25 mg/m³ or in unknown concentrations: A self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode is required.[3][6]

2. Hand Protection:

To prevent skin contact, wearing chemically resistant gloves is essential.[10] Recommended materials include Neoprene, Natural Rubber, or Nitrile.[3][10] Gloves should be inspected for any signs of degradation or breakthrough before each use and replaced regularly.[10]

3. Eye and Face Protection:

Direct vent goggles should be worn whenever there is a risk of airborne particles or dust. For procedures with a higher risk of splashes, chemical safety goggles or a face shield should be used.[9] An eye wash station must be readily accessible.[10]

4. Protective Clothing:

To minimize skin contact, a lab coat, apron, or coveralls made from a material that is impermeable to antimony, such as Tyvek®, is recommended.[3] All protective clothing should be clean and put on before beginning work.[3] Contaminated clothing should not be taken home and requires special laundering procedures.[3]

Operational Workflow for Handling Antimony

The following diagram outlines the standard operating procedure for safely handling antimony in a laboratory setting, from initial preparation to final disposal.

Caption: A procedural workflow for the safe handling of antimony in a laboratory environment.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

• Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Cleanup: For solid antimony spills, moisten the material first to prevent dust from becoming airborne, or use a HEPA-filtered vacuum for cleanup. Use non-sparking tools.[3]

• Containment: Place all spilled material and cleanup supplies into a sealed, labeled container for disposal as hazardous waste.[3]

• Decontamination: Thoroughly decontaminate the spill area.

• Personal Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[3] Seek medical attention.

  • Skin Contact: Quickly remove contaminated clothing and wash the affected skin area with soap and water.[3]

  • Inhalation: Move the individual to fresh air. If breathing has stopped, begin rescue breathing. Seek immediate medical attention.[3]

Disposal Plan

Antimony and its compounds are classified as hazardous waste and must be disposed of in accordance with all applicable federal, state, and local regulations.[3]

• Containment: All antimony waste, including contaminated labware and PPE, should be collected in clearly labeled, sealed, and non-reactive containers.[3]

• Storage: Store waste containers in a designated, secure hazardous waste accumulation area.

• Disposal: Contact your institution's environmental health and safety (EHS) department or a certified hazardous waste disposal company to arrange for proper disposal. Do not dispose of antimony waste in standard laboratory trash or down the drain.[3]

By implementing these comprehensive safety measures, laboratories can effectively manage the risks associated with handling antimony, fostering a culture of safety and responsibility.

References

• 1. epa.gov [epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. nj.gov [nj.gov]
• 4. The exposure to and health effects of antimony - PMC [pmc.ncbi.nlm.nih.gov]
• 5. toxicfreefuture.org [toxicfreefuture.org]
• 6. nj.gov [nj.gov]
• 7. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Antimony [cdc.gov]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. nathantrotter.com [nathantrotter.com]